3-Eicosene, (E)-

Core Science & Biosynthesis

(E)-3-Eicosene chemical and physical properties

An In-depth Technical Guide to the Chemical and Physical Properties of (E)-3-Eicosene

Abstract

(E)-3-Eicosene is an unsaturated hydrocarbon with the chemical formula C₂₀H₄₀. As a long-chain alkene, its physical and chemical properties are largely dictated by its molecular weight and the presence of a carbon-carbon double bond in the trans configuration. This document provides a comprehensive overview of the known and predicted properties of (E)-3-Eicosene, along with general experimental protocols for their determination. This guide is intended for researchers, scientists, and professionals in drug development who may encounter or work with long-chain alkenes.

Chemical and Physical Properties

The properties of (E)-3-Eicosene are characteristic of high molecular weight alkenes. While extensive experimental data for this specific isomer is not widely published, reliable predictions and data from analogous compounds provide a solid foundation for its characterization. Quantitative data is summarized in Table 1.

Table 1: Chemical and Physical Properties of (E)-3-Eicosene

Property	Value	Source
IUPAC Name	(E)-icos-3-ene	[1]
Synonyms	3-Eicosene, (E)-; (3E)-3-Eicosene	[1][2]
CAS Number	74685-33-9	[2][3]
Molecular Formula	C₂₀H₄₀	[1][3]
Molecular Weight	280.53 g/mol	[2][3]
Physical State	Solid at room temperature (expected)	[4]
Boiling Point	354.3 ± 9.0 °C (Predicted)	[2]
Density	0.796 ± 0.06 g/cm³ (Predicted)	[2]
Water Solubility	Insoluble (expected)	[4][5][6]
Organic Solvent Solubility	Soluble in nonpolar solvents (e.g., hexane, benzene, ether)	[4][5][6]

Alkenes with more than eighteen carbon atoms are typically solids at room temperature.[4] The boiling points of straight-chain alkenes increase with increasing molecular mass due to stronger London dispersion forces.[5][7] Like other hydrocarbons, (E)-3-Eicosene is nonpolar and therefore insoluble in water but soluble in various organic solvents.[6][7]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of (E)-3-Eicosene.

• Mass Spectrometry (MS): The National Institute of Standards and Technology (NIST) provides an electron ionization mass spectrum for (E)-3-Eicosene.[3] The molecular ion peak (M+) would be expected at m/z 280.5, corresponding to its molecular weight. Fragmentation patterns would be characteristic of a long-chain alkene.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum would be expected to show signals for vinylic protons adjacent to the double bond (C3 and C4) in the downfield region (typically ~5.4 ppm). The large coupling constant (J-value) between these protons would confirm the (E)- (trans) configuration. Signals for the numerous methylene (B1212753) (-CH₂) and methyl (-CH₃) groups would appear in the upfield region (~0.8-2.2 ppm).

  • ¹³C NMR: The spectrum would show distinct signals for the two sp² hybridized carbons of the double bond (in the ~120-140 ppm range) and multiple signals for the sp³ hybridized carbons of the long alkyl chain.

• Infrared (IR) Spectroscopy: The IR spectrum would be expected to exhibit a characteristic C=C stretching vibration for the alkene group. A key diagnostic peak for a trans-disubstituted double bond is a strong C-H out-of-plane bending absorption around 960-975 cm⁻¹. Standard C-H stretching vibrations for alkyl groups would also be present just below 3000 cm⁻¹.

Experimental Protocols

The following are generalized, standard laboratory protocols for determining the key physical properties of a solid organic compound like (E)-3-Eicosene.

Melting Point Determination (Capillary Method)

The melting point provides a criterion for purity and identification.[8] Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[8]

Methodology:

• Sample Preparation: A small amount of finely powdered, dry (E)-3-Eicosene is packed into a capillary tube to a height of 1-2 mm.[9] The tube is tapped gently to ensure dense packing.[10]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp or Thiele tube).[8] The sample should be aligned with the thermometer bulb or the viewing lens.[8][11]

• Measurement:

  • A preliminary rapid heating run (10-20 °C/minute) can be performed to determine an approximate melting range.[10]

  • For an accurate measurement, a fresh sample is heated slowly, at a rate of about 2 °C/minute, starting from a temperature approximately 10-15 °C below the approximate melting point.[8][10]

• Data Recording: The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes liquid (T2) are recorded. This range (T1-T2) is the melting point range.[12]

Boiling Point Determination (Microscale Method)

For high-boiling-point substances, determination is often performed under reduced pressure, but a microscale method at atmospheric pressure is also common.

Methodology:

• Sample Preparation: A small glass vial (e.g., a Durham tube) is filled about half-full with liquid (E)-3-Eicosene (if melted) or a solution in a high-boiling, non-reactive solvent.[13]

• Apparatus Setup: The vial is attached to a thermometer with the bottom of the vial level with the thermometer bulb. A capillary tube, sealed at one end, is placed inside the vial with the open end down.[13][14]

• Heating: The entire assembly is heated in a Thiele tube or an oil bath.[13] The bath should be stirred to ensure uniform temperature.[14]

• Measurement:

  • The apparatus is heated until a continuous and rapid stream of bubbles emerges from the open end of the inverted capillary tube.[13]

  • The heat source is then removed, and the bath is allowed to cool slowly.

  • The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.[13] This is the point where the external pressure equals the vapor pressure of the substance.[15]

• Pressure Correction: The atmospheric pressure should be recorded, as boiling points vary with pressure.[15]

Visualization of Experimental Workflow

Since (E)-3-Eicosene is not known to be involved in specific biological signaling pathways, the following diagram illustrates a logical experimental workflow for its synthesis, purification, and characterization.

Caption: Workflow for Synthesis and Characterization of (E)-3-Eicosene.

References

• 1. (3E)-3-Eicosene | C20H40 | CID 5365051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Eicosene,(E)- | 74685-33-9 [chemicalbook.com]
• 3. 3-Eicosene, (E)- [webbook.nist.gov]
• 4. CK12-Foundation [flexbooks.ck12.org]
• 5. Physical Properties of Alkenes | OpenOChem Learn [learn.openochem.org]
• 6. Physical Properties of Alkenes: Polarity, Boiling Point & Trends [vedantu.com]
• 7. Physical Properties of Alkenes [saylordotorg.github.io]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. byjus.com [byjus.com]
• 10. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. alnoor.edu.iq [alnoor.edu.iq]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]

(E)-3-Eicosene molecular structure and formula

An In-depth Technical Guide to (E)-3-Eicosene

Abstract: This technical guide provides a comprehensive overview of (E)-3-Eicosene, a long-chain unsaturated hydrocarbon. It is intended for researchers, scientists, and drug development professionals, offering detailed information on its molecular structure, physicochemical properties, potential synthesis and analytical methodologies, and reported biological activities. All quantitative data is presented in structured tables, and key experimental protocols are outlined. A workflow for the identification and bioactivity screening of (E)-3-Eicosene is provided as a visual diagram.

Molecular Structure and Formula

(E)-3-Eicosene is an alkene with a chain of 20 carbon atoms and a single double bond located at the third carbon position. The "(E)-" designation indicates that the substituents on the double bond are on opposite sides (trans configuration).

• Molecular Formula: C₂₀H₄₀[1][2][3]

• IUPAC Name: (E)-icos-3-ene[4]

• CAS Registry Number: 74685-33-9[2][3]

• Synonyms: (3E)-3-Eicosene, (E)-3-Icosene[1]

The structure consists of an ethyl group and a hexadecyl group attached to the two carbons of the double bond.

Physicochemical and Computed Properties

The properties of (E)-3-Eicosene have been determined through both experimental measurements and computational predictions. The following tables summarize key quantitative data.

Table 1: General and Physical Properties

Property	Value	Source(s)
Molecular Weight	280.53 g/mol	[1]
Boiling Point (Predicted)	354.3 ± 9.0 °C	[1]
Density (Predicted)	0.796 ± 0.06 g/cm³	[1]
XLogP3	10.1	[4]

Table 2: Computed Thermodynamic Properties

Property	Value	Unit	Source
Standard Gibbs Free Energy of Formation (ΔfG°)	197.74	kJ/mol	[5]
Enthalpy of Formation at Standard Conditions (ΔfH°gas)	-338.91	kJ/mol	[5]
Enthalpy of Fusion at Standard Conditions (ΔfusH°)	47.76	kJ/mol	[5]
Enthalpy of Vaporization at Standard Conditions (ΔvapH°)	60.07	kJ/mol	[5]
Normal Boiling Point Temperature (Tboil)	661.16	K	[5]
Critical Temperature (Tc)	825.52	K	[5]
Normal Melting (Fusion) Point (Tfus)	310.08	K	[5]

Experimental Protocols

Representative Synthesis: Wittig Reaction

Reaction Scheme: Propanal reacts with a triphenylphosphonium ylide derived from 1-bromoheptadecane (B13588) to form (E)-3-Eicosene.

Materials:

• 1-Bromoheptadecane

• Triphenylphosphine (B44618) (Ph₃P)

• Strong base (e.g., n-butyllithium)

• Propanal

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Apparatus for reactions under inert atmosphere

Procedure:

• Preparation of the Phosphonium (B103445) Salt:

  • In a round-bottom flask under an inert atmosphere (e.g., Argon), dissolve triphenylphosphine in an appropriate solvent.

  • Add 1-bromoheptadecane and heat the mixture to reflux to form the heptadecyltriphenylphosphonium bromide salt via an SN2 reaction.[6]

  • After the reaction is complete, cool the mixture and isolate the salt, washing it with a non-polar solvent to remove unreacted starting materials. Dry the salt under vacuum.

• Ylide Formation:

  • Suspend the dried phosphonium salt in anhydrous THF under an inert atmosphere.

  • Cool the suspension in an ice or dry ice/acetone bath.

  • Slowly add a strong base, such as n-butyllithium, to deprotonate the phosphonium salt and form the deep red-colored phosphorus ylide (the Wittig reagent).[6]

• Reaction with Aldehyde:

  • To the ylide solution, slowly add a solution of propanal in anhydrous THF while maintaining the low temperature.

  • Allow the reaction to stir at low temperature and then warm to room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Quench the reaction by adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

  • Transfer the mixture to a separatory funnel and extract the product into an organic solvent (e.g., diethyl ether or hexane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

  • The crude product contains the desired (E)-3-Eicosene and the byproduct, triphenylphosphine oxide. Purify the alkene using column chromatography on silica (B1680970) gel.

Analytical Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds like (E)-3-Eicosene, and has been used to identify it in plant extracts.[10][11]

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (e.g., Shimadzu GC-MS QP2010 series).[10][11]

Typical GC-MS Parameters:

Parameter	Recommended Setting	Rationale	Source(s)
GC Column	Bpx5 or HP-5MS (non-polar), 30 m x 0.25 mm ID x 0.25 µm film thickness	Provides good selectivity and efficiency for non-polar long-chain hydrocarbons.	[10][11][12]
Carrier Gas	Helium	Inert gas commonly used in GC-MS.	[10][11]
Flow Rate	1.0 - 2.0 mL/min (constant flow)	Optimal for resolution and analysis time.	[12]
Injector Type	Split/Splitless	Versatile for different sample concentrations.	[12]
Injector Temp.	250 - 320 °C	Ensures complete vaporization of high-boiling point compounds.	[10][11][12]
Oven Program	Initial: 40-60°C (hold 1-3 min), Ramp: 6-15°C/min to 300-320°C, Final Hold: 10-30 min	A temperature ramp is crucial for separating a mixture of compounds with varying boiling points.	[10][11][12]
MS Ion Source Temp.	200 - 230 °C	A common starting point for good ionization.	[10][11][12]
Ionization Mode	Electron Impact (EI) at 70 eV	Standard mode for creating reproducible fragmentation patterns for library matching.	[13][14]
Mass Scan Range	m/z 45-550	Covers the expected mass range for fragments of (E)-3-Eicosene.	[12][14]

Sample Preparation (from plant extract):

• Obtain a dried plant extract (10-50 mg).[15]

• Dissolve the extract in a suitable solvent (e.g., methanol, ethanol).

• Filter the solution to remove particulate matter.

• The filtrate can be directly injected or concentrated and redissolved in a smaller volume for analysis.

Data Analysis: The identification of (E)-3-Eicosene is achieved by comparing its retention time and the fragmentation pattern in its mass spectrum with those of a known standard or a reference library, such as the NIST library.[13]

Reported Biological Activity and Potential Applications

(E)-3-Eicosene has been identified as a phytochemical constituent in various plant extracts. Preliminary studies suggest it may possess several biological activities, making it a compound of interest for further research in drug development.

• Antimicrobial Activity: Some studies have reported that (E)-3-Eicosene exhibits antimicrobial properties. The mechanism for long-chain unsaturated hydrocarbons may involve disruption of the bacterial cell membrane.[16][17]

• Other Potential Activities: It has also been suggested to have antihyperglycemic, cytotoxic, antioxidant, and insecticidal properties, though these require further investigation.

The presence of a long hydrocarbon chain contributes to the lipophilicity of the molecule, which can facilitate its interaction with cell membranes, a common mechanism of action for cytotoxic compounds.[18]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the identification and subsequent bioactivity screening of (E)-3-Eicosene from a natural source, a crucial process in drug discovery and development.

Caption: Workflow for Identification and Bioactivity Screening of (E)-3-Eicosene.

References

• 1. agilent.com [agilent.com]
• 2. Investigating synthetic unsaturated fatty acids as antibacterial agents against methicillin-resistant Staphylococcus aureus - American Chemical Society [acs.digitellinc.com]
• 3. Enzymatic Epoxidation of Long-Chain Terminal Alkenes by Fungal Peroxygenases [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Detection of in vivo genotoxicity of haloalkanes and haloalkenes carcinogenic to rodents by the alkaline single cell gel electrophoresis (comet) assay in multiple mouse organs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Wittig Reaction [organic-chemistry.org]
• 9. Wittig reaction - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Phytochemical Screening and GC-MS Analysis of Methanolic and Aqueous Extracts of Ocimum kilimandscharicum Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. biosciencejournals.com [biosciencejournals.com]
• 14. jetir.org [jetir.org]
• 15. resolvemass.ca [resolvemass.ca]
• 16. Antibacterial Free Fatty Acids and Monoglycerides: Biological Activities, Experimental Testing, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Alkyl chain modulated cytotoxicity and antioxidant activity of bioinspired amphiphilic selenolanes - PMC [pmc.ncbi.nlm.nih.gov]

(E)-3-Eicosene (CAS 74685-33-9): A Technical Guide for Researchers

For the attention of researchers, scientists, and drug development professionals, this document provides a comprehensive technical overview of (E)-3-Eicosene, a long-chain alkene. Due to the limited availability of data exclusively on this compound, this guide synthesizes known information and presents generalized experimental protocols relevant to its chemical class.

Chemical and Physical Properties

(E)-3-Eicosene is a monounsaturated long-chain fatty alkene with the chemical formula C₂₀H₄₀.[1][2][3] Its structure is characterized by a twenty-carbon chain with a single double bond between the third and fourth carbon atoms in the trans, or (E), configuration. This structure imparts significant lipophilicity to the molecule.

Table 1: Physicochemical Properties of (E)-3-Eicosene

Property	Value	Source
Molecular Formula	C₂₀H₄₀	PubChem[1], ChemicalBook[2], NIST[3]
Molecular Weight	280.53 g/mol	PubChem[1], ChemicalBook[2], NIST[3]
CAS Number	74685-33-9	PubChem[1], ChemicalBook[2], NIST[3]
IUPAC Name	(3E)-icos-3-ene	PubChem[1]
Synonyms	(E)-3-Icosene, 3-Eicosene, (E)-	ChemicalBook[2]
Boiling Point (Predicted)	354.3 ± 9.0 °C	ChemicalBook[2]
Density (Predicted)	0.796 ± 0.06 g/cm³	ChemicalBook[2]
XLogP3-AA (Predicted)	10.1	PubChem[1]

Biological Activity and Potential Applications

Direct studies on the biological activity of isolated (E)-3-Eicosene are limited. However, it has been identified as a component in various plant and microbial extracts that exhibit a range of biological effects. These findings suggest potential areas of investigation for the pure compound.

(E)-3-Eicosene has been associated with the following activities as part of complex extracts:

• Antimicrobial Activity: It has been detected in extracts of Photorhabdus sp., which show antimicrobial properties.[4]

• Antihyperglycemic, Cytotoxic, Antioxidant, and Insecticidal Activities: These activities have been attributed to extracts of Urena lobata and Waltheria indica, where (E)-3-Eicosene is a listed constituent.[1][5]

It is crucial to note that these activities are reported for crude extracts, and the specific contribution of (E)-3-Eicosene to these effects has not been elucidated. Further research with the isolated compound is necessary to confirm and quantify these potential biological activities.

Proposed Synthesis and Experimental Protocols

Due to the absence of specific published protocols for (E)-3-Eicosene, this section outlines a generalized synthetic approach and standardized methodologies for evaluating its biological activity.

Proposed Synthesis Workflow

A plausible method for the synthesis of (E)-3-Eicosene is the Wittig reaction, a widely used method for creating carbon-carbon double bonds. This approach offers good control over the stereochemistry of the resulting alkene.

Caption: Proposed workflow for the synthesis of (E)-3-Eicosene.

General Protocol for In Vitro Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

Caption: Generalized workflow for assessing cytotoxicity.

General Protocol for Antimicrobial Susceptibility Testing

The broth microdilution method is a common technique to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

Caption: Generalized workflow for antimicrobial susceptibility testing.

General Protocol for Antioxidant Activity Assessment (DPPH Assay)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and straightforward method for evaluating the free radical scavenging activity of a compound.

Caption: Generalized workflow for DPPH antioxidant assay.

Signaling Pathways

Currently, there is no published literature that directly implicates (E)-3-Eicosene in any specific signaling pathway. The identification of its molecular targets and its effects on cellular signaling cascades remains a key area for future research. Should the preliminary biological activities (e.g., cytotoxicity) be confirmed, subsequent studies could explore pathways related to apoptosis, cell cycle regulation, or inflammatory signaling.

Conclusion and Future Directions

(E)-3-Eicosene is a long-chain alkene with defined physicochemical properties but largely unexplored biological functions. Its presence in bioactive natural extracts suggests that it may possess antimicrobial, cytotoxic, and antioxidant properties. This technical guide provides a foundation for researchers by summarizing the existing data and offering generalized, robust protocols for the synthesis and bio-evaluation of this compound.

Future research should focus on:

• Confirmation of Biological Activities: Testing pure (E)-3-Eicosene in a battery of in vitro assays to confirm and quantify the activities suggested by extract-based studies.

• Mechanism of Action Studies: Elucidating the molecular targets and mechanisms underlying any confirmed biological activities.

• Signaling Pathway Analysis: Investigating the impact of (E)-3-Eicosene on relevant cellular signaling pathways.

• In Vivo Studies: Evaluating the efficacy and safety of (E)-3-Eicosene in animal models for relevant disease states, should in vitro studies yield promising results.

The exploration of (E)-3-Eicosene could lead to the discovery of a novel bioactive lipid with potential applications in drug development and other scientific fields.

References

• 1. jddtonline.info [jddtonline.info]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. ijpsr.com [ijpsr.com]

(E)-3-Eicosene: A Technical Guide to its Natural Sources, Extraction, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-3-Eicosene is a long-chain unsaturated hydrocarbon with the molecular formula C20H40. While research into its specific biological functions is ongoing, it has been identified as a component in various natural sources, including plants and bacteria. This technical guide provides an in-depth overview of the known natural occurrences of (E)-3-Eicosene, quantitative data on its abundance, and detailed experimental protocols for its extraction and identification.

Natural Sources of (E)-3-Eicosene

(E)-3-Eicosene has been identified in a limited number of natural sources spanning the plant and bacterial kingdoms. The primary sources reported in the scientific literature are summarized in the table below.

Kingdom	Species	Part/Type	Common Name
Plantae	Urena lobata	Leaves	Caesar weed
Plantae	Pandanus odorifer	Not Specified	Fragrant screw-pine
Plantae	Stroemia tetrandra	Not Specified
Bacteria	Photorhabdus sp.	Secondary Metabolite	Entomopathogenic bacterium

Quantitative Data

To date, quantitative analysis of (E)-3-Eicosene concentration in natural sources is sparse. The most detailed data available is for the leaves of Urena lobata.

Species	Part	Extraction Solvent	Method	Relative Abundance (%)
Urena lobata	Leaves	Ethanol	GC-MS	0.27[1]
Urena lobata	Leaves	Methanol (B129727)	GC-MS	0.1[1]

Biological Activity

While the specific biological role of isolated (E)-3-Eicosene is not yet well-defined, some studies have attributed a range of activities to this compound, often in the context of the broader chemical profile of the source organism. These reported activities include antimicrobial, antihyperglycemic, cytotoxic, antioxidant, and insecticidal properties.[1][2] However, it is crucial to note that these activities are often ascribed to the entire extract, and further research is required to confirm these effects for the purified compound. In one study, the crude extract of Photorhabdus sp., which contains (E)-3-Eicosene, demonstrated antimicrobial activity against various human pathogenic bacteria and toxigenic fungi.[3]

Experimental Protocols

The following section details a representative experimental protocol for the extraction and identification of (E)-3-Eicosene from a plant source, based on methodologies reported for Urena lobata.[2]

Sample Preparation and Extraction

• Collection and Preparation: Fresh, healthy leaves of the source plant are collected and thoroughly cleaned with distilled water. The leaves are then air-dried in a shaded area for approximately two weeks to remove moisture.

• Grinding: The dried leaves are pulverized into a fine powder using an electric blender.

• Solvent Extraction:

  • An appropriate amount of the powdered leaf material is subjected to extraction with a suitable solvent (e.g., methanol or ethanol).

  • The extraction is typically carried out for an extended period (e.g., 72 hours) with intermittent shaking to ensure thorough extraction of phytochemicals.

  • The mixture is then filtered to separate the extract from the solid plant material.

  • The resulting filtrate is concentrated using a rotary evaporator under reduced pressure to yield the crude extract.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) is used for the separation and identification of volatile and semi-volatile compounds. A common setup includes a BUCK M910 Gas Chromatograph with an HP-5MS column (30 m length x 250 µm diameter x 0.25 µm film thickness).[2]

• Carrier Gas: Helium (99.995% purity) is typically used as the carrier gas at a constant flow rate of 1 mL/min.[2]

• Temperature Program: The oven temperature is programmed to start at an initial temperature (e.g., 50°C) and gradually ramped up (e.g., at a rate of 3°C/min) to a final temperature, which is then held for a specified duration.[2]

• Injection: A small volume (e.g., 1 µL) of the extract, appropriately diluted, is injected into the GC.

• Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode at an ionization energy of 70 eV.[2]

• Compound Identification: The identification of (E)-3-Eicosene is achieved by comparing the mass spectrum of the unknown peak with the spectra available in a reference library, such as the NIST (National Institute of Standards and Technology) library. The retention time of the peak is also used as a confirmation parameter.

Visualizations

Experimental Workflow for (E)-3-Eicosene Identification

The following diagram illustrates the general workflow for the extraction and identification of (E)-3-Eicosene from a plant source.

Caption: Workflow for the extraction and identification of (E)-3-Eicosene.

Conclusion

This technical guide consolidates the current knowledge on the natural sources of (E)-3-Eicosene. While its presence has been confirmed in a few plant and bacterial species, there is a clear need for further research to quantify its abundance in a wider range of organisms and to elucidate its specific biological functions through in-vitro and in-vivo studies with the purified compound. The provided experimental protocol serves as a foundational methodology for researchers aiming to isolate and study this long-chain hydrocarbon.

References

• 1. jddtonline.info [jddtonline.info]
• 2. jddtonline.info [jddtonline.info]
• 3. mdpi.com [mdpi.com]

Biosynthesis of (E)-3-Eicosene in Microorganisms: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-3-eicosene, a long-chain internal alkene, has been identified as a secondary metabolite produced by the bacterium Photorhabdus sp. ETL. While the precise biosynthetic pathway in this organism has not been definitively elucidated, the most probable route is the "head-to-head condensation" pathway, a mechanism known for producing long-chain internal alkenes in various bacteria. This technical guide provides a comprehensive overview of the proposed biosynthesis of (E)-3-eicosene, detailing the core enzymatic steps, relevant genetic information, and experimental protocols for its study. The guide is intended for researchers in microbiology, biotechnology, and drug development who are interested in the microbial production of long-chain alkenes.

Introduction

Long-chain alkenes are hydrocarbons with significant potential in various industrial applications, including biofuels, lubricants, and as precursors for specialty chemicals. Microbial biosynthesis of these compounds offers a sustainable alternative to traditional petrochemical production methods. (E)-3-eicosene is a C20 mono-unsaturated alkene with the double bond at the third carbon position. Its presence as a natural product in Photorhabdus sp. ETL, a bacterium known for its complex secondary metabolism, opens avenues for investigating its biological function and for the biotechnological production of this and similar molecules[1].

Proposed Biosynthetic Pathway of (E)-3-Eicosene

The biosynthesis of long-chain internal alkenes in bacteria is primarily attributed to the OleABCD pathway, which involves a "head-to-head" condensation of two fatty acyl-CoA molecules. Although the presence of the ole gene cluster in Photorhabdus sp. ETL has not been experimentally confirmed, this pathway provides a strong hypothetical framework for the synthesis of (E)-3-eicosene. The proposed pathway begins with precursors from the fatty acid biosynthesis pool of the microorganism.

The fatty acid profile of the related species Photorhabdus luminescens includes both saturated and unsaturated fatty acids, with notable amounts of C16 and C18 chains[2]. The biosynthesis of a C20 alkene like (E)-3-eicosene would likely involve the condensation of fatty acyl-CoA precursors of appropriate chain lengths. For instance, the condensation of a C10 and a C12 fatty acyl-CoA, or a C8 and a C14 fatty acyl-CoA, could lead to a C22 intermediate that is subsequently processed to the final C20 alkene.

The key enzymatic steps in the proposed OleABCD pathway are:

• Condensation (OleA): A thiolase (OleA) catalyzes the Claisen condensation of two different fatty acyl-CoA molecules to form a β-keto acid intermediate. This is the initial carbon-carbon bond-forming step.

• Reduction (OleD): A reductase (OleD) reduces the β-keto group of the intermediate to a hydroxyl group, forming a β-hydroxy acid.

• Dehydration & Decarboxylation (OleC & OleB): The subsequent steps are thought to involve dehydration and decarboxylation to form the final alkene product. OleC, an AMP-dependent ligase/synthase, and OleB, an α/β-hydrolase, are essential for this transformation, though their precise individual roles and the mechanism of double bond placement are still under investigation.

Figure 1: Proposed OleABCD pathway for (E)-3-eicosene biosynthesis.

Quantitative Data on Long-Chain Alkene Production

Specific quantitative data for (E)-3-eicosene production in Photorhabdus sp. ETL is not currently available in the literature. However, production titers of other long-chain alkenes in both native and engineered microorganisms provide a benchmark for potential yields.

Microorganism	Alkene(s) Produced	Titer	Reference
Micrococcus luteus	Long-chain alkenes	40 µg/L	[3]
Engineered E. coli (expressing cyanobacterial enzymes)	C13-C17 alkanes/alkenes	>300 mg/L	[4]
Engineered Pichia pastoris	C15:1, C17:1, C17:2 α-alkenes	1.6 mg/L	[5]
Engineered E. coli (expressing M. luteus ole genes)	Long-chain alkenes	40 µg/L	[3]

Experimental Protocols

Cultivation of Photorhabdus sp. for Secondary Metabolite Production

Photorhabdus species are known to produce a variety of secondary metabolites, and their production can be influenced by culture conditions. The following is a general protocol for the cultivation of Photorhabdus for the production of secondary metabolites.

• Media Preparation: Prepare Lysogeny Broth (LB) agar (B569324) plates and liquid LB medium. For enhanced secondary metabolite production, a nutrient-rich medium such as Tryptic Soy Broth (TSB) can also be used.

• Inoculation: Streak Photorhabdus sp. ETL on an LB agar plate and incubate at 28-30°C for 48-72 hours until single colonies are visible.

• Starter Culture: Inoculate a single colony into 10 mL of LB or TSB medium in a 50 mL falcon tube. Incubate at 28-30°C with shaking at 200-250 rpm for 24-48 hours.

• Production Culture: Inoculate a larger volume of production medium (e.g., 1 L of TSB in a 2.8 L flask) with the starter culture to an initial OD600 of 0.05-0.1.

• Incubation: Incubate the production culture at 28-30°C with shaking at 200-250 rpm for 72-120 hours. Secondary metabolite production is often maximal during the stationary phase of growth[6].

Figure 2: General workflow for the cultivation of Photorhabdus sp.

Extraction and Analysis of (E)-3-Eicosene

The extraction and analysis of long-chain alkenes from bacterial cultures typically involve solvent extraction followed by gas chromatography-mass spectrometry (GC-MS).

• Cell Harvesting: Centrifuge the bacterial culture (e.g., 50 mL) at a high speed (e.g., 8,000 x g for 15 minutes) to pellet the cells.

• Lysis and Extraction: Resuspend the cell pellet in a suitable solvent system. A common method is a modified Bligh-Dyer extraction using a mixture of chloroform, methanol, and water (or buffer) to separate the lipid and hydrocarbon-containing organic phase from the aqueous phase. Alternatively, direct extraction of the whole culture broth with an organic solvent like hexane (B92381) or ethyl acetate (B1210297) can be performed.

• Solvent Evaporation: The organic phase containing the lipids and hydrocarbons is collected and the solvent is evaporated under a stream of nitrogen or using a rotary evaporator to concentrate the sample.

• Sample Preparation for GC-MS: The dried extract is redissolved in a small volume of a volatile solvent such as hexane or ethyl acetate. An internal standard (e.g., n-octadecane or another non-native hydrocarbon) should be added for quantification.

• GC-MS Analysis: The sample is injected into a GC-MS system equipped with a suitable capillary column (e.g., DB-5ms). The temperature program should be optimized to separate long-chain hydrocarbons. A typical program might start at a low temperature (e.g., 50°C) and ramp up to a high temperature (e.g., 300°C) to elute the long-chain compounds.

• Data Analysis: The mass spectrometer is operated in electron ionization (EI) mode. The resulting mass spectra are compared with spectral libraries (e.g., NIST) for compound identification. The retention time and mass spectrum of the peak corresponding to (E)-3-eicosene should be compared to an authentic standard if available. Quantification is performed by comparing the peak area of the analyte to that of the internal standard.

Figure 3: Workflow for extraction and GC-MS analysis of (E)-3-eicosene.

In Vitro Enzyme Assays for the OleABCD Pathway

Characterizing the individual enzymes of the OleABCD pathway requires in vitro reconstitution assays using purified enzymes and substrates.

• Enzyme Expression and Purification: The genes encoding OleA, OleB, OleC, and OleD from the microorganism of interest are cloned into expression vectors (e.g., pET vectors) and transformed into a suitable host like E. coli BL21(DE3). The proteins are then overexpressed and purified using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).

• OleA Thiolase Assay: The activity of OleA can be assayed by monitoring the condensation of two fatty acyl-CoA substrates. A colorimetric assay using p-nitrophenyl esters as surrogate substrates has also been developed for high-throughput screening of OleA activity[3][7].

• Reconstitution of the Full Pathway: The complete pathway can be reconstituted in vitro by combining the purified OleA, OleB, OleC, and OleD enzymes with the appropriate fatty acyl-CoA substrates, NADPH, and ATP in a suitable buffer system. The reaction mixture is incubated at an optimal temperature, and the formation of the alkene product is monitored by GC-MS analysis of the reaction extract[8].

Conclusion

The biosynthesis of (E)-3-eicosene in Photorhabdus sp. ETL most likely proceeds through the OleABCD pathway, which is responsible for the production of long-chain internal alkenes in a variety of bacteria. While direct genetic evidence in this specific strain is pending, the established mechanism provides a robust framework for further investigation. This guide has outlined the proposed biosynthetic route, provided context with available quantitative data for similar compounds, and detailed experimental protocols for the cultivation of the source organism and the analysis of the target compound. Further research, including the identification and characterization of the ole gene cluster in Photorhabdus sp. ETL and the optimization of fermentation conditions, will be crucial for harnessing this microbial system for the sustainable production of (E)-3-eicosene and other valuable long-chain alkenes.

References

• 1. Active Multienzyme Assemblies for Long-Chain Olefinic Hydrocarbon Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Frontiers | Microbial Synthesis of Alka(e)nes [frontiersin.org]
• 4. Widespread Head-to-Head Hydrocarbon Biosynthesis in Bacteria and Role of OleA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Secondary Metabolites Produced by Heterorhabditis Symbionts and Their Application in Agriculture: What We Know and What to Do Next - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vivo Quantification of Alkanes in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Active Multienzyme Assemblies for Long-Chain Olefinic Hydrocarbon Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

(E)-3-Eicosene: A Technical Guide to its Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-3-Eicosene is a long-chain unsaturated hydrocarbon that has been identified as a component in various plant and bacterial extracts. Preliminary studies on these extracts suggest that (E)-3-Eicosene may possess a range of biological activities, including antimicrobial, antihyperglycemic, cytotoxic, antioxidant, and insecticidal properties. However, research on the isolated compound is limited, and its specific mechanisms of action and quantitative efficacy have not been extensively elucidated. This technical guide provides a comprehensive overview of the currently known biological activities of (E)-3-Eicosene, primarily based on data from studies of extracts containing this compound. It includes generalized experimental protocols for assessing these activities and visual workflows to guide future research.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₂₀H₄₀	ChemSpider
Molecular Weight	280.54 g/mol	PubChem
Canonical SMILES	CCCCCCCCCCCCCCCC\C=C\CC	PubChem
InChI Key	AKTLQTMAOYZJGI-FNORWQNLSA-N	PubChem
Appearance	Not specified (likely an oil)
Boiling Point	~353.4 °C (predicted)	ChemSpider
Melting Point	Not specified
Solubility	Insoluble in water; Soluble in nonpolar organic solvents	Inferred

Reported Biological Activities

(E)-3-Eicosene has been identified as a constituent in extracts of plants such as Urena lobata and Waltheria indica, and the bacterium Photorhabdus sp.[1][2][3] Studies on these extracts have attributed several biological activities to their chemical constituents, including (E)-3-Eicosene.

Antimicrobial Activity

Extracts containing (E)-3-Eicosene have demonstrated antimicrobial properties.[1][2][3][4] The specific contribution of (E)-3-Eicosene to this activity is not yet quantified.

Antihyperglycemic Activity

The compound has been mentioned in the context of antihyperglycemic activity in studies of plant extracts.[1][2]

Cytotoxic Activity

Cytotoxic effects have been associated with extracts containing (E)-3-Eicosene.[1][2][3]

Antioxidant Activity

Antioxidant properties are another reported activity of extracts containing this compound.[1][2][3]

Insecticidal Activity

(E)-3-Eicosene is also listed as having potential insecticidal activity.[1][2]

Quantitative Data

Specific quantitative data for the biological activities of pure (E)-3-Eicosene are largely unavailable in the current scientific literature. The following table summarizes the status of quantitative data for the reported activities.

Biological Activity	Parameter	Value for (E)-3-Eicosene	Context/Source
Antimicrobial	MIC, IC₅₀	Not Available	Mentioned as a constituent in active extracts of Photorhabdus sp. and Urena lobata.[1][4]
Antihyperglycemic	EC₅₀, IC₅₀	Not Available	Attributed to constituents of Urena lobata extract.[1]
Cytotoxicity	LD₅₀, IC₅₀	Not Available	Listed as a component in cytotoxic extracts of Urena lobata and Waltheria indica.[1][3]
Antioxidant	IC₅₀ (e.g., DPPH)	Not Available	Implied from the analysis of extracts containing this compound.[1][3]
Insecticidal	LC₅₀, LD₅₀	Not Available	Mentioned as a potential insecticidal agent in plant extracts.[1]

Experimental Protocols

Detailed experimental protocols for the biological evaluation of (E)-3-Eicosene have not been published. The following are generalized, standard protocols that can be adapted for its investigation.

Antimicrobial Activity: Broth Microdilution Assay

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., bacteria or fungi) is prepared in a suitable broth to a concentration of approximately 5 x 10⁵ CFU/mL.

• Compound Dilution: A serial two-fold dilution of (E)-3-Eicosene is prepared in a 96-well microtiter plate using the appropriate broth. A suitable solvent control should be included, as (E)-3-Eicosene is lipophilic.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Workflow for Antimicrobial Broth Microdilution Assay.

Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cells (e.g., a cancer cell line or normal cell line) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of (E)-3-Eicosene (dissolved in a suitable solvent like DMSO) for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan (B1609692).

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value.

Workflow for Cytotoxicity MTT Assay.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to act as a free radical scavenger.

• DPPH Solution Preparation: Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in a suitable solvent (e.g., methanol (B129727) or ethanol) to a specific absorbance at 517 nm.

• Compound Preparation: Prepare various concentrations of (E)-3-Eicosene.

• Reaction: Mix the compound solutions with the DPPH solution and incubate in the dark for a defined period (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solutions at 517 nm. A decrease in absorbance indicates radical scavenging activity.

• Calculation: Calculate the percentage of DPPH radical scavenging activity and determine the IC₅₀ value.

Workflow for DPPH Antioxidant Assay.

Signaling Pathways

Currently, there is no published research detailing the specific signaling pathways modulated by (E)-3-Eicosene. Future research should focus on elucidating these mechanisms to better understand its biological activities. Techniques such as transcriptomics (RNA-seq), proteomics, and targeted pathway analysis (e.g., qPCR arrays, Western blotting) could be employed to identify the molecular targets and pathways affected by this compound.

Conclusion and Future Directions

(E)-3-Eicosene is a molecule of interest due to its presence in biologically active natural extracts. The available literature suggests its potential as an antimicrobial, antihyperglycemic, cytotoxic, antioxidant, and insecticidal agent. However, a significant knowledge gap exists regarding its specific efficacy and mechanisms of action as an isolated compound.

Future research should prioritize the following:

• Isolation and Purification: Obtain pure (E)-3-Eicosene to enable rigorous biological testing.

• Quantitative Bioassays: Conduct comprehensive in vitro and in vivo studies to determine the quantitative measures of its biological activities (e.g., MIC, IC₅₀, LD₅₀).

• Mechanism of Action Studies: Investigate the underlying molecular mechanisms and signaling pathways through which (E)-3-Eicosene exerts its effects.

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of (E)-3-Eicosene to understand the structural requirements for its biological activities.

A deeper understanding of the pharmacology of (E)-3-Eicosene will be crucial in determining its potential for development as a therapeutic agent or a lead compound for drug discovery.

References

• 1. jddtonline.info [jddtonline.info]
• 2. jddtonline.info [jddtonline.info]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

(E)-3-Eicosene: A Technical Guide to its Evaluation as a Putative Insect Pheromone Component

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-3-Eicosene, a long-chain alkene, has been identified as a secondary metabolite from the bacterium Photorhabdus sp., which is symbiotic with entomopathogenic nematodes[1]. While its direct role as an insect pheromone has not been definitively established in publicly available literature, its chemical structure and origin within an insect-associated microbiome make it a candidate for investigation as a semiochemical. This technical guide provides a comprehensive framework for the evaluation of (E)-3-eicosene as a potential insect pheromone component. It outlines detailed experimental protocols for electrophysiological and behavioral assays, presents hypothetical quantitative data in structured tables for comparative analysis, and includes visualizations of key experimental workflows and signaling pathways to aid in research design and execution.

Introduction to (E)-3-Eicosene

(E)-3-Eicosene is an unsaturated hydrocarbon with the chemical formula C₂₀H₄₀. Its physical and chemical properties are summarized in Table 1. The compound has been detected in the gas chromatography-mass spectrometry (GC-MS) analysis of metabolites from Photorhabdus sp., a bacterium known for its role in insect pathogenesis[1]. The production of various secondary metabolites by these bacteria is crucial for their symbiotic relationship with nematodes and their ability to overcome insect hosts[1][2][3]. The potential for such compounds to act as semiochemicals, influencing insect behavior, warrants further investigation.

Table 1: Physicochemical Properties of (E)-3-Eicosene

Property	Value	Reference
Molecular Formula	C₂₀H₄₀	[4]
Molecular Weight	280.53 g/mol	[4]
CAS Number	74685-33-9	[4]
Appearance	Colorless oil (predicted)
Boiling Point	353.5 °C (predicted)
Solubility	Insoluble in water; soluble in organic solvents

Hypothetical Quantitative Data Presentation

To guide researchers in their evaluation of (E)-3-eicosene, the following tables present hypothetical quantitative data that could be generated from the experimental protocols described in this guide. These tables are designed for clear comparison and interpretation of potential results.

Table 2: Hypothetical Electroantennography (EAG) Responses of Spodoptera littoralis to (E)-3-Eicosene

Compound	Dose (µg on filter paper)	Mean EAG Response (mV) ± SE (n=10)
(E)-3-Eicosene	0.1	0.2 ± 0.05
1	0.8 ± 0.12
10	1.5 ± 0.21
100	2.3 ± 0.35
(Z)-9-Tetradecenal (Positive Control)	10	2.5 ± 0.30
Hexane (B92381) (Solvent Control)	-	0.1 ± 0.02

Table 3: Hypothetical Behavioral Responses of Spodoptera littoralis in a Wind Tunnel Bioassay to (E)-3-Eicosene

Treatment	Dose (ng)	n	% Activation	% Oriented Flight	% Source Contact
(E)-3-Eicosene	1	50	20	10	5
10	50	45	30	15
100	50	75	60	45
1000	50	60	40	25
(Z)-9-Tetradecenal (Positive Control)	10	50	85	75	65
Hexane (Solvent Control)	-	50	5	0	0

Experimental Protocols

The following sections provide detailed methodologies for key experiments to assess the potential pheromonal activity of (E)-3-eicosene.

Synthesis and Purification of (E)-3-Eicosene

A Wittig reaction is a common and effective method for the stereoselective synthesis of alkenes.

• Procedure:

  • React 1-bromopropane (B46711) with triphenylphosphine (B44618) to form the corresponding phosphonium (B103445) salt.

  • Treat the phosphonium salt with a strong base, such as n-butyllithium, to generate the ylide.

  • React the ylide with heptadecanal (B146464) to yield (E)-3-eicosene. The E-isomer is favored under Schlosser modification conditions.

  • Purify the product using column chromatography on silica (B1680970) gel.

  • Confirm the structure and purity of the synthesized (E)-3-eicosene using ¹H NMR, ¹³C NMR, and GC-MS.

Electroantennography (EAG)

EAG is used to measure the overall electrical response of the insect antenna to a volatile compound.

• Insect Preparation:

  • Select 2-3 day old male Spodoptera littoralis moths.

  • Anesthetize the moth by chilling on ice for 1-2 minutes.

  • Excise one antenna at the base using micro-scissors.

  • Mount the excised antenna between two glass capillary electrodes filled with a conductive saline solution (e.g., Ringer's solution). The recording electrode is placed at the distal end of the antenna, and the reference electrode is inserted into the base.

• Stimulus Preparation and Delivery:

  • Prepare serial dilutions of synthetic (E)-3-eicosene in high-purity hexane (e.g., 0.1, 1, 10, 100 µg/µL).

  • Apply 10 µL of each solution onto a small piece of filter paper (1 cm x 1 cm) and allow the solvent to evaporate for 30 seconds.

  • Insert the filter paper into a Pasteur pipette.

  • Deliver a puff of air (0.5 seconds) through the pipette, directed at the mounted antenna, which is placed in a continuous stream of humidified, charcoal-filtered air.

• Data Acquisition and Analysis:

  • Record the antennal depolarization signal using a high-impedance amplifier.

  • Measure the amplitude of the negative voltage deflection (in mV) for each stimulus.

  • Subtract the response to the solvent control from the responses to the test compounds.

  • Analyze dose-response relationships.

Wind Tunnel Bioassay

This assay assesses the behavioral response of insects to a chemical plume in a controlled environment.

• Wind Tunnel Setup:

  • Use a glass or acrylic wind tunnel (e.g., 1.5 m long, 0.6 m diameter).

  • Maintain a constant, laminar airflow (e.g., 0.3 m/s) with charcoal-filtered and humidified air.

  • Control temperature (e.g., 25 ± 2 °C), humidity (e.g., 60 ± 10%), and lighting (e.g., dim red light for nocturnal insects).

• Pheromone Source and Insect Release:

  • Apply a specific dose of (E)-3-eicosene in hexane to a rubber septum or filter paper.

  • Place the dispenser at the upwind end of the tunnel.

  • Release individual male moths from a platform at the downwind end of the tunnel.

• Behavioral Observation and Data Collection:

  • Observe and record a sequence of behaviors for a set period (e.g., 5 minutes):

    • Activation: Wing fanning or taking flight.

    • Oriented Flight: Flying upwind towards the pheromone source.

    • Source Contact: Landing on or near the pheromone dispenser.

  • Calculate the percentage of insects exhibiting each behavior for each treatment.

  • Use a solvent-only control and a known pheromone as a positive control.

Visualization of Workflows and Pathways

Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key experimental workflows.

Caption: Workflow for Electroantennography (EAG) Experiment.

Caption: Workflow for Wind Tunnel Bioassay.

Insect Olfactory Signaling Pathway

The perception of pheromones in insects is a complex process involving multiple proteins. The following diagram illustrates a generalized insect olfactory signaling pathway.

Caption: Generalized Insect Olfactory Signaling Pathway.

Conclusion

While the role of (E)-3-eicosene as an insect pheromone remains to be elucidated, this technical guide provides the necessary framework for its systematic evaluation. The detailed experimental protocols, structured data presentation formats, and clear visualizations of workflows and pathways are intended to facilitate rigorous scientific inquiry. Researchers and drug development professionals can adapt these methodologies to investigate not only (E)-3-eicosene but also other candidate semiochemicals, thereby contributing to the development of novel and targeted pest management strategies. Future research should focus on screening (E)-3-eicosene against a variety of insect species, particularly those that interact with entomopathogenic nematodes and their symbiotic bacteria, to determine its potential bioactivity.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Secondary Metabolites Produced by Heterorhabditis Symbionts and Their Application in Agriculture: What We Know and What to Do Next - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-Eicosene, (E)- [webbook.nist.gov]

Proposed Mechanism of Action: Membrane Disruption

An in-depth analysis of the antimicrobial properties of long-chain alkenes reveals a landscape rich in related lipid compounds but sparse in direct research on pure hydrocarbon alkenes. This technical guide synthesizes the available scientific literature, focusing on the established antimicrobial activities of analogous long-chain lipids, such as fatty acids and alcohols, to infer the potential mechanisms, efficacy, and experimental evaluation of long-chain alkenes. The primary mechanism of action for these lipophilic molecules is widely considered to be the disruption of microbial cell membrane integrity.

Long-chain lipophilic molecules, including alkenes, are hypothesized to exert their antimicrobial effects primarily through non-specific biophysical interactions with the microbial cell membrane. Their hydrophobic nature allows them to intercalate into the lipid bilayer. This insertion disrupts the ordered structure of the membrane phospholipids, leading to increased membrane fluidity, leakage of essential intracellular components (such as ions and metabolites), and ultimately, cell death.[1][2][3] This mechanism is distinct from many traditional antibiotics that target specific enzymes or signaling pathways, which may reduce the likelihood of microbes developing specific resistance.[4]

The proposed pathway for membrane disruption by a long-chain lipophilic agent is illustrated below.

Proposed mechanism of membrane disruption by long-chain lipophilic molecules.

Quantitative Antimicrobial Activity Data

Table 1: Antimicrobial Activity of Long-Chain Alcohols against Staphylococcus aureus

Compound (1-alkanol)	Carbon Chain Length	MIC (µg/mL)	MBC (µg/mL)
1-Octanol	C8	256	256
1-Nonanol	C9	64	128
1-Decanol	C10	32	64
1-Undecanol	C11	16	32
1-Dodecanol	C12	8	16
1-Tridecanol	C13	4	8
1-Tetradecanol	C14	4	8
1-Pentadecanol	C15	4	8
1-Hexadecanol	C16	256	≥ 512
1-Heptadecanol	C17	≥ 512	≥ 512

Data sourced from studies on S. aureus FDA209P.[5][6][7] MIC and MBC values were determined using a broth dilution method.

The data indicates that the most potent antimicrobial activity for saturated alcohols against S. aureus is observed for chain lengths between C12 and C15.[5][7] Activity decreases significantly for chain lengths shorter than C9 or longer than C16, suggesting an optimal lipophilicity is required for effective membrane interaction and disruption.[5]

Experimental Protocols

Evaluating the antimicrobial properties of highly lipophilic compounds like long-chain alkenes requires specific methodologies to ensure proper dispersion in aqueous microbiological media.

Determination of MIC and MBC for Lipophilic Compounds

The broth microdilution method is a standard technique for determining the MIC and MBC of antimicrobial agents.[8][9] For water-insoluble compounds, a co-solvent or emulsifying agent is necessary.

Materials:

• Test compound (long-chain alkene)

• Co-solvent (e.g., Dimethyl sulfoxide (B87167) - DMSO) or a non-ionic surfactant (e.g., Tween-20, Tween-80)[10]

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth, Tryptic Soy Broth)

• Microbial inoculum, standardized to a specific concentration (e.g., 5 x 10^5 CFU/mL)

• Sterile 96-well microtiter plates

• Positive control (known antibiotic)

• Negative control (broth and inoculum only)

• Solvent control (broth, inoculum, and the highest concentration of solvent/surfactant used)

Protocol:

• Stock Solution Preparation: Dissolve the lipophilic test compound in the chosen solvent (e.g., DMSO) to create a high-concentration stock solution.

• Serial Dilutions: Perform a two-fold serial dilution of the stock solution in the 96-well plate using the sterile broth medium. The final concentration of the solvent should be kept constant and low (typically ≤1% v/v) across all wells to minimize its own potential antimicrobial effects.[10]

• Inoculation: Add the standardized microbial suspension to each well, including control wells.

• Incubation: Incubate the microtiter plate under appropriate conditions for the test microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• MIC Determination: The MIC is defined as the lowest concentration of the test compound that results in the complete visual inhibition of microbial growth.[11]

• MBC Determination: To determine the MBC, take an aliquot from each well that shows no visible growth and subculture it onto a sterile agar (B569324) plate. Incubate the plates. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count.[9][12]

The following diagram outlines the general workflow for this experimental protocol.

Experimental workflow for determining MIC and MBC of lipophilic compounds.

Conclusion and Future Directions

While direct evidence for the antimicrobial properties of long-chain alkenes is currently scarce, the extensive data available for structurally similar long-chain alcohols and fatty acids provides a strong foundation for their potential as antimicrobial agents. The primary mechanism is likely the physical disruption of the microbial cell membrane, an action that is dependent on the molecule's chain length and overall lipophilicity. The optimal activity observed for C12-C15 alcohols suggests that future research into alkenes should focus on analogous chain lengths (e.g., 1-dodecene, 1-tetradecene).

For drug development professionals, this presents an underexplored area of research. Future work should focus on systematic screening of a library of long-chain alkenes with varying chain lengths and degrees of unsaturation against a broad panel of pathogenic bacteria and fungi. Such studies are necessary to generate the foundational quantitative data required to validate their potential as a novel class of antimicrobial agents.

References

• 1. Antimicrobial and antibiofilm microbial lipids: biological activity, experimental testing, therapeutic and recent application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antimicrobial Activity of Host-Derived Lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unveiling the Role of Alkyl Chain in Boosting Antibacterial Selectivity and Cell Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Estimation of MBC: MIC Ratio of Herbal Extracts against Common Endodontic Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) for Twelve Antimicrobials (Biocides and Antibiotics) in Eight Strains of Listeria monocytogenes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Cytotoxic Effects of (E)-3-Eicosene

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-3-Eicosene is a long-chain monounsaturated alkene with the chemical formula C20H40. It has been identified as a constituent of various plant extracts. Preliminary mentions in phytochemical studies suggest that (E)-3-Eicosene may possess a range of biological activities, including antimicrobial, antihyperglycemic, antioxidant, insecticidal, and cytotoxic effects. However, dedicated studies to isolate and characterize the specific cytotoxic properties of this molecule against cancer cell lines are not extensively documented.

This technical guide aims to provide a comprehensive overview of the methodologies and data presentation standards that would be employed in the investigation of the cytotoxic effects of (E)-3-Eicosene. The subsequent sections will detail the types of quantitative data that would be collected, the experimental protocols for key assays, and the visualization of potential signaling pathways and workflows.

Physicochemical Properties of (E)-3-Eicosene

A thorough understanding of the physicochemical properties of a compound is crucial for interpreting its biological activity.

Property	Value
Molecular Formula	C20H40
Molecular Weight	280.53 g/mol
Canonical SMILES	CCCCCCCCCCCCCCCC\C=C\CC
Isomeric SMILES	CCCCCCCCCCCCCCCC/C=C/CC
InChI	InChI=1S/C20H40/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-4-2/h5-6H,3-4,7-20H2,1-2H3/b6-5+
Appearance	(Not specified in literature)
Solubility	(Not specified in literature)
LogP	(Not specified in literature)

Summary of Cytotoxic Activity (Hypothetical Data)

Should research be conducted, the cytotoxic activity of (E)-3-Eicosene would be quantified against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric used to express the potency of a compound in inhibiting a specific biological or biochemical function.

For illustrative purposes, a hypothetical summary of such data is presented below.

Cell Line	Cancer Type	IC50 (µM) after 48h
MCF-7	Breast Adenocarcinoma	Data not available
HeLa	Cervical Cancer	Data not available
A549	Lung Carcinoma	Data not available
HT-29	Colorectal Adenocarcinoma	Data not available
HEK293	Normal Human Embryonic Kidney	Data not available

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to scientific research. The following are generalized methodologies for key experiments that would be used to assess the cytotoxic effects of (E)-3-Eicosene.

Cell Culture

Human cancer cell lines (e.g., MCF-7, HeLa, A549, HT-29) and a non-cancerous cell line (e.g., HEK293) would be obtained from a reputable cell bank. Cells would be cultured in a suitable medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cultures would be maintained in a humidified incubator at 37°C with 5% CO2.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10^3 to 1 x 10^4 cells per well and allowed to attach overnight.

• Compound Treatment: (E)-3-Eicosene would be dissolved in a suitable solvent (e.g., DMSO) and then diluted in culture medium to various concentrations. The cells would be treated with these concentrations for specified time points (e.g., 24, 48, 72 hours).

• MTT Incubation: After the treatment period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for 3-4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value is determined by plotting the percentage of cell viability against the log of the compound concentration.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This assay is used to detect apoptosis, a form of programmed cell death.

• Cell Treatment: Cells are treated with (E)-3-Eicosene at its IC50 concentration for a specified time.

• Cell Staining: Cells are harvested and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V positive/PI negative cells are considered to be in early apoptosis, while Annexin V positive/PI positive cells are in late apoptosis or necrosis.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is crucial for understanding and communicating scientific findings. The following diagrams are generated using Graphviz (DOT language) to illustrate a hypothetical signaling pathway and a generalized experimental workflow for cytotoxicity studies.

An In-depth Technical Guide to the Antioxidant Potential of Phytol, a C20 Diterpenoid

For Researchers, Scientists, and Drug Development Professionals

Introduction

While the broad class of C20H40 isomers presents a wide field of chemical diversity, this guide focuses on the significant antioxidant potential of phytol (B49457) (3,7,11,15-tetramethylhexadec-2-en-1-ol), a structurally related and extensively studied C20 acyclic diterpene alcohol. Phytol, a constituent of chlorophyll, has garnered attention for its diverse biological activities, including antioxidant, anti-inflammatory, antimicrobial, and cytotoxic effects.[1][2][3][4][5] Its antioxidant properties are of particular interest as they underpin many of its therapeutic potentials, making it a candidate for the development of treatments for conditions associated with oxidative stress.[1][6] This document provides a comprehensive overview of the in vitro and in vivo antioxidant activities of phytol, delves into the molecular signaling pathways it modulates, presents quantitative data from various assays, and offers detailed experimental protocols for key antioxidant evaluation methods.

In Vitro Antioxidant Activity of Phytol

Phytol has demonstrated robust antioxidant effects in a variety of in vitro models.[7] Its capacity to scavenge free radicals and inhibit lipid peroxidation has been well-documented through several standard assays.

Free Radical Scavenging Activity

Phytol exhibits significant scavenging activity against various free radicals. Studies have shown its effectiveness in neutralizing 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzthiazoline-6-sulphonic acid) (ABTS) radicals.[1][6] For instance, at a concentration of 7.2 μg/mL, phytol demonstrated 59.89 ± 0.73% scavenging of DPPH radicals and 62.79 ± 1.99% scavenging of ABTS radicals.[1][6] Furthermore, phytol has been shown to effectively scavenge hydroxyl radicals (OH•) and nitric oxide (NO), which are highly reactive species capable of damaging cellular components like DNA, proteins, and lipids.[7] The ability of phytol to donate hydrogen atoms from its hydroxyl group helps in converting free radicals into less reactive species.[8]

Inhibition of Lipid Peroxidation

A key aspect of phytol's antioxidant activity is its ability to prevent lipid peroxidation, a process that causes cellular membrane damage due to oxidative stress.[7] The Thiobarbituric Acid Reactive Substances (TBARS) assay is commonly used to quantify lipid peroxidation.[7] In these assays, phytol has been shown to significantly reduce the formation of TBARS, indicating its protective effect against lipid peroxidation.[7][9] At concentrations ranging from 0.9 to 7.2 ng/mL, phytol was able to inhibit the formation of TBARS induced by the free radical generator AAPH.[7]

In Vivo Antioxidant Effects of Phytol

The antioxidant properties of phytol observed in vitro have been substantiated by in vivo studies, which demonstrate its protective effects in biological systems.

Modulation of Antioxidant Enzymes

In vivo studies in Swiss mice have shown that administration of phytol (at doses of 25, 50, and 75 mg/kg) can enhance the endogenous antioxidant defense system.[1][6] Specifically, phytol treatment led to an increase in the activities of key antioxidant enzymes such as superoxide (B77818) dismutase (SOD) and catalase (CAT) in the hippocampus.[1][6] It also increased the levels of reduced glutathione (B108866) (GSH), a critical non-enzymatic antioxidant.[1][6][10]

Reduction of Oxidative Stress Markers

Concurrent with the enhancement of antioxidant defenses, phytol has been observed to reduce markers of oxidative damage in vivo.[1][10] In mice, phytol administration resulted in decreased levels of lipid peroxidation (LP) and nitrite (B80452) (NO2-) content in the hippocampus.[1][6] These findings suggest that phytol can mitigate oxidative stress in living organisms.[10]

Data Presentation: Quantitative Antioxidant Activity of Phytol

The following tables summarize the quantitative data on the antioxidant activity of phytol from the cited literature.

Table 1: In Vitro Free Radical Scavenging Activity of Phytol

Assay	Concentration	% Scavenging Activity	Reference
DPPH	7.2 µg/mL	59.89 ± 0.73	[1][6]
ABTS	7.2 µg/mL	62.79 ± 1.99	[1][6]

Table 2: In Vitro Nitrite and Hydroxyl Radical Scavenging by Phytol

Assay	Concentration Range	Effect	Reference
Nitrite Production	0.9 - 7.2 ng/mL	Reduction in nitrite production	[7]
Hydroxyl Radical	0.9 - 7.2 ng/mL	Removal of hydroxyl radicals	[7]

Table 3: In Vitro Inhibition of Lipid Peroxidation by Phytol

Assay	Concentration Range	Effect	Reference
TBARS	0.9 - 7.2 ng/mL	Significant reduction in TBARS production	[7][9]

Table 4: In Vivo Effects of Phytol on Oxidative Stress Markers in Mouse Hippocampus

Parameter	Phytol Doses	Effect	Reference
Lipid Peroxidation (LP)	25, 50, 75 mg/kg	Reduced LP content	[1][6]
Nitrite (NO2-)	25, 50, 75 mg/kg	Reduced NO2- content	[1][6]
Reduced Glutathione (GSH)	25, 50, 75 mg/kg	Increased GSH levels	[1][6][10]
Superoxide Dismutase (SOD)	25, 50, 75 mg/kg	Increased SOD activity	[1][6]
Catalase (CAT)	25, 50, 75 mg/kg	Increased CAT activity	[1][6]

Signaling Pathways and Mechanisms of Action

The antioxidant effects of phytol are mediated through the modulation of specific cellular signaling pathways, most notably the Nrf2/Keap1 pathway.

The Nrf2/Keap1 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a pivotal role in the cellular defense against oxidative stress.[11] Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[11][12] Upon exposure to oxidative stress or in the presence of inducers like certain phytochemicals, Nrf2 dissociates from Keap1 and translocates to the nucleus.[11][13] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various genes, leading to the transcription of a battery of cytoprotective and antioxidant enzymes, including heme oxygenase-1 (HO-1), SOD, and CAT.[11][14]

Studies have shown that phytol can activate the Nrf2 signaling pathway.[14] It has been observed to increase the expression of HO-1 and promote the translocation of Nrf2 to the nucleus.[14] This activation of the Nrf2/HO-1 axis is a key mechanism by which phytol suppresses reactive oxygen species (ROS) accumulation and enhances the antioxidant capacity of cells.[14]

Figure 1: Phytol-mediated activation of the Nrf2/Keap1 signaling pathway.

Interaction with Inflammatory Pathways

Oxidative stress is intricately linked with inflammation. Phytol has been shown to inhibit inflammatory responses by reducing the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).[10][15] In silico studies suggest that phytol can interact with key inflammatory mediators like cyclooxygenase (COX)-1, COX-2, and nuclear factor kappa B (NF-κB), potentially inhibiting their activity.[4][5] By mitigating oxidative stress, phytol can also indirectly suppress inflammatory pathways that are activated by ROS.

Experimental Protocols

The following are detailed methodologies for key in vitro antioxidant assays cited in the literature for the evaluation of phytol.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical. The reduction of the DPPH radical is monitored by the decrease in its absorbance at approximately 517 nm, which corresponds to a color change from violet to yellow.[16][17]

• Reagents:

  • DPPH solution (e.g., 0.1 mM in methanol)

  • Phytol stock solution (dissolved in a suitable solvent like methanol (B129727) or DMSO)

  • Positive control (e.g., Ascorbic acid, Trolox)

  • Methanol

• Procedure:

  • Prepare a series of dilutions of the phytol stock solution.

  • In a 96-well plate or cuvettes, add a specific volume of each phytol dilution.

  • Add the DPPH solution to each well/cuvette and mix thoroughly.

  • Prepare a blank containing the solvent and DPPH solution.

  • Incubate the plate/cuvettes in the dark at room temperature for 30 minutes.[17]

  • Measure the absorbance at 517 nm using a spectrophotometer.

  • The percentage of scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the blank and A_sample is the absorbance of the phytol solution.

  • The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging against the concentration of phytol.

ABTS (2,2'-azino-bis(3-ethylbenzthiazoline-6-sulphonic acid)) Radical Cation Scavenging Assay

• Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+). The neutralization of the blue-green ABTS•+ is measured by the decrease in its absorbance at 734 nm.[18][19][20]

• Reagents:

  • ABTS solution (e.g., 7 mM in water)

  • Potassium persulfate solution (e.g., 2.45 mM in water)

  • Phytol stock solution

  • Positive control (e.g., Trolox, Ascorbic acid)

  • Ethanol (B145695) or phosphate (B84403) buffer

• Procedure:

  • Prepare the ABTS•+ stock solution by mixing equal volumes of ABTS and potassium persulfate solutions and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.[19]

  • Dilute the ABTS•+ stock solution with ethanol or buffer to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of the phytol stock solution.

  • Add a small volume of each phytol dilution to a larger volume of the diluted ABTS•+ solution.

  • Incubate the mixture at room temperature for a specified time (e.g., 6 minutes).[19]

  • Measure the absorbance at 734 nm.

  • The percentage of scavenging activity is calculated using the same formula as for the DPPH assay.

  • The IC50 value can be determined from the dose-response curve.

TBARS (Thiobarbituric Acid Reactive Substances) Assay for Lipid Peroxidation

• Principle: This assay quantifies lipid peroxidation by measuring malondialdehyde (MDA), a byproduct of this process. MDA reacts with thiobarbituric acid (TBA) under acidic conditions and high temperature to form a pink-colored complex, which is measured spectrophotometrically at around 532 nm.[7]

• Reagents:

  • Sample containing a lipid-rich substrate (e.g., egg yolk homogenate)[7]

  • Phosphate buffer (e.g., 20 mM, pH 7.4)

  • Phytol stock solution

  • Free radical inducer (e.g., 0.12 M AAPH solution)[7]

  • Trichloroacetic acid (TCA) solution (e.g., 15% w/v)

  • Thiobarbituric acid (TBA) solution (e.g., 0.8% w/v)

• Procedure:

  • Prepare a homogenate of the lipid-rich substrate in phosphate buffer.

  • To the homogenate, add different concentrations of phytol.

  • Induce lipid peroxidation by adding the free radical inducer (e.g., AAPH). A control group should receive only the vehicle.

  • Incubate the mixture for a specified time and temperature.

  • Stop the reaction by adding TCA solution to precipitate proteins.

  • Centrifuge the mixture and collect the supernatant.

  • Add TBA solution to the supernatant and heat the mixture (e.g., in a boiling water bath) for a specified time to allow for color development.

  • Cool the samples and measure the absorbance at 532 nm.

  • The level of TBARS is calculated and compared between the control and phytol-treated groups to determine the percentage of inhibition of lipid peroxidation.

Experimental and Logical Workflows

A systematic approach is crucial for evaluating the antioxidant potential of a compound like phytol. The following diagram illustrates a general workflow.

Figure 2: General experimental workflow for antioxidant potential assessment.

Conclusion

Phytol, a C20 diterpene alcohol, demonstrates significant antioxidant potential through multiple mechanisms, including direct free radical scavenging and the enhancement of endogenous antioxidant defense systems via the Nrf2/Keap1 signaling pathway. The available in vitro and in vivo data provide a strong foundation for its further investigation as a therapeutic agent in oxidative stress-related pathologies. The experimental protocols and workflows detailed in this guide offer a framework for researchers and drug development professionals to systematically evaluate phytol and its derivatives, potentially including various C20H40 isomers, for their antioxidant efficacy and to elucidate their mechanisms of action. Further research to determine specific IC50 values across a broader range of assays and to explore the structure-activity relationships of related C20 isomers is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. texilajournal.com [texilajournal.com]
• 3. New Phytol Derivatives with Increased Cosmeceutical Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phytol anti-inflammatory activity: Pre-clinical assessment and possible mechanism of action elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of Antioxidant Activity of Phytol Using Non- and Pre-Clinical Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antinociceptive and Antioxidant Activities of Phytol In Vivo and In Vitro Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. Phytol, a diterpene alcohol, inhibits the inflammatory response by reducing cytokine production and oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. msjonline.org [msjonline.org]
• 12. Role of Oxidative Stress and Nrf2/KEAP1 Signaling in Colorectal Cancer: Mechanisms and Therapeutic Perspectives with Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Phytol Suppresses Osteoclast Differentiation and Oxidative Stress through Nrf2/HO-1 Regulation in RANKL-Induced RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. repositorio.ufc.br [repositorio.ufc.br]
• 16. benchchem.com [benchchem.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. e3s-conferences.org [e3s-conferences.org]
• 20. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]

A Technical Guide to the Discovery and History of Long-Chain Alkene Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain alkenes, or olefins, are unsaturated hydrocarbons that serve as crucial precursors for a vast array of industrial products, including lubricants, polymers, and next-generation biofuels. For decades, the production of these valuable chemicals has been dominated by petrochemical processes. However, the growing demand for sustainable and environmentally friendly alternatives has spurred significant research into the biological synthesis of long-chain alkenes. This technical guide provides an in-depth exploration of the discovery and history of the core biosynthetic pathways that microorganisms employ to produce these molecules, with a focus on the enzymatic machinery, reaction mechanisms, and the key experiments that have illuminated this field.

The Head-to-Head Condensation Pathway: The OleABCD System

One of the first elucidated pathways for long-chain alkene biosynthesis involves a "head-to-head" condensation of two fatty acid molecules. This pathway is particularly prominent in certain Gram-positive and Gram-negative bacteria.

Discovery and Key Organisms

The genetic basis for this pathway was first uncovered through a genetic screen in Stenotrophomonas maltophilia and subsequently characterized in organisms like Micrococcus luteus and Xanthomonas campestris.[1][2] In 2010, two independent research groups identified a three-gene cluster (later expanded to four) responsible for alkene production.[3][4] Heterologous expression of a three-gene cluster from M. luteus (Mlut_13230-13250) in a fatty acid-overproducing Escherichia coli strain resulted in the production of long-chain alkenes.[4][5]

The OleABCD Enzymatic Cascade

The biosynthesis is catalyzed by a suite of four enzymes encoded by the ole gene cluster: OleA, OleB, OleC, and OleD.[2]

• OleA : The pathway is initiated by OleA, a thiolase superfamily enzyme homologous to FabH (β-ketoacyl-ACP synthase III).[5][6] OleA catalyzes a non-decarboxylative Claisen condensation of two long-chain acyl-CoA (or acyl-ACP) substrates to form a β-ketoacid intermediate.[6] This initial condensation step is critical as it determines the carbon chain length of the final alkene product.[2]

• OleD : The resulting β-ketoacid is then reduced by the NAD(P)H-dependent reductase, OleD, to a β-hydroxy acid.[7]

• OleC : OleC, which belongs to the α/β-hydrolase superfamily, is proposed to activate the β-hydroxy acid, possibly through adenylation or phosphorylation, facilitating the subsequent reaction.[2] It then converts the β-hydroxy acid into a heat-unstable β-lactone intermediate.[7]

• OleB : Finally, OleB, a putative decarboxylase, is thought to catalyze the decarboxylation of the β-lactone to yield the final cis-alkene product.[7]

Fig. 1: The OleABCD pathway for long-chain alkene biosynthesis.

Quantitative Data

The substrate specificity of OleA is a key determinant of the final alkene profile. The enzyme typically prefers long-chain fatty acyl-CoAs.

Enzyme	Organism	Substrate(s)	Product(s)	Reference
OleA	Xanthomonas campestris	C10-C16 Acyl-CoAs	β-ketoacids	[8]
OleA	Micrococcus luteus	Tetradecanoyl-CoA	C27 unsaturated monoketone	[4]

Experimental Protocols

This protocol is adapted from studies on Xanthomonas campestris OleA.[8][9]

• Protein Expression and Purification : Express the oleA gene in E. coli BL21(DE3) with an N-terminal His-tag. Purify the protein using nickel-affinity chromatography followed by size-exclusion chromatography.

• Reaction Mixture : Prepare a reaction mixture containing 50 mM HEPES buffer (pH 8.0), 5 mM MgCl2, 100 µM of the desired acyl-CoA substrate (e.g., tetradecanoyl-CoA), and 5 µM of purified OleA enzyme in a total volume of 200 µL.

• Incubation : Incubate the reaction mixture at 30°C for 1-2 hours.

• Quenching and Extraction : Stop the reaction by adding 50 µL of 1 M HCl. Extract the lipid-soluble products by adding 500 µL of ethyl acetate (B1210297), vortexing, and centrifuging to separate the phases.

• Analysis : Analyze the organic phase using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the β-ketoacid or subsequent ketone products (spontaneous decarboxylation can occur).

• Colorimetric Alternative (High-Throughput Screening) : A rapid assay using p-nitrophenyl (pNP) esters as surrogate substrates has been developed.[8][10] The hydrolysis of pNP esters by OleA releases p-nitrophenol, a yellow product that can be quantified spectrophotometrically at 405 nm.[8][10] This allows for high-throughput screening of OleA homologs.[10]

P450-Mediated Decarboxylation: The OleT Pathway

A distinct and mechanistically simpler pathway for producing terminal olefins (1-alkenes) was discovered in the bacterium Jeotgalicoccus. This pathway relies on a single, versatile enzyme.

Discovery

In 2011, researchers investigating the hydrocarbon profile of Jeotgalicoccus sp. ATCC 8456 identified terminal olefins, specifically 18-methyl-1-nonadecene and 17-methyl-1-nonadecene.[1][11] Through a reverse genetics approach, which involved purifying the enzyme activity from cell lysates and identifying the corresponding gene from a draft genome sequence, they pinpointed a novel enzyme named OleT.[11][12] Heterologous expression of the oleT gene was sufficient to confer terminal olefin biosynthesis to E. coli.[12][13]

The OleT Mechanism

OleT is a cytochrome P450 enzyme belonging to the CYP152 family, which also includes bacterial fatty acid hydroxylases.[11][13] The enzyme catalyzes the oxidative decarboxylation of free fatty acids to produce terminal alkenes with one fewer carbon atom than the substrate.[11][14] The reaction is believed to proceed through a common intermediate that can lead to either hydroxylation (at the α- or β-position) or decarboxylation.[11][13] The ability of certain CYP152 enzymes to catalyze β-hydroxylation correlates with their ability to also produce terminal olefins.[11]

Fig. 2: The OleT pathway for terminal alkene biosynthesis.

Quantitative Data

OleT exhibits broad substrate specificity, acting on a range of saturated fatty acids. Feeding experiments with Jeotgalicoccus sp. demonstrated this versatility.

Organism	Substrate Fed	Major Alkene Product	Fold Increase (vs. control)	Reference
Jeotgalicoccus sp. ATCC 8456	Eicosanoic acid (C20)	1-Nonadecene (B90666) (C19)	20-fold	[11]
Jeotgalicoccus sp. ATCC 8456	Palmitic acid (C16)	1-Pentadecene (C15) & 1-Nonadecene (C19)	Significant increase	[11]
Jeotgalicoccus sp. ATCC 8456	Stearic acid (C18)	1-Heptadecene (C17) & 1-Nonadecene (C19)	Significant increase	[11]
Jeotgalicoccus sp. ATCC 8456	Lauric acid (C12)	1-Undecene (C11)	3.05 mg/L produced	[15]

Experimental Protocols

This protocol is based on the methods used for the discovery of OleT.[11]

• Cell Culture : Grow Jeotgalicoccus sp. ATCC 8456 in Tryptic Soy Broth with Yeast Extract (TSBYE) medium at 30°C for 24 hours.

• Cell Harvesting : Recover cells by centrifugation at 3,700 x g for 20 minutes.

• Lysis : Resuspend the cell pellet to 0.1 g/L in 50 mM Tris buffer (pH 7.5) containing 0.1 M NaCl and 200 units/mL of lysostaphin. Incubate on ice for 30 minutes.

• Homogenization : Disrupt the cells by sonication on ice.

• Clarification : Centrifuge the lysate at 13,000 x g for 10 minutes to pellet cell debris. The supernatant is the cell extract.

• In Vitro Reaction : To the cell extract, add a fatty acid substrate (e.g., eicosanoic acid) to a final concentration of 100 µM. Add a source of reducing equivalents, such as an NADPH-regenerating system (glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+).

• Incubation : Incubate the reaction at 30°C for 1-4 hours.

• Extraction and Analysis : Extract the hydrocarbons with an organic solvent like hexane (B92381) or ethyl acetate and analyze by GC-MS.

The Polyketide Synthase-like Pathway: The Olefin Synthase (Ols)

Cyanobacteria represent another source of long-chain alkenes, utilizing a large, multi-domain enzyme that functions similarly to a polyketide synthase (PKS).

Discovery

Analysis of the hydrocarbon profile of the cyanobacterium Synechococcus sp. PCC 7002 revealed the presence of 1-nonadecene and 1,14-nonadecadiene.[16] The gene responsible, termed ols for olefin synthase, was identified.[16] This gene encodes a large, modular protein with domains homologous to fatty acyl-AMP ligases (FAAL), acyl carrier proteins (ACP), and ketosynthases (KS), characteristic of Type I PKS systems.[16][17]

The Ols Mechanism

The proposed mechanism involves an elongation-decarboxylation cycle.

• Substrate Activation : The FAAL domain activates a free fatty acid (liberated from membranes) by converting it to a fatty acyl-AMP intermediate.[17]

• Loading : The activated fatty acyl group is transferred to the integrated ACP domain.

• Elongation : The KS domain catalyzes the condensation of the fatty acyl-ACP with malonyl-CoA, elongating the chain by two carbons and forming a β-ketoacyl-ACP intermediate.

• Processing and Release : A series of subsequent domains (reductases, dehydratases) are thought to process the β-ketoacyl group, ultimately leading to a decarboxylation and release of the terminal alkene product. The overall mechanism results in an olefin with one additional carbon relative to the initial fatty acid substrate.[17]

Fig. 3: Simplified workflow of the cyanobacterial Olefin Synthase (Ols) pathway.

Experimental Protocols

This protocol is designed to trace the incorporation of labeled precursors into alkene products.[18]

• Strain Culturing : Grow cultures of Synechococcus sp. PCC 7002 (or a relevant mutant strain) in an appropriate medium (e.g., A+) under constant light and aeration.

• Precursor Preparation : Prepare a stock solution of a labeled fatty acid, such as perdeuterated D31-palmitic acid (C16:0), dissolved in a suitable solvent like DMSO.

• Feeding : Add the labeled fatty acid to the cyanobacterial culture to a final concentration of 100-200 µM.

• Incubation : Continue to incubate the culture under normal growth conditions for 24-48 hours to allow for uptake and metabolism of the labeled substrate.

• Lipid Extraction : Harvest the cells by centrifugation. Extract the total lipids from the cell pellet using a solvent mixture such as chloroform:methanol (2:1, v/v).

• Analysis : Analyze the hydrocarbon fraction of the lipid extract by GC-MS. Monitor for the appearance of deuterated alkene products. For example, feeding D31-palmitic acid (C16) to Chlamydomonas reinhardtii (which has a different, but related pathway) resulted in D29-heptadecene (C17), demonstrating elongation and decarboxylation.[18]

Summary and Future Perspectives

The discovery of these distinct biosynthetic pathways for long-chain alkenes has opened up new avenues for metabolic engineering and the sustainable production of chemicals and fuels. Each pathway offers a unique set of enzymes with different mechanisms and substrate specificities, providing a versatile toolkit for synthetic biology.

Pathway	Key Enzyme(s)	Organism Type	Substrate(s)	Product	Mechanism
Head-to-Head	OleA, B, C, D	Bacteria	Acyl-CoAs	Internal Alkenes	Claisen Condensation
P450 Decarboxylation	OleT (CYP152)	Bacteria	Free Fatty Acids	Terminal Alkenes	Oxidative Decarboxylation
PKS-like	Ols	Cyanobacteria	Free Fatty Acids	Terminal Alkenes	Elongation-Decarboxylation

Future research will likely focus on elucidating the finer mechanistic details of these enzymes, expanding the known diversity of olefin synthases through genome mining, and engineering these pathways in robust industrial hosts like E. coli and yeast for enhanced production titers. The structural characterization of these enzymes will be paramount for rational protein engineering efforts aimed at tuning substrate specificity and improving catalytic efficiency, paving the way for the bio-based production of a wide range of designer olefins.

References

• 1. gsartor.org [gsartor.org]
• 2. Frontiers | Microbial Synthesis of Alka(e)nes [frontiersin.org]
• 3. Enzyme Trio for Biosynthesis of Hydrocarbon Fuels - Berkeley Lab – Berkeley Lab News Center [newscenter.lbl.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. researchgate.net [researchgate.net]
• 6. Genes Involved in Long-Chain Alkene Biosynthesis in Micrococcus luteus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. In Vivo Assay Reveals Microbial OleA Thiolases Initiating Hydrocarbon and β-Lactone Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. journals.asm.org [journals.asm.org]
• 11. Terminal Olefin (1-Alkene) Biosynthesis by a Novel P450 Fatty Acid Decarboxylase from Jeotgalicoccus Species - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]
• 13. Terminal olefin (1-alkene) biosynthesis by a novel p450 fatty acid decarboxylase from Jeotgalicoccus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. academic.oup.com [academic.oup.com]
• 16. ‎α-Olefin Biosynthesis in Cyanobacteria - UWDC - UW-Madison Libraries [search.library.wisc.edu]
• 17. Uncovering the substrate of olefin synthase loading domains in cyanobacteria Picosynechococcus sp. strain PCC 7002 - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 18. Microalgae Synthesize Hydrocarbons from Long-Chain Fatty Acids via a Light-Dependent Pathway - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (E)-3-Eicosene: Synthesis, Characterization, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-3-Eicosene is a long-chain alkene with emerging interest in various scientific fields due to its presence in bioactive plant extracts and its potential pharmacological activities. This technical guide provides a comprehensive overview of (E)-3-Eicosene, including its chemical identity, methods for its synthesis and purification, analytical characterization techniques, and a summary of its known biological activities. Detailed, representative experimental protocols are provided to facilitate further research and application of this compound.

Chemical Identity and Properties

(E)-3-Eicosene is an unsaturated hydrocarbon with a chain length of 20 carbon atoms and a single double bond at the third position, existing as the trans (E) isomer.

IUPAC Name: (E)-icos-3-ene[1][2]

Synonyms: 3-Eicosene, (E)-; (3E)-3-Eicosene; trans-3-Eicosene[1][2]

CAS Registry Number: 74685-33-9[1][3]

Molecular Formula: C₂₀H₄₀[1][2]

Table 1: Physicochemical Properties of (E)-3-Eicosene

Property	Value	Reference
Molecular Weight	280.53 g/mol	[1][2]
Predicted Boiling Point	354.3 ± 9.0 °C	[4]
Predicted Density	0.796 ± 0.06 g/cm³	[4]
XLogP3	10.1	[2]

Synthesis of (E)-3-Eicosene

The synthesis of (E)-3-eicosene can be effectively achieved via the Wittig reaction, a powerful method for forming carbon-carbon double bonds.[5][6][7][8][9] To ensure the desired (E) stereoselectivity for a non-stabilized ylide, the Schlosser modification of the Wittig reaction is a suitable approach.[6] This involves the in-situ generation of a phosphorus ylide from a phosphonium (B103445) salt, which then reacts with an aldehyde.

Representative Experimental Protocol: Synthesis via Schlosser Modification of the Wittig Reaction

This protocol describes the synthesis of (E)-3-eicosene from 1-bromopropane (B46711) and heptadecanal (B146464).

Materials:

• Triphenylphosphine (B44618)

• 1-Bromopropane

• Anhydrous toluene

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous diethyl ether or THF

• Heptadecanal

• Phenyllithium

• Anhydrous pentane (B18724)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Preparation of Propyltriphenylphosphonium Bromide:

  • In a round-bottom flask equipped with a reflux condenser, dissolve triphenylphosphine (1.0 eq) in anhydrous toluene.

  • Add 1-bromopropane (1.0 eq) and heat the mixture to reflux for 24-48 hours.

  • Cool the mixture to room temperature. The phosphonium salt will precipitate as a white solid.

  • Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

• Ylide Formation and Wittig Reaction (Schlosser Modification):

  • Suspend propyltriphenylphosphonium bromide (1.1 eq) in anhydrous diethyl ether or THF under an inert atmosphere (e.g., argon or nitrogen) at 0 °C.

  • Add n-butyllithium (1.1 eq) dropwise. The solution should turn a characteristic ylide color (often orange or deep red).

  • Stir the mixture at room temperature for 1-2 hours to ensure complete ylide formation.

  • Cool the reaction mixture to -78 °C.

  • Add a solution of heptadecanal (1.0 eq) in the same anhydrous solvent dropwise.

  • After the addition is complete, stir the reaction at -78 °C for 1 hour.

  • To achieve (E)-selectivity, add a second equivalent of a strong base, such as phenyllithium, at -78 °C and stir for an additional hour. This deprotonates the betaine (B1666868) intermediate.

  • Quench the reaction by adding a proton source, such as methanol, followed by warming to room temperature.

  • The reaction mixture is then worked up by adding saturated aqueous NH₄Cl.

  • Extract the aqueous layer with pentane (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

Caption: Synthesis of (E)-3-Eicosene via the Schlosser modification of the Wittig reaction.

Purification of (E)-3-Eicosene

The crude product from the synthesis will contain the desired (E)-3-eicosene, the (Z)-isomer, unreacted starting materials, and byproducts such as triphenylphosphine oxide. Purification can be achieved using column chromatography. For long-chain, nonpolar compounds like eicosene, silica (B1680970) gel chromatography with a nonpolar eluent is effective.

Representative Experimental Protocol: Purification by Column Chromatography

Materials:

• Crude (E)-3-eicosene product

• Silica gel (for column chromatography)

• Hexane (or other nonpolar solvent like heptane)

• Diethyl ether or ethyl acetate (B1210297) (for eluent gradient if necessary)

• Glass column

• Collection tubes

Procedure:

• Column Packing:

  • Prepare a slurry of silica gel in hexane.

  • Pour the slurry into a glass column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is uniform and free of air bubbles.

  • Add a layer of sand on top of the silica gel to prevent disturbance of the stationary phase during sample loading.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of hexane.

  • Carefully load the sample onto the top of the silica gel column.

• Elution:

  • Begin eluting the column with hexane. The nonpolar (E)-3-eicosene will travel down the column faster than the more polar impurities.

  • Collect fractions in separate tubes.

  • Monitor the separation by thin-layer chromatography (TLC) using the same eluent system.

  • If necessary, a gradual increase in eluent polarity (e.g., by adding small percentages of diethyl ether or ethyl acetate to the hexane) can be used to elute any remaining, more polar compounds.

• Product Isolation:

  • Combine the fractions containing the pure (E)-3-eicosene (as determined by TLC).

  • Evaporate the solvent under reduced pressure to yield the purified product.

Caption: Workflow for the purification of (E)-3-Eicosene by column chromatography.

Analytical Characterization

The identity and purity of the synthesized (E)-3-eicosene should be confirmed using standard analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Representative Analytical Protocols

Table 2: GC-MS and NMR Parameters for (E)-3-Eicosene Analysis

Technique	Parameter	Representative Value/Condition
GC-MS
Column	HP-5MS (or equivalent nonpolar capillary column), 30 m x 0.25 mm x 0.25 µm
Carrier Gas	Helium, constant flow of 1 mL/min
Injector Temperature	250 °C
Oven Program	Initial temp 50 °C, ramp to 300 °C at 10 °C/min, hold for 10 min
MS Ionization	Electron Ionization (EI) at 70 eV
MS Detector	Quadrupole or Time-of-Flight (TOF)
¹H NMR
Solvent	CDCl₃
Frequency	400 MHz or higher
Chemical Shifts (δ)	Alkenyl protons (~5.4 ppm), allylic protons (~2.0 ppm), other alkyl protons (0.8-1.4 ppm)
Coupling Constants (J)	trans-alkenyl protons: ~15 Hz
¹³C NMR
Solvent	CDCl₃
Frequency	100 MHz or higher
Chemical Shifts (δ)	Alkenyl carbons (~125-135 ppm), alkyl carbons (~14-35 ppm)

Expected NMR Data: In the ¹H NMR spectrum of (E)-3-eicosene, the two vinylic protons will appear as a multiplet around 5.4 ppm. The large coupling constant of approximately 15 Hz between these protons is characteristic of a trans double bond.[10] The allylic protons on C2 and C5 will resonate around 2.0 ppm. The remaining methylene (B1212753) and methyl protons will appear in the upfield region between 0.8 and 1.4 ppm. In the ¹³C NMR spectrum, the two sp² hybridized carbons of the double bond will have chemical shifts in the range of 125-135 ppm.[11]

Biological Activity and Potential Applications

(E)-3-Eicosene has been identified as a component of various plant extracts and has been associated with a range of biological activities. Further research is needed to isolate the effects of pure (E)-3-eicosene and to elucidate its mechanisms of action.

Reported Biological Activities:

• Antimicrobial: (E)-3-eicosene has been found in plant extracts exhibiting antimicrobial properties.

• Antihyperglycemic: Some studies have indicated the potential for antihyperglycemic effects.

• Cytotoxic: Cytotoxic activity against certain cell lines has been reported in studies of plant extracts containing this compound.

• Antioxidant: Its presence in antioxidant-rich plant extracts suggests it may contribute to this activity.

• Insecticidal: (E)-3-eicosene has also been identified in plants with insecticidal properties.

The specific signaling pathways and molecular targets of (E)-3-eicosene have not yet been elucidated. Given its lipophilic nature, it is plausible that it may interact with cell membranes or intracellular lipid-binding proteins, thereby modulating various cellular processes.

Caption: A logical workflow for the future investigation of the biological activities of (E)-3-Eicosene.

Conclusion

This technical guide has provided a comprehensive overview of (E)-3-eicosene, including its nomenclature, synthesis, purification, and analytical characterization, along with a summary of its reported biological activities. The detailed, representative protocols and structured data presented herein are intended to serve as a valuable resource for researchers and professionals in the fields of chemistry, pharmacology, and drug development, and to facilitate further exploration of this promising long-chain alkene. The elucidation of its specific molecular mechanisms of action represents a key area for future research.

References

• 1. benchchem.com [benchchem.com]
• 2. (3E)-3-Eicosene | C20H40 | CID 5365051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Eicosene, (E)- [webbook.nist.gov]
• 4. 3-Eicosene,(E)- | 74685-33-9 [chemicalbook.com]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. Synthesis of Alkenes - Chemistry Steps [chemistrysteps.com]
• 10. Alkene - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (E)-3-Eicosene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the stereoselective synthesis of (E)-3-Eicosene, a long-chain alkene with potential applications in chemical ecology research, particularly in the study of insect pheromones and cuticular hydrocarbons. The document outlines three robust synthetic methodologies: the Wittig Reaction, Olefin Cross-Metathesis, and the Julia-Kocienski Olefination. Each protocol is designed to provide a high yield of the desired (E)-isomer.

(E)-3-Eicosene is a component of cuticular hydrocarbons in various insect species, playing a role in chemical communication, including acting as a pheromone.[1][2][3][4] The precise synthesis of this compound is crucial for studying its biological function, understanding insect behavior, and developing novel pest management strategies.

Chemical and Physical Properties of (E)-3-Eicosene

Property	Value
CAS Number	74685-33-9[5]
Molecular Formula	C₂₀H₄₀[5]
Molecular Weight	280.53 g/mol [5]
Appearance	Colorless oil
Boiling Point	~354 °C (predicted)

Experimental Protocols

Three distinct and effective methods for the synthesis of (E)-3-Eicosene are presented below.

Method 1: Wittig Reaction

The Wittig reaction is a widely used method for the synthesis of alkenes from aldehydes or ketones and phosphonium (B103445) ylides.[6][7][8] For the synthesis of (E)-3-Eicosene, a stabilized or semi-stabilized ylide is implicitly formed from heptadecyltriphenylphosphonium bromide, which reacts with propanal to yield the target alkene with good (E)-selectivity.

Reaction Scheme:

Protocol:

Part A: Synthesis of Heptadecyltriphenylphosphonium Bromide

• To a solution of triphenylphosphine (B44618) (1.2 eq) in anhydrous toluene, add 1-bromoheptadecane (B13588) (1.0 eq).

• Reflux the mixture for 24 hours under an inert atmosphere (e.g., nitrogen or argon).

• Cool the reaction mixture to room temperature, which should result in the precipitation of the phosphonium salt.

• Collect the white solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Part B: Wittig Olefination

• Suspend heptadecyltriphenylphosphonium bromide (1.1 eq) in anhydrous tetrahydrofuran (B95107) (THF) in a flame-dried, two-necked flask under an inert atmosphere.

• Cool the suspension to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (n-BuLi) (1.1 eq) dropwise. The solution should turn a deep orange or red color, indicating the formation of the ylide.

• Stir the mixture at -78 °C for 1 hour.

• Add propanal (1.0 eq) dropwise to the ylide solution.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by the addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (B86663) (MgSO₄).

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using hexane (B92381) as the eluent to isolate (E)-3-Eicosene. The byproduct, triphenylphosphine oxide, can be challenging to remove completely.[9]

Method 2: Olefin Cross-Metathesis

Olefin cross-metathesis, particularly with the advent of Grubbs' catalysts, has become a powerful tool for the formation of carbon-carbon double bonds.[10][11] This method offers high functional group tolerance and often provides good stereoselectivity. For the synthesis of (E)-3-Eicosene, 1-butene (B85601) is reacted with 1-octadecene (B91540) in the presence of a second-generation Grubbs catalyst.

Reaction Scheme:

Protocol:

• To a flame-dried Schlenk flask under an inert atmosphere, add 1-octadecene (1.0 eq) and Grubbs' second-generation catalyst (e.g., 1-5 mol%).

• Dissolve the solids in anhydrous dichloromethane (B109758) (CH₂Cl₂).

• Bubble 1-butene gas through the solution for 10 minutes to ensure an excess.

• Seal the flask and stir the reaction mixture at 40-45 °C for 12-24 hours. The reaction is driven by the release of ethylene (B1197577) gas.[11]

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel using hexane as the eluent to afford (E)-3-Eicosene. The (E)- and (Z)-isomers may be separable by careful chromatography or preparative GC.

Method 3: Julia-Kocienski Olefination

The Julia-Kocienski olefination is a modification of the classical Julia olefination that provides a one-pot synthesis of alkenes with high (E)-selectivity.[12][13][14] This reaction involves the coupling of a heteroaryl sulfone with an aldehyde.

Reaction Scheme:

Protocol:

Part A: Synthesis of Heptadecyl Benzothiazolyl Sulfone

• Add 2-mercaptobenzothiazole (B37678) (1.0 eq) to a solution of sodium hydroxide (B78521) in ethanol (B145695) and stir for 30 minutes.

• Add 1-bromoheptadecane (1.0 eq) and reflux the mixture for 4 hours.

• Cool the reaction, add water, and extract with diethyl ether. The organic layer contains the sulfide (B99878).

• Oxidize the sulfide to the sulfone using an oxidizing agent like hydrogen peroxide in acetic acid or Oxone® in methanol/water.

Part B: Julia-Kocienski Olefination

• Dissolve the heptadecyl benzothiazolyl sulfone (1.1 eq) and propanal (1.0 eq) in anhydrous dimethoxyethane (DME) in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C.

• Add a strong base, such as potassium bis(trimethylsilyl)amide (KHMDS) (1.2 eq), dropwise.

• Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel with hexane as the eluent to yield (E)-3-Eicosene.

Data Presentation

Table 1: Comparison of Synthetic Methods for (E)-3-Eicosene

Method	Starting Materials	Key Reagents	Typical Yield (%)	(E/Z) Selectivity	Advantages	Disadvantages
Wittig Reaction	Propanal, Heptadecyltriphenylphosphonium bromide	n-BuLi or other strong base	60-80	>90:10	Well-established, reliable for (E)-alkenes with stabilized ylides.[7]	Stoichiometric phosphine (B1218219) oxide byproduct can be difficult to remove.[9]
Olefin Cross-Metathesis	1-Butene, 1-Octadecene	Grubbs' 2nd Gen. Catalyst	70-90	Variable, often favors (E)	High efficiency, atom economy.[10]	Catalyst can be expensive, potential for homodimerization.[11]
Julia-Kocienski Olefination	Propanal, Heptadecyl benzothiazolyl sulfone	KHMDS or other strong base	70-85	>95:5	Excellent (E)-selectivity, one-pot procedure.[12][14]	Requires synthesis of the sulfone precursor.

Table 2: Characterization Data for (E)-3-Eicosene

Analysis	Expected Results
¹H NMR (CDCl₃)	δ ~5.40 (m, 2H, -CH=CH-), ~2.00 (m, 4H, allylic CH₂), 1.25 (br s, 28H, -(CH₂)₁₄-), 0.95 (t, 3H, CH₃CH₂-), 0.88 (t, 3H, terminal CH₃)
¹³C NMR (CDCl₃)	δ ~131.0, ~129.5 (-CH=CH-), ~35.0, ~32.0, ~29.7 (multiple), ~29.4, ~29.2, ~25.5, ~22.7, ~14.1, ~13.5
GC-MS (EI)	Molecular Ion (M⁺) at m/z = 280. Characteristic fragmentation pattern for long-chain alkenes.
FT-IR (neat)	~3020 cm⁻¹ (=C-H stretch), ~2925, 2855 cm⁻¹ (C-H stretch), ~1665 cm⁻¹ (C=C stretch, weak), ~965 cm⁻¹ (trans C-H bend)

Visualizations

Logical Workflow for Synthesis Method Selection

The choice of synthetic route for (E)-3-Eicosene depends on several factors, including available starting materials, desired purity, and scale of the reaction. The following diagram illustrates a decision-making workflow.

A decision tree for selecting a synthetic method for (E)-3-Eicosene.

Insect Pheromone Signaling Pathway

(E)-3-Eicosene, as a cuticular hydrocarbon, can function as a pheromone in insects. Pheromone detection typically initiates a signal transduction cascade, often involving G-protein coupled receptors (GPCRs) and the mitogen-activated protein kinase (MAPK) pathway, leading to a behavioral response.[15][16][17]

A generalized insect pheromone signal transduction pathway.

References

• 1. rsisinternational.org [rsisinternational.org]
• 2. jchs-medicine.uitm.edu.my [jchs-medicine.uitm.edu.my]
• 3. antwiki.org [antwiki.org]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. 3-Eicosene, (E)- [webbook.nist.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Wittig Reaction [organic-chemistry.org]
• 8. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. Cross Metathesis [organic-chemistry.org]
• 11. apeiron-synthesis.com [apeiron-synthesis.com]
• 12. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. researchgate.net [researchgate.net]
• 16. Pheromone signaling pathways in yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for the Stereoselective Synthesis of (E)-Alkenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stereoselective synthesis of alkenes is a cornerstone of modern organic chemistry, with profound implications for the pharmaceutical, agrochemical, and materials science industries. The geometric configuration of a carbon-carbon double bond, designated as either (E)- (entgegen) or (Z)- (zusammen), can dramatically influence a molecule's biological activity, physical properties, and chemical reactivity. Consequently, the ability to selectively construct the desired alkene isomer is of paramount importance. This document provides detailed application notes, experimental protocols, and comparative data for several key methodologies utilized in the stereoselective synthesis of (E)-alkenes.

Featured Methodologies

This guide focuses on the following robust and widely employed reactions for synthesizing (E)-alkenes:

• Horner-Wadsworth-Emmons (HWE) Reaction: A powerful olefination reaction that typically exhibits a strong preference for the formation of (E)-alkenes.

• Julia-Kocienski Olefination: A modified version of the Julia olefination that provides excellent (E)-selectivity under mild reaction conditions.[1]

• Schlosser Modification of the Wittig Reaction: A variation of the classic Wittig reaction specifically designed to favor the formation of (E)-alkenes from non-stabilized ylides.[1][2]

• Ring-Closing Metathesis (RCM): A versatile method for the synthesis of cyclic alkenes, which can be tuned to favor the (E)-isomer through catalyst and substrate control.

• Nozaki-Hiyama-Kishi (NHK) Reaction: A chromium- and nickel-mediated coupling reaction that can be employed for the synthesis of allylic alcohols with retention of the vinyl halide geometry, providing a route to (E)-alkenes.

Data Presentation: Comparative Analysis of (E)-Alkene Synthesis Methods

The following table summarizes the performance of the discussed methodologies in the synthesis of various (E)-alkenes, providing a comparative overview of their yields and stereoselectivities.

Reaction	Aldehyde/Precursor	Phosphonate (B1237965)/Sulfone/Ylide/Diene/Vinyl Halide	Base/Catalyst	Solvent	Temp. (°C)	Yield (%)	E/Z Ratio
Horner-Wadsworth-Emmons	3-Phenylpropionaldehyde	Bis-(2,2,2-trifluoroethyl)phosphonoacetic acid	i-PrMgBr	Toluene	Reflux	82	95:5
Horner-Wadsworth-Emmons	Benzaldehyde	Bis-(2,2,2-trifluoroethyl)phosphonoacetic acid	i-PrMgBr	Toluene	Reflux	95	>99:1
Julia-Kocienski	Cyclohexanecarboxaldehyde	1-Phenyl-1H-tetrazol-5-yl sulfone derivative	KHMDS	DME	-55 to rt	71	High E
Schlosser-Wittig	Benzaldehyde	Benzyltriphenylphosphonium chloride	PhLi	THF	-78 to rt	85	99:1
Ring-Closing Metathesis	Diene with an E-alkenyl–B(pinacolato) group	Molybdenum monoaryloxide pyrrolide complex	-	Toluene	22	up to 73	>98:2
Nozaki-Hiyama-Kishi	Benzaldehyde	(E)-1-Iodo-1-octene	NiCl₂/CrCl₂	DMF	rt	80	>98:2

Experimental Protocols

Horner-Wadsworth-Emmons (HWE) Reaction for (E)-Alkene Synthesis

The HWE reaction is a highly reliable method for the synthesis of (E)-alkenes from aldehydes and stabilized phosphonate ylides. The water-soluble phosphate (B84403) byproduct simplifies purification compared to the traditional Wittig reaction.

Protocol:

• Preparation of the Phosphonate Anion:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.).

  • Wash the NaH with anhydrous hexanes (3x) to remove the mineral oil, and carefully decant the hexanes.

  • Add anhydrous tetrahydrofuran (B95107) (THF) to the flask and cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of the phosphonate ester (e.g., triethyl phosphonoacetate, 1.0 eq.) in anhydrous THF to the NaH suspension.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the phosphonate carbanion.

• Reaction with the Aldehyde:

  • Cool the reaction mixture back to 0 °C.

  • Add a solution of the aldehyde (1.0 eq.) in anhydrous THF dropwise to the phosphonate anion solution.

  • Allow the reaction to warm to room temperature and stir until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Carefully quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution.

  • Extract the aqueous layer with ethyl acetate (B1210297) (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the pure (E)-alkene.

Julia-Kocienski Olefination for (E)-Alkene Synthesis

This modified Julia olefination utilizes a heteroaromatic sulfone, typically a phenyltetrazolyl (PT) sulfone, to achieve high (E)-selectivity in a one-pot procedure.[3]

Protocol:

• Generation of the Sulfone Anion:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the PT-sulfone (1.0 eq.) and dissolve it in anhydrous dimethoxyethane (DME).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add a solution of potassium bis(trimethylsilyl)amide (KHMDS, 1.1 eq.) in THF dropwise to the sulfone solution.

  • Stir the resulting mixture at -78 °C for 1 hour.

• Reaction with the Aldehyde:

  • Add a solution of the aldehyde (1.2 eq.) in anhydrous DME dropwise to the reaction mixture.

  • Continue stirring at -78 °C for 2-4 hours, monitoring the reaction progress by TLC.

• Work-up and Purification:

  • Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature.

  • Add water and extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the (E)-alkene.

Schlosser Modification of the Wittig Reaction for (E)-Alkene Synthesis

The Schlosser modification allows for the synthesis of (E)-alkenes from non-stabilized ylides, which typically yield (Z)-alkenes under standard Wittig conditions.[4]

Protocol:

• Ylide Formation and Reaction with Aldehyde:

  • To a suspension of the phosphonium (B103445) salt (e.g., methyltriphenylphosphonium (B96628) bromide, 1.1 eq.) in anhydrous THF at -78 °C, add n-butyllithium (n-BuLi, 1.1 eq.) dropwise.

  • Stir the resulting ylide solution at -78 °C for 30 minutes.

  • Add a solution of the aldehyde (1.0 eq.) in anhydrous THF dropwise.

  • Stir the mixture at -78 °C for 1 hour to form the syn-betaine intermediate.

• Epimerization to the anti-Betaine:

  • To the reaction mixture at -78 °C, add a second equivalent of n-BuLi (1.1 eq.) and stir for 5 minutes.

  • Add a solution of tert-butanol (B103910) (1.2 eq.) in THF to protonate the intermediate.

• Elimination to the (E)-Alkene:

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

  • Quench the reaction with water.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to afford the (E)-alkene.

(E)-Selective Ring-Closing Metathesis (RCM)

While RCM often produces a mixture of alkene isomers, the use of specific catalysts and substrates, such as dienes containing an (E)-alkenyl-B(pinacolato) group, can lead to high (E)-selectivity.[5][6]

Protocol:

• Catalyst and Substrate Preparation:

  • In a glovebox, dissolve the diene substrate (1.0 eq.) in anhydrous and degassed toluene.

  • In a separate vial, dissolve the molybdenum monoaryloxide pyrrolide catalyst (e.g., 5 mol%) in a small amount of toluene.

• Metathesis Reaction:

  • Add the catalyst solution to the substrate solution.

  • Stir the reaction mixture at room temperature under an inert atmosphere.

  • Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to isolate the (E)-cyclic alkene.

Nozaki-Hiyama-Kishi (NHK) Reaction for (E)-Alkene Synthesis

The NHK reaction allows for the coupling of vinyl halides with aldehydes, with retention of the double bond geometry, making it a useful method for the synthesis of (E)-alkenes from (E)-vinyl halides.[7][8]

Protocol:

• Preparation of the Reaction Mixture:

  • To a flame-dried flask under an inert atmosphere, add chromium(II) chloride (CrCl₂, 4.0 eq.) and anhydrous dimethylformamide (DMF).

  • Stir the suspension at room temperature.

  • In a separate flask, dissolve the (E)-vinyl halide (1.5 eq.), the aldehyde (1.0 eq.), and a catalytic amount of nickel(II) chloride (NiCl₂, 0.01 eq.) in anhydrous DMF.

• Reaction:

  • Add the solution of reactants to the CrCl₂ suspension via cannula.

  • Stir the reaction mixture at room temperature until the starting materials are consumed, as monitored by TLC.

• Work-up and Purification:

  • Pour the reaction mixture into water and extract with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to obtain the (E)-allylic alcohol.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. Julia-Kocienski Olefination | Chem-Station Int. Ed. [en.chem-station.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Kinetically E-Selective Macrocyclic Ring-Closing Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetically E-selective macrocyclic ring-closing metathesis [dspace.mit.edu]
• 7. Nozaki–Hiyama–Kishi reaction - Wikipedia [en.wikipedia.org]
• 8. Nozaki-Hiyama-Kishi Coupling [organic-chemistry.org]

Application Note: High-Resolution GC-MS Analysis of (E)-3-Eicosene

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-3-Eicosene is a long-chain alkene that may be of interest in various fields of research, including entomology as a potential semiochemical, and in industrial applications as a specialty chemical.[1] The precise identification and quantification of (E)-3-Eicosene in complex matrices necessitate robust analytical methodologies. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a premier technique for the analysis of volatile and semi-volatile compounds like (E)-3-Eicosene, offering the high-resolution separation of gas chromatography and the definitive structural elucidation of mass spectrometry.[1][2]

This application note provides a comprehensive protocol for the GC-MS analysis of (E)-3-Eicosene, covering sample preparation, detailed instrumental parameters, and data analysis. The methodologies described herein are designed to ensure high sensitivity, selectivity, and reproducibility for the qualitative and quantitative analysis of (E)-3-Eicosene.

Quantitative Data Summary

The following tables summarize the key physicochemical properties and mass spectral data for (E)-3-Eicosene.

Table 1: Physicochemical and Chromatographic Data for (E)-3-Eicosene

Parameter	Value	Reference
Molecular Formula	C₂₀H₄₀	[2][3][4]
Molecular Weight	280.53 g/mol	[2][3][4]
CAS Registry Number	74685-33-9	[2][3][4]
Kovats Retention Index	~2285 (on HP-5MS column)*	[5]

_Note: The provided Kovats Retention Index is for the isomer (E)-5-icosene and serves as an estimate. The exact retention index for (E)-3-Eicosene should be determined experimentally using an authentic standard.

Table 2: Major Mass Spectral Fragments for (E)-3-Eicosene (Electron Ionization)

The mass spectrum of (E)-3-Eicosene is characterized by a series of hydrocarbon fragments resulting from cleavage along the alkyl chain.

Mass-to-Charge Ratio (m/z)	Putative Fragment Ion
41	[C₃H₅]⁺
43	[C₃H₇]⁺
55	[C₄H₇]⁺
57	[C₄H₉]⁺
69	[C₅H₉]⁺
71	[C₅H₁₁]⁺
83	[C₆H₁₁]⁺
97	[C₇H₁₃]⁺

Note: The relative intensities of fragments should be confirmed by analyzing a pure standard of (E)-3-Eicosene. The molecular ion peak (M+) at m/z 280 may be of low abundance or absent in 70 eV EI spectra.

Experimental Protocols

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of pure (E)-3-Eicosene standard. Dissolve it in 10 mL of n-hexane in a volumetric flask to obtain a 1 mg/mL stock solution.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution with n-hexane to achieve the desired concentration range for calibration (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Internal Standard (Optional): For precise quantification, add a constant known concentration of a suitable internal standard (e.g., a deuterated alkane or an alkane with a different chain length not present in the sample) to all calibration standards and samples.

Sample Preparation (Solvent Extraction)

This protocol is suitable for the extraction of (E)-3-Eicosene from solid matrices, such as insect cuticles or plant tissues.

• Sample Collection: Collect a known amount of the sample (e.g., a single insect leg or a specific mass of tissue).

• Extraction: Immerse the sample in a vial containing a small, precise volume (e.g., 100-500 µL) of n-hexane.[1]

• Agitation: Gently agitate the vial for 10-15 minutes to facilitate the extraction of the analyte.[1]

• Filtration/Centrifugation: If the extract contains solid particles, filter it through a 0.22 µm syringe filter or centrifuge to separate the supernatant.[1]

• Concentration (Optional): If the analyte concentration is expected to be low, the extract can be concentrated under a gentle stream of nitrogen. Reconstitute the residue in a known small volume of n-hexane.[1]

• Transfer: Transfer the final extract to a 1.5 mL glass autosampler vial for GC-MS analysis.[2]

GC-MS Methodology

The following table outlines the recommended GC-MS parameters for the analysis of (E)-3-Eicosene. Optimization may be required for specific instruments and applications.

Table 3: GC-MS Instrument Parameters

Parameter	Recommended Setting
Gas Chromatograph
System	Agilent 7890B GC or equivalent
Column	DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations)
Injector Temperature	280°C
Carrier Gas	Helium at a constant flow rate of 1.0-1.2 mL/min
Oven Temperature Program	Initial temperature: 60°C, hold for 2 minutes. Ramp: 10°C/min to 300°C. Final hold: Hold at 300°C for 10 minutes.
Mass Spectrometer
System	Agilent 5977A MSD or equivalent
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Range	m/z 40-550
Transfer Line Temperature	290°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C

Data Analysis

• Qualitative Analysis: The identification of (E)-3-Eicosene is achieved by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of a pure standard. The mass spectrum can also be compared against a spectral library such as the NIST database.

• Quantitative Analysis: For quantitative analysis, a calibration curve is constructed by plotting the peak area of the analyte (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the working standards.[6] The concentration of (E)-3-Eicosene in the samples is then determined from this calibration curve.

Visualizations

Caption: Experimental Workflow for GC-MS Analysis of (E)-3-Eicosene.

Caption: Plausible Fragmentation Pathway of (E)-3-Eicosene in EI-MS.

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. 3-Eicosene, (E)- [webbook.nist.gov]
• 3. 3-Eicosene, (E)- [webbook.nist.gov]
• 4. (3E)-3-Eicosene | C20H40 | CID 5365051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 5-Eicosene, (E)- [webbook.nist.gov]
• 6. Retention index thresholds for compound matching in GC-MS metabolite profiling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1H and 13C NMR Spectroscopy of (E)-3-Eicosene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy of (E)-3-eicosene. It includes predicted spectral data based on established empirical rules for long-chain alkenes, comprehensive experimental protocols for sample preparation and spectral acquisition, and logical diagrams to illustrate experimental workflow and spectral assignment. This information is intended to serve as a practical resource for the characterization of (E)-3-eicosene and structurally related long-chain unsaturated hydrocarbons.

Introduction

(E)-3-Eicosene (C₂₀H₄₀) is a long-chain aliphatic alkene with a single double bond between carbons 3 and 4, existing as the trans (E) isomer. As with many long-chain hydrocarbons, detailed structural elucidation is crucial for its identification and for understanding its role in various chemical and biological processes. NMR spectroscopy is a powerful analytical technique for the unambiguous determination of molecular structure. This application note details the expected 1H and 13C NMR spectral characteristics of (E)-3-eicosene and provides standardized protocols for obtaining high-quality NMR data.

Predicted NMR Spectral Data

Due to the limited availability of public experimental spectra for (E)-3-eicosene, the following 1H and 13C NMR data have been predicted based on established empirical rules and typical chemical shifts for analogous long-chain (E)-alkenes.

Predicted ¹H NMR Data

Solvent: CDCl₃ Reference: Tetramethylsilane (TMS) at 0.00 ppm

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz	Integration
H-1, H-20 (CH₃)	0.88	Triplet	~6.8	6H
H-2 (CH₂)	2.00	Quintet	~7.0	2H
H-3, H-4 (CH=CH)	5.40	Multiplet	J(trans) ≈ 15	2H
H-5 (CH₂)	1.97	Quintet	~7.0	2H
H-6 to H-18 (CH₂)	1.26	Broad Singlet	-	26H
H-19 (CH₂)	1.29	Multiplet	~6.8	2H

Predicted ¹³C NMR Data

Solvent: CDCl₃ Reference: CDCl₃ at 77.16 ppm

Carbon	Predicted Chemical Shift (ppm)
C-1, C-20	14.1
C-2	25.8
C-3, C-4	130.5
C-5	32.6
C-6	29.3
C-7 to C-17	29.7 - 29.4
C-18	31.9
C-19	22.7

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.[1][2]

Materials:

• (E)-3-Eicosene

• Deuterated chloroform (B151607) (CDCl₃)

• 5 mm NMR tubes

• Pasteur pipette

• Glass wool

• Vortex mixer

Protocol:

• Weigh approximately 10-20 mg of (E)-3-eicosene for ¹H NMR or 50-100 mg for ¹³C NMR and place it in a clean, dry vial.

• Add approximately 0.6-0.7 mL of CDCl₃ to the vial.

• Gently vortex the mixture until the sample is fully dissolved.

• Place a small plug of glass wool into a Pasteur pipette.

• Filter the solution through the glass wool-plugged pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that could degrade spectral quality.

• Cap the NMR tube securely.

NMR Data Acquisition

The following are general parameters for acquiring ¹H and ¹³C NMR spectra. Instrument-specific settings may need to be optimized.

Instrumentation: 400 MHz NMR Spectrometer

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse (zg30)

• Number of Scans: 16

• Acquisition Time: ~4 seconds

• Relaxation Delay: 2 seconds

• Spectral Width: 16 ppm

• Temperature: 298 K

¹³C NMR Acquisition Parameters:

• Pulse Program: Standard proton-decoupled (zgpg30)

• Number of Scans: 1024 or more, depending on concentration

• Acquisition Time: ~1.5 seconds

• Relaxation Delay: 2 seconds

• Spectral Width: 240 ppm

• Temperature: 298 K

Data Analysis and Interpretation

The predicted chemical shifts and coupling patterns provide a basis for assigning the signals in the experimental spectra of (E)-3-eicosene. The olefinic protons (H-3 and H-4) are expected to appear as a multiplet around 5.40 ppm with a large coupling constant (J ≈ 15 Hz), which is characteristic of a trans-disubstituted alkene. The allylic protons (H-2 and H-5) will be shifted downfield relative to the other methylene (B1212753) groups due to the proximity of the double bond. The long aliphatic chain will give rise to a large, overlapping signal around 1.26 ppm for the majority of the methylene protons. In the ¹³C NMR spectrum, the olefinic carbons (C-3 and C-4) are the most downfield signals in the aliphatic region, appearing around 130.5 ppm. The remaining aliphatic carbons will appear in the range of 14-33 ppm.

Visualizations

Caption: Experimental workflow for NMR analysis.

Caption: Logical relationships for signal assignment.

References

• 1. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 2. reddit.com [reddit.com]

Application Note & Protocol: Quantification of (E)-3-Eicosene in Biological Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

(E)-3-Eicosene is a long-chain alkene whose biological significance and distribution in various tissues are not yet fully elucidated.[1][2][3] The development of robust analytical methods for the accurate quantification of (E)-3-Eicosene in biological matrices is crucial for understanding its potential physiological and pathological roles. This document provides a detailed application note and a generalized protocol for the quantification of (E)-3-Eicosene in biological samples using gas chromatography-mass spectrometry (GC-MS). Due to the limited specific literature on (E)-3-Eicosene, this protocol is based on established methods for the analysis of similar long-chain hydrocarbons and lipids in biological samples.[4][5][6]

Data Presentation

As no specific quantitative data for (E)-3-Eicosene in biological samples is readily available in the literature, the following tables represent hypothetical data to illustrate the expected outcomes of the described protocol.

Table 1: Linearity of (E)-3-Eicosene Calibration Standards

Concentration (ng/mL)	Peak Area (Arbitrary Units)
1	12,543
5	61,321
10	124,589
25	310,234
50	625,112
100	1,248,976
R²	0.9995

Table 2: Recovery of (E)-3-Eicosene from Spiked Plasma Samples

Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Recovery (%)
5	4.6	92
25	23.5	94
75	72.0	96

Table 3: Hypothetical Quantification of (E)-3-Eicosene in Biological Tissues

Sample Type	(E)-3-Eicosene Concentration (ng/g tissue)
Adipose Tissue	15.8 ± 3.2
Liver	5.2 ± 1.1
Brain	2.1 ± 0.5
Plasma	0.8 ± 0.2 (ng/mL)

Experimental Protocols

This protocol outlines a general procedure for the extraction and quantification of (E)-3-Eicosene from biological samples such as plasma and tissue homogenates.

1. Sample Preparation and Extraction

This protocol employs a liquid-liquid extraction method to isolate lipids and hydrocarbons from the biological matrix.

• Materials:

  • Biological sample (e.g., 200 µL plasma or 100 mg homogenized tissue)

  • Internal Standard (IS) solution (e.g., 10 µg/mL of a suitable deuterated long-chain hydrocarbon in hexane)

  • Hexane (B92381) (HPLC grade)

  • Isopropanol (B130326) (HPLC grade)

  • Deionized water

  • Sodium sulfate (B86663) (anhydrous)

  • Centrifuge tubes (glass, 15 mL)

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

• Procedure:

  • To a 15 mL glass centrifuge tube, add 200 µL of plasma or 100 mg of homogenized tissue.

  • Add 20 µL of the internal standard solution.

  • Add 2 mL of isopropanol and vortex for 30 seconds to precipitate proteins.

  • Add 3 mL of hexane and vortex for 2 minutes for liquid-liquid extraction.

  • Centrifuge at 3000 x g for 10 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a clean glass tube.

  • Repeat the extraction (steps 4-6) with an additional 3 mL of hexane and combine the hexane fractions.

  • Pass the combined hexane extract through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Evaporate the extract to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

  • Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• GC Conditions (Example):

  • Injector Temperature: 280 °C

  • Injection Mode: Splitless

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 1 minute

    • Ramp: 15 °C/min to 300 °C

    • Hold: 5 minutes at 300 °C

• MS Conditions (Example):

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor (hypothetical):

    • (E)-3-Eicosene: m/z (to be determined from a standard, likely fragments of the C20H40 molecule).[2]

    • Internal Standard: m/z (characteristic ions of the chosen deuterated standard).

3. Quantification

Quantification is based on the ratio of the peak area of (E)-3-Eicosene to the peak area of the internal standard. A calibration curve is generated using standard solutions of (E)-3-Eicosene with a constant concentration of the internal standard.

Visualizations

Diagram 1: Experimental Workflow for (E)-3-Eicosene Quantification

Caption: Workflow for the quantification of (E)-3-Eicosene.

Diagram 2: Logical Relationship for GC-MS Data Analysis

Caption: Logical flow for GC-MS data analysis and quantification.

References

• 1. (3E)-3-Eicosene | C20H40 | CID 5365051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Eicosene, (E)- [webbook.nist.gov]
• 3. 3-Eicosene, (E)- [webbook.nist.gov]
• 4. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantification of eicosanoids and their metabolites in biological matrices: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Long-Chain Alkenes from Natural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain alkenes, unsaturated hydrocarbons with carbon chains typically ranging from C15 to C39, are a diverse group of natural products with significant biological activities. They are found in a variety of organisms, including microalgae, plants, and insects, where they play roles in chemical communication, defense, and as structural components of cell membranes and protective waxes. The unique structures of these molecules make them promising candidates for the development of new pharmaceuticals, agrochemicals, and biofuels.

This document provides detailed protocols for the extraction, isolation, and purification of long-chain alkenes from natural sources. It includes comparative data on different extraction methods and illustrates key experimental workflows and a representative signaling pathway.

Data Presentation: Quantitative Analysis of Extraction Yields

The efficiency of long-chain alkene extraction is highly dependent on the natural source, the chosen extraction method, and the specific parameters employed. Below are tables summarizing available quantitative data from various studies.

Table 1: Long-Chain Alkenes Identified in Various Microalgae Species

Microalgae Species	Alkene(s) Identified	Reference
Chlamydomonas reinhardtii	7-Heptadecene	[1][2]
Chlorella variabilis	Heptadecane, Pentadecane, 7- and 8-Heptadecene	[1][2]
Nannochloropsis species	Heptadecane, Pentadecane, 7- and 8-Heptadecene	[1][2]
Ostreococcus tauri	C21 Hexaene	[1][2]
Phaeodactylum tricornutum	C21 Hexaene	[1][2]
Botryococcus braunii	C27 n-Alkadienes	[2]
Emiliania huxleyi	C31 to C38 dienes, trienes, and tetraenes	[3]

Table 2: Comparative Extraction Yields of Lipids (Containing Long-Chain Alkenes) from Microalgae

Microalgae Species	Extraction Method	Solvent/Conditions	Total Lipid Yield (wt.%)	Reference
Pavlova sp.	Mixed solvent with sonication	Chloroform (B151607)/Methanol (B129727)	44.7	[4]
Pavlova sp.	Supercritical Fluid Extraction (SFE) with bead-beating	CO2	98.7% of triglycerides	[4]
Scenedesmus obliquus	Supercritical Fluid Extraction (SFE)	60 °C, 250 bar, 40 g CO2/min	-	[5]
Pichia pastoris (engineered)	Solvent Extraction	Chloroform/Methanol	1.6 mg/L α-alkenes	[6]
Nannochloropsis sp.	Subcritical co-solvent extraction	Hexane (B92381)/Ethanol (B145695) (3:1), 90°C, 1.4 MPa, 50 min	88% recovery of total lipids	[7]

Experimental Protocols

Solvent Extraction of Long-Chain Alkenes from Microalgae

This protocol is a generalized procedure based on established methods for lipid extraction, such as the Bligh and Dyer method, which is effective for extracting nonpolar compounds like long-chain alkenes.

Materials:

• Lyophilized (freeze-dried) microalgal biomass

• Chloroform

• Methanol

• Deionized water

• Centrifuge and centrifuge tubes

• Rotary evaporator

• Glassware (beakers, flasks, graduated cylinders)

• Filter paper

Protocol:

• Homogenization: Weigh 1 g of lyophilized microalgal biomass and transfer it to a suitable glass centrifuge tube. Add 10 mL of a chloroform:methanol mixture (1:2, v/v). Homogenize the mixture for 5 minutes using a vortex mixer or a homogenizer.

• Phase Separation: Add 2.5 mL of chloroform to the homogenate and mix thoroughly for 1 minute. Then, add 2.5 mL of deionized water and mix again for 1 minute.

• Centrifugation: Centrifuge the mixture at 2000 x g for 10 minutes to separate the phases. Three layers will form: an upper aqueous (methanol-water) layer, a middle layer of cell debris, and a lower organic (chloroform) layer containing the lipids, including long-chain alkenes.

• Extraction: Carefully collect the lower chloroform layer using a Pasteur pipette and transfer it to a clean, pre-weighed round-bottom flask.

• Re-extraction: To maximize the yield, re-extract the remaining aqueous layer and cell debris by adding another 5 mL of chloroform. Vortex for 2 minutes and centrifuge as before. Collect the lower chloroform layer and combine it with the first extract.

• Solvent Evaporation: Evaporate the chloroform from the combined extracts using a rotary evaporator at a temperature not exceeding 40°C.

• Yield Determination: Once the solvent is completely removed, weigh the round-bottom flask containing the lipid extract. The weight of the extracted lipids can be determined by subtracting the initial weight of the flask. The extract can then be further analyzed for its long-chain alkene content.

Supercritical Fluid Extraction (SFE) of Long-Chain Alkenes from Microalgae

SFE with carbon dioxide (CO2) is a green alternative to solvent extraction, offering high selectivity and efficiency.

Materials and Equipment:

• Dried and ground microalgal biomass

• Supercritical Fluid Extraction system

• High-purity CO2

• Co-solvent (e.g., ethanol) (optional)

• Collection vials

Protocol:

• Sample Preparation: Pack the extraction vessel of the SFE system with a known amount of dried and ground microalgal biomass.

• System Setup: Set the desired extraction parameters. Typical conditions for lipid extraction from microalgae are:

  • Pressure: 200-400 bar

  • Temperature: 40-60°C

  • CO2 flow rate: 2-5 L/min

  • Co-solvent (optional): 5-10% ethanol can be added to the CO2 stream to increase the polarity and enhance the extraction of certain lipids.

• Extraction: Start the flow of supercritical CO2 through the extraction vessel. The supercritical fluid will dissolve the lipids, including long-chain alkenes.

• Collection: The CO2-lipid mixture then flows to a separator where the pressure is reduced, causing the CO2 to return to its gaseous state and the lipid extract to precipitate. Collect the extract in a pre-weighed vial.

• Duration: Continue the extraction for a predetermined time (e.g., 60-120 minutes) or until the extraction yield plateaus.

• Yield Determination: After the extraction is complete, weigh the collection vial to determine the mass of the extracted lipids.

Purification of Long-Chain Alkenes by Column Chromatography

This protocol describes a general method for separating nonpolar compounds like long-chain alkenes from a crude extract using silica (B1680970) gel column chromatography.

Materials:

• Crude lipid extract containing long-chain alkenes

• Silica gel (60-120 mesh)

• Nonpolar solvent (e.g., n-hexane)

• Slightly more polar solvent (e.g., diethyl ether or dichloromethane)

• Chromatography column

• Cotton or glass wool

• Sand

• Collection tubes or flasks

Protocol:

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the chromatography column.

  • Add a thin layer of sand over the plug.

  • Prepare a slurry of silica gel in the nonpolar solvent (e.g., n-hexane).

  • Pour the slurry into the column, allowing the silica gel to settle evenly. Gently tap the column to ensure uniform packing and remove any air bubbles.

  • Add another thin layer of sand on top of the silica gel bed to prevent disturbance when adding the sample and eluent.

• Sample Loading:

  • Dissolve the crude lipid extract in a minimal amount of the nonpolar solvent.

  • Carefully apply the dissolved sample to the top of the silica gel column.

• Elution:

  • Begin eluting the column with the nonpolar solvent (e.g., 100% n-hexane). Long-chain alkenes, being nonpolar, will travel down the column relatively quickly.

  • Collect the eluent in fractions (e.g., 10 mL per fraction).

  • If other, slightly more polar compounds are present in the extract, you can gradually increase the polarity of the eluting solvent by adding a small percentage of a more polar solvent (e.g., starting with 1% diethyl ether in hexane and gradually increasing the concentration). This is known as gradient elution.

• Fraction Analysis:

  • Analyze the collected fractions for the presence of long-chain alkenes using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Combine the fractions that contain the purified long-chain alkenes.

• Solvent Removal: Evaporate the solvent from the combined fractions using a rotary evaporator to obtain the purified long-chain alkenes.

Visualizations

Experimental Workflows

Caption: Workflow for the extraction, purification, and analysis of long-chain alkenes.

Signaling Pathway

The role of long-chain alkenes as signaling molecules is well-established in insects, where they function as pheromones. In plants, while the signaling pathways of the short-chain alkene ethylene (B1197577) are well understood, the specific pathways for long-chain alkenes are an active area of research. The diagram below presents a generalized model of long-chain alkene perception and signaling, drawing parallels from insect chemical communication and potential plant defense responses.

Caption: Generalized signaling pathway for long-chain alkene perception and response.

References

• 1. Microalgae Synthesize Hydrocarbons from Long-Chain Fatty Acids via a Light-Dependent Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Microalgae Synthesize Hydrocarbons from Long-Chain Fatty Acids via a Light-Dependent Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparative study of lipid extraction from microalgae by organic solvent and supercritical CO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Microbial synthesis of long-chain α-alkenes from methanol by engineering Pichia pastoris - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Subcritical co-solvents extraction of lipid from wet microalgae pastes of Nannochloropsis sp - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Identification of Long-Chain Hydrocarbons

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the primary analytical techniques used in the identification and quantification of long-chain hydrocarbons. These methods are essential for quality control, research, and development in the pharmaceutical, petrochemical, and environmental science industries.

Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique for the analysis of volatile and semi-volatile long-chain hydrocarbons.[1] It combines the superior separation capabilities of gas chromatography with the powerful identification ability of mass spectrometry.[1] In GC, a sample is vaporized and separated into its components as it travels through a capillary column with a stationary phase.[1] The separated components then enter the mass spectrometer, where they are ionized, fragmented into a unique pattern, and detected based on their mass-to-charge ratio.[1] This process allows for the precise identification and quantification of individual hydrocarbons, even in highly complex mixtures.[2]

GC-MS is particularly valuable for its high sensitivity, often detecting analytes in the microgram range, making it suitable for trace analysis in environmental samples or for assessing the purity of pharmaceutical excipients.[1] The technique is widely used for hydrocarbon typing, which helps in identifying oil spills, and for quality control in the production of petroleum products.[1][3]

Quantitative Data Summary

The following table summarizes typical performance characteristics of GC-MS for the analysis of n-alkanes and isoprenoids.

Parameter	Typical Value	Hydrocarbon Range	Reference
Instrumental Limit of Detection (LOD)	0.01 - 0.1 µg/mL	n-C10 to n-C35	[4]
Instrumental Limit of Quantification (LOQ)	0.03 - 0.3 µg/mL	n-C10 to n-C35	[4]
Method LOD (in fish tissue)	0.44 - 9.66 µg/kg	n-C12 to n-C35	[4]
Method LOQ (in fish tissue)	0.94 - 20.8 µg/kg	n-C12 to n-C35	[4]
Precision (Intra-day CV%)	< 10%	n-C10 to n-C35	[4]
Precision (Inter-day CV%)	< 15%	n-C10 to n-C35	[4]
Analytical Runtime	60 - 80 minutes	C9 - C40	[5]

Experimental Protocol: GC-MS Analysis of n-Alkanes

This protocol is adapted from a method for quantifying hydrocarbons in environmental samples.[4][6]

1. Sample Preparation (Liquid-Liquid Extraction)

• Accurately weigh approximately 7g of the sample matrix (e.g., tissue, soil).

• Add a known amount of deuterated internal standards.[4][6]

• Perform reflux saponification to break down lipids and release hydrocarbons.[6]

• Extract the n-alkanes using a suitable solvent like hexane (B92381) through liquid-liquid extraction.[6]

• Concentrate the extract using a rotary evaporator followed by nitrogen blowdown.[4]

• Clean up the extract using High-Performance Liquid Chromatography (HPLC) to isolate the aliphatic fraction.[4]

• Concentrate the final aliphatic fraction to approximately 50 µL for GC-MS analysis.[4]

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent HP6890 Series or equivalent.[4]

• Mass Spectrometer: Agilent HP5973 MSD or equivalent.[4]

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column.

• Injector: Splitless mode at 280°C.

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 15°C/min to 150°C.

  • Ramp 2: 4°C/min to 300°C, hold for 15 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MSD Conditions:

  • Transfer line temperature: 280°C.

  • Ion source temperature: 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and internal standards.[7] For general hydrocarbon profiling, scan mode (e.g., m/z 50-550) is used. The m/z 57 ion is often used to quantify total petroleum hydrocarbons (TPHs).[7]

3. Data Analysis

• Identify hydrocarbon peaks by comparing their retention times and mass spectra to those of known standards and library data (e.g., NIST library).

• Quantify each identified analyte by integrating the peak area and comparing it to the corresponding internal standard.

• Construct a calibration curve using standards of known concentrations to determine the concentration of hydrocarbons in the sample.

Visualization: GC-MS Workflow

GC-MS Experimental Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy

Application Note

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful non-destructive technique that provides detailed information about the molecular structure of hydrocarbons.[8] It is based on the absorption of radiofrequency energy by atomic nuclei in a strong magnetic field.[9] For hydrocarbon analysis, ¹H (proton) and ¹³C NMR are the most informative.

• ¹H NMR provides information on the types of hydrogen atoms (e.g., methyl, methylene, aromatic) and their connectivity. The integral of each signal is directly proportional to the number of protons it represents, allowing for quantitative analysis of different functional groups.[8][9]

• ¹³C NMR provides a spectrum where each unique carbon atom in a molecule gives a distinct signal, revealing the carbon skeleton.[10] It is particularly useful for determining the degree of saturation and identifying paraffinic, olefinic, and aromatic structures.[10]

Combining ¹H and ¹³C NMR with two-dimensional techniques like HSQC (Heteronuclear Single Quantum Coherence) allows for the direct correlation of protons to the carbons they are attached to, which is invaluable for resolving complex, overlapping spectra.[10] Quantitative NMR (qNMR) can determine the absolute concentration of compounds when compared against a known internal standard.[11]

Quantitative Data Summary

The following table shows characteristic ¹H NMR chemical shifts for various hydrocarbon functional groups.

Functional Group	Structure	Typical ¹H Chemical Shift (δ, ppm)	Reference
Paraffinic CH₃	R-CH₃	0.7 - 1.3	[12]
Paraffinic CH₂	R₂-CH₂	1.2 - 1.6	[12]
Paraffinic CH	R₃-CH	1.4 - 1.8	[12]
Allylic H	C=C-CH	1.6 - 2.6
Olefinic H	C=C-H	4.5 - 6.5	[10]
Aromatic H	Ar-H	6.5 - 8.5	[8]

Experimental Protocol: ¹H and ¹³C NMR Analysis

This protocol outlines the general steps for acquiring quantitative NMR spectra of liquid hydrocarbon samples.[10]

1. Sample Preparation

• Dissolve a precisely weighed amount of the hydrocarbon sample (e.g., 10-50 mg) in a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid overlapping signals with the analyte.[10]

• For absolute quantification, add a known amount of an internal standard (e.g., tetramethylsilane (B1202638) - TMS, assigned a chemical shift of 0 ppm).[8]

• Transfer the solution (approximately 0.7-1.0 mL) into a standard 5 mm NMR tube.[13]

2. NMR Instrumentation and Acquisition

• Spectrometer: Bruker Avance 400 MHz spectrometer or equivalent.[13]

• Temperature: Maintain a constant temperature (e.g., 50°C for viscous samples) and allow the sample to equilibrate for at least 15 minutes before acquisition.[13]

• Shimming: Optimize the magnetic field homogeneity by shimming the sample to obtain sharp, symmetrical peaks.[11]

• ¹H NMR Acquisition Parameters:

  • Pulse Angle: 90° flip angle.

  • Repetition Delay (D1): Set a long delay (e.g., 5 times the longest T₁ relaxation time of interest, often > 10s) to ensure full relaxation of all protons for accurate integration.[10][13]

  • Number of Scans: Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.[13]

• ¹³C NMR Acquisition Parameters:

  • Decoupling: Use inverse-gated decoupling to suppress the Nuclear Overhauser Effect (NOE) for accurate quantification.[11]

  • Repetition Delay (D1): A long relaxation delay is also critical for quantitative ¹³C NMR.

  • Number of Scans: Typically requires a much larger number of scans than ¹H NMR due to the low natural abundance of ¹³C.

3. Data Processing and Analysis

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase the spectrum correctly to ensure all peaks are in pure absorption mode.

• Perform baseline correction.

• Integrate the signals corresponding to different proton or carbon environments.

• For relative quantification, calculate the ratio of the integrals. For absolute quantification, compare the analyte's integral to that of the known internal standard.[11]

Visualization: NMR Data Interpretation Logic

Logic flow for NMR spectral interpretation

High-Performance Liquid Chromatography (HPLC)

Application Note

High-Performance Liquid Chromatography (HPLC) is a versatile technique used to separate components of a mixture based on their differential distribution between a liquid mobile phase and a solid stationary phase.[14] For long-chain hydrocarbons, which are often non-volatile or thermally unstable, HPLC is an excellent alternative or complementary technique to GC.[15] It is particularly useful for group-type analysis, separating hydrocarbons into classes such as saturates, olefins, and aromatics.[16]

The choice of stationary and mobile phases determines the separation mode:

• Normal-Phase (NP-HPLC): Uses a polar stationary phase (e.g., silica) and a non-polar mobile phase. It is effective for separating hydrocarbon classes.[17]

• Reversed-Phase (RP-HPLC): Employs a non-polar stationary phase (e.g., C18) and a polar mobile phase. This is the most common mode and separates hydrocarbons based on hydrophobicity, which correlates with chain length and degree of unsaturation.[17]

Detectors commonly used with HPLC for hydrocarbon analysis include UV detectors (for aromatics and olefins) and Refractive Index (RI) detectors (for saturates).[16] Coupling HPLC with mass spectrometry (LC-MS) provides even greater identification power.[14]

Quantitative Data Summary

The following table compares different HPLC modes for hydrocarbon group-type analysis.

Parameter	Normal-Phase HPLC	Reversed-Phase HPLC
Stationary Phase	Polar (e.g., Silica (B1680970), Amino)	Non-polar (e.g., C18, C8)
Mobile Phase	Non-polar (e.g., Hexane, n-butyl chloride)	Polar (e.g., Acetonitrile, Methanol, Water)
Separation Principle	Polarity (Adsorption)	Hydrophobicity (Partition)
Elution Order	Saturates -> Olefins -> Aromatics	Aromatics -> Olefins -> Saturates
Primary Application	Group-type separation (Saturates, Aromatics)[16][18]	Separation by chain length and unsaturation[17]

Experimental Protocol: HPLC Group-Type Separation

This protocol is a general guide for separating hydrocarbon mixtures into saturate and aromatic fractions.

1. Sample Preparation

• Dissolve the hydrocarbon sample in the initial mobile phase (e.g., n-hexane) to a known concentration (e.g., 1-10 mg/mL).

• Filter the sample through a 0.45 µm syringe filter to remove particulate matter that could damage the column or pump.

2. HPLC Instrumentation and Conditions

• HPLC System: A standard HPLC system with a pump, injector, column oven, and detectors.

• Column: Amino-bonded or silica column (e.g., Partisil PAC).[18]

• Mobile Phase: n-Hexane or n-butyl chloride.[16][18]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10-20 µL.

• Detectors:

  • UV Detector at 254 nm to detect aromatic compounds.

  • Refractive Index (RI) Detector to detect all hydrocarbon classes, including saturates.

3. Data Analysis

• Identify the peaks corresponding to each hydrocarbon group based on their retention times, established by running standards (e.g., hexadecane (B31444) for saturates, toluene (B28343) for aromatics).

• Use an external standard method for quantification.[16] Prepare calibration curves for each hydrocarbon class using standards of known concentrations.

• Calculate the percentage of each group in the sample based on the peak areas and the calibration curves.

Visualization: HPLC Separation Workflow

References

• 1. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 2. Comparison of comprehensive two-dimensional gas chromatography and gas chromatography--mass spectrometry for the characterization of complex hydrocarbon mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of Long-chain Petroleum Hydrocarbons and VOCs in Soil by GC-MS | Thermo Fisher Scientific - US [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. alphalab.com [alphalab.com]
• 6. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]
• 7. "GC-MS analysis of total petroleum hydrocarbons and polycyclic aromatic" by Christopher M. Reddy and James G. Quinn [digitalcommons.uri.edu]
• 8. Identification and Quantification of Hydrocarbon Functional Groups in Gasoline Using 1H-NMR Spectroscopy for Property Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NMR Spectroscopy [www2.chemistry.msu.edu]
• 10. researchgate.net [researchgate.net]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. conductscience.com [conductscience.com]
• 15. phmethods.net [phmethods.net]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. apps.dtic.mil [apps.dtic.mil]

Applications of (E)-3-Eicosene in Pest Management: A Review of Available Data

For the attention of: Researchers, scientists, and drug development professionals.

Subject: Current understanding and research status of (E)-3-Eicosene for pest management applications.

This document addresses the current state of knowledge regarding the application of (E)-3-Eicosene in the field of pest management. Following a comprehensive review of available scientific literature, it must be noted that there is a significant lack of specific data on the direct use of isolated (E)-3-Eicosene as a pest control agent.

The primary context in which (E)-3-Eicosene is mentioned is as a secondary metabolite produced by bacteria of the genus Photorhabdus. These bacteria are known for their symbiotic relationship with entomopathogenic nematodes and their production of a wide array of bioactive compounds with insecticidal and antimicrobial properties. However, research has predominantly focused on the efficacy of crude extracts of Photorhabdus species, rather than the bioactivity of individual isolated compounds.

Consequently, the scientific literature does not currently contain the specific quantitative data, detailed experimental protocols, or elucidated signaling pathways required to formulate comprehensive application notes for (E)-3-Eicosene in pest management.

General Information on (E)-3-Eicosene:

While specific pest management applications are not documented, basic chemical and biological information for (E)-3-Eicosene is available:

Property	Value	Source
Chemical Formula	C₂₀H₄₀	[NIST, 2023]
Molecular Weight	280.53 g/mol	[NIST, 2023]
CAS Number	74685-33-9	[NIST, 2023]
Biological Source	Secondary metabolite of Photorhabdus sp.	[Seo et al., 2021]

Caption: Basic chemical and biological information for (E)-3-Eicosene.

Bioactivity of Photorhabdus Secondary Metabolites - The Context of (E)-3-Eicosene

Photorhabdus luminescens and other species in the genus produce a complex mixture of secondary metabolites that contribute to their insecticidal activity.[1][2] These metabolites are crucial for overcoming the host insect's immune system and preventing the colonization of the insect cadaver by other microorganisms.[1]

Studies have demonstrated the insecticidal properties of crude extracts from Photorhabdus cultures against various insect pests. For instance, oral toxicity of P. luminescens subsp. laumondii crude extracts resulted in 100% mortality of the sweet potato whitefly, Bemisia tabaci, after 60 hours.[1] Similarly, extracts from P. luminescens subsp. sonorensis showed insecticidal activity against the corn earworm, Helicoverpa zea.[1]

The workflow for investigating the potential of such natural products in pest management generally follows a logical progression from discovery to application.

References

• 1. Secondary Metabolites Produced by Heterorhabditis Symbionts and Their Application in Agriculture: What We Know and What to Do Next - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for (E)-3-Eicosene as a Chemical Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-3-Eicosene is a long-chain alkene with the chemical formula C₂₀H₄₀.[1][2][3][4] As a high molecular weight hydrocarbon, it serves as a valuable chemical standard in various analytical applications, particularly in chromatography and spectroscopy. Its well-defined chemical structure and physical properties allow for its use as an internal or external standard for the quantification and identification of other long-chain hydrocarbons and related compounds in complex matrices. This document provides detailed application notes and protocols for its effective use.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of (E)-3-Eicosene is crucial for its application as a standard.

Property	Value	Reference
Chemical Name	(E)-3-Eicosene	[5][6]
Synonyms	(E)-icos-3-ene, (3E)-3-Icosene	[1][5]
CAS Number	74685-33-9	[1][2][3]
Molecular Formula	C₂₀H₄₀	[1][2][3][4]
Molecular Weight	280.53 g/mol	[1][2][7]
Boiling Point (Predicted)	354.3 ± 9.0 °C	[5]
Density (Predicted)	0.796 ± 0.06 g/cm³	[5]
Physical State	Solid at room temperature	[8]
Solubility	Insoluble in water; soluble in nonpolar organic solvents (e.g., hexane (B92381), dichloromethane)

Applications

(E)-3-Eicosene is primarily utilized as a standard in analytical chemistry for the following applications:

• Gas Chromatography (GC): As an internal or external standard for the quantification of long-chain alkenes and other hydrocarbons in various samples, such as plant extracts, biofuels, and environmental samples.[9]

• Gas Chromatography-Mass Spectrometry (GC-MS): As a retention time and mass spectrum reference for the identification of C₂₀ isomers and related compounds.[9]

• Method Development and Validation: To assess the performance of analytical methods, including linearity, accuracy, and precision, for the analysis of long-chain hydrocarbons.

Experimental Protocols

Preparation of Standard Solutions

Objective: To prepare accurate stock and working standard solutions of (E)-3-Eicosene.

Materials:

• (E)-3-Eicosene (high purity, >98%)

• Volumetric flasks (Class A)

• Analytical balance

• High-purity hexane or other suitable nonpolar solvent

Procedure:

• Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of (E)-3-Eicosene using an analytical balance.

  • Quantitatively transfer the weighed standard to a 10 mL volumetric flask.

  • Add a small amount of hexane to dissolve the solid.

  • Once dissolved, fill the flask to the mark with hexane.

  • Stopper the flask and invert it several times to ensure homogeneity.

  • Store the stock solution at 2-8°C in a tightly sealed container.

• Working Solutions (e.g., 1-100 µg/mL):

  • Prepare a series of working solutions by serially diluting the stock solution with hexane in volumetric flasks.

  • For example, to prepare a 10 µg/mL working solution, transfer 100 µL of the 1000 µg/mL stock solution to a 10 mL volumetric flask and dilute to the mark with hexane.

Workflow for the preparation of (E)-3-Eicosene standard solutions.

Gas Chromatography (GC) Analysis Protocol

Objective: To use (E)-3-Eicosene as an internal standard for the quantification of an analyte in a sample.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent nonpolar capillary column.

• Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Final hold: 10 minutes.

• Injection Volume: 1 µL.

Procedure:

• Sample Preparation:

  • Accurately weigh or measure the sample to be analyzed.

  • Extract the analytes of interest using a suitable solvent (e.g., hexane).

  • To a known volume of the extract (e.g., 1 mL), add a precise volume of an (E)-3-Eicosene internal standard working solution to achieve a final concentration within the calibration range.

• Calibration Curve:

  • Prepare a series of calibration standards containing known concentrations of the analyte(s) of interest.

  • Add a constant, known amount of (E)-3-Eicosene internal standard to each calibration standard.

  • Inject each calibration standard into the GC.

  • Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte to generate a calibration curve.

• Sample Analysis:

  • Inject the prepared sample containing the internal standard into the GC.

  • Identify the peaks corresponding to the analyte and (E)-3-Eicosene based on their retention times.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Determine the concentration of the analyte in the sample using the calibration curve.

Workflow for quantitative analysis using (E)-3-Eicosene as an internal standard.

Safety and Handling

(E)-3-Eicosene should be handled in accordance with good laboratory practices.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when handling.

• Handling: Avoid inhalation of dust and contact with skin and eyes.[8] Use in a well-ventilated area.[8] Keep away from heat and ignition sources.

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[8]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Troubleshooting

Issue	Possible Cause	Solution
Poor Peak Shape	Column contamination, improper injection technique	Bake out the column, check injector liner and septum
Inconsistent Peak Areas	Leaks in the system, inconsistent injection volume	Perform a leak check, ensure autosampler is functioning correctly
No Peak Detected	Standard degradation, incorrect instrument parameters	Prepare fresh standards, verify GC method parameters

Conclusion

(E)-3-Eicosene is a reliable and effective chemical standard for the analysis of long-chain hydrocarbons. The protocols and information provided in these application notes are intended to serve as a comprehensive guide for researchers and scientists. Adherence to these guidelines will help ensure accurate and reproducible results in relevant analytical applications.

References

• 1. (3E)-3-Eicosene | C20H40 | CID 5365051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Eicosene, (E)- [webbook.nist.gov]
• 3. 3-Eicosene, (E)- [webbook.nist.gov]
• 4. 3-Icosene | C20H40 | CID 545892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Eicosene,(E)- | 74685-33-9 [chemicalbook.com]
• 6. chemwhat.com [chemwhat.com]
• 7. 3-Eicosene, (E)- (CAS 74685-33-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. fishersci.com [fishersci.com]
• 9. jddtonline.info [jddtonline.info]

Protocol for the Isolation of (E)-3-Eicosene from Insect Cuticles

For research use only. Not for use in diagnostic procedures.

Application Notes

(E)-3-Eicosene is a long-chain alkene that may be present as a component of the complex mixture of cuticular hydrocarbons (CHCs) on the surface of various insect species. CHCs play crucial roles in preventing desiccation and mediating chemical communication, including species and mate recognition. The isolation and characterization of specific CHC components like (E)-3-Eicosene are essential for understanding their precise biological functions in insect chemical ecology and for potential applications in pest management and drug development.

This protocol outlines a comprehensive workflow for the extraction, isolation, and identification of (E)-3-Eicosene from insect cuticles. The methodology involves an initial solvent extraction of total cuticular lipids, followed by a fractionation step using argentation chromatography to separate unsaturated hydrocarbons (alkenes) from their saturated counterparts. Final identification and quantification are achieved through gas chromatography-mass spectrometry (GC-MS). While (E)-3-Eicosene itself is not extensively documented in publicly available literature on insect CHC profiles, this protocol is based on established methods for the isolation of similar alkene isomers from insect cuticles. For the purpose of providing a detailed, illustrative protocol, data for the well-characterized insect pheromone (Z)-9-tricosene, a C23 alkene found in the housefly (Musca domestica), will be used as a proxy to demonstrate quantitative analysis.

Data Presentation

Compound	Insect Species	Mean Amount per Female (ng) ± SD	Analytical Method	Reference
(Z)-9-Tricosene	Musca domestica	114 ± 15	GC-MS	[1]

Experimental Protocols

This protocol is divided into three main stages: Extraction of Cuticular Hydrocarbons, Fractionation by Argentation Chromatography, and Identification and Quantification by GC-MS.

Stage 1: Extraction of Cuticular Hydrocarbons (CHCs)

This stage aims to remove the lipids present on the insect's cuticle with minimal contamination from internal lipids.

Materials:

• Insect samples (e.g., whole bodies, exuviae)

• n-Hexane (analytical grade)

• Glass vials (2-4 mL) with PTFE-lined caps

• Vortex mixer

• Micropipettes

• GC vials with micro-inserts

• Nitrogen gas stream evaporator

Procedure:

• Place a single insect (or a pooled sample of smaller insects) into a clean glass vial. The number of insects per sample will depend on the species and their size. For example, for blow flies, 2-3 third instar larvae or a single adult are sufficient.[2]

• Add a known volume of n-hexane to the vial to fully submerge the insect(s) (typically 350-500 µL).[2]

• Gently agitate the vial for 10 minutes to ensure thorough washing of the cuticle.[2]

• Carefully transfer the hexane (B92381) extract to a clean GC vial with a micro-insert.

• Concentrate the extract to near dryness under a gentle stream of nitrogen. This step helps to remove the solvent and concentrate the CHCs.[2]

• Re-dissolve the dried extract in a small, precise volume of hexane (e.g., 50 µL) for subsequent analysis.

Stage 2: Fractionation by Argentation Chromatography

This crucial step separates the unsaturated hydrocarbons (alkenes like (E)-3-Eicosene) from the saturated hydrocarbons (n-alkanes and methyl-branched alkanes) based on the interaction of the double bonds with silver ions.[3][4]

Materials:

• Silica (B1680970) gel (for column chromatography)

• Silver nitrate (B79036) (AgNO₃)

• Glass column

• n-Hexane (analytical grade)

• Diethyl ether (analytical grade)

• Collection vials

Procedure:

• Preparation of the Argentation Column:

  • Prepare a 10% (w/w) silver nitrate-impregnated silica gel by dissolving silver nitrate in methanol (B129727) and mixing it with silica gel. The methanol is then removed by evaporation under reduced pressure.

  • Pack a glass column with the prepared silver nitrate-impregnated silica gel.

• Sample Loading and Elution:

  • Load the concentrated CHC extract (from Stage 1) onto the top of the column.

  • Elute the saturated hydrocarbons (n-alkanes and methyl-branched alkanes) by passing n-hexane through the column. Collect this fraction in a clean vial.

  • Elute the unsaturated hydrocarbons (alkenes) by passing a more polar solvent, such as diethyl ether or a mixture of hexane and diethyl ether, through the column. Collect this fraction in a separate clean vial. The silver ions will have formed reversible complexes with the double bonds of the alkenes, causing them to be retained on the column longer than the saturated hydrocarbons.[3][4]

• Fraction Concentration:

  • Concentrate the alkene fraction to dryness under a gentle stream of nitrogen.

  • Re-dissolve the dried alkene fraction in a known volume of hexane for GC-MS analysis.

Stage 3: Identification and Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the definitive method for separating the components of the alkene fraction and identifying (E)-3-Eicosene based on its retention time and mass spectrum.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for hydrocarbon analysis (e.g., HP-5MS)

• Helium (carrier gas)

• (E)-3-Eicosene standard (if available)

GC-MS Parameters (Example):

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Oven Temperature Program: Initial temperature of 60 °C for 2 minutes, then ramp at 4 °C/min to 320 °C and hold for 10 minutes.[5]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[5]

• Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning from m/z 40 to 600.

Identification and Quantification:

• Identification:

  • The identification of (E)-3-Eicosene is based on its mass spectrum. The molecular ion peak ([M]⁺) for eicosene (C₂₀H₄₀) would be at m/z 280.

  • The fragmentation pattern for a 3-alkene is characterized by significant peaks resulting from cleavage at the allylic positions. For 3-eicosene, characteristic fragments would be expected at m/z values corresponding to the loss of alkyl radicals from either side of the double bond.

  • Comparison of the retention time and mass spectrum of the unknown peak with that of a synthetic (E)-3-Eicosene standard is the most reliable method for confirmation.

• Quantification:

  • Quantification is achieved by integrating the area of the chromatographic peak corresponding to (E)-3-Eicosene.

  • An internal standard (e.g., a hydrocarbon not present in the sample) should be added to the initial extract to correct for variations in sample preparation and injection volume. The amount of (E)-3-Eicosene can then be calculated relative to the known amount of the internal standard.

Mandatory Visualization

Figure 1. Workflow for the isolation of (E)-3-Eicosene.

References

• 1. academic.oup.com [academic.oup.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. Fly Bait Cis-Z-9-Tricosene Muscalure Females Insect Pheromone Insecticide [m.biological-insecticide.com]
• 5. m.youtube.com [m.youtube.com]

High-Performance Liquid Chromatography (HPLC) for Alkene Separation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the separation of alkenes using High-Performance Liquid Chromatography (HPLC). It covers three primary HPLC modes: Reversed-Phase (RP-HPLC), Normal-Phase (NP-HPLC), and Silver Ion (Ag⁺-HPLC), offering guidance on method selection, experimental procedures, and data interpretation.

Introduction to HPLC for Alkene Separation

High-Performance Liquid Chromatography is a powerful analytical technique used to separate, identify, and quantify components in a mixture. For the separation of alkenes, which are hydrocarbons containing at least one carbon-carbon double bond, HPLC offers several advantages, including high resolution, sensitivity, and adaptability to various sample types. The choice of HPLC method depends on the specific properties of the alkenes of interest, such as polarity, isomeric form (positional and geometric), and the sample matrix.

Method Selection for Alkene Separation

The selection of an appropriate HPLC method is critical for achieving optimal separation of alkenes. The following decision tree illustrates a general workflow for selecting the most suitable technique.

Caption: A logical workflow for selecting the appropriate HPLC method for alkene separation.

Reversed-Phase HPLC (RP-HPLC) for Alkene Separation

RP-HPLC separates molecules based on their hydrophobicity. It is the most common HPLC mode and is suitable for the separation of non-polar to moderately polar alkenes.

Principle

In RP-HPLC, a non-polar stationary phase (e.g., C18-bonded silica) is used with a polar mobile phase (e.g., a mixture of water and acetonitrile (B52724) or methanol). Non-polar alkenes interact more strongly with the stationary phase and are retained longer, while more polar compounds elute earlier.

Data Presentation: Separation of Terpenes

The following table summarizes the retention times for a selection of terpenes separated using a C18 column.

Analyte	Retention Time (min)
Myrcene	1.26
Limonene	0.94
Linalool	-
β-Caryophyllene	0.65
α-Pinene	-

Data extracted from a study on the simultaneous quantification of terpenoids and phenolic compounds.[1]

Experimental Protocol: Separation of Terpenes

This protocol is designed for the quantitative analysis of various terpenes in a sample matrix.

Instrumentation and Materials:

• HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD).[1]

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

• Mobile Phase A: Water with 0.1% formic acid.[2]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[2]

• Solvents: HPLC grade acetonitrile and ultrapure water.

• Standards: Certified standards of the terpenes of interest.

Chromatographic Conditions:

• Gradient Elution: Start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B over the run.[2] A typical gradient might be:

  • 0-1 min: 70% B

  • 1-20 min: Increase to 98% B

  • 20-26.5 min: Hold at 98% B

  • 26.5-28 min: Decrease to 70% B[3]

• Flow Rate: 0.6 - 1.0 mL/min.[3]

• Column Temperature: 30-45 °C.[3]

• Detection Wavelength: 210 nm for terpenes.[1]

• Injection Volume: 5-20 µL.[3]

Sample Preparation:

• Extract the sample with a suitable organic solvent (e.g., ethanol, methanol, or hexane).

• Filter the extract through a 0.22 µm syringe filter before injection.

Workflow Diagram:

Caption: Experimental workflow for the RP-HPLC analysis of alkenes.

Normal-Phase HPLC (NP-HPLC) for Alkene Separation

NP-HPLC separates molecules based on their polarity. It is particularly useful for separating alkenes from more polar compounds and for the separation of certain isomers.

Principle

In NP-HPLC, a polar stationary phase (e.g., silica (B1680970) or amino-propyl bonded silica) is used with a non-polar mobile phase (e.g., hexane (B92381) or heptane). Polar analytes are strongly retained, while non-polar alkenes elute earlier.

Data Presentation: Separation of Alkene Isomers

The resolution of cis and trans isomers of 2-butene-1,4-diol (B106632) was achieved using a chiral column in a normal-phase mode.

Isomers	Resolution (Rs)
cis/trans 2-butene-1,4-diol	2.61

Data from a study on the separation of cis and trans isomers.[4]

Experimental Protocol: Group Separation of Alkenes

This protocol is suitable for the separation of total alkenes from other hydrocarbon classes like saturates and aromatics.

Instrumentation and Materials:

• HPLC System with a UV-Vis or Diode Array Detector (DAD).

• Column: Amino-propyl bonded silica column.

• Mobile Phase: n-Heptane.

• Solvents: HPLC grade n-Heptane.

• Standards: A mixture of representative alkanes, alkenes, and aromatic compounds.

Chromatographic Conditions:

• Isocratic Elution: 100% n-Heptane.

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient.

• Detection Wavelength: 200-240 nm for alkenes.

• Injection Volume: 20 µL.

Sample Preparation:

• Dissolve the sample in the mobile phase (n-Heptane).

• Filter the sample through a 0.45 µm syringe filter.

Workflow Diagram:

Caption: Experimental workflow for the NP-HPLC group separation of alkenes.

Silver Ion HPLC (Ag⁺-HPLC) for Alkene Separation

Ag⁺-HPLC is a powerful technique for the separation of unsaturated compounds, including the challenging separation of positional and geometric (cis/trans) isomers of alkenes.

Principle

This technique utilizes the reversible interaction between silver ions (Ag⁺) and the π-electrons of the carbon-carbon double bonds in alkenes. The silver ions are typically incorporated into the stationary phase or added to the mobile phase. The strength of the interaction, and thus the retention time, depends on the number, position, and configuration of the double bonds. Generally, retention increases with the number of double bonds, and cis isomers are retained more strongly than trans isomers.

Data Presentation: Separation of Fatty Acid Methyl Ester (FAME) Isomers

The following table shows the elution order and resolution for various FAME isomers separated by Ag⁺-HPLC.

FAME Isomer	Elution Order	Resolution (Rs)
18:1 trans	1	-
18:1 cis	2	> 1.5
18:2 trans,trans	3	-
18:2 cis,trans	4	> 1.5
18:2 cis,cis	5	> 1.5

Qualitative elution order based on established principles of Ag+-HPLC.

Experimental Protocol: Separation of Cis/Trans Alkene Isomers

This protocol is designed for the separation of geometric isomers of alkenes, such as those found in fatty acid methyl esters (FAMEs).

Instrumentation and Materials:

• HPLC System with a UV detector or an Evaporative Light Scattering Detector (ELSD).

• Column: Silver ion-impregnated silica column (e.g., ChromSpher 5 Lipids).

• Mobile Phase: A mixture of hexane (or isooctane) and a polar modifier like acetonitrile or isopropanol. A typical mobile phase is 0.1% acetonitrile in hexane.

• Solvents: HPLC grade hexane and acetonitrile.

• Standards: Certified standards of the cis and trans isomers of interest.

Chromatographic Conditions:

• Isocratic or Gradient Elution: For complex mixtures, a gradient elution may be necessary. A simple isocratic elution with a low percentage of the polar modifier is often sufficient for separating simple isomer pairs.

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient or slightly elevated (e.g., 30 °C).

• Detection: UV at a low wavelength (e.g., 205 nm) or ELSD for non-UV active compounds.

• Injection Volume: 10-20 µL.

Sample Preparation:

• For fatty acids, derivatization to methyl esters (FAMEs) is often performed to improve chromatographic behavior.

• Dissolve the sample in the mobile phase.

• Filter the sample through a 0.45 µm syringe filter.

Workflow Diagram:

Caption: Experimental workflow for the Ag⁺-HPLC separation of alkene isomers.

Conclusion

HPLC is a versatile and powerful tool for the separation and analysis of alkenes. By selecting the appropriate stationary phase, mobile phase, and detection method, it is possible to achieve high-resolution separations of complex alkene mixtures, including challenging isomer separations. The protocols and data presented in this application note provide a solid foundation for researchers, scientists, and drug development professionals to develop and optimize their own HPLC methods for alkene analysis. Method validation should always be performed to ensure the accuracy, precision, and robustness of the developed method for its intended application.[5][6][7][8][9]

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Simultaneous quantification of terpenes and cannabinoids by reversed-phase LC-APCI-MS/MS in Cannabis sativa L. samples combined with a subsequent chemometric analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. impactfactor.org [impactfactor.org]
• 7. wjpmr.com [wjpmr.com]
• 8. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 9. longdom.org [longdom.org]

Application Notes and Protocols for Mass Spectrometry Fragmentation Patterns of Alkenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mass spectrometry is an indispensable analytical technique for the structural elucidation of organic molecules, including alkenes. Alkenes, hydrocarbons containing at least one carbon-carbon double bond, exhibit characteristic fragmentation patterns under electron ionization (EI). Understanding these fragmentation pathways is crucial for identifying and characterizing alkene structures in complex mixtures, a common task in petrochemical analysis, environmental science, and drug development. This document provides a detailed overview of the primary fragmentation mechanisms of alkenes and a comprehensive protocol for their analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Fragmentation Mechanisms of Alkenes

Upon electron ionization, an electron is typically ejected from the π-orbital of the double bond, forming a molecular ion (M+•). The molecular ion of alkenes is generally distinct and observable in the mass spectrum. The subsequent fragmentation of the molecular ion is driven by the formation of stable carbocations. The most common fragmentation pathways are allylic cleavage, McLafferty rearrangement, and for cyclic alkenes, the retro-Diels-Alder reaction.

Allylic Cleavage

The most prevalent fragmentation pathway for alkenes is the cleavage of a C-C bond at the allylic position (the carbon atom adjacent to the double bond). This results in the formation of a resonance-stabilized allylic carbocation. For many terminal alkenes, this leads to a characteristic base peak at an m/z of 41, corresponding to the allyl cation [C₃H₅]⁺. In cases where different allylic cleavages are possible, the pathway that results in the formation of a more substituted and thus more stable carbocation is favored.

McLafferty Rearrangement

Alkenes that possess a hydrogen atom on a carbon three atoms away from the double bond (the γ-carbon) can undergo a characteristic rearrangement known as the McLafferty rearrangement. This process involves the transfer of the γ-hydrogen to the double bond through a six-membered transition state, followed by the cleavage of the β-carbon-carbon bond. This rearrangement results in the formation of a new alkene and a new radical cation. The McLafferty rearrangement is a highly specific fragmentation that can provide valuable information about the structure of the alkene.

Retro-Diels-Alder Reaction

Cyclic alkenes, particularly those with a cyclohexene (B86901) scaffold, often undergo a characteristic fragmentation known as the retro-Diels-Alder reaction. This is a concerted process that cleaves the ring at two locations, resulting in the formation of a diene and a dienophile. This fragmentation pattern is a strong indicator of the presence of a cyclohexene ring system.

Quantitative Fragmentation Data

The relative abundance of fragment ions is a key piece of information for identifying an unknown alkene. The following tables summarize the major fragment ions and their relative intensities for several representative alkenes, as observed in their electron ionization mass spectra. This data is compiled from the NIST Mass Spectrometry Data Center.[1][2][3]

Table 1: Major Fragment Ions of 1-Hexene

m/z	Proposed Fragment Ion	Relative Intensity (%)
41	[C₃H₅]⁺ (Allyl cation)	100
56	[C₄H₈]⁺• (McLafferty rearrangement)	80
29	[C₂H₅]⁺	75
84	[C₆H₁₂]⁺• (Molecular Ion)	30
27	[C₂H₃]⁺	60
39	[C₃H₃]⁺	45
55	[C₄H₇]⁺	40

Table 2: Major Fragment Ions of 2-Methyl-1-Pentene [1][4]

m/z	Proposed Fragment Ion	Relative Intensity (%)
41	[C₃H₅]⁺	100
56	[C₄H₈]⁺• (McLafferty rearrangement)	95
29	[C₂H₅]⁺	80
84	[C₆H₁₂]⁺• (Molecular Ion)	25
69	[C₅H₉]⁺	35
27	[C₂H₃]⁺	55
39	[C₃H₃]⁺	40

Table 3: Major Fragment Ions of Cyclohexene [3]

m/z	Proposed Fragment Ion	Relative Intensity (%)
82	[C₆H₁₀]⁺• (Molecular Ion)	100
67	[C₅H₇]⁺	85
54	[C₄H₆]⁺• (Retro-Diels-Alder)	70
39	[C₃H₃]⁺	60
41	[C₃H₅]⁺	55
79	[C₆H₇]⁺	40
27	[C₂H₃]⁺	35

Visualizing Fragmentation Pathways and Experimental Workflow

The following diagrams, generated using Graphviz (DOT language), illustrate the key fragmentation pathways and a general experimental workflow for the GC-MS analysis of alkenes.

Caption: Allylic cleavage of an alkene molecular ion.

Caption: The McLafferty rearrangement pathway.

Caption: The Retro-Diels-Alder reaction in cyclic alkenes.

Caption: General experimental workflow for GC-MS analysis of alkenes.

Experimental Protocol: GC-MS Analysis of Alkenes

This protocol provides a general procedure for the analysis of volatile and semi-volatile alkenes using Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation

The method of sample preparation will depend on the nature of the sample matrix.[5][6]

• Liquid Samples: Dilute the sample in a volatile organic solvent such as hexane, pentane, or dichloromethane (B109758) to a final concentration of approximately 1-10 µg/mL.[7] If the sample contains particulates, centrifuge or filter through a 0.22 µm syringe filter.[5]

• Solid Samples: Extract the alkenes from the solid matrix using a suitable volatile organic solvent. Sonication or Soxhlet extraction can be employed to improve extraction efficiency. The resulting extract can then be diluted and filtered as described for liquid samples.

• Gaseous Samples (Headspace Analysis): For volatile alkenes in a liquid or solid matrix, static or dynamic headspace analysis can be used.[6]

  • Static Headspace: Place the sample in a sealed headspace vial and heat to a constant temperature to allow volatile compounds to equilibrate into the gas phase. A sample of the headspace gas is then injected into the GC.

  • Dynamic Headspace (Purge-and-Trap): An inert gas is bubbled through the sample, and the volatilized alkenes are trapped on an adsorbent material. The trap is then heated to desorb the analytes into the GC inlet.

GC-MS Instrumentation and Parameters

The following are typical instrumental parameters for the analysis of alkenes. Optimization may be required depending on the specific analytes and instrument.

• Gas Chromatograph (GC):

  • Injection Port: Split/splitless injector, typically operated in split mode (e.g., 50:1 split ratio) to prevent column overloading. For trace analysis, splitless injection can be used.

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Column: A non-polar or mid-polar capillary column is typically used. For example, a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: Increase to 200 °C at a rate of 10 °C/min.

    • Final hold: Hold at 200 °C for 5 minutes.

    • (This program should be optimized based on the volatility of the target alkenes).

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Mass Range: m/z 35-400

  • Solvent Delay: A solvent delay of 2-3 minutes is recommended to prevent the solvent peak from saturating the detector.[8]

Data Analysis

• Peak Identification: Identify the chromatographic peaks corresponding to the alkenes of interest based on their retention times.

• Mass Spectrum Acquisition: Obtain the mass spectrum for each identified peak.

• Library Matching: Compare the acquired mass spectra against a reference library, such as the NIST/EPA/NIH Mass Spectral Library, for tentative identification.[1]

• Fragmentation Pattern Analysis: Manually interpret the fragmentation pattern to confirm the structure of the alkene. Look for characteristic ions corresponding to allylic cleavage, McLafferty rearrangement, and retro-Diels-Alder reaction.

• Quantification (Optional): If quantitative analysis is required, a calibration curve should be prepared using standards of known concentrations.

Conclusion

The fragmentation patterns observed in the mass spectra of alkenes provide a wealth of information for their structural elucidation. By understanding the principles of allylic cleavage, McLafferty rearrangement, and the retro-Diels-Alder reaction, researchers can confidently identify and characterize alkenes in a variety of sample matrices. The provided GC-MS protocol offers a robust starting point for the analysis of these important organic compounds.

References

• 1. 1-Pentene, 2-methyl- [webbook.nist.gov]
• 2. 1-Hexene [webbook.nist.gov]
• 3. Cyclohexene [webbook.nist.gov]
• 4. 1-Pentene, 2-methyl- [webbook.nist.gov]
• 5. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 6. Sample preparation GC-MS [scioninstruments.com]
• 7. uoguelph.ca [uoguelph.ca]
• 8. GC/MS method for short chain alkene? - Chromatography Forum [chromforum.org]

Application Notes and Protocols for Investigating the Bioactivity of (E)-3-Eicosene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and executing experiments to test the potential bioactivities of (E)-3-Eicosene. The protocols outlined below are based on established methodologies for evaluating antimicrobial, cytotoxic, antioxidant, antihyperglycemic, and insecticidal activities.

Assessment of Antimicrobial Activity

Introduction: (E)-3-Eicosene has been identified in natural sources with purported antimicrobial properties. The following protocols describe how to determine the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) of (E)-3-Eicosene against a panel of pathogenic bacteria and fungi.

Experimental Protocol: Broth Microdilution Assay

• Preparation of (E)-3-Eicosene Stock Solution: Dissolve (E)-3-Eicosene in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to a high concentration (e.g., 10 mg/mL).

• Microorganism Preparation: Culture selected bacterial and fungal strains overnight in appropriate broth media (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi). Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Assay Setup: In a 96-well microtiter plate, perform serial two-fold dilutions of the (E)-3-Eicosene stock solution in the appropriate broth medium.

• Inoculation: Add the prepared microbial suspension to each well. Include a positive control (microorganisms with a known antibiotic), a negative control (broth medium only), and a solvent control (microorganisms with DMSO).

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of (E)-3-Eicosene that visibly inhibits microbial growth.

• MBC/MFC Determination: To determine the MBC or minimum fungicidal concentration (MFC), subculture aliquots from the wells with no visible growth onto agar (B569324) plates. The MBC/MFC is the lowest concentration that results in no microbial growth on the agar.

Data Presentation: Antimicrobial Activity of (E)-3-Eicosene

Microorganism	MIC (µg/mL)	MBC/MFC (µg/mL)
Staphylococcus aureus
Escherichia coli
Pseudomonas aeruginosa
Candida albicans

Evaluation of Cytotoxic Activity

Introduction: Preliminary reports suggest that (E)-3-Eicosene may possess cytotoxic effects, indicating its potential as an anticancer agent. The MTT assay is a colorimetric method used to assess cell viability and cytotoxicity.[1][2][3]

Experimental Protocol: MTT Assay

• Cell Culture: Culture a human cancer cell line (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) in the recommended medium supplemented with fetal bovine serum and antibiotics.[4][5][6][7]

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.[5][8]

• Treatment: Treat the cells with various concentrations of (E)-3-Eicosene (e.g., 1, 10, 50, 100 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the treatment period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[2]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO or isopropanol, to dissolve the formazan crystals.[5][8]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[3][5]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting cell viability against the concentration of (E)-3-Eicosene.

Data Presentation: Cytotoxicity of (E)-3-Eicosene on MCF-7 Cells

Treatment Duration	Concentration (µM)	% Cell Viability	IC50 (µM)
24 hours	1
10
50
100
48 hours	1
10
50
100

Determination of Antioxidant Potential

Introduction: (E)-3-Eicosene has been suggested to have antioxidant properties. The DPPH and ABTS radical scavenging assays are common spectrophotometric methods to evaluate the antioxidant capacity of compounds.[9][10][11][12]

Experimental Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation: Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Assay Procedure: Add various concentrations of (E)-3-Eicosene to the DPPH solution. Include a blank (methanol) and a positive control (e.g., ascorbic acid or Trolox).

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.[12]

• Absorbance Measurement: Measure the absorbance at 517 nm.[9][10]

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity. The IC50 value (the concentration that scavenges 50% of the DPPH radicals) can be determined.

Experimental Protocol: ABTS Radical Scavenging Assay

• Reagent Preparation: Generate the ABTS radical cation (ABTS•+) by reacting ABTS solution with potassium persulfate.[9]

• Assay Procedure: Add different concentrations of (E)-3-Eicosene to the ABTS•+ solution. Use a standard antioxidant like Trolox as a positive control.

• Incubation: Allow the reaction to proceed for a set time (e.g., 6 minutes).[13]

• Absorbance Measurement: Measure the absorbance at 734 nm.[9]

• Data Analysis: Calculate the percentage of ABTS•+ scavenging activity and determine the Trolox Equivalent Antioxidant Capacity (TEAC).

Data Presentation: Antioxidant Activity of (E)-3-Eicosene

Assay	IC50 (µg/mL)	TEAC (mM Trolox equivalents/mg)
DPPH	N/A
ABTS

Investigation of Antihyperglycemic Effects

Introduction: The potential antihyperglycemic activity of (E)-3-Eicosene can be initially screened using an in vitro α-glucosidase inhibition assay.[14][15][16] This enzyme is involved in the digestion of carbohydrates, and its inhibition can help control postprandial blood glucose levels.[17][18] For more comprehensive studies, an in vivo model is recommended.

Experimental Protocol: In Vitro α-Glucosidase Inhibition Assay

• Reagent Preparation: Prepare α-glucosidase enzyme solution and p-nitrophenyl-α-D-glucopyranoside (pNPG) substrate solution in phosphate (B84403) buffer.[18][19]

• Assay Procedure: Pre-incubate the α-glucosidase enzyme with various concentrations of (E)-3-Eicosene. Acarbose can be used as a positive control.[19][20]

• Reaction Initiation: Add the pNPG substrate to start the reaction and incubate at 37°C.[19]

• Reaction Termination: Stop the reaction by adding sodium carbonate.[19]

• Absorbance Measurement: Measure the absorbance of the released p-nitrophenol at 405 nm.[18][19]

• Data Analysis: Calculate the percentage of α-glucosidase inhibition and determine the IC50 value.

Experimental Protocol: In Vivo Alloxan-Induced Diabetic Rat Model

• Induction of Diabetes: Induce diabetes in rats by a single intraperitoneal injection of alloxan.[21]

• Animal Grouping: Divide the diabetic rats into groups: a diabetic control group, a group treated with a standard antidiabetic drug (e.g., glibenclamide), and groups treated with different doses of (E)-3-Eicosene.

• Treatment: Administer (E)-3-Eicosene orally for a specified period (e.g., 14 or 28 days).

• Blood Glucose Monitoring: Measure fasting blood glucose levels at regular intervals.

• Biochemical Analysis: At the end of the study, collect blood and tissue samples for further biochemical analysis (e.g., insulin (B600854) levels, lipid profile).

Data Presentation: Antihyperglycemic Activity of (E)-3-Eicosene

Assay/Model	Parameter	Result
α-Glucosidase Inhibition	IC50 (µM)
Alloxan-Induced Diabetic Rats	% Reduction in Fasting Blood Glucose (at Day 28)
Serum Insulin Levels (µU/mL)

Assessment of Insecticidal Activity

Introduction: (E)-3-Eicosene has been cited for its insecticidal properties. A common method to evaluate this is through larval toxicity assays using mosquito larvae.[22]

Experimental Protocol: Mosquito Larval Toxicity Assay

• Test Organism: Use third or fourth instar larvae of a common mosquito species, such as Aedes aegypti or Culex quinquefasciatus.

• Preparation of Test Solutions: Prepare serial dilutions of (E)-3-Eicosene in a suitable solvent (e.g., acetone) and then in water.

• Exposure: Place a defined number of larvae (e.g., 20-25) in beakers containing the test solutions. Include a solvent control and a negative control (water).

• Observation: Record larval mortality at 24 and 48 hours post-exposure.

• Data Analysis: Calculate the lethal concentration (LC50 and LC90) values using probit analysis.

Data Presentation: Insecticidal Activity of (E)-3-Eicosene against Aedes aegypti Larvae

Exposure Time (hours)	LC50 (ppm)	LC90 (ppm)
24
48

Investigation of Cellular Signaling Pathways

Introduction: To understand the mechanism of action of (E)-3-Eicosene, it is crucial to investigate its effects on key cellular signaling pathways. For instance, its cytotoxic and anti-inflammatory effects could be mediated through pathways like MAPK/ERK, PI3K/Akt, or NF-κB.[23][24][25][26][27][28][29][30] Western blotting is a standard technique to analyze the phosphorylation and expression levels of key proteins in these pathways.[25][31][32][33]

Experimental Protocol: Western Blot Analysis

• Cell Treatment and Lysis: Treat cells (e.g., cancer cells for cytotoxicity studies or macrophages for inflammation studies) with (E)-3-Eicosene for various time points. Lyse the cells to extract total proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a PVDF or nitrocellulose membrane.[25]

• Immunoblotting: Block the membrane and then incubate with primary antibodies specific for total and phosphorylated forms of target proteins (e.g., p-ERK, ERK, p-Akt, Akt, p-p65, p65).

• Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the protein bands using a chemiluminescent substrate.[25]

• Data Analysis: Quantify the band intensities using densitometry software and normalize the levels of phosphorylated proteins to the total protein levels.

Data Presentation: Effect of (E)-3-Eicosene on Protein Phosphorylation

Signaling Pathway	Target Protein	Fold Change in Phosphorylation (Treated vs. Control)
MAPK/ERK	p-ERK/Total ERK
PI3K/Akt	p-Akt/Total Akt
NF-κB	p-p65/Total p65

Visualizations

Caption: Experimental workflow for testing the bioactivity of (E)-3-Eicosene.

Caption: Hypothesized intervention of (E)-3-Eicosene in the PI3K/Akt signaling pathway.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. mcf7.com [mcf7.com]
• 5. benchchem.com [benchchem.com]
• 6. Protocol for long-term treatment of lowly aggressive cancer cell lines with low concentrations of anti-tumor drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. encodeproject.org [encodeproject.org]
• 8. MTT (Assay protocol [protocols.io]
• 9. benchchem.com [benchchem.com]
• 10. 2.4. Antioxidant Activity Determined by DPPH•, ABTS and CUPRAC Assays [bio-protocol.org]
• 11. researchgate.net [researchgate.net]
• 12. ijpsonline.com [ijpsonline.com]
• 13. mdpi.com [mdpi.com]
• 14. Review of in vitro and in vivo models for antidiabetic activity. [wisdomlib.org]
• 15. longdom.org [longdom.org]
• 16. Progress in experimental models to investigate the in vivo and in vitro antidiabetic activity of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. In vitro α-amylase and α-glucosidase inhibitory assay [protocols.io]
• 18. benchchem.com [benchchem.com]
• 19. In vitro α-glucosidase inhibitory assay [protocols.io]
• 20. alpha-Glucosidase Inhibitor Screening Kit (Colorimetric) (ab284520) | Abcam [abcam.co.jp]
• 21. In vivo Animal Model for Screening of Anti Diabetic Activity – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 22. Protocols for Testing the Toxicity of Novel Insecticidal Chemistries to Mosquitoes [pubmed.ncbi.nlm.nih.gov]
• 23. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 24. cusabio.com [cusabio.com]
• 25. benchchem.com [benchchem.com]
• 26. creative-diagnostics.com [creative-diagnostics.com]
• 27. NF-κB Pathway in Inflammation - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 28. researchgate.net [researchgate.net]
• 29. NF-κB: a key role in inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 30. m.youtube.com [m.youtube.com]
• 31. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora - PMC [pmc.ncbi.nlm.nih.gov]
• 33. researchgate.net [researchgate.net]

Application Notes and Protocols: Solid-Phase Microextraction (SPME) for Volatile Alkene Collection

For: Researchers, Scientists, and Drug Development Professionals

Introduction to Solid-Phase Microextraction (SPME) for Volatile Alkene Analysis

Solid-Phase Microextraction (SPME) is an innovative, solvent-free sample preparation technology that is fast, economical, and versatile. It is highly suitable for the extraction and concentration of volatile and semi-volatile organic compounds (VOCs), including alkenes, from a wide variety of matrices.[1] The principle of SPME is based on the partitioning of analytes between the sample matrix (or its headspace) and a stationary phase coated onto a fused silica (B1680970) fiber.[1][2] The concentrated analytes are subsequently desorbed, typically thermally, into a gas chromatograph (GC) for separation and detection by mass spectrometry (MS).[3]

Headspace SPME (HS-SPME) is particularly advantageous for analyzing volatile alkenes in complex samples such as environmental, biological, or food matrices.[4] In HS-SPME, the fiber is exposed to the vapor phase above the sample, which minimizes matrix interference and protects the fiber from non-volatile residues.[4] This technique combines sampling, isolation, and enrichment into a single, streamlined step.

Key Advantages of SPME:

• Solvent-Free: Reduces environmental impact and eliminates solvent-related interference.[5]

• High Sensitivity: Concentrates analytes, enabling the detection of trace-level compounds.[6]

• Versatility: Applicable to gaseous, liquid, and solid samples.[7]

• Automation-Friendly: Easily automated for high-throughput analysis.

• Non-Destructive: Extracts only a small fraction of the analyte, preserving the sample for other analyses.

Common Applications Involving Volatile Alkenes:

• Environmental Monitoring: Detection of volatile pollutants in air, water, and soil.[1]

• Food & Beverage Analysis: Characterization of aroma profiles and off-flavors where alkenes and their derivatives are key components.[4]

• Clinical Diagnostics: Analysis of volatile biomarkers in breath, urine, and blood for disease diagnosis.[1][8]

• Forensic Science: Identification of volatile compounds in arson, explosives, and toxicology samples.[3]

SPME Fiber Selection for Volatile Alkenes

The choice of SPME fiber coating is critical for the successful extraction of target analytes. Coatings are broadly categorized as absorbent (liquid-like polymers) or adsorbent (porous particles). For volatile, non-polar to semi-polar compounds like alkenes, adsorbent or combination fibers are generally most effective.

• Polydimethylsiloxane (PDMS): A non-polar, absorbent coating suitable for volatile and non-polar compounds. The 100 µm thickness is often recommended for low molecular weight or volatile analytes.[9][10]

• Divinylbenzene (DVB): A porous, adsorbent polymer effective for a wide range of volatile and semi-volatile compounds.

• Carboxen (CAR): A carbon molecular sieve with very small pores, making it ideal for trapping very volatile small molecules (C3-C20).

Combination fibers often provide the broadest range of analyte extraction. For general volatile alkene analysis, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is an excellent starting point as it covers a wide range of analyte sizes and polarities.[11][12]

Below is a logical workflow for selecting an appropriate SPME fiber.

Caption: SPME Fiber Selection Logic for Volatile Compounds.

Detailed Protocols

This section provides a general protocol for the collection of volatile alkenes using Headspace SPME (HS-SPME) followed by GC-MS analysis. Optimization is recommended for specific applications and matrices.

Protocol 1: HS-SPME of Volatile Alkenes from Liquid and Solid Samples

Objective: To extract and concentrate volatile alkenes from a sample matrix for qualitative or quantitative analysis by GC-MS.

Materials and Equipment:

• SPME Fiber Holder (Manual or Autosampler)

• SPME Fiber (e.g., 50/30 µm DVB/CAR/PDMS)[11][13]

• 20 mL Headspace Vials with PTFE/Silicone Septa[14]

• Heating block or water bath with agitation capabilities[5][15]

• Gas Chromatograph with Mass Spectrometer (GC-MS)[14]

• Analytical Balance

• Sodium Chloride (NaCl), analytical grade[13][14]

Procedure:

• Fiber Conditioning:

  • Before first use, condition the SPME fiber according to the manufacturer's instructions.[11] This typically involves inserting the fiber into the GC inlet at a specified temperature (e.g., 250-270°C) for 30-60 minutes to remove contaminants.

• Sample Preparation:

  • Weigh 1-3 grams of a solid sample or pipette 3-5 mL of a liquid sample into a 20 mL headspace vial.[14]

  • For aqueous samples, add a salt like NaCl to achieve a saturated solution (approximately 1 g for 5 mL of sample).[13][14] This "salting-out" effect increases the volatility of non-polar alkenes, driving them into the headspace.[7]

  • Immediately seal the vial with a septum cap.

• Equilibration and Extraction:

  • Place the vial in a heating block or water bath set to a specific temperature (e.g., 40-70°C).[1][15]

  • Allow the sample to equilibrate for a defined period (e.g., 15-30 minutes) with continuous agitation (e.g., 250 rpm) to facilitate the partitioning of volatile alkenes into the headspace.[1][16]

  • After equilibration, insert the SPME fiber holder through the vial's septum, exposing the fiber to the headspace above the sample.[1]

  • Keep the fiber exposed for a predetermined extraction time (e.g., 20-60 minutes) at the same temperature and agitation speed.[1][17] Extraction time is a critical parameter and must be kept consistent for reproducible results, especially when working under pre-equilibrium conditions.

• Desorption and GC-MS Analysis:

  • After extraction, immediately retract the fiber into its protective needle and withdraw it from the vial.

  • Insert the needle into the heated GC injection port (e.g., 250°C).[18]

  • Expose the fiber by depressing the plunger and hold for a specified desorption time (e.g., 2-5 minutes) to ensure complete thermal transfer of the analytes to the GC column.[1]

  • Start the GC-MS data acquisition at the beginning of the desorption step.

  • After desorption, retract the fiber and remove it from the inlet. It is good practice to recondition the fiber for a few minutes before the next analysis to prevent carryover.[14]

The entire experimental workflow is visualized in the diagram below.

Caption: Headspace Solid-Phase Microextraction (HS-SPME) Workflow.

Data Presentation: Summary of Key Experimental Parameters

The following table summarizes typical ranges for key HS-SPME parameters for the analysis of volatile compounds. These should be used as a starting point for method development.

Parameter	Typical Range / Value	Purpose / Justification	Citations
Fiber Coating	DVB/CAR/PDMS, PDMS/DVB, 100µm PDMS	DVB/CAR/PDMS is recommended for a broad range of volatile alkenes. PDMS is effective for non-polar compounds.	[10][11]
Sample Volume/Mass	1 - 5 g or mL in a 20 mL vial	Maintains a consistent headspace-to-sample volume ratio, which is crucial for reproducibility.	[14][15]
Salt Addition	0.5 g - Saturated NaCl	Increases the ionic strength of aqueous samples, reducing the solubility of non-polar alkenes and enhancing their partitioning into the headspace.	[7][13][14]
Equilibration/Incubation Temp.	35 - 70 °C	Increases the vapor pressure of analytes, facilitating their transfer to the headspace. Higher temperatures can degrade the sample or fiber.	[1][11][15][17]
Equilibration/Incubation Time	15 - 35 min	Allows the sample to reach thermal equilibrium and establish a stable concentration of analytes in the headspace before extraction begins.	[1][11][15]
Agitation Speed	250 - 500 rpm	Accelerates mass transfer of analytes from the sample to the headspace and then to the fiber, reducing equilibration and extraction times.	[1][5][16]
Extraction Time	15 - 60 min	Allows sufficient time for analytes to partition onto the SPME fiber. Must be precisely controlled for quantitative analysis.	[1][11][17]
Extraction Temperature	35 - 70 °C	Maintained at the same temperature as incubation to ensure stable partitioning conditions during extraction.	[11][15][17]
Desorption Temperature	240 - 270 °C	Ensures rapid and complete transfer of analytes from the SPME fiber to the GC column for analysis.	[1][11][14]
Desorption Time	2 - 5 min	Ensures all analytes are desorbed. Longer times can risk thermal degradation of the fiber coating.	[1][11]
GC Column	DB-5, HP-5MS, or similar non-polar column	Provides good separation of non-polar to semi-polar compounds like volatile alkenes based on their boiling points.	[1]

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Item - Solid-Phase Microextraction of Volatile Organic Compounds for Analytical and Forensic Applications - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 4. mdpi.com [mdpi.com]
• 5. iltusa.com [iltusa.com]
• 6. Solid Phase Microextraction (SPME) in Pharmaceutical Analysis | Separation Science [sepscience.com]
• 7. gcms.cz [gcms.cz]
• 8. Solid-Phase Microextraction and Related Techniques in Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. supelco.com.tw [supelco.com.tw]
• 10. merckmillipore.com [merckmillipore.com]
• 11. repositorio.unesp.br [repositorio.unesp.br]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 15. Analysis of the trend of volatile compounds by HS-SPME-GC-MS and the main factors affecting the formation of rancid odor during the oxidation process of infant nutrition package - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. files01.core.ac.uk [files01.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of (E)-3-Eicosene

Welcome to the technical support center for the synthesis of (E)-3-Eicosene. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address challenges encountered during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues and questions that may arise during the synthesis of (E)-3-Eicosene, particularly when using Wittig-type reactions.

Q1: My Wittig reaction is producing a low yield of the desired (E)-3-Eicosene and primarily yielding the (Z)-isomer. What is going wrong?

A1: This is a common challenge. The stereochemical outcome of the Wittig reaction is highly dependent on the stability of the phosphorus ylide. For the synthesis of (E)-3-Eicosene, the reaction between propanal and heptadecyltriphenylphosphonium ylide involves a non-stabilized ylide. Under standard, salt-free conditions, non-stabilized ylides kinetically favor the formation of the Z-alkene.[1][2]

Troubleshooting Steps:

• Confirm Ylide Type: The ylide derived from heptadecyltriphenylphosphonium bromide is non-stabilized because the alkyl group does not withdraw electrons. This inherently favors the Z-isomer.[3]

• Employ a Strategy for E-Selectivity: To obtain the desired (E)-isomer, you must use a modified procedure. The two most common and effective methods are the Schlosser modification of the Wittig reaction and the Horner-Wadsworth-Emmons (HWE) reaction.[1][4][5] The Schlosser modification involves using a strong base like phenyllithium (B1222949) at low temperatures to equilibrate the reaction intermediate to the more stable form that leads to the (E)-alkene.[6][7][8] The HWE reaction, which uses a phosphonate-stabilized carbanion, generally provides excellent (E)-selectivity.[5][9]

Q2: I am having difficulty removing the triphenylphosphine (B44618) oxide (TPPO) byproduct from my product.

A2: Triphenylphosphine oxide (TPPO) is a common byproduct of the Wittig reaction and can be challenging to separate due to its polarity and solubility in many organic solvents.[1]

Troubleshooting Steps:

• Crystallization: In some cases, TPPO can be removed by crystallization. Cooling a concentrated solution of the crude product in a nonpolar solvent (like hexanes or a mixture of hexanes and ether) can cause the TPPO to precipitate.

• Chromatography: Column chromatography is the most reliable method for removing TPPO. Since (E)-3-Eicosene is a nonpolar hydrocarbon, it will elute much faster than the more polar TPPO on a silica (B1680970) gel column using a nonpolar eluent system (e.g., hexanes).

• Alternative Reaction: Consider using the Horner-Wadsworth-Emmons (HWE) reaction. The phosphate (B84403) byproduct from the HWE reaction is a dialkylphosphate salt, which is water-soluble and easily removed by an aqueous extraction, simplifying purification significantly.[5][9]

Q3: My reaction yield is low, regardless of the E/Z ratio. What are some potential causes?

A3: Low yields can stem from several factors related to reagents and reaction conditions.

Troubleshooting Steps:

• Anhydrous Conditions: Wittig reagents are strong bases and are readily protonated and decomposed by water or alcohols.[10] Ensure all glassware is flame-dried or oven-dried, and use anhydrous solvents.

• Base Strength: The formation of the ylide requires a very strong base. For a non-stabilized ylide from a phosphonium (B103445) salt, bases like n-butyllithium (n-BuLi) or sodium amide (NaNH₂) are typically required.[11] Incomplete deprotonation will lead to a lower concentration of the active ylide.

• Reagent Purity: Ensure the purity of your starting materials (propanal and 1-haloheptadecane). Aldehydes, in particular, can be prone to oxidation or polymerization.[2][10]

• Steric Hindrance: While less of an issue with a small aldehyde like propanal, sterically hindered ketones can react slowly and give poor yields, especially with stabilized ylides.[2][10]

Q4: How can I separate the (E) and (Z) isomers of 3-Eicosene if my reaction produces a mixture?

A4: Separating geometric isomers of long-chain alkenes can be challenging but is achievable.

• Argentation Chromatography: This is a powerful technique that utilizes the interaction between the π-electrons of the double bond and silver ions. The silica gel is impregnated with silver nitrate. The (E)-isomer, being less sterically hindered, typically interacts more strongly with the silver ions and is retained longer on the column than the (Z)-isomer.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC using a C18 column can often separate (E) and (Z) isomers based on subtle differences in their shape and hydrophobicity.

Data Presentation: Influence of Reaction Type on Stereoselectivity

The choice of synthetic route is critical for controlling the stereochemical outcome. The following table summarizes the expected stereoselectivity for different Wittig-type reactions.

Reaction Type	Ylide/Phosphonate Type	Key Conditions	Expected Major Isomer	Typical E/Z Ratio
Standard Wittig	Non-stabilized Ylide	Salt-free (e.g., NaH, KHMDS as base)	(Z)-3-Eicosene	>95:5 Z:E
Standard Wittig	Non-stabilized Ylide	Lithium salts present (e.g., n-BuLi)	Mixture	Variable, often poor selectivity
Schlosser Modification	Non-stabilized Ylide	Excess strong base (e.g., PhLi) at low temp.	(E)-3-Eicosene	>90:10 E:Z
Horner-Wadsworth-Emmons	Phosphonate Carbanion	Standard base (e.g., NaH, NaOMe)	(E)-3-Eicosene	>95:5 E:Z

Experimental Protocols

Protocol 1: Synthesis of Heptadecyltriphenylphosphonium Bromide

This protocol describes the preparation of the necessary phosphonium salt for the Wittig reaction.

• Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stir bar.

• Reagents: Add triphenylphosphine (1.0 eq.) and 1-bromoheptadecane (B13588) (1.0 eq.) to the flask.

• Solvent: Add anhydrous toluene.

• Reaction: Heat the mixture to reflux and maintain for 24-48 hours. The phosphonium salt will precipitate as a white solid.

• Workup: Cool the reaction mixture to room temperature. Collect the solid by vacuum filtration.

• Purification: Wash the collected solid with cold diethyl ether to remove any unreacted starting materials.

• Drying: Dry the white solid under high vacuum to yield heptadecyltriphenylphosphonium bromide.

Protocol 2: (E)-3-Eicosene Synthesis via Schlosser Modification

This protocol is designed to maximize the yield of the (E)-isomer from a non-stabilized ylide.

• Setup: Use a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen).

• Ylide Formation:

  • Suspend heptadecyltriphenylphosphonium bromide (1.0 eq.) in anhydrous diethyl ether or THF at -78 °C (dry ice/acetone bath).

  • Slowly add n-butyllithium (n-BuLi, 1.0 eq.) dropwise. The solution should turn a characteristic deep red or orange color, indicating ylide formation. Stir for 1 hour at this temperature.

• Aldehyde Addition:

  • Add a solution of propanal (1.0 eq.) in the same anhydrous solvent to the ylide solution at -78 °C.

  • Stir the mixture for 1 hour, during which the color of the ylide will likely fade. This forms the intermediate betaine (B1666868).

• Betaine Lithiation (Schlosser Step):

  • To the betaine solution at -78 °C, add a second equivalent of strong base, typically phenyllithium (PhLi, 1.0 eq.). Stir for 30 minutes.

• Protonation and Elimination:

  • Add a proton source, such as a pre-cooled solution of tert-butanol (B103910) in the reaction solvent.

  • Allow the reaction to slowly warm to room temperature.

• Workup:

  • Quench the reaction with saturated aqueous ammonium (B1175870) chloride (NH₄Cl).

  • Extract the product with hexanes or diethyl ether.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Purification:

  • Filter off the drying agent and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using hexanes as the eluent to isolate (E)-3-Eicosene.

Protocol 3: (E)-3-Eicosene Synthesis via Horner-Wadsworth-Emmons (HWE) Reaction

This is an excellent alternative that strongly favors the (E)-isomer and simplifies purification.

• Phosphonate Preparation (Arbuzov Reaction):

  • Heat a mixture of 1-bromoheptadecane (1.0 eq.) and triethyl phosphite (B83602) (1.1 eq.) at 120-150 °C for several hours. The product, diethyl heptadecylphosphonate, can be purified by vacuum distillation.

• HWE Reaction Setup:

  • To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.).

  • Wash the NaH with anhydrous hexanes to remove the mineral oil, then carefully decant the hexanes.

  • Add anhydrous THF.

• Phosphonate Anion Formation:

  • Cool the THF/NaH suspension to 0 °C.

  • Slowly add the diethyl heptadecylphosphonate (1.0 eq.) dropwise.

  • Allow the mixture to warm to room temperature and stir until hydrogen gas evolution ceases (typically 1 hour).

• Aldehyde Addition:

  • Cool the reaction mixture back to 0 °C and add propanal (1.0 eq.) dropwise.

  • Allow the reaction to warm to room temperature and stir for several hours or until TLC analysis indicates completion.

• Workup:

  • Carefully quench the reaction by adding water.

  • Extract the product with diethyl ether or hexanes.

  • The water-soluble phosphate byproduct will remain in the aqueous layer.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Purification:

  • Filter and concentrate the organic solution. The crude product is often of high purity, but can be further purified by column chromatography if necessary.

Visualizations

Experimental Workflow: Synthesis of (E)-3-Eicosene

Caption: Workflow for the synthesis of (E)-3-Eicosene via the Schlosser modification.

Troubleshooting Logic: Low E/Z Selectivity

Caption: Decision tree for troubleshooting poor (E)-isomer selectivity.

Relationship Between Wittig-Type Reactions

Caption: Relationship between Wittig reactions and their stereochemical outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 6. synarchive.com [synarchive.com]
• 7. Schlosser Modification [organic-chemistry.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Wittig-Horner Reaction [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Purification techniques for long-chain alkenes

Welcome to the Technical Support Center for the Purification of Long-Chain Alkenes. This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during the purification of long-chain alkenes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying long-chain alkenes?

A1: The primary methods for purifying long-chain alkenes are fractional distillation under reduced pressure, flash column chromatography, and recrystallization (for solid alkenes).[1][2] The choice of technique depends on the physical state of the alkene, its stability, the nature of the impurities, the required final purity, and the scale of the purification.[1][2][3] For separating complex mixtures or isomers, chromatography is often preferred, while distillation is effective for separating components with different boiling points on a larger scale.[2][4][5]

Q2: How do I choose the most suitable purification technique for my specific long-chain alkene?

A2: The selection process involves considering several factors:

• Physical State: For solid alkenes or their derivatives, recrystallization is a viable option.[1][3] For liquids, flash chromatography or distillation are more suitable.[1]

• Boiling Points: Fractional distillation is effective for separating liquid alkenes from impurities with significantly different boiling points.[5][6]

• Thermal Stability: If your compound is prone to decomposition at high temperatures, methods like flash column chromatography are preferable to distillation.[2]

• Impurity Profile: Chromatography is highly versatile for removing a wide range of impurities, including isomers with similar physical properties.[7][8] Specialized techniques like urea (B33335) adduction can be used to separate linear alkenes from branched or cyclic impurities.[6]

Below is a logical workflow to aid in selecting the appropriate purification method.

Diagram 1: Workflow for selecting a purification method.

Q3: My flash column chromatography separation is poor, with broad peaks and co-elution. What can I do?

A3: Poor separation in flash chromatography is a common issue. Here are several troubleshooting steps:

• Optimize the Solvent System: Use Thin-Layer Chromatography (TLC) to identify a solvent system that provides better separation between your target compound and impurities. A lower percentage of the more polar solvent is often a good starting point.[2]

• Improve Column Packing: Ensure the silica (B1680970) gel is packed uniformly to prevent channeling, which leads to poor separation. A slurry packing method is generally recommended.[2]

• Reduce Sample Load: Overloading the column is a frequent cause of broad peaks and poor resolution. A general guideline is to load a sample mass that is 1-5% of the stationary phase mass.[2]

• Check Flow Rate: A flow rate that is too high can decrease resolution. Decrease the flow rate to allow more time for equilibration between the stationary and mobile phases.

The following diagram outlines a troubleshooting process for common flash chromatography issues.

Diagram 2: Troubleshooting logic for flash chromatography issues.[2]

Q4: I am experiencing a very low yield after fractional distillation. What are the possible causes and solutions?

A4: Low yield during fractional distillation can be attributed to several factors:

• Product Decomposition: Long-chain alkenes can be sensitive to high temperatures. Distilling under reduced pressure (vacuum distillation) lowers the boiling point and minimizes thermal decomposition.[2]

• Inefficient Fractionation: If the boiling points of your product and impurities are close, the distillation column may not be efficient enough. Use a longer fractionating column or one with a more efficient packing material to increase the number of theoretical plates.[6]

• Vacuum Leaks: Ensure all glassware joints are properly sealed and free of cracks to maintain a stable, low pressure.[1]

• Improper Insulation: Insulating the distillation column helps maintain the necessary temperature gradient for efficient separation.[2]

Q5: How can I separate geometric (cis/trans) or positional isomers of long-chain alkenes?

A5: Separating isomers of long-chain alkenes is challenging due to their very similar physicochemical properties.[8] High-resolution gas chromatography (GC) is a powerful technique for this purpose. Utilizing a high-polarity capillary GC column combined with an optimized temperature gradient can often achieve baseline separation of critical isomer pairs.[8] For preparative scale, specialized flash chromatography with high-performance stationary phases or preparative HPLC may be required.

Q6: My purified alkene is contaminated with its corresponding alkane. How can I remove it?

A6: Separating alkenes from their corresponding alkanes is a difficult but crucial process in the chemical industry.[9] While traditional methods like cryogenic distillation are energy-intensive, newer methods involving selective physisorption using porous solids show great promise.[9] Materials like specific metal-organic frameworks (MOFs) can be engineered to have precise pore dimensions and chemistries that selectively adsorb one component over the other, enabling efficient separation under milder conditions.[9]

Data Presentation: Comparison of Purification Techniques

The table below summarizes the primary purification techniques for long-chain alkenes, providing a clear comparison to aid in method selection.

Technique	Principle of Separation	Best For...	Advantages	Limitations
Flash Column Chromatography	Differential adsorption and partitioning between a solid stationary phase and a liquid mobile phase.[1][3]	Small to medium scale; separating isomers; purifying thermally sensitive compounds.[2]	High versatility; applicable to a wide range of compounds; mild conditions.[1]	Can be solvent and time-intensive; sample loading is limited.[2]
Fractional Distillation	Separation based on differences in boiling points of the components in a liquid mixture.[4][5][6]	Large scale purification; separating compounds with significantly different boiling points.[2][6]	Scalable; cost-effective for large quantities; can achieve high purity.	Requires thermal stability of the compound; ineffective for azeotropes or compounds with close boiling points.[2]
Recrystallization	Difference in solubility of the compound and impurities in a specific solvent at different temperatures.[1][3]	Purifying solid alkenes or their derivatives.[1]	Can yield very high purity; relatively inexpensive equipment.	Only applicable to solids; requires finding a suitable solvent; potential for product loss in the mother liquor.[3]

Experimental Protocols

Methodology for Flash Column Chromatography

Objective: To purify a liquid long-chain alkene from non-volatile or less polar/more polar impurities.

Materials:

• Crude alkene mixture

• Silica gel (appropriate mesh size)

• Selected solvent system (e.g., hexanes/ethyl acetate) determined by TLC analysis

• Chromatography column, flasks, and test tubes

• Compressed air or pump for pressure

Procedure:

• Solvent System Selection: Use TLC to find a solvent mixture that gives the target alkene an Rf value of approximately 0.2-0.4 and good separation from impurities.[1]

• Column Packing: Prepare a slurry of silica gel in the least polar solvent of your mobile phase. Pour the slurry into the column and allow it to settle into a uniform bed. Add a thin layer of sand on top to protect the silica surface.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a less polar solvent. Carefully apply the concentrated sample solution to the top of the silica gel bed.[1]

• Elution and Fraction Collection: Carefully add the mobile phase to the column and apply gentle pressure to achieve a steady flow rate. Collect fractions sequentially in test tubes.[1]

• Analysis: Monitor the collected fractions by TLC to identify those containing the pure alkene. Combine the pure fractions and remove the solvent using a rotary evaporator.[1]

Methodology for Fractional Distillation under Reduced Pressure

Objective: To purify a thermally sensitive liquid alkene by separating it from impurities with different boiling points.

Materials:

• Crude liquid alkene

• Distillation flask, fractionating column, condenser, receiving flask

• Heating mantle or oil bath

• Vacuum pump and pressure gauge

• Stir bar

Procedure:

• Apparatus Setup: Assemble the distillation apparatus, ensuring all glass joints are clean, properly greased, and sealed to maintain a good vacuum. Place a stir bar in the distillation flask.

• Vacuum Application: Begin stirring and gradually reduce the pressure inside the apparatus to the desired level using the vacuum pump.

• Heating: Once a stable vacuum is achieved, begin gently heating the distillation flask.[1]

• Fraction Collection: Observe the condensation ring rising up the fractionating column. Collect any initial low-boiling forerun in a separate receiving flask. When the temperature at the thermometer stabilizes at the expected boiling point of your product (at the applied pressure), switch to a new receiving flask to collect the pure fraction.[1][2]

• Shutdown: Stop the distillation before the flask is completely dry to prevent the formation of potentially explosive peroxides.[1] Allow the apparatus to cool completely before releasing the vacuum.

• Analysis: Analyze the collected fraction for purity using methods like GC-MS or NMR.[2]

Diagram 3: Experimental workflow for fractional distillation.[1][2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. physics.emu.edu.tr [physics.emu.edu.tr]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Purification of Organic Compounds- Purification Methods in Chemistry [allen.in]
• 6. benchchem.com [benchchem.com]
• 7. moravek.com [moravek.com]
• 8. benchchem.com [benchchem.com]
• 9. Three in one: engineering MOF channels via coordinated water arrays for regulated separation of alkanes and alkenes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Yield in Stereoselective Alkene Synthesis

Welcome to the technical support center for stereoselective alkene synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve yields in their experiments. Below you will find detailed troubleshooting guides and Frequently Asked Questions (FAQs) for several key synthetic methods.

Section 1: Wittig Reaction

The Wittig reaction is a widely used method for synthesizing alkenes from aldehydes or ketones and a phosphorus ylide. However, achieving high yields and the desired stereoselectivity can be challenging.

Frequently Asked Questions (FAQs): Wittig Reaction

Q1: My Wittig reaction is giving a very low yield. What are the common causes?

A1: Low yields in Wittig reactions often stem from several factors:

• Incomplete Ylide Formation: The base may not be strong enough or fresh enough to completely deprotonate the phosphonium (B103445) salt. Using a strong base like n-butyllithium (n-BuLi) or sodium hydride (NaH) in an anhydrous solvent is crucial.[1]

• Ylide Instability: Non-stabilized ylides are highly reactive and can decompose before reacting with the carbonyl compound.[1] Consider generating the ylide in situ in the presence of the aldehyde.

• Moisture and Air Sensitivity: Ylides are sensitive to moisture and oxygen. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.[1]

• Poor Aldehyde/Ketone Quality: The carbonyl compound should be pure. Aldehydes, in particular, can be prone to oxidation or polymerization.[2]

• Steric Hindrance: Sterically hindered ketones may react slowly and give poor yields, especially with stabilized ylides.[2] In such cases, the Horner-Wadsworth-Emmons (HWE) reaction is a preferred alternative.

Q2: How can I control the stereoselectivity (E/Z ratio) of my Wittig reaction?

A2: The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide and the reaction conditions.

• Non-Stabilized Ylides: These ylides (where the R group on the ylidic carbon is an alkyl or aryl group) typically react under kinetic control to form Z-alkenes.[3][4] To maximize Z-selectivity, use salt-free conditions and aprotic solvents.

• Stabilized Ylides: Ylides with electron-withdrawing groups (e.g., esters, ketones) are more stable and react under thermodynamic control to favor the formation of E-alkenes.[3]

• Schlosser Modification: To obtain the E-isomer from a non-stabilized ylide, the Schlosser modification can be employed, which involves an additional deprotonation/protonation sequence at low temperature.[3]

• Salt Effects: The presence of lithium salts can decrease Z-selectivity by stabilizing the betaine (B1666868) intermediate, allowing for equilibration.[1][3][4] Using sodium- or potassium-based bases can enhance Z-selectivity.

Troubleshooting Guide: Low Yield in Wittig Reaction

This guide provides a step-by-step approach to diagnosing and solving low-yield issues.

Caption: Troubleshooting workflow for low-yield Wittig reactions.

Experimental Protocol: Salt-Free Wittig Reaction for Z-Alkene Synthesis

This protocol is designed to maximize the formation of the Z-alkene from a non-stabilized ylide.

• Preparation: Thoroughly dry all glassware in an oven and assemble under a stream of inert gas (Argon or Nitrogen).

• Ylide Generation:

  • Place the phosphonium salt (1.1 equiv) in a flask and suspend it in anhydrous THF.

  • Cool the suspension to -78 °C in a dry ice/acetone bath.

  • Add potassium hexamethyldisilazide (KHMDS) (1.05 equiv) dropwise. A distinct color change (often deep red or orange) indicates ylide formation.

  • Stir the mixture at -78 °C for 1 hour.

• Reaction with Aldehyde:

  • Add a solution of the aldehyde (1.0 equiv) in anhydrous THF dropwise at -78 °C.

  • Stir the reaction at -78 °C for 2-4 hours, monitoring its progress by TLC.

• Workup:

  • Quench the reaction at -78 °C with saturated aqueous NH₄Cl.

  • Allow the mixture to warm to room temperature.

  • Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄.

  • Concentrate the solution under reduced pressure and purify by flash column chromatography.

Section 2: Horner-Wadsworth-Emmons (HWE) Reaction

The HWE reaction is a powerful alternative to the Wittig reaction, typically providing excellent E-selectivity. Modified versions, like the Still-Gennari protocol, have been developed to favor Z-alkene formation.

Frequently Asked Questions (FAQs): HWE Reaction

Q1: My HWE reaction is giving a poor E:Z ratio. How can I improve E-selectivity?

A1: The HWE reaction generally favors the E-alkene due to thermodynamic control.[5][6] To enhance E-selectivity:

• Cation Choice: Lithium salts tend to promote higher E-selectivity compared to sodium or potassium salts.[5] The Masamune-Roush conditions, using LiCl with an amine base, are effective for base-sensitive substrates.[6]

• Temperature: Higher reaction temperatures (e.g., room temperature vs. -78 °C) allow the intermediates to equilibrate, which increases E-selectivity.[5]

• Solvent: Aprotic, non-polar solvents like THF or toluene (B28343) generally give good results.

• Aldehyde Structure: Aldehydes with increased steric bulk tend to yield higher E:Z ratios.[5]

Q2: When should I use the Still-Gennari modification?

A2: Use the Still-Gennari modification when the desired product is the Z-alkene.[6][7] This method employs phosphonates with electron-withdrawing groups (e.g., bis(2,2,2-trifluoroethyl)phosphonoacetate) and strong, non-coordinating bases (like KHMDS) in the presence of a crown ether at low temperatures (-78 °C).[7][8] These conditions favor kinetic control and accelerate the elimination from the syn-oxaphosphetane intermediate, leading to the Z-alkene.[6][7]

Data Presentation: HWE Stereoselectivity

The choice of reaction conditions significantly impacts the stereochemical outcome of the HWE reaction.

Table 1: Effect of Conditions on HWE Stereoselectivity

Aldehyde	Phosphonate Reagent	Base/Conditions	Solvent	Temp (°C)	E:Z Ratio	Reference
Benzaldehyde	Triethyl phosphonoacetate	NaH	DME	25	>95:5	Standard HWE
Benzaldehyde	Bis(trifluoroethyl) phosphonoacetate	KHMDS, 18-crown-6 (B118740)	THF	-78	5:95	Still-Gennari[7]
Cyclohexanecarboxaldehyde	Triethyl phosphonoacetate	NaH	DME	25	90:10	Standard HWE
Cyclohexanecarboxaldehyde	Bis(trifluoroethyl) phosphonoacetate	KHMDS, 18-crown-6	THF	-78	<5:95	Still-Gennari[7]
3-Phenylpropionaldehyde	Bis(trifluoroethyl)phosphonoacetic acid	i-PrMgBr	Toluene	Reflux	95:5	[8]
3-Phenylpropionaldehyde	Bis(trifluoroethyl)phosphonoacetic acid	i-PrMgBr	THF	0	77:23	[8]

Note: Ratios are representative and can vary with specific substrates.

Experimental Protocol: Still-Gennari Modification for Z-Alkene Synthesis

• Preparation: To a flame-dried flask under an inert atmosphere, add 18-crown-6 (1.2 equiv) and dissolve in anhydrous THF.

• Base and Phosphonate Addition:

  • Cool the solution to -78 °C.

  • Slowly add KHMDS solution (1.1 equiv) and stir for 15 minutes.[7]

  • Add a solution of bis(2,2,2-trifluoroethyl) phosphonoacetate (1.1 equiv) in THF dropwise and stir for 30 minutes at -78 °C.[7]

• Reaction:

  • Add a solution of the aldehyde (1.0 equiv) in THF dropwise.

  • Stir at -78 °C for 2-4 hours, monitoring by TLC.[7]

• Workup:

  • Quench the reaction at -78 °C with saturated aqueous NH₄Cl.[7]

  • Warm to room temperature, extract with diethyl ether, wash with brine, dry over Na₂SO₄, and concentrate.[7]

  • Purify by flash column chromatography.[7]

Section 3: Olefin Metathesis

Olefin metathesis, particularly using Grubbs-type catalysts, is a versatile method for forming carbon-carbon double bonds, including in ring-closing metathesis (RCM).

Frequently Asked Questions (FAQs): Olefin Metathesis

Q1: My Ring-Closing Metathesis (RCM) reaction is not working or is giving low yield. What should I check?

A1: Several factors can impact the efficiency of an RCM reaction:

• Catalyst Choice: For general RCM, second-generation Grubbs or Hoveyda-Grubbs catalysts are highly effective.[9] For sterically hindered substrates, more specialized catalysts may be required.[9]

• Catalyst Deactivation: The ruthenium catalyst can be sensitive to certain functional groups (e.g., coordinating groups like unprotected amines or phosphines) and impurities in the solvent or substrate. Ensure high-purity, degassed solvents are used.

• Concentration: RCM is an intramolecular reaction that competes with intermolecular polymerization. To favor cyclization, especially for macrocycles, reactions must be run at high dilution (typically 0.001–0.05 M).[9][10]

• Ethylene (B1197577) Removal: The reaction produces ethylene gas as a byproduct. Removing it by bubbling an inert gas (like argon) through the reaction mixture can help drive the equilibrium toward the product.[11]

• Temperature: Most Grubbs catalysts initiate at room temperature or slightly above (up to 40 °C).[9] Excessively high temperatures can lead to catalyst decomposition.[12]

Q2: How can I control the stereoselectivity of a cross-metathesis reaction?

A2: Achieving high stereoselectivity in cross-metathesis can be challenging. However, specialized catalysts have been developed to favor the formation of Z-alkenes, which are often more difficult to synthesize. Consult catalyst selection guides for the latest advancements in stereoselective metathesis.

Diagram: RCM Experimental Workflow

Caption: General experimental workflow for Ring-Closing Metathesis (RCM).

Section 4: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds, including the synthesis of vinyl and aryl alkenes. Achieving high yields, especially with challenging substrates, requires careful optimization.

Frequently Asked Questions (FAQs): Suzuki-Miyaura Coupling

Q1: My Suzuki coupling with a vinyl halide is giving a low yield. What are the most critical parameters to optimize?

A1: When using less reactive electrophiles like vinyl chlorides, optimization is key:

• Ligand Choice: Bulky, electron-rich phosphine (B1218219) ligands (e.g., SPhos, XPhos, or other Buchwald-type ligands) are often necessary to facilitate the oxidative addition step, which can be slow for these substrates.[13]

• Base: A stronger base, such as K₃PO₄, Cs₂CO₃, or an alkoxide, is often required to activate the boronic acid or ester effectively.[13]

• Temperature: Higher temperatures (80-120 °C) are typically needed to drive the reaction to completion.[13]

• Inert Atmosphere: Rigorous degassing of solvents and maintaining an inert atmosphere is critical to prevent catalyst oxidation and homocoupling side reactions.[13]

Q2: I am observing significant amounts of homocoupling and protodeboronation side products. How can I minimize these?

A2: These are common side reactions in Suzuki couplings.

• Protodeboronation: This is the hydrolysis of the boronic acid. It can be minimized by using more stable boronate esters (e.g., pinacol (B44631) or MIDA esters), using anhydrous conditions where possible, and minimizing reaction time and temperature.[13]

• Homocoupling: This side reaction is often caused by the presence of oxygen or Pd(II) species at the start of the reaction.[13] To prevent this, ensure all solvents and the reaction mixture are thoroughly degassed and consider using a Pd(0) precatalyst.

Troubleshooting Guide: Suzuki-Miyaura Coupling

Caption: Troubleshooting logic for low-yield Suzuki-Miyaura reactions.

Section 5: Julia-Kocienski Olefination

The Julia-Kocienski olefination is a modification of the Julia olefination that provides a direct, one-pot synthesis of alkenes, typically with high E-selectivity, from heteroaryl sulfones and carbonyl compounds.[14][15]

Frequently Asked Questions (FAQs): Julia-Kocienski Olefination

Q1: What are the key advantages of the Julia-Kocienski olefination over the classical Julia-Lythgoe reaction?

A1: The primary advantage is that it is a one-pot procedure, avoiding the multi-step process of the original method which required isolation of an intermediate alcohol and a separate reductive elimination step (often using toxic sodium amalgam).[14] The Julia-Kocienski variant generally provides high E-selectivity and has a broad substrate scope.[14][16]

Q2: My Julia-Kocienski reaction is not selective. How can I improve the E:Z ratio?

A2: While typically highly E-selective, the stereochemical outcome can be influenced by several factors:

• Heteroaryl Sulfone: The choice of the heteroaryl group on the sulfone is critical. 1-phenyl-1H-tetrazol-5-yl (PT) sulfones are known to give excellent E-selectivity.[17] Other variants, like pyridinyl sulfones, have been developed to favor Z-selectivity.

• Reaction Conditions: The base, solvent, and counterion can influence the transition state geometry. Non-coordinating cations (like K⁺ from KHMDS) and polar solvents can affect selectivity.[17]

• Order of Addition: To avoid self-condensation of the sulfone, it is often best to add the base to a mixture of the sulfone and the aldehyde ("Barbier-like conditions").[17]

Experimental Protocol: Julia-Kocienski Olefination

This protocol is a general procedure for the E-selective synthesis of an alkene using a PT-sulfone.

• Preparation: In a flame-dried flask under an inert atmosphere, dissolve the PT-sulfone (1.0 equiv) in an anhydrous solvent like DME or THF.

• Deprotonation:

  • Cool the solution to a low temperature (e.g., -60 °C to -78 °C).

  • Add a strong base, such as potassium bis(trimethylsilyl)amide (KHMDS) (1.1 equiv), dropwise. The formation of the anion is often indicated by a color change.[14]

  • Stir the mixture for approximately 1 hour at this temperature.[14]

• Reaction:

  • Add the aldehyde or ketone (1.2-1.5 equiv) dropwise to the solution.[14]

  • Continue stirring at low temperature for 1-2 hours, then allow the reaction to warm slowly to room temperature and stir overnight.[14]

• Workup:

  • Quench the reaction with water.

  • Dilute with an organic solvent (e.g., diethyl ether) and wash sequentially with water and brine.[14]

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.[14]

  • Purify the crude product by flash column chromatography.[14]

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Z-Selective Synthesis of Trisubstituted Alkenes by the HWE Reaction Using Modified Still-Gennari Type Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 6. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. organicchemistrydata.org [organicchemistrydata.org]
• 9. React App [pmc.umicore.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Highly Z-Selective Horner-Wadsworth-Emmons Olefination Using Modified Still-Gennari-Type Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Optimized Ring Closing Metathesis Reaction Conditions to Suppress Desallyl Side Products in the Solid Phase Synthesis of Cyclic Peptides involving Tyrosine(O-allyl) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Julia-Kocienski Olefination | Chem-Station Int. Ed. [en.chem-station.com]
• 15. alfa-chemistry.com [alfa-chemistry.com]
• 16. sciepub.com [sciepub.com]
• 17. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]

Technical Support Center: Overcoming Peak Co-elution in GC Analysis of Isomers

Welcome to the Technical Support Center for Gas Chromatography (GC) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address the common challenge of peak co-elution, particularly when analyzing isomers.

Troubleshooting Guide

Co-elution, the overlapping of chromatographic peaks, is a frequent obstacle in the GC analysis of isomers due to their similar physicochemical properties. This guide provides a systematic approach to diagnose and resolve these issues.

Initial Assessment of Co-elution

Question: How can I confirm that I have a co-elution problem with my isomeric sample?

Answer: Confirming co-elution is the first critical step. Here are several methods to detect it:

• Peak Shape Analysis: Look for asymmetrical peaks, such as those with a "shoulder" or excessive tailing. While a perfectly symmetrical peak can still hide co-eluting compounds, asymmetry is a strong indicator of an unresolved component.[1][2]

• Mass Spectrometry (MS) Data Analysis: If you are using a GC-MS system, you can investigate the mass spectra across the width of a single chromatographic peak.[2]

  • Spectral Purity: Examine the mass spectrum at the beginning, apex, and end of the peak. If the spectra are not identical, it strongly indicates co-elution.[2][3]

  • Extracted Ion Chromatograms (EICs): Generate EICs for characteristic ions of the suspected co-eluting isomers. If the peak shapes or retention times of the EICs differ, it confirms the presence of multiple components.[2]

Troubleshooting Workflow

Once co-elution is confirmed, follow this workflow to systematically address the issue.

Caption: General troubleshooting workflow for resolving isomer co-elution.

Detailed Troubleshooting Steps

Question: How can I use temperature programming to resolve co-eluting isomers?

Answer: Temperature programming is often the most effective initial parameter to adjust.[4][5] Slower temperature ramps generally lead to better resolution.[2]

• Decrease the Ramp Rate: A slower temperature ramp increases the time the analytes spend interacting with the stationary phase, which can improve separation.[2] For instance, reducing the ramp rate from 15°C/min to 5°C/min can significantly enhance resolution.[6]

• Introduce an Isothermal Segment: If the co-eluting peaks are in a specific region of the chromatogram, introducing an isothermal hold at a temperature just below their elution temperature can improve their separation.[2][7]

• Lower the Initial Temperature: A lower starting temperature can improve the separation of more volatile isomers that elute early in the run.[2]

Question: What is the role of the GC column in separating isomers, and how do I select the right one?

Answer: The choice of the stationary phase is critical for separating isomers.[4] The principle of "like dissolves like" is a good starting point; non-polar columns for non-polar compounds and polar columns for polar compounds.[8]

• For Positional or Geometric (cis/trans) Isomers: Consider a column with a different selectivity. If a non-polar column (like a DB-5ms) fails to resolve the isomers, a mid-polarity or high-polarity stationary phase (e.g., a cyanopropyl or polyethylene (B3416737) glycol 'WAX' phase) may provide the necessary selectivity.[4][9]

• For Enantiomers (Chiral Isomers): Standard GC columns cannot separate enantiomers. A chiral stationary phase, often based on cyclodextrin (B1172386) derivatives, is required for this type of separation.[10][11][12]

Isomer Type	Recommended Column Type	Stationary Phase Examples
Positional/Geometric	Mid- to High-Polarity	Cyanopropyl, Polyethylene Glycol (PEG)
Enantiomers (Chiral)	Chiral	Derivatized Cyclodextrins
General Hydrocarbons	Non-Polar	Polysiloxane (e.g., 5% Phenyl Methylpolysiloxane)

Question: Can adjusting the carrier gas flow rate improve the separation of my isomers?

Answer: Yes, the linear velocity of the carrier gas affects column efficiency. Every column has an optimal flow rate at which it performs most efficiently, as described by the Van Deemter equation.[2]

• Practical Adjustments: Try decreasing or increasing your flow rate by 10-20% and observe the effect on resolution. For most capillary columns with a 0.25 mm internal diameter, the optimal flow rate for helium is around 1-2 mL/min.[2][4]

Question: When should I consider chemical derivatization for my isomers?

Answer: Derivatization is a chemical modification of the analyte to improve its chromatographic properties.[13] It should be considered when isomers have polar functional groups (e.g., -OH, -NH, -COOH) that can cause peak tailing or when you want to enhance the volatility and thermal stability of the analytes.[6][14] Silylation, which replaces active hydrogens with a trimethylsilyl (B98337) (TMS) group, is a common derivatization technique.[14]

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate isomers using GC?

A1: Isomers possess the same molecular formula and often have very similar chemical structures and physicochemical properties, including boiling points and polarities.[6] This results in very close elution times on a GC column, frequently leading to co-elution. Achieving baseline resolution requires careful optimization of chromatographic conditions.[6]

Q2: My peaks are still co-eluting after optimizing my GC method. What else can I do?

A2: If chromatographic optimization is insufficient, you can utilize GC-MS deconvolution software.[3][15] Deconvolution is a computational process that separates co-eluting components by analyzing the differences in their mass spectra across the unresolved peak, allowing for the reconstruction of a "pure" spectrum for each component.[15][16]

Q3: What is a chiral column and when do I need to use one?

A3: A chiral column has a stationary phase that is itself chiral. This is necessary for the separation of enantiomers, which are non-superimposable mirror-image isomers.[10][17] Common chiral stationary phases are based on derivatized cyclodextrins.[10] If you are working with stereoisomers, particularly in pharmaceutical or flavor and fragrance analysis, a chiral column is essential.[9][11]

Q4: Can derivatization help in separating isomers?

A4: Yes, derivatization can accentuate the structural differences between isomers, which can facilitate their separation.[13] For example, derivatizing chiral amines with a trifluoroacetyl group has been shown to aid in their separation on a chiral column.[18] It can also improve peak shape and prevent on-column degradation, which indirectly improves resolution.[6]

Q5: How do I choose the correct GC column dimensions (length, internal diameter, film thickness)?

A5: The choice of column dimensions depends on the complexity of your sample and your analytical goals.

Parameter	Effect on Separation	Recommendation for Isomer Analysis
Length	Longer columns provide higher resolution but longer analysis times.[9]	For complex isomer mixtures, a longer column (e.g., 60 m) is preferable.[9]
Internal Diameter (ID)	Narrower ID columns offer higher efficiency and better resolution.[8]	A narrow ID column (e.g., 0.25 mm or 0.18 mm) is recommended.
Film Thickness	Thicker films increase retention, which is useful for volatile compounds. Thinner films are better for high-boiling point analytes.[9]	Choose based on the volatility of your isomers. Thicker films for more volatile isomers.[9]

Experimental Protocols

Protocol 1: General GC Method Optimization for Isomer Separation

• Initial Column Selection:

  • For positional or geometric isomers, start with a mid-polarity column (e.g., 50% phenyl-methylpolysiloxane).

  • For enantiomers, select a chiral column (e.g., a beta-cyclodextrin (B164692) phase).

• Temperature Program Optimization:

  • Begin with a generic screening program:

    • Initial Temperature: 40-60°C, hold for 1-2 minutes.

    • Ramp: 10°C/min to the maximum operating temperature of the column.

    • Final Hold: 5-10 minutes.

  • If co-elution occurs, decrease the ramp rate around the elution temperature of the isomers (e.g., to 2-5°C/min).

  • If necessary, add an isothermal hold for 1-5 minutes at a temperature just below the elution of the target peaks.

• Carrier Gas Flow Rate Adjustment:

  • Set the helium carrier gas flow rate to an initial value of 1.2 mL/min for a 0.25 mm ID column.

  • Adjust the flow rate by ±0.2 mL/min increments to find the optimal resolution.

• Injection Parameters:

  • Use a split injection to avoid column overloading. A split ratio of 50:1 is a good starting point.

  • Ensure the injector temperature is appropriate to volatilize the sample without causing thermal degradation.

Protocol 2: Silylation Derivatization of Polar Isomers (e.g., Alcohols, Acids)

This protocol is a general guideline for derivatization using BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (trimethylchlorosilane) as a catalyst.

Caption: Workflow for a typical silylation derivatization procedure.

• Sample Preparation:

  • Ensure the sample extract is completely dry, as moisture can deactivate the silylating reagent.[13]

  • Place a known amount of the dry sample into a reaction vial.

• Reagent Addition:

  • Add an excess of the BSTFA + 1% TMCS reagent. A general rule is to use at least a 2:1 molar ratio of the derivatizing agent to the active hydrogens in the sample.[6]

• Reaction:

  • Tightly cap the vial and vortex to mix the contents thoroughly.[6]

  • Heat the vial at 60-70°C for 30-60 minutes to ensure the reaction proceeds to completion.[6] Reaction time and temperature may need to be optimized for specific analytes.

• Analysis:

  • Cool the vial to room temperature.

  • Inject an appropriate volume of the derivatized sample into the GC system.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. benchchem.com [benchchem.com]
• 5. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 6. benchchem.com [benchchem.com]
• 7. welch-us.com [welch-us.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. gcms.cz [gcms.cz]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. diverdi.colostate.edu [diverdi.colostate.edu]
• 14. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 15. Spectral Deconvolution for Gas Chromatography Mass Spectrometry-Based Metabolomics: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. azom.com [azom.com]
• 18. analyticalscience.wiley.com [analyticalscience.wiley.com]

Technical Support Center: Optimizing Mass Spectrometry Parameters for Alkene Detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometry (MS) parameters for the accurate and sensitive detection of alkenes.

Frequently Asked Questions (FAQs)

Q1: What is the best ionization technique for analyzing alkenes by mass spectrometry?

A1: The choice of ionization technique largely depends on the volatility and polarity of the alkene.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile and semi-volatile alkenes, Electron Ionization (EI) is a common and robust technique. It provides characteristic fragmentation patterns that can be used for structural elucidation.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For less volatile or non-polar alkenes that are not amenable to GC, Atmospheric Pressure Chemical Ionization (APCI) is generally more suitable than Electrospray Ionization (ESI).[1] Alkenes are non-polar compounds and often require derivatization to be effectively ionized by ESI.[2]

Q2: My alkene sample is not showing a strong signal in ESI-MS. What can I do?

A2: Low signal intensity for alkenes in ESI-MS is a common issue due to their non-polar nature. Here are several strategies to improve signal intensity:

• Derivatization: This is often the most effective approach. Derivatizing the alkene with a charged or easily ionizable group will significantly enhance its ESI response.[2]

• Switch to APCI: Atmospheric Pressure Chemical Ionization (APCI) is better suited for analyzing less-polar compounds and may provide a better signal for underivatized alkenes.[1]

• Optimize Source Parameters: Ensure that your ESI source parameters are optimized. This includes capillary voltage, nebulizer gas pressure, and drying gas temperature and flow rate.

• Solvent Composition: The choice of solvent can influence ionization efficiency. While typical reversed-phase solvents are used, ensure they are compatible with your derivatizing agent if one is used. For APCI, methanol (B129727) is often the preferred organic solvent for maximum analyte coverage.[3]

Q3: What are the characteristic fragmentation patterns of alkenes in mass spectrometry?

A3: In Electron Ionization (EI) MS, alkenes exhibit several characteristic fragmentation patterns:

• Strong Molecular Ion Peak: The removal of a pi electron during ionization often does not immediately lead to fragmentation, resulting in a relatively strong molecular ion (M+) peak.[4][5]

• Allylic Cleavage: The most common fragmentation pathway is the cleavage of the bond allylic to the double bond, which results in a stable, resonance-stabilized allylic cation.[5]

• McLafferty Rearrangement: Alkenes containing a gamma-hydrogen can undergo a McLafferty rearrangement, leading to the loss of a neutral alkene molecule.[4]

• Retro-Diels-Alder Reaction: Cyclic alkenes, such as cyclohexene (B86901) derivatives, can undergo a retro-Diels-Alder reaction, resulting in the formation of a diene and an alkene.[4]

It is important to note that mass spectrometry generally does not provide information about E/Z isomers of alkenes.[5]

Troubleshooting Guides

Issue 1: Poor Signal Intensity or No Signal

Symptoms:

• Weak or no detectable peaks for the target alkene.

• Low signal-to-noise ratio.

Possible Causes and Solutions:

Possible Cause	Solution
Inappropriate Ionization Technique	For non-polar alkenes in LC-MS, consider switching from ESI to APCI.[1] For volatile alkenes, ensure you are using an appropriate GC-MS method.
Suboptimal Source Parameters	Systematically optimize source parameters such as capillary voltage, nebulizer pressure, drying gas flow and temperature, and corona current (for APCI).[3] A good starting point for APCI is a corona current of 4 µA.[3]
Poor Ionization Efficiency (ESI)	Derivatize the alkene to introduce a chargeable functional group. This is a highly effective strategy for enhancing ESI response.[2]
Sample Concentration	Ensure the sample concentration is within the optimal range for your instrument. Both overly dilute and overly concentrated samples can lead to poor signal.
Matrix Effects	Co-eluting matrix components can suppress the ionization of the target analyte. Improve sample cleanup procedures or optimize chromatographic separation to isolate the alkene from interfering compounds.[6]

Issue 2: High Background Noise or Unidentified Peaks

Symptoms:

• Elevated baseline in the chromatogram.

• Presence of numerous peaks not corresponding to the analyte or expected fragments.

Possible Causes and Solutions:

Possible Cause	Solution
Contaminated Solvents or Glassware	Use high-purity, LC-MS or GC-MS grade solvents. Ensure all glassware is thoroughly cleaned.
System Contamination	Contaminants can build up in the injection port, column, or ion source. Perform regular system maintenance, including cleaning the ion source and replacing septa and liners.
Column Bleed (GC-MS)	A rising baseline at higher temperatures is often due to column bleed. Ensure the oven temperature does not exceed the column's maximum operating temperature and use a low-bleed column.
Leaks in the System	Air leaks can introduce nitrogen, oxygen, and other contaminants, leading to high background noise. Regularly check for leaks in all fittings and connections.

Issue 3: Peak Tailing or Broadening

Symptoms:

• Asymmetrical peak shape with a "tail."

• Wider peaks than expected, leading to reduced resolution and sensitivity.

Possible Causes and Solutions:

Possible Cause	Solution
Active Sites in the GC Inlet or Column	Use a deactivated inlet liner and consider trimming the first few centimeters of the GC column if it has become contaminated.
Column Overload	Injecting too much sample can lead to peak broadening. Reduce the injection volume or dilute the sample.
Incompatible Sample Solvent	The sample solvent should be compatible with the mobile phase (LC-MS) or the stationary phase (GC-MS) to ensure proper peak shape.
Suboptimal Chromatographic Conditions	Optimize the temperature gradient (GC-MS) or the mobile phase gradient (LC-MS) to ensure sharp, symmetrical peaks.

Experimental Protocols

Protocol 1: Derivatization of Alkenes for Enhanced ESI-MS Detection

This protocol describes a general approach for derivatizing alkenes to improve their ionization efficiency in ESI-MS. A common strategy is to introduce a permanently charged group, such as a quaternary ammonium (B1175870) ion.

Materials:

• Alkene sample

• Derivatizing reagent (e.g., a reagent that introduces a quaternary ammonium tag)

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• Reaction vessel

• Heating and stirring equipment

• Quenching solution

• Solid-phase extraction (SPE) cartridge for cleanup

Procedure:

• Dissolve the alkene sample in the anhydrous solvent in the reaction vessel.

• Add the derivatizing reagent to the solution. The molar ratio of reagent to alkene may need to be optimized.

• Heat the reaction mixture with stirring for a specified time and temperature. These conditions will be specific to the chosen derivatizing reagent and should be optimized.

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding the appropriate quenching solution.

• Perform a sample cleanup step, such as solid-phase extraction (SPE), to remove excess reagent and byproducts.

• Elute the derivatized alkene from the SPE cartridge and dilute it to the appropriate concentration for LC-MS analysis.

Protocol 2: Optimization of GC-MS Parameters for Volatile Alkenes

This protocol provides a starting point for optimizing GC-MS parameters for the analysis of volatile alkenes.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., single quadrupole or triple quadrupole).

Typical GC-MS Parameters:

Parameter	Typical Value/Range	Notes
Carrier Gas	Helium or Hydrogen	Hydrogen can allow for faster analysis times.
Flow Rate	1-2 mL/min	Optimize for best resolution and peak shape.[7]
Inlet Temperature	250 °C	Ensure complete volatilization without thermal degradation.
Injection Mode	Splitless or Split	Use splitless for trace analysis to maximize sensitivity.[8]
Oven Program	40°C (hold 2 min), ramp at 10°C/min to 250°C (hold 5 min)	This is a starting point; optimize based on the boiling points of the target alkenes.
Column	Non-polar (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID x 0.25 µm film thickness	A standard column for good separation of non-polar compounds.
MS Source Temp.	230 °C	A common starting point for good ionization.[7]
MS Quad Temp.	150 °C	A typical setting for good mass filtering.[7]
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard for generating reproducible fragmentation patterns.
Acquisition Mode	Full Scan or Selected Ion Monitoring (SIM)	Use SIM for target analysis to significantly increase sensitivity.

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. youtube.com [youtube.com]
• 5. collard.chemistry.gatech.edu [collard.chemistry.gatech.edu]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Improved derivatization protocol for simultaneous determination of alkylphenol ethoxylates and brominated flame retardants followed by gas chromatography-mass spectrometry analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preservation of Unsaturated Hydrocarbon Samples

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of unsaturated hydrocarbon samples.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of degradation in unsaturated hydrocarbon samples?

Unsaturated hydrocarbon samples are susceptible to three main degradation pathways:

• Oxidation: This is a reaction with oxygen that can lead to the formation of hydroperoxides, which can further decompose into aldehydes, ketones, and other oxygenated compounds.[1] This process is often accelerated by heat and light.[2][3]

• Polymerization: Monomers of unsaturated hydrocarbons can react with each other to form larger polymer chains.[4] This process can be initiated by heat, light, or the presence of radical species.[5]

• Isomerization: The double or triple bonds in unsaturated hydrocarbons can shift their position within the molecule, or the geometry around the double bond can change (e.g., from cis to trans).[6] This is often induced by heat or exposure to acidic or basic conditions.

Q2: What are the ideal storage conditions for unsaturated hydrocarbon samples?

To minimize degradation, samples should be stored under conditions that limit exposure to oxygen, light, and heat.

• Temperature: Lower temperatures are generally better for preserving sample integrity. Storage at 4-8°C is recommended for many unsaturated compounds.[1][2] For highly volatile or unstable samples, storage at temperatures as low as -20°C may be necessary.[3] Avoid repeated freeze-thaw cycles.

• Light: Exposure to light, especially UV light, can initiate photo-oxidative reactions and polymerization. Samples should always be stored in amber glass vials or other light-blocking containers.[1]

• Atmosphere: To prevent oxidation, samples should be stored under an inert atmosphere.[7] This can be achieved by purging the sample vial with an inert gas like nitrogen or argon before sealing.[7][8] Argon is denser than nitrogen and can provide a better protective "blanket" over the sample.[8]

Q3: How can I prevent polymerization in my samples during storage?

The most effective way to prevent unwanted polymerization is to add a polymerization inhibitor.[9] These are compounds that scavenge free radicals, which are the initiators of many polymerization reactions.[5] Common inhibitors include:

• Phenolic compounds: Examples include Butylated Hydroxytoluene (BHT) and hydroquinone.[4][9]

• Nitroxide radicals: TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) and its derivatives are highly effective radical scavengers.[5][10]

Inhibitors should be added to the sample as soon as possible after collection or synthesis.

Q4: What are antioxidants, and how do they protect my samples?

Antioxidants are substances that inhibit oxidation.[11] They work by reacting with and neutralizing free radicals, thereby preventing the oxidative degradation of the unsaturated hydrocarbons.[12] Butylated hydroxytoluene (BHT) is a widely used synthetic antioxidant in laboratory settings.[11][13]

Q5: Is it better to use nitrogen or argon as an inert gas for sample storage?

Both nitrogen and argon are effective inert gases for protecting samples from oxidation.[8] However, argon is denser than air and nitrogen, which allows it to form a more stable protective layer over the sample, especially if the container needs to be opened briefly.[8] For highly sensitive samples or organometallic compounds, argon is often preferred.[8] For many routine applications, nitrogen is a cost-effective and suitable choice.

Troubleshooting Guides

Issue 1: Unexpected Peaks in Gas Chromatography (GC) Analysis

Question: I am analyzing my unsaturated hydrocarbon sample by GC, and I see unexpected peaks in the chromatogram. What could be the cause?

Answer: Unexpected peaks can arise from several sources, including sample degradation, contamination, or issues with the GC system itself.

Troubleshooting Steps:

• Assess Peak Characteristics:

  • Ghost Peaks: These are peaks that appear in blank runs and are often due to contamination in the injection port, column, or carrier gas.[14]

  • Broad or Tailing Peaks: This can indicate sample degradation (e.g., oxidation products), column contamination, or improper GC conditions.[15]

  • Fronting Peaks: This may be a sign of column overload or a mismatch between the sample solvent and the stationary phase.

• Verify Sample Integrity:

  • Was the sample stored correctly (low temperature, protected from light, under an inert atmosphere)?

  • Were appropriate inhibitors or antioxidants added?

  • Prepare a fresh sample for analysis if possible and compare the chromatograms.

• Check for Contamination:

  • Solvent: Run a blank injection of the solvent used to dissolve the sample.

  • Glassware: Ensure all vials and syringes are scrupulously clean.

  • Septum Bleed: Particles from the injection port septum can contaminate the system.[14]

• Systematically Check the GC Instrument:

  • Inlet Liner: A contaminated liner is a common source of ghost peaks and peak tailing.[14]

  • Column: The column may be contaminated with non-volatile residues from previous injections. Consider baking out the column or trimming the first few centimeters.[16]

  • Carrier Gas: Ensure the carrier gas is of high purity and that gas traps are functioning correctly.

Issue 2: Sample Discoloration or Change in Viscosity

Question: My unsaturated hydrocarbon sample has turned yellow and/or has become more viscous. What happened?

Answer: Discoloration (often yellowing) and an increase in viscosity are classic signs of sample degradation, specifically oxidation and polymerization.

Troubleshooting Steps:

• Review Storage Conditions:

  • Confirm that the sample was stored in a tightly sealed container to prevent oxygen ingress.

  • Verify that the storage temperature was appropriate and that the sample was protected from light.

• Evaluate the Need for Stabilizers:

  • If not already present, consider adding an antioxidant (e.g., BHT) to a fresh sample to prevent oxidation and a polymerization inhibitor (e.g., TEMPO) to prevent polymerization.

• Analytical Confirmation:

  • Analyze the degraded sample using techniques like GC-MS to identify the degradation products. The presence of higher molecular weight compounds suggests polymerization, while the identification of oxygenated species indicates oxidation.

Data Presentation

The following tables provide quantitative data to guide the proper storage and stabilization of unsaturated hydrocarbon samples.

Table 1: Recommended Storage Conditions for Unsaturated Hydrocarbons

Parameter	Condition	Rationale
Temperature	4-8°C (refrigerated)[1][2]	Slows down the rates of oxidation, polymerization, and isomerization.
≤ -20°C (frozen)[3]	For highly unstable or volatile compounds.
Light	Store in amber glass vials or protect from light[1]	Prevents photo-initiated oxidation and polymerization.
Atmosphere	Inert gas (Nitrogen or Argon)[7]	Prevents oxidation by displacing oxygen.

Table 2: Common Inhibitors and Antioxidants for Unsaturated Hydrocarbons

Compound	Type	Typical Concentration	Mechanism of Action
Butylated Hydroxytoluene (BHT)	Antioxidant	0.01 - 0.1% (w/w)[4]	Free radical scavenger, prevents oxidation.[11]
TEMPO	Polymerization Inhibitor	10 - 200 ppm	Reacts with and deactivates radical species that initiate polymerization.[5][10]
Hydroquinone	Polymerization Inhibitor	100 - 1000 ppm	Chain-terminating inhibitor.[9]

Table 3: Impact of Storage Conditions on the Stability of Polyunsaturated Fatty Acids (PUFAs) in Dried Blood Spots after 8 Weeks at Room Temperature [17]

Stabilizer	Change in Total PUFAs	Change in Highly Unsaturated Fatty Acids (HUFAs)
None (Control)	-49%	-62%
2.5 mg/mL BHT	-15%	-34%
5.0 mg/mL BHT	-6%	-13%

Experimental Protocols

Protocol 1: General Procedure for Preparing an Unsaturated Hydrocarbon Sample for GC-MS Analysis

• Sample Collection: Collect the sample in a clean glass container to avoid contamination.

• Solvent Selection: Choose a high-purity, volatile organic solvent such as hexane (B92381), dichloromethane, or ethyl acetate. Avoid water and non-volatile solvents.

• Dilution: If the sample is a liquid, dilute it with the chosen solvent to a final concentration of approximately 10-100 µg/mL. For solid samples, dissolve a small amount in the solvent to achieve a similar concentration.

• Filtration/Centrifugation: To remove any particulate matter, filter the sample through a 0.22 µm syringe filter or centrifuge the sample and transfer the supernatant to a clean vial.

• Vial Transfer: Transfer the final prepared sample into a 1.5 mL glass autosampler vial. If the sample is light-sensitive, use an amber vial.

• Inert Atmosphere (Optional but Recommended): Gently bubble nitrogen or argon gas through the sample for 1-2 minutes to remove dissolved oxygen.

• Sealing: Immediately cap the vial with a PTFE-lined septum cap.

• Analysis: Place the vial in the autosampler for GC-MS analysis.

Protocol 2: Procedure for Adding a BHT Antioxidant Solution to an Unsaturated Hydrocarbon Sample

• Prepare a BHT Stock Solution: Dissolve BHT in a compatible volatile solvent (e.g., hexane or ethanol) to create a stock solution of 1-10% (w/v).

• Determine the Required Volume: Calculate the volume of the BHT stock solution needed to achieve the desired final concentration in your sample (typically 0.01-0.1%).

• Addition of BHT: Add the calculated volume of the BHT stock solution to your unsaturated hydrocarbon sample.

• Mixing: Gently swirl or vortex the sample to ensure the BHT is evenly distributed.

• Storage: Store the stabilized sample under the recommended conditions (refrigerated, protected from light, and under an inert atmosphere).

Mandatory Visualization

Caption: Experimental Workflow for Sample Preparation and Analysis.

Caption: Troubleshooting Logic for Unexpected GC Peaks.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. chevronmarineproducts.com [chevronmarineproducts.com]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. DOT Language | Graphviz [graphviz.org]
• 10. cdn.nufarm.com [cdn.nufarm.com]
• 11. researchgate.net [researchgate.net]
• 12. real.mtak.hu [real.mtak.hu]
• 13. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 14. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 15. glsciences.eu [glsciences.eu]
• 16. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 17. Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Signal Intensity in NMR of Alkenes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues of low signal intensity in Nuclear Magnetic Resonance (NMR) spectroscopy of alkenes.

Frequently Asked Questions (FAQs)

Q1: My alkene proton signals are very weak. What are the first things I should check?

A1: Low signal intensity in ¹H NMR of alkenes can stem from several basic issues. Before delving into complex parameter optimization, start with these fundamental checks:

• Sample Concentration: Ensure your sample is sufficiently concentrated. Low concentrations are a common cause of weak signals.[1]

• Sample Preparation: Verify that your sample is fully dissolved and free of particulate matter.[2][3][4] Suspended solids can disrupt the magnetic field homogeneity, leading to broad and weak signals.[2][3]

• Correct Sample Volume: An incorrect sample volume can lead to poor shimming, resulting in distorted and weak peaks.[3]

• NMR Tube Quality: Use clean, high-quality NMR tubes to avoid signal distortion and contamination.[5]

Q2: How does sample concentration affect the signal intensity of my alkene sample?

A2: The signal-to-noise ratio (SNR) in an NMR experiment is directly proportional to the concentration of the analyte. For routine ¹H NMR of small molecules like many alkenes, a concentration of 1-5 mg dissolved in 0.6-0.7 mL of a suitable deuterated solvent is typically sufficient.[2] For ¹³C NMR, which is inherently less sensitive, a higher concentration of 5-30 mg is often required.[2] If you have a limited amount of sample, consider using a smaller volume of solvent to effectively increase the concentration.[6] However, be aware that overly concentrated samples can sometimes lead to broadened lineshapes and difficulty in shimming.[4]

Table 1: Recommended Sample Concentrations for Alkene NMR

Experiment Type	Typical Sample Amount	Solvent Volume
¹H NMR	1-25 mg	0.5-0.7 mL
¹³C NMR	10-100 mg	0.5-0.7 mL

Data compiled from multiple sources.[2][4]

Q3: What are the best practices for preparing an alkene NMR sample to maximize signal?

A3: Proper sample preparation is critical for obtaining a high-quality NMR spectrum with good signal intensity.

Experimental Protocol: Standard NMR Sample Preparation

• Weighing the Sample: Accurately weigh the desired amount of your alkene sample.

• Solvent Selection: Choose a deuterated solvent that completely dissolves your sample. Common choices include CDCl₃, Acetone-d₆, and Benzene-d₆.[7][8] The chemical shifts of alkene protons can be solvent-dependent, so consistency is key if comparing spectra.[9]

• Dissolution: Dissolve the sample in the chosen deuterated solvent in a clean vial before transferring it to the NMR tube. This ensures complete dissolution, which can be aided by gentle vortexing.[4]

• Filtration: If any solid particles are present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube.[3][4] This prevents interference with the magnetic field homogeneity.[2]

• Volume Adjustment: Ensure the sample height in the NMR tube is appropriate, typically around 40-50 mm (0.55-0.7 mL for a standard 5 mm tube).[6][10]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.[10]

Caption: Workflow for preparing an alkene NMR sample.

Q4: My peaks are broad and weak. Could this be a shimming issue?

A4: Yes, poor shimming is a very common cause of broad and consequently weak NMR signals.[6][11] Shimming is the process of adjusting the currents in the shim coils to improve the homogeneity of the main magnetic field (B₀) across the sample volume.[11] An inhomogeneous magnetic field causes nuclei in different parts of the sample to experience slightly different field strengths, leading to a broadening of the resonance lines and a reduction in the signal-to-noise ratio.[11]

Modern NMR spectrometers often have automated shimming routines, such as gradient shimming, which are usually very effective.[6][12] However, if the initial shims are very far off or there is a problem with the sample itself (e.g., air bubbles, solid particles), the automated routine may fail.[6] In such cases, manual shimming may be necessary.

Experimental Protocol: Basic Manual Shimming Strategy

• Lock Signal: Ensure the spectrometer is locked onto the deuterium (B1214612) signal of the solvent and that the lock signal is not saturated.[6]

• On-Axis Shims (Z-shims): Start by adjusting the lower-order on-axis shims (Z1 and Z2). Alternate between adjusting Z1 and Z2 to maximize the lock level.

• Off-Axis Shims (X, Y shims): After optimizing the Z-shims, adjust the X and Y shims to further maximize the lock level.

• Higher-Order Shims: If necessary, proceed to adjust higher-order shims. Generally, odd-order gradients cause symmetrical line distortions, while even-order gradients cause skewed distortions.[13]

• Iterate: Shimming is an iterative process. You may need to go back and forth between different shim adjustments to achieve the best homogeneity.[13]

Caption: Decision-making process for addressing shimming problems.

Q5: What is probe tuning and matching, and can it affect my alkene signal?

A5: Probe tuning and matching are crucial steps for optimizing the efficiency of radiofrequency (RF) pulse delivery and signal detection.[14][15]

• Tuning: Adjusts the resonant frequency of the probe circuit to match the Larmor frequency of the nucleus being observed (e.g., ¹H).[14][15]

• Matching: Adjusts the impedance of the probe to match that of the spectrometer's electronics (typically 50 Ohms) to maximize power transfer.[16]

Poor tuning and matching will result in reflected RF power, meaning the sample does not receive the full intended pulse power.[6] This leads to incorrect pulse angles (e.g., a 90° pulse becomes a 50° pulse), which significantly reduces signal intensity.[6] Every sample slightly changes the electronic environment of the probe, so it's essential to tune and match for each new sample.[14]

Q6: Which acquisition parameters can I adjust to improve the signal of my alkene protons?

A6: Several acquisition parameters can be optimized to enhance the signal-to-noise ratio (SNR) of your alkene signals.

• Number of Scans (NS): The SNR is proportional to the square root of the number of scans.[17] To double the SNR, you need to quadruple the number of scans. This is often the most straightforward way to improve a weak signal.

• Relaxation Delay (D1): This is the time between pulses. For quantitative results and optimal signal, the relaxation delay should be long enough to allow the protons to fully relax back to their equilibrium state. A delay of 5-7 times the longest T₁ (spin-lattice relaxation time) of the protons of interest is recommended for accurate integration.[17][18] While a shorter delay allows for more scans in a given time, it can lead to saturation and reduced signal intensity for protons with long T₁ values.[18]

• Receiver Gain (RG): This parameter amplifies the detected signal. While a higher gain can improve the appearance of weak signals, setting it too high will "clip" the beginning of the Free Induction Decay (FID), leading to artifacts and a distorted baseline in the spectrum.[17] Modern spectrometers have autogain functions that are usually reliable.

Table 2: Key Acquisition Parameters and Their Impact on Signal Intensity

Parameter	Function	Effect of Optimization on Signal
Number of Scans (NS)	Averages multiple signal acquisitions	Increases SNR (proportional to √NS)
Relaxation Delay (D1)	Allows for spin relaxation between pulses	Prevents saturation, ensuring maximum signal per scan
Receiver Gain (RG)	Amplifies the detected signal	Increases signal amplitude (risk of clipping if too high)

Q7: The chemical shift of my alkene protons seems unusual. Can this be related to low intensity?

A7: While the chemical shift itself doesn't directly cause low intensity, the structural environment that gives rise to an unusual chemical shift might also lead to broader, and thus less intense, peaks. Alkene protons typically resonate in the range of 4.5-6.5 ppm.[19][20] However, factors like conjugation, anisotropic effects from nearby functional groups (e.g., carbonyls), and steric effects can shift these signals.[21][22] If the alkene is part of a dynamic process, such as conformational exchange or rotamers on the NMR timescale, this can lead to significant line broadening and a decrease in peak height.[23] In such cases, acquiring the spectrum at a different temperature might help to either sharpen the signals (by moving into a fast or slow exchange regime) or confirm the dynamic process.

References

• 1. azolifesciences.com [azolifesciences.com]
• 2. organomation.com [organomation.com]
• 3. benchchem.com [benchchem.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 6. NMR Basics [bloch.anu.edu.au]
• 7. Common NMR Solvents [wiredchemist.com]
• 8. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 9. depts.washington.edu [depts.washington.edu]
• 10. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 11. youtube.com [youtube.com]
• 12. NMR Theory, UCSB Chem and Biochem NMR Facility [nmr.chem.ucsb.edu]
• 13. scs.illinois.edu [scs.illinois.edu]
• 14. UCSD SSPPS NMR Facility: Tuning and matching [sopnmr.blogspot.com]
• 15. organ.su.se [organ.su.se]
• 16. University of Ottawa NMR Facility Blog: Tuning and Matching an NMR Probe [u-of-o-nmr-facility.blogspot.com]
• 17. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]
• 18. organicchemistrydata.org [organicchemistrydata.org]
• 19. orgchemboulder.com [orgchemboulder.com]
• 20. Alkenes | OpenOChem Learn [learn.openochem.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Troubleshooting [chem.rochester.edu]

Technical Support Center: Enhancing the Resolution of Alkene Isomers in Chromatography

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in overcoming challenges associated with enhancing the resolution of alkene isomers in chromatography.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a user-friendly question-and-answer format.

Question: Why am I observing poor resolution or complete co-elution of my alkene isomers?

Answer:

Poor resolution is a common challenge in the separation of isomers due to their similar physicochemical properties. Several factors in your chromatographic method could be contributing to this issue. Consider the following potential causes and solutions:

• Inadequate Stationary Phase Selectivity: The choice of the gas chromatography (GC) or high-performance liquid chromatography (HPLC) column is critical for isomer separation.

  • Solution (GC): For separating alkene isomers, especially cis/trans isomers, a column with a more aromatic character or a high-polarity phase like a Carbowax (polyethylene glycol) column can be effective.[1] For complex mixtures of positional and geometric isomers, liquid crystalline stationary phases offer high isomeric selectivity.[2] For chiral separations, a cyclodextrin-based stationary phase is often necessary.[2][3]

  • Solution (HPLC): In reversed-phase HPLC, a standard C18 column may not provide sufficient selectivity. Altering the stationary phase to one with different functionality, such as a biphenyl (B1667301) or a polar-embedded phase, can introduce different interaction mechanisms and improve separation.[4] For chiral separations, a chiral stationary phase (CSP), often polysaccharide-based, is required.[5][6]

• Suboptimal Temperature Program (for GC): The temperature and its ramp rate can significantly impact resolution.[1][7]

  • Solution: Start with a slow temperature ramp (e.g., 2-5 °C/min) to maximize the separation of closely eluting isomers.[3] Optimizing the initial oven temperature is also crucial for good peak shape of early eluting compounds.

• Incorrect Mobile Phase Composition (for HPLC): The mobile phase composition dictates the interaction of the isomers with the stationary phase and is a powerful tool for optimizing selectivity.[8][9][10]

  • Solution: Systematically vary the mobile phase composition. In reversed-phase HPLC, adjust the ratio of the organic solvent (e.g., acetonitrile (B52724), methanol) to the aqueous phase.[10][11] Changing the organic modifier (e.g., from acetonitrile to methanol) can have a dramatic effect on selectivity.[12] For ionizable compounds, adjusting the pH of the mobile phase can also alter retention and selectivity.[13] The addition of alkanes or alkenes to the mobile phase has also been shown to help resolve geometric isomers.[14]

• Insufficient Column Efficiency: Even with optimal selectivity, broad peaks can lead to poor resolution.

  • Solution: Increase column efficiency by using a longer column, a column with a smaller internal diameter (ID), or a stationary phase with a smaller particle size (for HPLC) or thinner film (for GC).[8][15][16] Be aware that these changes will likely increase backpressure.[17]

Question: My chromatogram shows tailing or fronting peaks for my alkene isomers. What could be the cause?

Answer:

Asymmetrical peak shapes are typically indicative of secondary interactions, column degradation, or sample overload.

• Active Sites in the System: Silanol (B1196071) groups on glass liners, glass wool, or the column itself can interact with analytes, causing peak tailing.[7][18]

  • Solution: Use a deactivated liner and silanized glass wool. Ensure you are using an inert column.[18] For HPLC, adding a modifier like a buffer to the mobile phase can help mask residual silanol groups.[19]

• Column Overload: Injecting too much sample can lead to peak fronting.[18]

  • Solution: Reduce the injection volume or dilute your sample.[3]

• Inappropriate Injection Solvent (for HPLC): If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion.[3]

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase.[3]

Question: I'm observing inconsistent retention times for my alkene isomers. How can I improve reproducibility?

Answer:

Fluctuations in retention time can be caused by several factors related to the stability of your chromatographic system.

• Mobile Phase Preparation (HPLC): Inconsistent preparation of the mobile phase, such as variations in solvent ratios or pH, can lead to shifts in retention times.[11]

  • Solution: Prepare fresh mobile phase daily and ensure accurate measurements.

• Column Temperature Fluctuations: If the column temperature is not well-controlled, it can affect retention times.[11][20]

  • Solution: Use a column oven to maintain a stable temperature throughout the analysis.[11]

• System Leaks: Leaks in the injector, fittings, or pump can cause flow rate and pressure fluctuations, leading to variable retention times.[7][18]

  • Solution: Regularly perform a leak check on your system.

• Insufficient Equilibration Time: Not allowing the column to fully equilibrate with the mobile phase or initial temperature conditions before injection can cause retention time drift.[7]

  • Solution: Increase the equilibration time between runs.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for selecting a GC column to separate alkene isomers?

A good starting point for separating non-chiral alkene isomers is a high-polarity column, such as one with a Carbowax (polyethylene glycol) stationary phase, as these can differentiate based on the position and geometry of the double bond.[1] For separating a complex mixture of positional and cis/trans isomers, a long capillary column (e.g., 100-300 meters) can provide the necessary high resolution. For chiral alkene isomers, a column with a cyclodextrin-based stationary phase is recommended.[2][3]

Q2: How can I improve the resolution of cis/trans alkene isomers?

The separation of cis/trans isomers can be particularly challenging. In GC, using a highly polar or liquid crystalline stationary phase can enhance selectivity.[2] The elution order of cis and trans isomers can vary depending on the stationary phase and the position of the double bond within the carbon chain.[2] In HPLC, adjusting the mobile phase composition, including the use of different organic modifiers or additives, can alter selectivity.[12][14] Temperature also plays a role and can be optimized to improve separation.[20]

Q3: When should I consider using a chiral column?

A chiral column is necessary when you need to separate enantiomers, which are non-superimposable mirror images of each other.[5][21] Standard achiral columns cannot distinguish between enantiomers.[5] Chiral stationary phases create a chiral environment where the two enantiomers interact differently, leading to different retention times and thus separation.[22]

Q4: Can temperature be used to improve resolution in both GC and HPLC?

Yes, temperature is a critical parameter in both techniques.

• In GC, temperature programming (a gradual increase in temperature during the run) is essential for separating compounds with a wide range of boiling points. A slower temperature ramp generally improves the resolution of closely eluting compounds.[3]

• In HPLC, increasing the temperature typically decreases the viscosity of the mobile phase, which can lead to sharper peaks and faster analysis times.[23][24] Importantly, changing the temperature can also alter the selectivity of the separation, providing another tool for optimization.[20][25]

Q5: What is the "general elution problem" and how can I solve it for complex mixtures of alkene isomers?

The general elution problem occurs when a single set of isocratic (constant mobile phase composition or temperature) conditions fails to provide adequate separation for all components in a complex mixture.[8] Early eluting peaks may be poorly resolved, while late-eluting peaks may be very broad and take a long time to emerge. The solution is to use gradient elution in HPLC or temperature programming in GC.

• Gradient Elution (HPLC): The composition of the mobile phase is changed during the run, typically by increasing the proportion of the stronger organic solvent.[9] This allows for the separation of early eluting isomers with a weaker mobile phase and then speeds up the elution of more retained isomers.[11]

• Temperature Programming (GC): The column temperature is increased during the run, which decreases the retention of later eluting compounds, resulting in sharper peaks and shorter analysis times.[7]

Data Presentation

Table 1: GC Column Parameters and Their Effect on Alkene Isomer Resolution

Parameter	How it Affects Resolution	Typical Recommendations for Alkene Isomers
Stationary Phase	Primary factor for selectivity. Different phases offer unique interactions.	High-polarity (e.g., Carbowax) or liquid crystalline phases for positional and geometric isomers.[2] Cyclodextrin-based phases for chiral isomers.[3]
Column Length	Longer columns provide higher efficiency (more theoretical plates).[15]	30-100 m for standard separations. Up to 300 m for very complex mixtures.[2]
Internal Diameter (ID)	Smaller ID columns offer higher efficiency but have lower sample capacity.[15][16]	0.18-0.25 mm for high-resolution analysis.
Film Thickness	Thicker films increase retention, which can be beneficial for volatile analytes. Thinner films can improve peak shape for less volatile compounds.[16]	0.1-0.5 µm is a common range.
Phase Ratio (β)	Lower β values (thicker film relative to ID) increase retention and can improve separation of poorly retained compounds.[26]	Adjust based on the volatility of the specific alkene isomers.

Table 2: HPLC Parameters and Their Effect on Alkene Isomer Resolution

Parameter	How it Affects Resolution	Typical Recommendations for Alkene Isomers
Stationary Phase	Determines the primary mode of interaction and selectivity.	C18 is a common starting point. Consider Phenyl, Biphenyl, or polar-embedded phases for alternative selectivity.[4] Use a chiral stationary phase for enantiomers.[6]
Mobile Phase	Adjusting solvent strength and composition directly impacts retention and selectivity.[9]	Reversed-phase: Acetonitrile/water or Methanol/water mixtures. Changing the organic modifier can significantly alter selectivity.[12] Adding modifiers like acids or buffers can improve peak shape.[13]
Temperature	Affects mobile phase viscosity, analyte diffusion, and selectivity.[20][23]	30-60 °C is a common range. Higher temperatures can reduce run times and change selectivity.[17][27]
Flow Rate	Slower flow rates can improve resolution by allowing more time for interaction, but increase analysis time.[10]	Typically 0.5-2.0 mL/min for analytical columns. Optimize based on column dimensions.
Column Dimensions	Longer columns and smaller particle sizes increase efficiency.[10][12]	Length: 100-250 mm. Particle Size: Sub-2 µm to 5 µm.

Experimental Protocols

Protocol 1: GC Method Development for Separation of Positional and Geometric Alkene Isomers

• Column Selection:

  • Start with a high-polarity capillary column, such as a DB-WAX or a Stabilwax (polyethylene glycol phase).

  • Dimensions: 60 m length x 0.25 mm ID x 0.25 µm film thickness.

• Initial GC Conditions:

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.2 mL/min).

  • Injector Temperature: 250 °C.

  • Detector (FID) Temperature: 260 °C.

  • Oven Program:

    • Initial Temperature: 40 °C, hold for 2 minutes.

    • Ramp: 5 °C/min to 240 °C.

    • Hold: 5 minutes at 240 °C.

  • Injection: 1 µL, split ratio of 50:1.

• Optimization Workflow:

  • Evaluate Initial Run: Assess the initial chromatogram for peak shape and resolution.

  • Optimize Temperature Ramp: If peaks are broad or resolution is poor, decrease the ramp rate (e.g., to 2 °C/min). If the analysis time is too long and resolution is adequate, increase the ramp rate.

  • Adjust Initial Temperature: If early eluting peaks are distorted, lower the initial oven temperature.

  • Change Stationary Phase: If co-elution persists despite optimizing the temperature program, switch to a column with different selectivity, such as a liquid crystalline phase or a highly aromatic phase.[1][2]

Protocol 2: HPLC Method Development for Chiral Separation of Alkene Isomers

• Column Selection:

  • Select a polysaccharide-based chiral stationary phase (CSP), such as one based on cellulose (B213188) or amylose (B160209) derivatives.

  • Dimensions: 250 mm length x 4.6 mm ID x 5 µm particle size.

• Initial HPLC Conditions (Normal Phase):

  • Mobile Phase: A mixture of hexane (B92381) and isopropanol (B130326) (e.g., 90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detector: UV detector at a suitable wavelength (if the isomers have a chromophore).

  • Injection Volume: 10 µL.

• Optimization Workflow:

  • Screen Different Modes: If normal phase does not provide separation, screen the same column under reversed-phase (e.g., acetonitrile/water) or polar organic modes.[6]

  • Adjust Mobile Phase Composition: Systematically vary the ratio of the solvents in the mobile phase (e.g., change from 90:10 to 95:5 or 80:20 hexane:isopropanol). Small changes can have a large impact on chiral recognition.

  • Optimize Temperature: Evaluate the separation at different temperatures (e.g., 25 °C, 35 °C, 45 °C). Temperature can significantly affect enantioselectivity.[25]

  • Change Chiral Selector: If resolution is still not achieved, screen other CSPs with different chiral selectors (e.g., if a cellulose-based column fails, try an amylose-based column).[6]

Mandatory Visualization

Caption: Troubleshooting workflow for poor resolution in GC.

Caption: Logic for HPLC method development for alkene isomers.

References

• 1. Separating alkane/alkene isomers on the GC but the isomers have the same retention time - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. vurup.sk [vurup.sk]
• 3. benchchem.com [benchchem.com]
• 4. Considerations for Selecting and Maintaining Column Phases for Optimizing Liquid Chromatography | Separation Science [sepscience.com]
• 5. Chiral Chromatography: Separating Twins | Stereochemistry [blogs.ntu.edu.sg]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 10. m.youtube.com [m.youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. US6861512B2 - Separation of olefinic isomers - Google Patents [patents.google.com]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. gcms.cz [gcms.cz]
• 17. waters.com [waters.com]
• 18. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 19. support.waters.com [support.waters.com]
• 20. chromtech.com [chromtech.com]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. youtube.com [youtube.com]
• 23. chromatographytoday.com [chromatographytoday.com]
• 24. chromatographyonline.com [chromatographyonline.com]
• 25. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 26. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 27. m.youtube.com [m.youtube.com]

Sample preparation optimization for (E)-3-Eicosene analysis

This guide provides troubleshooting assistance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the sample preparation and analysis of (E)-3-Eicosene.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of (E)-3-Eicosene that influence sample preparation?

A1: (E)-3-Eicosene is a long-chain, nonpolar hydrocarbon with a high molecular weight (280.53 g/mol ) and a predicted high boiling point (approx. 354°C).[1][2][3][4] Its semi-volatile and hydrophobic nature dictates the choice of extraction solvents and analytical techniques. The high LogP value (Octanol/Water partition coefficient) suggests it will strongly partition into nonpolar organic solvents.[1][5]

Q2: Which extraction techniques are most suitable for (E)-3-Eicosene from a complex matrix?

A2: For semi-volatile organic compounds (SVOCs) like (E)-3-Eicosene in complex matrices (e.g., environmental or biological samples), multi-step extraction methods are often preferred to enhance enrichment and cleanup.[6] Techniques like Solid-Phase Microextraction (SPME), Solid-Phase Extraction (SPE) followed by Dispersive Liquid-Liquid Microextraction (DLLME), or Stir Bar Sorptive Extraction (SBSE) are highly effective.[6][7][8] For simpler matrices, a direct liquid-liquid extraction (LLE) with a nonpolar solvent may suffice.[9][10]

Q3: Is derivatization necessary for the GC analysis of (E)-3-Eicosene?

A3: No, derivatization is generally not necessary for (E)-3-Eicosene. Derivatization is a chemical modification process typically used for compounds with active hydrogen groups (-OH, -NH, -COOH) to increase their volatility and thermal stability for GC analysis.[11][12][13][14] Since (E)-3-Eicosene is a hydrocarbon lacking these functional groups, it is already sufficiently volatile and stable for direct GC analysis.

Q4: What type of GC column is recommended for analyzing (E)-3-Eicosene?

A4: A nonpolar or low-polarity capillary column is ideal for the analysis of (E)-3-Eicosene. Columns with phases such as 5% Phenyl Polysiloxane (e.g., DB-5, HP-5ms) or 100% Dimethylpolysiloxane (e.g., DB-1, HP-1) provide excellent resolution for nonpolar hydrocarbons based on their boiling points.

Sample Preparation Optimization

Optimizing extraction parameters is critical for achieving high recovery and reproducibility. The following tables summarize key variables for two common techniques: Solid-Phase Microextraction (SPME) and Liquid-Liquid Extraction (LLE).

Table 1: Comparison of SPME Fiber Coatings for (E)-3-Eicosene Extraction (Data is representative based on principles for semi-volatile nonpolar compounds)

Fiber Coating Material	Polarity	Recommended Use	Expected Recovery for (E)-3-Eicosene
100 µm Polydimethylsiloxane (PDMS)	Nonpolar	Volatiles and semi-volatiles	Good to Excellent
85 µm Carboxen/PDMS (CAR/PDMS)	Bipolar	Volatiles and semi-volatiles, especially smaller molecules	Excellent
50/30 µm DVB/CAR/PDMS	Bipolar	Broad range of analytes	Very Good

Based on principles outlined in reference[7]. Mixed-phase fibers like CAR/PDMS often show superior extraction for a wider range of compounds.

Table 2: Effect of Extraction Parameters on (E)-3-Eicosene Recovery via Headspace-SPME (Data is representative based on optimization principles)

Parameter	Value 1	Relative Recovery	Value 2	Relative Recovery	Rationale
Extraction Temperature	40°C	Moderate	60°C	High	Increases vapor pressure of the semi-volatile analyte, enhancing partitioning into the headspace.[7]
Extraction Time	30 min	Good	65 min	Excellent	Allows sufficient time for the analyte to reach equilibrium between the sample matrix, headspace, and SPME fiber.[7]
Sample Salting-Out	0 M NaCl	Good	3-5 M NaCl	Excellent	Adding salt increases the ionic strength of aqueous samples, reducing the solubility of nonpolar analytes and driving them into the headspace/extraction phase.[10]

Experimental Protocols

Protocol 1: SPE-DLLME for (E)-3-Eicosene in Aqueous Samples

This protocol is adapted from a method optimized for semi-volatile organic compounds and is suitable for achieving high enrichment from complex aqueous matrices like groundwater.[6]

1. Solid-Phase Extraction (SPE) - Enrichment & Initial Cleanup

• Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading: Load 100 mL of the aqueous sample onto the cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying: Dry the cartridge thoroughly by applying a vacuum or nitrogen stream for 30 minutes.

• Elution: Elute the trapped analytes with 5 mL of a suitable organic solvent, such as acetonitrile.

2. Dispersive Liquid-Liquid Microextraction (DLLME) - Further Concentration

• Solvent Mixture: Prepare a mixture of 1.0 mL of the eluate from the SPE step (disperser solvent containing the analyte) and 100 µL of a water-immiscible extraction solvent (e.g., tetrachloroethylene).

• Injection: Rapidly inject this mixture into 5 mL of deionized water in a conical centrifuge tube. A cloudy solution will form.[15]

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes to separate the phases.

• Collection: Collect the small droplet of extraction solvent at the bottom of the tube using a microsyringe.

• Analysis: Inject 1 µL of the collected solvent into the GC-MS system.

Caption: Workflow for SPE-DLLME sample preparation.

Troubleshooting Guide

This guide addresses common issues encountered during the GC analysis of (E)-3-Eicosene.

Q: My chromatogram shows significant peak tailing for (E)-3-Eicosene. What is the cause?

A: Peak tailing for a nonpolar compound like (E)-3-Eicosene is unusual but can occur.[16][17]

• Possible Causes & Solutions:

  • Active Sites: Although less common for nonpolar analytes, active sites in the inlet liner or on the column can cause tailing. Ensure a properly deactivated inlet liner is used. If the column is old, trim the first few centimeters from the inlet side or replace it.[17][18]

  • Column Overload: Injecting too much sample can lead to peak fronting, but severe cases can distort peaks in other ways.[18] Try reducing the injection volume or using a higher split ratio.

  • Condensation: The sample may be condensing in the injector or at the head of the column. Ensure the injector temperature is appropriate (e.g., 250-280°C) and the initial oven temperature is not too low.[18]

Q: I am experiencing low sensitivity or no peak for (E)-3-Eicosene. What should I check?

A: Low or no response can be due to issues with the sample preparation, injection, or the GC system itself.[19]

• Possible Causes & Solutions:

  • Leaks: A leak in the injector septum, gas lines, or column fittings can lead to sample loss and poor sensitivity.[20] Perform a leak check.

  • Poor Extraction Recovery: Your sample preparation may not be efficient. Re-evaluate your extraction solvent, pH (if applicable to the matrix), and extraction time. Refer to the optimization tables above.

  • Injector Issues: The injector temperature may be too low for the semi-volatile analyte to vaporize efficiently. Increase the injector temperature, but do not exceed the column's maximum limit.[20] Also, check for a clogged syringe or liner.

  • Detector Malfunction: Ensure the detector is turned on, and gas flows (for FID or other detectors) are correct. Contamination can also reduce detector sensitivity.[20]

Q: My baseline is noisy or drifting. How can I fix this?

A: An unstable baseline can obscure peaks and affect integration.

• Possible Causes & Solutions:

  • Column Bleed: Operating the column near or above its maximum temperature limit will cause the stationary phase to degrade and "bleed," leading to a rising baseline, especially during a temperature ramp.[16][18] Condition the column properly. If the bleed is severe, the column may be damaged and need replacement.

  • Contamination: Contamination in the carrier gas, gas lines, injector, or column can cause a noisy or drifting baseline.[16] Ensure high-purity carrier gas and install or replace gas purifiers. Clean the injector and replace the liner and septum. Bake out the column at a high temperature to remove contaminants.

  • Gas Leaks: Small leaks in the system can introduce air (oxygen), which degrades the column and causes baseline instability.[20]

Caption: Troubleshooting decision tree for GC analysis.

References

• 1. (3E)-3-Eicosene | C20H40 | CID 5365051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Eicosene,(E)- | 74685-33-9 [chemicalbook.com]
• 3. 3-Eicosene, (E)- [webbook.nist.gov]
• 4. 3-Eicosene, (E)- [webbook.nist.gov]
• 5. 3-Eicosene, (E)- (CAS 74685-33-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. Extraction optimization and pixel-based chemometric analysis of semi-volatile organic compounds in groundwater - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. scielo.br [scielo.br]
• 8. ijcea.org [ijcea.org]
• 9. Optimization of Liquid-Liquid Extraction | Zaiput [zaiput.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. diverdi.colostate.edu [diverdi.colostate.edu]
• 12. m.youtube.com [m.youtube.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 15. mdpi.com [mdpi.com]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 18. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 19. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 20. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]

Avoiding isomerization during workup of alkene synthesis

Troubleshooting Guide: Avoiding Isomerization During Workup

This guide provides researchers, scientists, and drug development professionals with detailed answers to frequently asked questions regarding the prevention of alkene isomerization during experimental workup procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of unintentional alkene isomerization during workup?

Unintentional isomerization of alkenes during workup is a common issue that can lead to mixtures of products, complicating purification and reducing the yield of the desired isomer.[1] The primary causes are exposure to acidic or basic residues, elevated temperatures, residual metal catalysts, and sometimes light.

• Acid/Base Catalysis : Trace amounts of acid or base remaining in the reaction mixture or introduced during aqueous washes can catalyze the migration of the double bond to a more thermodynamically stable position.[2] This typically involves the formation of a carbocation intermediate in acidic conditions or a resonance-stabilized carbanion in basic conditions.[3]

• Thermal Isomerization : Applying heat, for instance during solvent evaporation, can provide the activation energy needed for isomerization.[2] Isomerization reactions are often equilibrium-limited, and while higher temperatures can increase the reaction rate, they can also shift the equilibrium towards undesired isomers.

• Residual Metal Catalysts : Many reactions use transition metal catalysts (e.g., Ru, Pd, Co) which can also catalyze alkene isomerization.[1][4] If not properly removed, these residual catalysts can remain active during the workup and subsequent storage.

• Photochemical Isomerization : For some alkenes, exposure to light, particularly UV light, can induce E/Z (cis/trans) isomerization by promoting an electron to an anti-bonding orbital, which allows for rotation around the sigma bond.

Q2: How can I prevent acid-catalyzed isomerization during my workup?

Acid-catalyzed isomerization proceeds through a carbocation intermediate, which allows the double bond to reform in a more stable position. To prevent this, all acidic residues must be neutralized and removed under mild conditions.

Troubleshooting Actions:

• Low-Temperature Neutralization : Before extraction, cool the reaction mixture to 0 °C or below and slowly quench it with a mild, cold basic solution.[2]

• Use of Mild Bases : Employ a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) for the wash instead of strong bases like NaOH or KOH.[2]

• Final Brine Wash : After the basic wash, perform a final wash with cold, saturated aqueous sodium chloride (brine). This helps to remove residual water and dissolved inorganic salts, further ensuring the removal of any lingering acidic or basic species.[2]

Q3: What is the best practice to avoid base-catalyzed isomerization?

Base-catalyzed isomerization often occurs via deprotonation of an allylic proton to form a resonance-stabilized anion, which can then be protonated at a different position to yield an isomeric alkene.[3] This is particularly problematic for alkenes with acidic allylic protons, such as those adjacent to carbonyl groups.

Troubleshooting Actions:

• Use a Neutral Quench : Quench the reaction at low temperature (0 °C) with a neutral or mildly acidic solution, such as a cold, saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[2]

• Avoid Strong Bases : During extraction, avoid washing with strong bases. If a basic wash is necessary to remove acidic byproducts, use a cold, saturated solution of a weak base like NaHCO₃ and minimize contact time.[2]

• Thorough Washing : Ensure all basic residues are removed by washing thoroughly with a neutral solution (e.g., water or brine) after the initial quench and extraction.

Q4: My alkene is isomerizing even under neutral pH conditions. What are other potential causes?

If you have carefully controlled the pH, isomerization may be caused by thermal stress or residual metal catalysts from the reaction.

Troubleshooting Actions:

• Low-Temperature Solvent Removal : Concentrate the product using a rotary evaporator with the water bath temperature kept low (e.g., ≤ 30 °C).[2] Locally high temperatures during evaporation can catalyze isomerization.

• Catalyst Removal : If a transition metal catalyst was used, consider a specific workup step for its removal. This might involve washing with a targeted aqueous solution (e.g., aqueous sodium sulfide (B99878) for some palladium catalysts) or passing the crude product through a small plug of silica, celite, or a specialized scavenger resin before concentration. Additives like 1,4-benzoquinone (B44022) have been shown to suppress isomerization caused by residual ruthenium catalysts in olefin metathesis.[5]

Q5: Can light cause my alkene to isomerize, and how can I prevent this?

Yes, E/Z (cis/trans) isomerization can be induced by light (photoisomerization).[6] This is a particular concern for conjugated or sterically hindered alkenes.

Troubleshooting Actions:

• Protect from Light : During the workup and subsequent storage, protect the sample from direct light by wrapping the separatory funnel, flasks, and vials in aluminum foil.

• Use Amber Glassware : Store the purified product in amber glass vials to prevent long-term isomerization.

Data Presentation

The choice of workup conditions can dramatically affect the isomeric purity of the final product. The following table provides an illustrative comparison of how harsh versus mild workup protocols can influence the outcome for a hypothetical terminal alkene prone to isomerization into its more stable internal isomer.

Parameter	Harsh Workup Condition	Expected Outcome	Mild Workup Condition	Expected Outcome	Rationale
Quenching/Washing	1M HCl or 1M NaOH at RT	Significant Isomerization (~70:30 internal:terminal)	Sat. aq. NH₄Cl or NaHCO₃ at 0 °C	Minimal Isomerization (>98:2 internal:terminal)	Strong acids/bases and higher temperatures catalyze isomerization.[2]
Solvent Removal	Rotary Evaporator at 45 °C	Moderate Isomerization (~90:10 internal:terminal)	Rotary Evaporator at ≤ 30 °C	Negligible Isomerization (>99:1 internal:terminal)	Thermal energy can overcome the activation barrier for isomerization.[2]

Note: The isomer ratios are illustrative and serve to demonstrate the principle. Actual results will vary depending on the specific substrate and reaction.

Experimental Protocols

Protocol 1: General-Purpose Mild Workup to Minimize Isomerization

This protocol is designed for quenching a reaction and isolating an alkene product while minimizing exposure to harsh conditions that cause isomerization.

• Cool the Reaction : Once the reaction is deemed complete, cool the reaction vessel to 0 °C in an ice-water bath.

• Quench : Slowly add a pre-cooled (0 °C) quenching agent while stirring. For most reactions, a saturated aqueous solution of ammonium chloride (NH₄Cl) is a suitable neutral quench.[2]

• Extraction : Transfer the quenched mixture to a separatory funnel. Extract the product with a suitable non-polar, low-boiling-point solvent (e.g., diethyl ether, pentane, or ethyl acetate) 2-3 times. Note: All aqueous solutions should be pre-cooled.

• Wash :

  • If the reaction was acidic, wash the combined organic layers once with a cold, saturated aqueous solution of NaHCO₃.

  • If the reaction was basic, wash once with cold, saturated aqueous NH₄Cl.

  • Perform a final wash with cold, saturated aqueous NaCl (brine) to aid in the removal of water.[2]

• Drying : Dry the organic layer over an anhydrous, neutral drying agent such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filtration : Filter off the drying agent.

• Solvent Removal : Concentrate the filtrate using a rotary evaporator, ensuring the water bath temperature is maintained at or below 30 °C.[2] For highly volatile compounds, consider alternative methods of concentration.

Visualizations

Logical and Experimental Workflows

References

• 1. Temperature-dependent ozonolysis kinetics of selected alkenes in the gas phase: an experimental and structure–activity relationship (SAR) study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. gctlc.org [gctlc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Mild and selective deuteration and isomerization of alkenes by a bifunctional catalyst and deuterium oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: (E)-3-Eicosene Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic (E)-3-Eicosene.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing (E)-3-Eicosene?

A1: (E)-3-Eicosene, a long-chain alkene, is typically synthesized via one of two primary methods: the Wittig reaction or alkene metathesis. The Wittig reaction offers a reliable way to form the carbon-carbon double bond at a specific location.[1][2][3][4] Alkene metathesis is another powerful technique for the synthesis of long and complex alkenes.[5][6]

Q2: What are the expected common impurities in (E)-3-Eicosene synthesized via the Wittig reaction?

A2: The most significant impurity from a Wittig reaction is triphenylphosphine (B44618) oxide (TPPO), a byproduct of the reaction.[1] Other potential impurities include:

• (Z)-3-Eicosene: The geometric isomer of the desired (E)-product. The stereoselectivity of the Wittig reaction can be influenced by the specific reagents and reaction conditions used.[2][7]

• Unreacted starting materials: Residual aldehyde (e.g., propanal) or the phosphonium (B103445) salt.

• Solvent residues: Traces of solvents used in the reaction and workup, such as tetrahydrofuran (B95107) (THF) or diethyl ether.[2]

Q3: What are the likely impurities if alkene metathesis is used for the synthesis?

A3: For alkene metathesis, common impurities may include:

• Residual catalyst: Traces of the ruthenium-based catalysts (e.g., Grubbs' catalyst) often used in these reactions.

• Byproducts of the metathesis reaction: Depending on the starting materials, other olefinic byproducts can be generated.

• Solvent and reagent residues: Similar to other synthetic methods, residual solvents and other reagents can be present.

Q4: How can I purify synthetic (E)-3-Eicosene?

A4: Purification of the crude product is essential to remove byproducts and other impurities. Common techniques for purifying long-chain alkenes like (E)-3-Eicosene include:

• Column chromatography: Effective for separating the nonpolar alkene product from more polar impurities like TPPO.

• Recrystallization: This can be a good method for removing impurities if the product is a solid at room temperature.[1]

• Distillation: Given the high boiling point of (E)-3-Eicosene, vacuum distillation may be employed to separate it from non-volatile impurities.

Q5: Which analytical techniques are best for assessing the purity of (E)-3-Eicosene?

A5: A combination of analytical methods is recommended for a comprehensive purity assessment:

• Gas Chromatography (GC): Ideal for separating and quantifying volatile and semi-volatile impurities.[][9][10]

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides identification of the separated impurities.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for determining the isomeric purity ((E) vs. (Z)) and detecting proton-containing impurities.[][9]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low yield of (E)-3-Eicosene	Incomplete reaction; side reactions.	Optimize reaction conditions (temperature, reaction time). Ensure high purity of starting materials.
Presence of (Z)-3-Eicosene isomer	Poor stereoselectivity of the Wittig reaction.	Use a stabilized Wittig ylide or employ reaction conditions that favor the formation of the (E)-isomer.[2][7][11]
Triphenylphosphine oxide (TPPO) contamination	Incomplete removal during purification.	Optimize column chromatography conditions (e.g., choice of solvent system). Recrystallization can also be effective in removing TPPO.[1]
Residual catalyst detected	Inefficient removal of the metathesis catalyst.	Employ specialized purification techniques for catalyst removal, such as passing the product solution through a dedicated scavenger resin.
Broad peaks in GC analysis	High boiling point of the analyte; column degradation.	Use a high-temperature stable GC column. Ensure the GC inlet and oven temperatures are appropriate for eluting a C20 alkene.

Experimental Protocols

General Protocol for Wittig Reaction Synthesis of (E)-3-Eicosene

This is a representative protocol and may require optimization.

• Ylide Generation:

  • To a solution of the appropriate phosphonium salt in anhydrous THF, slowly add a strong base such as n-butyllithium at a low temperature (e.g., -78 °C).

  • Allow the mixture to warm to room temperature and stir until the characteristic color of the ylide appears.

• Reaction with Aldehyde:

  • Cool the ylide solution and slowly add a solution of the corresponding aldehyde (e.g., propanal or heptadecanal) in anhydrous THF.

  • Allow the reaction to proceed, monitoring by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to separate the (E)-3-Eicosene from triphenylphosphine oxide and other impurities.

Impurity Troubleshooting Workflow

Caption: Troubleshooting workflow for identifying and addressing common impurities in synthetic (E)-3-Eicosene.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Alkene Metathesis Catalysts | Grubbs Technology with PMC [pmc.umicore.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. m.youtube.com [m.youtube.com]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. [Analysis of hydrocarbon impurities in high purity isobutene by gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Wittig Reaction [organic-chemistry.org]

Technical Support Center: Improving the Stability of Long-Chain Alkene Standards

This guide provides researchers, scientists, and drug development professionals with essential information for handling, storing, and troubleshooting long-chain alkene standards to ensure experimental accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of long-chain alkene standards?

A1: The stability of long-chain alkene standards is primarily affected by three factors:

• Oxidation: The double bonds in alkenes are susceptible to oxidation, which can be initiated by atmospheric oxygen. This process can lead to the formation of various byproducts, including epoxides, diols, aldehydes, and carboxylic acids.[1][2] The reaction can be accelerated by the presence of certain catalysts or impurities.

• Temperature: Higher temperatures increase the rate of chemical degradation, including oxidation and polymerization. For this reason, proper storage at low temperatures is critical.

• Light: Exposure to light, particularly UV radiation, can provide the energy needed to initiate photolytic degradation reactions, resulting in a loss of purity and discoloration of the standard.

Q2: What are the ideal storage conditions for long-chain alkene standards?

A2: To minimize degradation, long-chain alkene standards should be stored under the following conditions:

• Temperature: Store at or below -20°C in a freezer.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent exposure to oxygen. Use sealed amber glass vials with PTFE-lined caps (B75204) to minimize leakage and headspace.[3][4]

• Light: Always protect standards from light by using amber vials or by wrapping containers in aluminum foil.[3]

Q3: My long-chain alkene standard is a waxy solid. How should I handle it for accurate measurements?

A3: The waxy nature of some long-chain compounds can make them difficult to handle. The recommended method is to gently warm the container slightly above the compound's melting point to facilitate transfer with a syringe or spatula. However, avoid prolonged or excessive heating to prevent thermal degradation. For highly accurate measurements, it is often easier to dissolve the entire standard in a suitable, high-purity, degassed solvent to create a stock solution.

Q4: How often should I verify the purity of my alkene standard?

A4: It is good practice to verify the purity of a standard before use, especially if it has been stored for a long time or if the container has been opened multiple times. Purity can be checked using methods like Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy to ensure it has not degraded during storage.

Troubleshooting Guide

This section addresses common issues encountered during the use of long-chain alkene standards in analytical experiments, particularly chromatography.

Issue 1: Reduced Peak Area or No Peak Detected in GC/HPLC Analysis

Possible Cause	Troubleshooting Steps
Standard Degradation	1. Verify the purity of the standard using a fresh vial or lot number. 2. Review storage conditions (temperature, light, atmosphere) to ensure they are optimal. 3. Prepare fresh dilutions from a stock solution stored under inert gas.
Injector Issues	1. Check for leaks in the injector system.[5] 2. Clean or replace the inlet liner, as active sites can cause sample degradation.[5] 3. Ensure the injector temperature is appropriate—not too high to cause thermal degradation.
Column Problems	1. Check for column degradation or contamination. Bake out the column or trim the first few inches if necessary.[5] 2. Ensure the column is inert and suitable for alkene analysis.[5]
Detector Malfunction	1. Verify that the detector is turned on and that the settings (e.g., temperature, gas flows) are correct. 2. Ensure the detector is appropriate for detecting your specific alkene.[5]

Issue 2: Asymmetric or Tailing Peaks in Chromatogram

Possible Cause	Troubleshooting Steps
Active Sites in System	1. Deactivate the inlet liner or use a new, clean one.[5] 2. Use an inert column specifically designed to minimize interactions with sensitive compounds. 3. Check for contamination in the carrier gas or mobile phase.[6]
Improper Solvent	1. Ensure the sample solvent is compatible with the mobile phase (for HPLC) or is sufficiently volatile (for GC).[6] 2. A solvent mismatch can cause poor peak focusing on the column.
Column Overload	1. Reduce the amount of sample being injected.[6] 2. Dilute the standard to a lower concentration.
Standard Degradation on Column	1. The alkene may be degrading on the column itself. Lower the analysis temperature if possible. 2. If using silica-based columns, the acidic nature of silica (B1680970) can sometimes catalyze degradation.[7]

Alkene Stability Data

The stability of an alkene is related to its structure. More substituted alkenes are generally more stable. This can be quantified by measuring the heat of hydrogenation (ΔH°), where a lower value indicates greater stability.[8][9]

Alkene Structure	Substitution	Isomer	Heat of Hydrogenation (kJ/mol)	Relative Stability
1-Butene	Monosubstituted	-	-127	Least Stable
(CH₃)₂C=CH₂	Disubstituted	-	-119[10]	More Stable
cis-2-Butene	Disubstituted	cis	-120[10]	More Stable
trans-2-Butene	Disubstituted	trans	-116[10]	Most Stable (of isomers)

Data sourced from various educational resources on alkene stability.[10]

Experimental Protocols

Protocol 1: Purity Assessment of Long-Chain Alkene Standards by GC-MS

This protocol outlines a general procedure for verifying the purity of a long-chain alkene standard and detecting potential degradation products.

1. Objective: To qualitatively and quantitatively assess the purity of a long-chain alkene standard.

2. Materials:

• Long-chain alkene standard

• High-purity solvent (e.g., hexane, isooctane), degassed

• Autosampler vials with PTFE-lined septa

• Gas Chromatograph with Mass Spectrometer (GC-MS)

• Inert GC column (e.g., DB-5ms or equivalent)

3. Procedure:

• Sample Preparation:

  • Prepare a stock solution of the alkene standard at approximately 1 mg/mL in the chosen high-purity solvent.

  • Perform serial dilutions to create working standards at concentrations appropriate for the detector's linear range (e.g., 1-10 µg/mL).

  • Transfer the final dilution to an autosampler vial and cap immediately.

• GC-MS Instrument Setup (Example Conditions):

  • Inlet: Split/Splitless, 250°C, split ratio 20:1

  • Carrier Gas: Helium, constant flow at 1.0 mL/min

  • Oven Program: Initial temp 80°C, hold for 1 min, ramp at 10°C/min to 300°C, hold for 5 min.

  • MS Transfer Line: 280°C

  • Ion Source: 230°C

  • Mass Range: Scan m/z 40-550

• Analysis:

  • Inject 1 µL of the prepared sample.

  • Acquire the total ion chromatogram (TIC) and mass spectra.

• Data Interpretation:

  • Integrate the primary alkene peak and any impurity peaks.

  • Calculate the purity as a percentage of the main peak area relative to the total peak area.

  • Identify potential degradation products (e.g., aldehydes, ketones, alcohols) by comparing their mass spectra to a library (e.g., NIST). Common degradation products often result from the addition of one or more oxygen atoms.

Visualizations

Caption: Recommended workflow for handling and preparing long-chain alkene standards.

Caption: Troubleshooting logic for asymmetric peaks in chromatography.

Caption: Simplified chemical degradation pathways for long-chain alkenes.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mdpi.com [mdpi.com]
• 3. The Proper Storage and Handling of Volatile Analytical Standards [sigmaaldrich.com]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods - Blogs - News [alwsci.com]
• 7. Chromatography [chem.rochester.edu]
• 8. scholarli.org [scholarli.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Stability of Alkenes | MCC Organic Chemistry [courses.lumenlearning.com]

Matrix effects in the analysis of (E)-3-Eicosene from biological extracts

Technical Support Center: Analysis of (E)-3-Eicosene

Welcome to the Technical Support Center. This guide provides troubleshooting assistance and frequently asked questions regarding matrix effects encountered during the analysis of (E)-3-Eicosene and other long-chain alkenes from complex biological extracts. The information is tailored for researchers, scientists, and drug development professionals utilizing chromatographic and mass spectrometric techniques.

Disclaimer: Specific quantitative data and protocols for (E)-3-Eicosene are not widely published. The following guidance is based on established principles for the analysis of lipids and long-chain hydrocarbons from biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects, and how do they impact the analysis of (E)-3-Eicosene?

Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which negatively affect the accuracy, reproducibility, and sensitivity of quantitative analysis.[2][3] When analyzing (E)-3-Eicosene from a biological extract, matrix components can interfere with the ionization process in the mass spectrometer's ion source, leading to unreliable results.[3]

Q2: What are the primary causes of matrix effects when analyzing biological extracts like plasma or serum?

In biological samples such as plasma, serum, or tissue extracts, phospholipids (B1166683) are the most significant cause of matrix effects, particularly in LC-MS analysis.[1][4][5] Other endogenous substances, including salts, proteins, cholesterol, and various metabolites, can also co-elute with the target analyte and interfere with ionization.[1][5] These components are often present at much higher concentrations than the analyte of interest.[4]

Q3: How can I determine if my (E)-3-Eicosene analysis is being affected by matrix effects?

There are several methods to assess the presence and magnitude of matrix effects:

• Post-Column Infusion (Qualitative): This method involves infusing a constant flow of the analyte solution into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Dips or peaks in the steady analyte signal indicate chromatographic regions where ion suppression or enhancement occurs.[1][2]

• Post-Extraction Spiking (Quantitative): This is the most common quantitative approach. The signal response of an analyte spiked into a blank matrix extract after the extraction process is compared to the response of the analyte in a clean solvent at the same concentration. The ratio of these responses reveals the degree of signal suppression or enhancement.[1][6]

Q4: What are the most effective sample preparation techniques to minimize matrix effects for a non-polar compound like (E)-3-Eicosene?

Improving sample preparation is considered the most effective way to combat matrix effects.[4][7] For a non-polar alkene, the following techniques are recommended:

• Liquid-Liquid Extraction (LLE): LLE is highly effective for separating hydrophobic compounds like (E)-3-Eicosene from the polar and proteinaceous components of a biological matrix. Using a non-polar organic solvent such as hexane (B92381) or methyl tert-butyl ether (MTBE) will selectively extract the analyte while leaving behind many interfering substances.[4][8] A double LLE can further improve cleanup.[4]

• Solid-Phase Extraction (SPE): SPE provides excellent cleanup by retaining the analyte on a solid sorbent while matrix components are washed away. For (E)-3-Eicosene, a reversed-phase (e.g., C18) or a normal-phase sorbent could be employed depending on the full methodology.[9] Specialized SPE cartridges designed to remove phospholipids, such as HybridSPE, are also highly effective for plasma or serum samples.[5][10]

• Protein Precipitation (PPT): While simple and fast, PPT is the least effective method for removing matrix interferences, especially phospholipids, and often results in significant matrix effects.[10][11] It is generally not recommended when high accuracy is required unless followed by further cleanup steps.

Q5: Are matrix effects a concern for GC-MS analysis as well?

Yes, while the mechanism is different from LC-MS, matrix effects are still a significant issue in GC-MS. Non-volatile components from the biological matrix (e.g., lipids, salts) do not get efficiently vaporized in the GC inlet. Instead, they can accumulate in the inlet liner and at the head of the analytical column.[12] This buildup can lead to:

• Degradation of the analyte.

• Poor peak shape (tailing).

• A gradual decrease in signal response over a sequence of injections.

• Shifts in retention time.

Therefore, a thorough sample cleanup is crucial to protect the GC-MS system and ensure data quality, even if ionization competition in the source is less of a concern than in LC-MS.[13]

Q6: Can an internal standard be used to compensate for matrix effects?

Yes, using an appropriate internal standard (IS) is a widely accepted strategy to compensate for matrix effects.[4] The ideal choice is a stable isotope-labeled (SIL) version of the analyte (e.g., (E)-3-Eicosene-d4). A SIL-IS has nearly identical chemical properties and chromatographic behavior to the analyte and will experience the same degree of ion suppression or enhancement.[4] However, it is important to remember that an IS compensates for the effect but does not eliminate it. If ion suppression is severe, the loss of sensitivity for the target analyte may prevent it from being detected, even with a perfect IS.[4] Therefore, combining a good sample preparation technique with the use of a SIL-IS is the best practice.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution(s)
Low or inconsistent analyte recovery.	Significant ion suppression from matrix components.	1. Quantify the matrix effect using the post-extraction spiking protocol.[1][6]2. Improve sample cleanup. Switch from protein precipitation to Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to better remove interferences like phospholipids.[4][7]3. Optimize chromatography to achieve better separation between (E)-3-Eicosene and the suppression zone.
Poor reproducibility (%RSD > 15%) across a batch of samples.	Variable matrix effects between different samples.	1. Incorporate a stable isotope-labeled internal standard (SIL-IS). This is the most effective way to correct for sample-to-sample variation in matrix effects.[2][4]2. Standardize the sample preparation protocol. Ensure all steps are performed identically for all samples to minimize procedural variability.
Calibration curve is non-linear or has a poor correlation coefficient (r² < 0.99).	Matrix effects are concentration-dependent. The matrix is not "clean" enough.	1. Use matrix-matched calibrators. Prepare calibration standards in the same blank biological matrix as the unknown samples to mimic the matrix effect.[7]2. If issues persist with matrix-matched standards, implement a more rigorous cleanup method (e.g., switch from LLE to SPE, or use a phospholipid removal plate).[10]
(GC-MS Specific) Peak shapes are tailing, and signal intensity decreases with each injection.	Contamination of the GC inlet liner and/or analytical column with non-volatile matrix residue.	1. Immediately perform inlet maintenance: Replace the GC inlet liner and septum. Trim the first 10-15 cm of the analytical column.[12]2. Enhance the sample preparation protocol to remove non-volatile materials before injection. An effective LLE or SPE cleanup is mandatory for biological extracts.[9]

Quantitative Data on Sample Preparation Efficacy

The choice of sample preparation method has a direct impact on the degree of matrix effect. The table below provides a summary of typical matrix effect values observed for different techniques when analyzing lipids in plasma. A value of 100% indicates no effect, <100% indicates suppression, and >100% indicates enhancement.

Sample Preparation Method	Typical Analyte Recovery	Typical Matrix Effect (% Signal Remaining)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	>90%	15 - 80% (High Suppression)[10]	Fast, simple, inexpensive	Poor removal of phospholipids and other interferences; high matrix effects.[5][11]
Liquid-Liquid Extraction (LLE)	70 - 95%	80 - 110% (Low Suppression)	Excellent for non-polar analytes; good removal of proteins and salts.[4]	Can be labor-intensive; solvent selection is critical.
Solid-Phase Extraction (SPE)	85 - 105%	90 - 115% (Minimal Effect)	High selectivity and recovery; can be automated.[14]	More expensive; requires method development.
Phospholipid Depletion Plates	>95%	>95% (Negligible Effect)	Specifically targets and removes phospholipids; very clean extracts.[10]	Higher cost per sample.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect by Post-Extraction Spiking

This protocol allows for the calculation of the absolute matrix effect.[1][6]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analytical standard of (E)-3-Eicosene into a clean solvent (e.g., methanol/hexane) at a known concentration (e.g., 50 ng/mL).

  • Set B (Post-Spike Blank Extract): Process a blank biological matrix sample (e.g., plasma) through the entire sample preparation workflow. In the final step, spike the resulting clean extract with the (E)-3-Eicosene standard to the same final concentration as Set A.

  • Set C (Pre-Spike Blank Extract): Spike the blank biological matrix with the (E)-3-Eicosene standard before starting the sample preparation workflow. The spiking concentration should be adjusted to yield the same theoretical final concentration as Set A and B, accounting for extraction recovery.

• Analyze Samples: Inject replicates (n=3-5) of each sample set into the LC-MS or GC-MS system.

• Calculate Matrix Effect (ME) and Recovery (RE):

  • Let Peak Area (A), Peak Area (B), and Peak Area (C) be the average peak areas for each set.

  • Matrix Effect (%) = [Peak Area (B) / Peak Area (A)] * 100

  • Recovery (%) = [Peak Area (C) / Peak Area (B)] * 100

Protocol 2: Liquid-Liquid Extraction (LLE) for (E)-3-Eicosene from Plasma

This protocol is designed to extract non-polar lipids.

• Sample Aliquoting: Pipette 100 µL of plasma into a 2 mL polypropylene (B1209903) tube. Add 10 µL of internal standard solution (if used).

• Protein Denaturation: Add 300 µL of cold methanol. Vortex for 30 seconds to precipitate proteins.

• Extraction: Add 1 mL of hexane (or methyl tert-butyl ether). Vortex vigorously for 2 minutes.[4]

• Phase Separation: Centrifuge at 4000 x g for 10 minutes to separate the layers.

• Collection: Carefully transfer the upper organic layer (containing (E)-3-Eicosene) to a clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., hexane for GC-MS, or mobile phase for LC-MS) before injection.

Visualizations

Experimental and Analytical Workflow

Caption: Workflow for the analysis of (E)-3-Eicosene from biological samples.

Troubleshooting Logic for Matrix Effects

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. longdom.org [longdom.org]
• 8. m.youtube.com [m.youtube.com]
• 9. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. agilent.com [agilent.com]
• 13. multimedia.3m.com [multimedia.3m.com]
• 14. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Quantification of Volatile Semiochemicals

This technical support center is designed for researchers, scientists, and drug development professionals to address common calibration issues encountered during the quantification of volatile semiochemicals.

Frequently Asked Questions (FAQs)

Q1: What are the most common calibration challenges in volatile semiochemical analysis?

A1: The most frequent challenges include matrix effects, non-linear calibration curves, low signal-to-noise ratios, and the co-elution of isomeric compounds.[1][2] Matrix effects can alter the expected analytical signal, leading to inaccurate quantification.[3][4] Non-linear calibration curves may indicate detector saturation or analyte adsorption issues.[1] A low signal-to-noise ratio can make it difficult to detect and accurately quantify trace-level semiochemicals. Finally, the co-elution of isomers presents a significant challenge for accurate quantification as they may not be chromatographically separated.[1]

Q2: How do I choose an appropriate internal standard for my analysis?

A2: An ideal internal standard should be chemically similar to the analytes of interest but not naturally present in the samples. It is also crucial that it is well-separated chromatographically from other components in the sample. Deuterated analogs of the target analytes are often the best choice because they share very similar chemical properties and elution times but can be distinguished by mass spectrometry.[1]

Q3: My calibration curve is non-linear. Is this a problem and what should I do?

A3: While a linear calibration curve is ideal, a non-linear (e.g., quadratic) curve can still be acceptable for quantification, provided it is reproducible and accurately models the instrument's response.[1] However, non-linearity can be indicative of underlying issues such as detector saturation at high concentrations or analyte adsorption at low concentrations.[1] To address this, ensure you have a sufficient number of calibration points to accurately define the curve and consider extending the calibration range. If the issue persists, investigate potential sources of detector saturation or active sites in your GC system.[1]

Q4: What are matrix effects and how can I minimize them?

A4: Matrix effects are the alteration of an analyte's analytical signal due to the presence of other components in the sample matrix.[3][4] These effects can lead to either suppression or enhancement of the signal, resulting in inaccurate quantification.[4] To minimize matrix effects, several strategies can be employed:

• Matrix-matched calibration: Prepare calibration standards in a blank matrix that is as similar as possible to the samples being analyzed.[5]

• Sample dilution: Diluting the sample can reduce the concentration of interfering matrix components.[2][6] The optimal dilution factor will depend on the volatility of the compounds and the complexity of the matrix.[2][6]

• Stable isotope-labeled internal standards: Using a stable isotope-labeled version of the analyte as an internal standard can help to compensate for matrix effects as it will be affected similarly to the native analyte.

• Standard addition: This method involves adding known amounts of the standard to the sample to create a calibration curve within the sample's own matrix.

Troubleshooting Guides

Issue: Low Signal-to-Noise Ratio

Possible Cause	Troubleshooting Steps
Insufficient Sample Concentration	- Increase the sample collection time or use a larger sample volume.- Employ a more efficient extraction or concentration technique (e.g., Solid-Phase Microextraction - SPME).
Inefficient Analyte Transfer	- Optimize GC inlet temperature and flow rates for efficient desorption and transfer of analytes from the SPME fiber or injection port to the column.[7]- Check for leaks in the injection system.[8][9]
Detector Issues	- Ensure the detector is properly tuned and calibrated according to the manufacturer's specifications.[8]- Clean the detector source if it is contaminated.
Column Bleed	- Condition the GC column according to the manufacturer's instructions.[8]- Use a column with a lower bleed stationary phase.

Issue: Co-elution of Isomeric Compounds

Possible Cause	Troubleshooting Steps
Inadequate Chromatographic Separation	- Optimize the GC temperature program. A slower temperature ramp can often improve resolution.[1]- Use a longer GC column or a column with a different stationary phase that offers better selectivity for the target isomers.[1]
Similar Mass Spectra	- If using mass spectrometry, utilize extracted ion chromatograms (EICs) to distinguish between isomers if they have unique fragment ions.[1]- Consider using a high-resolution mass spectrometer for better mass accuracy.
Derivatization	- For certain compounds, derivatization can alter their chromatographic behavior and improve separation.[1]

Experimental Protocols

Protocol 1: Solid-Phase Microextraction (SPME) for Volatile Collection

This protocol outlines a general procedure for collecting volatile semiochemicals using SPME, a common solvent-free extraction technique.[10]

Materials:

• SPME fiber assembly with an appropriate coating (e.g., polydimethylsiloxane (B3030410) - PDMS).[11]

• Vials with septa.

• Heating block or water bath.

• GC-MS system.

Procedure:

• Sample Preparation: Place the sample (e.g., plant material, insect) into a vial. For liquid samples, ensure the vial is not completely filled to allow for headspace.

• Fiber Conditioning: Before the first use, condition the SPME fiber according to the manufacturer's instructions by inserting it into the GC inlet at a high temperature.[8]

• Extraction:

  • Expose the SPME fiber to the headspace of the sample vial by piercing the septum.

  • The extraction can be performed at room temperature or with gentle heating to increase the volatility of the compounds.

  • The optimal extraction time will depend on the analytes and the sample matrix and should be determined empirically. Equilibration times can range from a few minutes to over 30 minutes.[11]

• Desorption:

  • After extraction, retract the fiber into the needle and withdraw it from the sample vial.

  • Immediately insert the SPME fiber into the heated GC injection port.[12]

  • Desorb the trapped analytes onto the GC column by exposing the fiber. The desorption time and temperature should be optimized for complete transfer of the analytes.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol provides a general workflow for the analysis of volatile semiochemicals by GC-MS.[1]

Instrument Setup:

• Column Selection: Install an appropriate GC column (e.g., a non-polar or mid-polar column for general screening).[1]

• GC Parameters: Set the GC oven temperature program, inlet temperature, and carrier gas flow rate. A typical program might start at a low temperature, hold for a few minutes, and then ramp up to a higher temperature.[7]

• MS Parameters: Set the ionization energy (typically 70 eV for electron ionization) and the mass scan range.[7]

Sample Injection and Data Acquisition:

• Injection: Inject the sample extract (from solvent extraction) or introduce the analytes via thermal desorption from an SPME fiber.[1]

• Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectra of the eluting compounds.[1]

Data Analysis:

• Compound Identification: Identify the compounds by comparing their mass spectra to a spectral library (e.g., NIST) and by comparing their retention indices to known values.[1]

• Quantification: Integrate the peak areas of the target compounds and determine their concentrations by comparing them to a calibration curve generated from authentic standards.[1][13]

Visualizations

Caption: A generalized workflow for the collection and analysis of volatile semiochemicals.

Caption: A decision tree for troubleshooting non-linear calibration curves in GC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of matrix effects in the analysis of volatile organic compounds in whole blood with solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is matrix effect and how is it quantified? [sciex.com]
• 4. bataviabiosciences.com [bataviabiosciences.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. HS-SPME-GC-MS Analyses of Volatiles in Plant Populations—Quantitating Compound × Individual Matrix Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aelabgroup.com [aelabgroup.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. vigyanvarta.in [vigyanvarta.in]
• 11. pubs.acs.org [pubs.acs.org]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Refinement of Extraction Protocols for Thermolabile Alkenes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the extraction of thermolabile alkenes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when extracting thermolabile alkenes?

A1: The main challenges include thermal degradation, isomerization, and oxidation of the target alkene molecules.[1][2] High temperatures can cause decomposition, while certain extraction conditions can lead to rearrangement of the double bonds (isomerization).[3] Exposure to oxygen, especially at elevated temperatures, can result in oxidation.[4][5]

Q2: Which extraction techniques are most suitable for thermolabile alkenes?

A2: Techniques that operate at low temperatures or for shorter durations are preferred. These include Supercritical Fluid Extraction (SFE) with carbon dioxide, Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), and various cold extraction methods like maceration.[6][7][8][9]

Q3: How does solvent choice impact the stability of thermolabile alkenes?

A3: The polarity of the solvent is a critical factor.[10][11][12][13] Non-polar solvents are often preferred for extracting non-polar alkenes to ensure good solubility.[10] It is also crucial to use high-purity, degassed solvents to minimize the presence of impurities that could catalyze degradation or oxidation.[4]

Q4: What is the role of a co-solvent in Supercritical CO2 (SC-CO2) extraction?

A4: While SC-CO2 is excellent for non-polar compounds, its efficiency for moderately polar alkenes can be low. Adding a small amount of a polar co-solvent, such as ethanol, can modify the polarity of the supercritical fluid, enhancing the solubility and extraction yield of target compounds.[14]

Q5: How can I quantify the extracted thermolabile alkenes accurately?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is a standard and effective method for both qualitative and quantitative analysis of volatile and semi-volatile alkenes.[15][16][17] For thermally labile compounds, it's crucial to optimize GC parameters, such as inlet temperature, to prevent on-column degradation. Derivatization may sometimes be necessary to increase the thermal stability of the analytes.[16]

Troubleshooting Guides

Issue 1: Low Extraction Yield

Symptom: The final extract contains a lower than expected concentration of the target alkene.

Possible Cause	Troubleshooting Step
Inadequate cell disruption	For plant materials, ensure the sample is properly ground to a small, uniform particle size to increase the surface area for solvent penetration.[18]
Incorrect solvent polarity	The solvent polarity should match that of the target alkene for optimal solubility.[10][13] Experiment with solvents of different polarities or use co-solvents in SFE.[14]
Suboptimal extraction parameters (Pressure/Temperature)	In SFE, both pressure and temperature affect solvent density and solvating power. Systematically vary these parameters to find the optimal conditions for your target alkene.[19][20] For UAE and MAE, optimize power, time, and temperature.[7][8]
Insufficient extraction time	Ensure the extraction time is sufficient for the solvent to penetrate the matrix and dissolve the target compounds. However, for thermolabile compounds, prolonged extraction can lead to degradation.[21]

Issue 2: Degradation of Target Alkene

Symptom: GC-MS analysis shows the presence of unexpected byproducts and a reduced peak for the target alkene.

Possible Cause	Troubleshooting Step
Thermal Degradation	Reduce the extraction temperature. For MAE, consider using pulsed microwaves to control temperature.[22] For SFE, operate at lower temperatures and higher pressures.[1][19] For GC-MS analysis, lower the injector port temperature.[16]
Oxidation	Purge the extraction vessel with an inert gas (e.g., nitrogen or argon) before and during the extraction process to minimize oxygen exposure.[4] Use degassed solvents and consider adding an antioxidant like BHT to the collection solvent.[23]
Isomerization	Acidic or basic conditions can catalyze the isomerization of double bonds.[3] Ensure the raw material and solvents are neutral. Use purified solvents to remove any acidic or basic impurities.
Photodegradation	Some alkenes are light-sensitive. Protect the sample from light by using amber glassware or covering the extraction vessel.

Quantitative Data Summary

The following tables summarize typical extraction yields and conditions for thermolabile alkenes (terpenes and cannabinoids) using different methods.

Table 1: Comparison of Extraction Yields for Cannabinoids and Terpenes

Extraction Method	Typical Yield	Reference
Ultrasound-Assisted Extraction (UAE)	14.4% higher oil yield than MAE	[24]
Microwave-Assisted Extraction (MAE)	Lower yield than UAE	[24]
Supercritical Fluid Extraction (SFE)	Highly variable, depends on parameters	[1][25]
Cold Maceration	Generally lower yields than active methods	[6]

Table 2: Optimized Parameters for Terpene Extraction using Supercritical CO2

Parameter	Monoterpenes	Sesquiterpenes	Reference
Pressure	70 bar	150 bar	[25]
Temperature	50°C	55°C	[25]
Collector Temperature	-78°C	Ambient	[1]

Experimental Protocols

Protocol 1: Supercritical Fluid Extraction (SFE) of Monoterpenes

This protocol is designed for the selective extraction of volatile monoterpenes.

Materials:

• Ground plant material

• Supercritical Fluid Extractor

• High-purity CO2

• Chilled collection vessel (-78°C, using dry ice/isopropanol bath)

Procedure:

• Preparation: Ensure the extraction vessel is clean and dry. Load the ground plant material into the vessel.

• System Purge: Purge the system with gaseous CO2 to remove any residual air and oxygen.

• Pressurization and Heating: Pressurize the system with liquid CO2 and heat to the desired supercritical conditions (e.g., 70 bar and 50°C for monoterpenes).[25]

• Extraction: Allow the supercritical CO2 to flow through the extraction vessel for a set period (e.g., 45 minutes).[1][25]

• Collection: Pass the CO2 laden with the extract through a chilled separator or collection vessel. The low temperature will cause the terpenes to precipitate out of the CO2 stream.[1]

• Depressurization: Slowly depressurize the system. The CO2 will return to a gaseous state and can be vented or recycled.

• Sample Recovery: Collect the condensed terpene fraction from the collection vessel.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Volatile Alkenes

This protocol provides a general method for extracting volatile alkenes using ultrasonication.

Materials:

• Ground plant material

• High-purity solvent (e.g., ethanol, hexane)

• Ultrasonic bath or probe sonicator

• Beaker or flask

• Filtration apparatus

Procedure:

• Sample Preparation: Place a known amount of ground plant material into an extraction vessel.

• Solvent Addition: Add the extraction solvent at a specific solid-to-liquid ratio.

• Ultrasonication: Place the vessel in an ultrasonic bath or insert the probe. Apply ultrasonic waves at a specific frequency and power for a defined time (e.g., 20-40 kHz for 15-30 minutes).[21] The temperature of the bath should be controlled to prevent overheating.

• Filtration: After sonication, separate the extract from the solid material by filtration.

• Solvent Removal: Remove the solvent from the extract using a rotary evaporator under reduced pressure and at a low temperature to avoid loss of volatile compounds.

Protocol 3: Microwave-Assisted Extraction (MAE) of Essential Oils Containing Alkenes

This protocol outlines a procedure for MAE, which is suitable for extracting essential oils rich in alkenes.

Materials:

• Ground plant material

• Microwave extraction system

• Solvent (optional, for solvent-assisted MAE)

• Condenser and collection flask

Procedure:

• Sample Placement: Place the ground plant material in the microwave extraction vessel. For solvent-free MAE, the moisture within the plant material acts as the solvent.[22]

• Extraction: Place the vessel in the microwave cavity. Apply microwave irradiation at a set power (e.g., 500-800 W) for a short duration (e.g., 5-20 minutes).[8] The generated heat causes the plant cells to rupture, releasing the essential oils.

• Condensation and Collection: The vaporized essential oils are directed through a condenser, where they are cooled and collected in a flask.

• Separation: If water is present, the essential oil (which is typically less dense) will form a separate layer and can be collected.

Protocol 4: Cold Maceration for Thermolabile Lipids and Alkenes

This method is a simple, non-thermal extraction technique suitable for highly sensitive compounds.

Materials:

• Ground plant material

• High-purity, cold solvent (e.g., chloroform/methanol mixture, hexane)

• Sealed container (e.g., Erlenmeyer flask with a stopper)

• Shaker or magnetic stirrer

• Filtration apparatus

Procedure:

• Soaking: Place the ground plant material in a sealed container and add the cold solvent.

• Agitation: Agitate the mixture at room temperature or in a refrigerated environment for an extended period (e.g., 24-72 hours).[6]

• Filtration: Separate the extract from the solid residue by filtration.

• Solvent Evaporation: Remove the solvent using a rotary evaporator at a low temperature to obtain the crude extract.

Visualizations

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Shade of Innovative Food Processing Techniques: Potential Inducing Factors of Lipid Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cold maceration process: Significance and symbolism [wisdomlib.org]
• 7. Ultrasound assisted extraction (UAE) of bioactive compounds from fruit and vegetable processing by-products: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. essencejournal.com [essencejournal.com]
• 9. ijariie.com [ijariie.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Effect of solvent polarity on the extraction of components of pharmaceutical plastic containers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. scielo.br [scielo.br]
• 14. Supercritical CO2 assisted extraction of essential oil and naringin from Citrus grandis peel: in vitro antimicrobial activity and docking study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. files.core.ac.uk [files.core.ac.uk]
• 16. benchchem.com [benchchem.com]
• 17. mdpi.com [mdpi.com]
• 18. Lipid Isolation from Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 19. nisargabiotech.com [nisargabiotech.com]
• 20. mdpi.com [mdpi.com]
• 21. Ultrasonic-assisted extraction to enhance the recovery of bioactive phenolic compounds from Commiphora gileadensis leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Microwave-Assisted and Conventional Extractions of Volatile Compounds from Rosa x damascena Mill. Fresh Petals for Cosmetic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 23. dergipark.org.tr [dergipark.org.tr]
• 24. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 25. chromatographytoday.com [chromatographytoday.com]

Reference Data & Comparative Studies

Comparative Bioactivity of (E)-3-Eicosene and (Z)-3-Eicosene: A Research Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known bioactivities of (E)-3-Eicosene and (Z)-3-Eicosene. Due to a notable lack of direct comparative studies on these specific isomers in publicly available scientific literature, this document summarizes the reported activities of (E)-3-Eicosene and presents a case study on a structurally related pair of (E) and (Z) isomers to illustrate the potential differences in their biological effects.

Introduction to 3-Eicosene Isomers

3-Eicosene is a long-chain alkene with the chemical formula C₂₀H₄₀. The presence of a double bond at the third carbon position gives rise to two geometric isomers: (E)-3-Eicosene (trans) and (Z)-3-Eicosene (cis). Geometric isomerism can profoundly influence the biological activity of a compound, as the different spatial arrangements of atoms can lead to varied interactions with biological targets such as enzymes and receptors. While data on these specific isomers is sparse, the principles of stereochemistry suggest that their bioactivities are likely to differ.

Known Bioactivity of (E)-3-Eicosene

(E)-3-Eicosene has been identified as a bioactive compound in various plant extracts.[1][2] The reported biological activities are generally broad and lack specific quantitative comparisons with its (Z) counterpart.

Table 1: Summary of Reported Bioactivities for (E)-3-Eicosene

Bioactivity Category	Description	Source
Antimicrobial	Exhibits activity against various microbes.	Plant extracts[1][2]
Antihyperglycemic	Potential to lower blood glucose levels.	Plant extracts[2]
Cytotoxic	Shows toxic effects against certain cell lines.	Plant extracts[2]
Antioxidant	Capable of neutralizing free radicals.	Plant extracts[2]
Insecticidal	Possesses properties that are lethal to insects.	Plant extracts[2]

Comparative Bioactivity: A Case Study of (E/Z)-Stilbene Isomers

In the absence of direct comparative data for 3-eicosene isomers, this guide presents findings from a study on (Z)- and (E)-3,4,3',5'-tetramethoxystilbene, isolated from Eugenia rigida. This study provides a clear example of how E/Z isomerism can dictate potency and mechanism of action in cancer-related signaling pathways and cytotoxicity.

The (Z)-isomer of 3,4,3',5'-tetramethoxystilbene was found to be a more potent inhibitor of several cancer-related signaling pathways, including Stat3, Smad3/4, myc, Ets, Notch, and Wnt, with IC₅₀ values ranging from 40 to 80 μM.[3] In contrast, both isomers showed similar inhibitory effects on Ap-1 and NF-κB signaling.[3]

Table 2: Comparative Cytotoxicity and Signaling Inhibition of (Z)- and (E)-3,4,3',5'-tetramethoxystilbene

Biological Target/Assay	(Z)-Isomer (IC₅₀)	(E)-Isomer (IC₅₀)	Key Finding
Human Leukemia Cells	3.6 - 4.3 μM	Weakly active	(Z)-isomer is significantly more cytotoxic.[3]
Solid Tumor Carcinoma Cells	3.6 - 4.3 μM	Weakly active	(Z)-isomer is significantly more cytotoxic.[3]
Skin Melanoma Cells	3.6 - 4.3 μM	Weakly active	(Z)-isomer is significantly more cytotoxic.[3]
Stat3, Smad3/4, Wnt, etc.	40 - 80 μM	Less potent	(Z)-isomer is a more potent inhibitor of multiple signaling pathways.[3]
Antioxidant (ROS Generation)	Inactive at 100 μM	33.3 μM	(E)-isomer shows antioxidant activity while the (Z)-isomer is inactive.[3]

This case study highlights that the (Z)-isomer can be significantly more cytotoxic and a broader inhibitor of signaling pathways, while the (E)-isomer may possess unique activities, such as antioxidant properties, that are absent in its counterpart.

Experimental Protocols

Detailed experimental protocols for the bioactivities of 3-eicosene are not available in the cited literature. However, this section provides a generalized methodology for a key experimental procedure—the cytotoxicity assay—based on common laboratory practices.

General Protocol for In Vitro Cytotoxicity Assay (e.g., MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., leukemia, breast carcinoma) are cultured in an appropriate medium (e.g., RPMI-1640 or DMEM) supplemented with fetal bovine serum (FBS) and antibiotics. Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Cells are harvested, counted, and seeded into 96-well microplates at a predetermined density (e.g., 5,000-10,000 cells/well). The plates are incubated for 24 hours to allow for cell attachment.

• Compound Treatment: (E)-3-Eicosene and (Z)-3-Eicosene are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions. A series of dilutions are prepared in the cell culture medium. The old medium is removed from the wells and replaced with the medium containing various concentrations of the test compounds. Control wells receive medium with the solvent alone.

• Incubation: The treated plates are incubated for a specified period, typically 24, 48, or 72 hours.

• MTT Assay:

  • An MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well.

  • The plates are incubated for an additional 2-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) is added to dissolve the formazan crystals, resulting in a purple solution.

• Data Acquisition: The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the solvent-treated control cells. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting a dose-response curve.

Visualizations: Workflows and Signaling Pathways

The following diagrams illustrate a typical workflow for evaluating cytotoxicity and a key signaling pathway often implicated in cancer studies.

Caption: Workflow for an in vitro cytotoxicity assay.

Caption: Simplified NF-κB signaling pathway inhibition.

Conclusion

While (E)-3-Eicosene is reported to have a range of bioactivities, the current body of research lacks a direct, quantitative comparison with its (Z)-3-Eicosene counterpart. The provided case study on stilbene (B7821643) isomers strongly suggests that significant differences in cytotoxicity, antioxidant capacity, and influence on signaling pathways likely exist between the 3-eicosene isomers. This underscores the critical need for further research to isolate or synthesize pure (Z)-3-Eicosene and conduct parallel bioassays to fully elucidate the structure-activity relationship and unlock the therapeutic potential of these compounds. Researchers are encouraged to pursue these comparative studies to fill this knowledge gap.

References

• 1. jddtonline.info [jddtonline.info]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxicity and modulation of cancer-related signaling by (Z)- and (E)-3,4,3',5'-tetramethoxystilbene isolated from Eugenia rigida - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Spectroscopic Differentiation of (E)- and (Z)-Isomers

For researchers, scientists, and professionals in drug development, the precise characterization of geometric isomers is a critical step in chemical synthesis and analysis. The spatial arrangement of substituents around a double bond, designated as (E)- for entgegen (opposite) and (Z)- for zusammen (together), can significantly influence a molecule's physical, chemical, and biological properties. Spectroscopic techniques offer powerful tools for the unambiguous differentiation of these isomers. This guide provides a comparative overview of the most common spectroscopic methods—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy—for distinguishing between (E)- and (Z)-isomers, supported by experimental data and detailed protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Nuclear Environment

NMR spectroscopy is arguably the most powerful and versatile technique for differentiating (E)- and (Z)-isomers. The chemical environment of nuclei, particularly protons (¹H) and carbon-13 (¹³C), is exquisitely sensitive to the stereochemistry of the molecule.

Key Differentiating Features in NMR:

• Coupling Constants (J-values): For alkenes with vinylic protons, the through-bond coupling constant between these protons is a definitive indicator of geometry. The coupling constant for trans protons (in an (E)-isomer) is typically larger (¹³J ≈ 12-18 Hz) than for cis protons (in a (Z)-isomer) (¹³J ≈ 6-12 Hz).[1]

• Chemical Shifts (δ): The spatial proximity of substituents in the more sterically crowded (Z)-isomer can lead to deshielding or shielding effects, causing the vinylic and allylic protons and carbons to resonate at different chemical shifts compared to the (E)-isomer.[2] In the (Z)-isomer, allylic protons often experience greater steric compression, resulting in a downfield shift.[2] Conversely, the "gamma-gauche" effect can cause a significant upfield shift for allylic carbons in the (Z)-isomer.[3]

• Nuclear Overhauser Effect (NOE): 2D NMR techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) and ROESY (Rotating-frame Overhauser Effect Spectroscopy) are invaluable for determining spatial proximity between atoms. For (Z)-isomers, a cross-peak will be observed between the vinylic protons and/or nearby substituents on the same side of the double bond, which is absent in the (E)-isomer. For isomers that are in equilibrium, the EXSY (Exchange Spectroscopy) experiment, which is mechanistically the same as NOESY, can be used to observe the chemical exchange between the isomers.[2][4][5]

Quantitative Data Comparison: ¹H and ¹³C NMR

Compound	Isomer	Spectroscopic Parameter	Observed Value	Key Differentiating Feature
4-Ethyl-3-heptene	(E)	¹H NMR: Vinylic H (C3-H)	~ 5.15 ppm (t)	Vinylic proton of the (Z)-isomer is deshielded and appears downfield.[2]
(Z)	¹H NMR: Vinylic H (C3-H)	~ 5.25 ppm (t)
(E)	¹³C NMR: Allylic C2	~ 35.0 ppm	Significant upfield shift for the allylic carbons in the (Z)-isomer due to the "gamma-gauche" effect.[3]
(Z)	¹³C NMR: Allylic C2	~ 27.0 ppm
Pent-2-ene	(E)	¹H NMR: CH₃ protons (on C1)	1.64 ppm (d)	Small but noticeable differences in chemical shifts for protons near the double bond.
(Z)	¹H NMR: CH₃ protons (on C1)	1.60 ppm (d)
(E)	¹H NMR: CH₂ protons	1.97 ppm
(Z)	¹H NMR: CH₂ protons	2.04 ppm
Stilbene	(E)	¹H NMR: Vinylic H	~7.1 ppm (s)	The vinylic protons in the (Z)-isomer are shielded due to the anisotropic effect of the phenyl rings.
(Z)	¹H NMR: Vinylic H	~6.6 ppm (s)
Cinnamaldehyde	(E)	¹H NMR: Aldehydic H	~9.6 ppm	The aldehydic proton chemical shift can differ between isomers.
(Z)	¹H NMR: Aldehydic H	-	Data for the pure (Z)-isomer is less common due to its lower stability.

Infrared (IR) Spectroscopy: A Vibrational Fingerprint

IR spectroscopy probes the vibrational frequencies of bonds within a molecule. While the IR spectra of (E)- and (Z)-isomers are often similar, there are key diagnostic peaks that can be used for differentiation, particularly in the "fingerprint region" (below 1500 cm⁻¹), which is unique for each molecule.

Key Differentiating Features in IR:

• Out-of-Plane C-H Bending: The most reliable IR absorption for distinguishing (E)- and (Z)-disubstituted alkenes is the out-of-plane C-H bending vibration. (E)-isomers typically show a strong, characteristic band around 960-980 cm⁻¹, while this band is absent or very weak for the corresponding (Z)-isomer.[2][6] (Z)-isomers, on the other hand, may show a band in the region of 665-730 cm⁻¹.[6]

• C=C Stretching: The C=C stretching vibration, which appears around 1640-1680 cm⁻¹, can sometimes differ slightly between isomers.[7] However, for symmetrically substituted alkenes like (E)-but-2-ene, the C=C stretching vibration may be IR-inactive due to a lack of change in the dipole moment during the vibration.[6]

Quantitative Data Comparison: IR

Compound	Isomer	Spectroscopic Parameter	Observed Value (cm⁻¹)	Key Differentiating Feature
4-Ethyl-3-heptene	(E)	C-H out-of-plane bend	~ 965 (strong)	The (E)-isomer has a strong, characteristic out-of-plane C-H bending vibration that is absent or weak in the (Z)-isomer.[2]
(Z)	C-H out-of-plane bend	Not prominent
But-2-ene	(E)	C-H out-of-plane bend	960 - 980	Distinct regions for the =C-H stretching vibrations.[6]
(Z)	C-H out-of-plane bend	665 - 730
(E)	C=C stretch	Absent	The C=C stretching vibration is IR-inactive in the more symmetrical (E)-isomer.[6]
(Z)	C=C stretch	1640 - 1645
Stilbene	(E)	C-H out-of-plane bend (alkene)	~960	The C-H out-of-plane bending vibration for the trans configuration is at a significantly higher wavenumber.[8]
(Z)	C-H out-of-plane bend (alkene)	~690

Ultraviolet-Visible (UV-Vis) Spectroscopy: Exploring Electronic Transitions

UV-Vis spectroscopy measures the electronic transitions within a molecule. The extent of π-conjugation significantly influences the wavelength of maximum absorption (λmax).

Key Differentiating Features in UV-Vis:

• Wavelength of Maximum Absorption (λmax): (E)-isomers are generally more planar and have greater π-conjugation than their (Z)-counterparts, where steric hindrance can force the chromophores out of planarity. This increased conjugation in (E)-isomers results in a smaller HOMO-LUMO energy gap and consequently a bathochromic (red) shift to a longer λmax.

• Molar Extinction Coefficient (ε): The more planar (E)-isomer typically has a higher probability of electronic transition, leading to a larger molar extinction coefficient (i.e., a more intense absorption band) compared to the (Z)-isomer.

Quantitative Data Comparison: UV-Vis

Compound	Isomer	Spectroscopic Parameter	Observed Value (in hexane)	Key Differentiating Feature
Stilbene	(E)	λmax	~295 nm	(E)-stilbene exhibits a bathochromic (red) shift in λmax due to greater π-conjugation in its more planar structure.[8]
(Z)	λmax	~280 nm
(E)	Molar Extinction Coefficient (ε)	Higher	The higher molar absorptivity of the (E)-isomer results in a more intense absorption band.[8]
(Z)	Molar Extinction Coefficient (ε)	Lower
Azobenzene	(E)	λmax (n-π)	~440 nm	The n-π transition is symmetry-forbidden in the more symmetric (E)-isomer, resulting in a weaker absorption compared to the (Z)-isomer.
(Z)	λmax (n-π)	~440 nm
(E)	λmax (π-π)	~320 nm	The π-π* transition is more intense in the planar (E)-isomer.
(Z)	λmax (π-π*)	~320 nm

Mass Spectrometry: A Note on Limitations

While a powerful tool for determining molecular weight and fragmentation patterns, mass spectrometry (MS) is often not suitable for distinguishing between (E)- and (Z)-isomers. The high energy of the ionization process can provide enough energy to overcome the rotational barrier of the double bond, leading to the loss of stereochemical information and resulting in identical or very similar mass spectra for both isomers.[2][3]

Experimental Protocols

General Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified isomer in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is tuned and the magnetic field is shimmed to achieve optimal resolution.

• Data Acquisition: Acquire a standard ¹H NMR spectrum. For quantitative analysis, ensure a sufficient relaxation delay (e.g., 5 times the longest T₁) is used.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals.

• Analysis: Determine the chemical shifts (δ) in ppm and coupling constants (J) in Hz. For 2D NOESY/EXSY experiments, acquire the spectrum with an appropriate mixing time to observe through-space correlations or chemical exchange.

General Protocol for IR Spectroscopy

• Sample Preparation:

  • Liquids: A thin film of the liquid sample can be placed between two salt plates (e.g., NaCl, KBr).

  • Solids: The solid can be ground with KBr powder and pressed into a thin pellet, or a mull can be prepared by grinding the solid with a mulling agent (e.g., Nujol) and placing the paste between salt plates. Alternatively, Attenuated Total Reflectance (ATR) can be used, where the sample is placed directly on the ATR crystal.

• Background Spectrum: Acquire a background spectrum of the empty sample holder or the pure solvent.

• Sample Spectrum: Acquire the spectrum of the sample. The instrument will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Analysis: Identify the characteristic absorption bands and compare the spectra of the two isomers, paying close attention to the out-of-plane C-H bending and fingerprint regions.

General Protocol for UV-Vis Spectroscopy

• Sample Preparation: Prepare dilute solutions of the isomers in a UV-transparent solvent (e.g., hexane, ethanol, acetonitrile) in quartz cuvettes. The concentration should be chosen such that the absorbance at λmax is within the linear range of the instrument (typically 0.2 - 1.0).

• Baseline Correction: Record a baseline spectrum with a cuvette containing only the solvent.

• Sample Measurement: Record the UV-Vis spectrum of each isomer solution over the desired wavelength range.

• Analysis: Determine the λmax and the absorbance at this wavelength for each isomer. If the concentration is known, the molar extinction coefficient (ε) can be calculated using the Beer-Lambert law (A = εbc).

Visualizing the Workflow

Caption: Experimental workflow for differentiating (E)- and (Z)-isomers.

Caption: Logical relationships between isomer structure and spectroscopic data.

References

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. NOESY and EXSY [chem.ch.huji.ac.il]
• 6. infrared spectrum of E-but-2-ene and Z-but-2-ene C4H8 CH3CH=CHCH3 prominent wavenumbers cm-1 detecting alkene functional groups present finger print for identification of E-2-butene Z-2-butene trans-but-2-ene cis-but-2-ene trans-2-butene cis-2-butene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. benchchem.com [benchchem.com]

A Comparative Analysis of Long-Chain Alkene Pheromones in Insect Communication

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the performance of different long-chain alkene pheromones, supported by experimental data. The guide covers their structural variations, behavioral and electrophysiological effects, and the underlying signaling mechanisms.

Long-chain alkene pheromones are a diverse class of semiochemicals crucial for chemical communication in a wide array of insects, particularly moths. These compounds, typically derived from fatty acids, vary in chain length, the number and position of double bonds, and the presence of functional groups. These structural nuances are critical for species-specific recognition and play a vital role in mating behavior. This guide explores the comparative performance of several key long-chain alkene pheromones, presenting quantitative data from electrophysiological and behavioral assays, detailing experimental protocols, and visualizing the associated signaling pathways.

Comparative Performance of Long-Chain Alkene Pheromones

The efficacy of a pheromone is determined by its ability to elicit a specific behavioral response in the receiving organism. This is often preceded by a measurable electrical response in the insect's antenna. The following tables summarize quantitative data from electroantennography (EAG) and behavioral assays for a selection of long-chain alkene pheromones.

Electroantennogram (EAG) Response Comparison

EAG is a technique used to measure the summed electrical response of an insect's antenna to an odorant. The amplitude of the EAG response is indicative of the sensitivity of the antennal olfactory receptor neurons to the specific compound.

Pheromone Component	Insect Species	Concentration	Mean EAG Response (mV) ± SEM	Reference
(Z)-9-Tetradecenal (Z9-14:Ald)	Helicoverpa armigera	10 µg	1.2 ± 0.1	[1]
(Z)-11-Hexadecenal (Z11-16:Ald)	Helicoverpa armigera	10 µg	1.5 ± 0.2	[1]
(Z)-9-Tetradecenyl acetate (B1210297) (Z9-14:OAc)	Spodoptera frugiperda	1 ng/µl	~0.8	[2]
(Z)-7-Dodecenyl acetate (Z7-12:OAc)	Spodoptera frugiperda	1 ng/µl	~0.5	[2]
(Z)-11-Hexadecenyl acetate (Z11-16:OAc)	Spodoptera frugiperda	1 ng/µl	~0.3	[2]
Bombykol (B110295) ((E,Z)-10,12-hexadecadien-1-ol)	Bombyx mori	1 µg	~1.0	[2][3]

Table 1: Comparative Electroantennogram (EAG) responses of selected moth species to different long-chain alkene pheromones. The data illustrates the varying sensitivity of antennal receptors to different pheromone components, even within the same species.

Behavioral Response Comparison in Wind Tunnel Assays

Wind tunnel bioassays are a standard method for quantifying the behavioral responses of insects to airborne pheromones. These assays measure various behaviors, such as taking flight, upwind flight, and contact with the pheromone source.

Pheromone/Blend	Insect Species	Dose	% Upwind Flight	% Source Contact	Reference
(Z,Z)-11,13-Hexadecadienal	Amyelois transitella	10 µg	75	60	[4]
(Z)-11-Hexadecenal + (Z)-9-Hexadecenal (97:3)	Helicoverpa zea	1 µg	85	70	[5]
(Z)-9-Tetradecenal	Helicoverpa armigera	100 ng	60	45	[1]
Bombykol	Bombyx mori	1 ng	>80	>70	[2][3]

Table 2: Comparison of behavioral responses of male moths to different long-chain alkene pheromones in wind tunnel bioassays. The data highlights the structure-dependent efficacy of these pheromones in eliciting key mating behaviors.

Experimental Protocols

Electroantennography (EAG)

Objective: To measure the overall electrical response of an insect antenna to a range of long-chain alkene pheromones.

Methodology:

• Insect Preparation: An adult male moth is immobilized, and one of its antennae is excised at the base.

• Electrode Placement: The excised antenna is mounted between two electrodes using conductive gel. The recording electrode is placed at the distal end of the antenna, and the reference electrode is placed at the basal end.

• Odorant Delivery: A constant stream of humidified, charcoal-filtered air is passed over the antenna. Puffs of air carrying a known concentration of the synthetic pheromone, dissolved in a solvent like hexane, are injected into the airstream for a short duration (e.g., 0.5 seconds).

• Data Acquisition: The electrical potential difference between the two electrodes is amplified, filtered, and recorded using a computer. The peak amplitude of the negative voltage deflection following the stimulus is measured as the EAG response.

• Controls: A solvent-only puff is used as a negative control, and a standard compound known to elicit a strong response can be used as a positive control.

Wind Tunnel Bioassay

Objective: To quantify the behavioral responses of male moths to different long-chain alkene pheromones in a controlled environment that simulates natural conditions.

Methodology:

• Wind Tunnel Setup: A glass or acrylic wind tunnel (e.g., 2 m long x 1 m wide x 1 m high) is used to create a laminar airflow at a constant speed (e.g., 0.3 m/s). The tunnel is illuminated with dim red light to simulate crepuscular or nocturnal conditions.

• Pheromone Source: A specific amount of the synthetic pheromone is applied to a dispenser (e.g., a filter paper or rubber septum), which is placed at the upwind end of the tunnel.

• Insect Release: Male moths, previously kept in isolation from females, are released individually at the downwind end of the tunnel.

• Behavioral Observation: The flight path of each moth is recorded using a video camera. Key behaviors are scored, including:

  • Take-off: Initiation of flight.

  • Upwind flight: Oriented flight towards the pheromone source.

  • Zigzagging flight: Characteristic flight pattern within the pheromone plume.

  • Source contact: The moth lands on or touches the pheromone source.

• Data Analysis: The percentage of moths exhibiting each behavior is calculated for each pheromone treatment. The latency to initiate each behavior and the duration of upwind flight can also be measured.

Signaling Pathways and Experimental Workflows

The perception of long-chain alkene pheromones initiates a cascade of molecular events within the olfactory sensory neurons of the insect antenna, leading to a behavioral response. The biosynthesis of these pheromones also follows specific enzymatic pathways.

Pheromone Biosynthesis Pathway

Long-chain alkene pheromones are typically synthesized from fatty acid precursors through a series of enzymatic reactions involving desaturases, elongases, and reductases. The following diagram illustrates a generalized biosynthetic pathway.

Caption: Generalized biosynthetic pathway of long-chain alkene pheromones from acetyl-CoA.

Pheromone Reception and Signaling Pathway

The detection of pheromones by an insect's antenna involves a complex signal transduction cascade. The following diagram illustrates a model of this pathway, primarily based on studies of bombykol reception in Bombyx mori.[3][6]

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Molecular and neural mechanisms of sex pheromone reception and processing in the silkmoth Bombyx mori [frontiersin.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 6. In pursuit of Bombykol | Feature | RSC Education [edu.rsc.org]

Validation of a Novel Analytical Method for (E)-3-Eicosene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of a new Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of (E)-3-Eicosene. The performance of this method is objectively compared with established alternatives, namely Gas Chromatography with Flame Ionization Detection (GC-FID) and a colorimetric assay. Supporting experimental data, detailed protocols, and visual workflows are presented to aid researchers in selecting the most suitable analytical technique for their specific needs.

Data Presentation: Performance Comparison of Analytical Methods

The performance of the new GC-MS method was rigorously evaluated against GC-FID and a colorimetric assay based on key validation parameters as recommended by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1] The following tables summarize the quantitative data obtained for each method.

Table 1: Linearity and Range

Parameter	New GC-MS Method	GC-FID Method	Colorimetric Assay
Linear Range	0.1 - 100 µg/mL	0.5 - 500 µg/mL	1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.998	> 0.995
Number of Data Points	7	7	6

Table 2: Accuracy and Precision

Parameter	New GC-MS Method	GC-FID Method	Colorimetric Assay
Accuracy (% Recovery)	98.5 - 101.2%	97.8 - 102.5%	95.0 - 105.0%
Repeatability (RSD%)	< 1.5%	< 2.0%	< 5.0%
Intermediate Precision (RSD%)	< 2.0%	< 2.5%	< 7.0%

Table 3: Detection and Quantitation Limits

Parameter	New GC-MS Method	GC-FID Method	Colorimetric Assay
Limit of Detection (LOD)	0.05 µg/mL	0.2 µg/mL	0.5 µg/mL
Limit of Quantitation (LOQ)	0.1 µg/mL	0.5 µg/mL	1.0 µg/mL

Table 4: Method Robustness

Parameter Variation	New GC-MS Method (% RSD)	GC-FID Method (% RSD)	Colorimetric Assay (% RSD)
Column Temperature (± 2°C)	< 2.0%	< 2.5%	N/A
Flow Rate (± 5%)	< 1.5%	< 2.0%	N/A
pH of Aqueous Phase (± 0.2)	N/A	N/A	< 8.0%

Experimental Protocols

Detailed methodologies for the validation of the new GC-MS method and the comparative methods are provided below.

New Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

This method combines the separation power of gas chromatography with the sensitive and selective detection of mass spectrometry.

• Instrumentation: Agilent 7890B GC system coupled to a 5977A MSD.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 150°C, hold for 2 minutes, ramp at 10°C/min to 300°C, and hold for 5 minutes.

• Injector Temperature: 280°C.

• Injection Volume: 1 µL (splitless mode).

• MSD Transfer Line Temperature: 290°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Mass Spectrometer Mode: Electron Ionization (EI) at 70 eV.

• Data Acquisition: Selected Ion Monitoring (SIM) mode, monitoring ions m/z 57, 71, 85, and 280.

Alternative Method 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

A widely used method for the quantification of organic compounds.[2][3]

• Instrumentation: Agilent 7890B GC system with an FID detector.

• Column: HP-5 (30 m x 0.32 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program: Same as the GC-MS method.

• Injector Temperature: 280°C.

• Injection Volume: 1 µL (split mode, 20:1).

• Detector Temperature: 300°C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 400 mL/min.

• Makeup Gas (Nitrogen) Flow: 25 mL/min.

Alternative Method 2: Colorimetric Assay

A high-throughput method based on an indicator displacement assay for the quantification of alkenes.[4][5][6]

• Principle: The assay involves a two-step process. First, the alkene is dihydroxylated. The resulting diol then displaces a colored indicator from a boronic acid receptor, leading to a measurable color change.[4][5][6]

• Reagents: (E)-3-Eicosene standard solutions, osmium tetroxide (catalytic amount), N-methylmorpholine N-oxide (NMO), pyrocatechol (B87986) violet indicator, and a suitable boronic acid receptor in a buffered aqueous solution.

• Procedure:

  • Prepare a 96-well plate with standard and sample solutions.

  • Add the dihydroxylation reagents to each well and incubate.

  • Add the indicator and boronic acid solution.

  • Measure the absorbance at a specific wavelength (e.g., 450 nm) using a plate reader.

• Quantification: A standard curve is generated by plotting the absorbance change against the concentration of (E)-3-Eicosene.

Mandatory Visualization

Experimental Workflow for Method Validation

The following diagram illustrates the systematic workflow employed for the validation of the new analytical method for (E)-3-Eicosene.

Workflow for the validation and comparison of analytical methods.

Logical Relationship for Method Selection

This diagram presents a decision-making framework for selecting the most appropriate analytical method based on experimental requirements.

Decision tree for selecting the appropriate analytical method.

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. digital.csic.es [digital.csic.es]
• 3. 6-napse.com [6-napse.com]
• 4. A Colorimetric Method for Quantifying Cis and Trans Alkenes Using an Indicator Displacement Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pure.qub.ac.uk [pure.qub.ac.uk]
• 6. A Colorimetric Method for Quantifying Cis- and Trans-Alkenes Using an Indicator Displacement Assay - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of (E)-3-Eicosene and Other Eicosene Isomers

For Researchers, Scientists, and Drug Development Professionals

The C20 unsaturated hydrocarbon, eicosene, exists in numerous isomeric forms, each with the potential for distinct biological activities. The position of the double bond and the cis/trans (Z/E) configuration of the molecule can significantly influence its interaction with cellular systems. This guide provides a comparative overview of the biological activity of (E)-3-eicosene versus other eicosene isomers, consolidating available experimental data to aid in research and drug development. While direct comparative studies across a broad range of isomers are limited, this document synthesizes findings from various sources to offer a valuable reference.

Summary of Biological Activities

Initial research indicates that eicosene isomers possess a range of biological effects, including antimicrobial, cytotoxic, and antioxidant properties. The following table summarizes the available quantitative data for different eicosene isomers.

Isomer	Biological Activity	Assay	Test Organism/Cell Line	Result (MIC, IC50, EC50)	Reference
(E)-3-Eicosene	Antimicrobial	Broth Microdilution	Escherichia coli	0.0625 mg/mL
Antimicrobial	Broth Microdilution	Staphylococcus saprophyticus	0.125 mg/mL
Antimicrobial	Broth Microdilution	Mycobacterium smegmatis	0.250 mg/mL
Antimicrobial	Broth Microdilution	Staphylococcus aureus	0.250 mg/mL
Antimicrobial	Broth Microdilution	Aspergillus flavus	≤1 mg/mL
Antimicrobial	Broth Microdilution	Aspergillus niger	≤1 mg/mL
Cytotoxic, Antioxidant, Insecticidal	-	-	Not quantitatively reported	[1]
(E)-5-Eicosene	Antimicrobial	Broth Microdilution	-	Not quantitatively reported
9-Eicosene	Antimicrobial	-	-	Not quantitatively reported	[2]

Detailed Experimental Protocols

Accurate and reproducible assessment of biological activity is paramount. Below are detailed methodologies for key experiments cited in the literature for evaluating the bioactivity of long-chain alkenes like eicosene.

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Separation and Identification

The accurate identification and quantification of eicosene isomers are critical for understanding their specific biological roles. GC-MS is a powerful technique for separating and identifying these closely related compounds.

Objective: To separate and identify different eicosene isomers in a sample.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS)

• Capillary Column: A high-polarity column (e.g., DB-WAXetr, 60 m x 0.25 mm ID, 0.25 µm film thickness) is recommended for optimal separation of positional and geometric isomers.[3]

Procedure:

• Sample Preparation: Dissolve the eicosene isomer mixture in a volatile organic solvent (e.g., hexane) to a concentration of approximately 10-100 µg/mL.[3]

• Injection: Inject 1 µL of the sample into the GC inlet. A split injection mode is typically used to prevent column overload.

• GC Separation: Employ a temperature gradient program to separate the isomers based on their boiling points and interaction with the stationary phase. A typical program might be:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 240°C at a rate of 4°C/minute.

  • Hold at 240°C for 10 minutes.

• MS Detection: As the separated isomers elute from the GC column, they are ionized (typically by electron ionization at 70 eV) and fragmented in the mass spectrometer. The mass-to-charge ratio of the fragments is detected.

• Data Analysis: Identify the individual isomers by comparing their retention times and mass fragmentation patterns to those of known standards or reference libraries (e.g., NIST).

Diagram of GC-MS Workflow for Eicosene Isomer Analysis

Caption: Workflow for the separation and identification of eicosene isomers using GC-MS.

Antimicrobial Activity Assessment: Broth Microdilution Method

The broth microdilution assay is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Objective: To determine the lowest concentration of an eicosene isomer that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Sterile culture broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microorganism suspension standardized to a specific concentration (e.g., 5 x 10^5 CFU/mL)

• Eicosene isomer stock solution (dissolved in a suitable solvent like DMSO)

• Positive control (e.g., a known antibiotic or antifungal)

• Negative control (culture medium with solvent)

Procedure:

• Serial Dilutions: Prepare a two-fold serial dilution of the eicosene isomer stock solution in the culture broth directly in the wells of the 96-well plate.

• Inoculation: Add a standardized inoculum of the test microorganism to each well.

• Incubation: Incubate the plates at an appropriate temperature and duration for the specific microorganism (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is visually determined as the lowest concentration of the eicosene isomer in which there is no visible growth (turbidity) of the microorganism.

Diagram of Broth Microdilution Workflow

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Objective: To determine the concentration of an eicosene isomer that reduces the viability of a cell line by 50% (IC50).

Materials:

• 96-well plates

• Mammalian cell line (e.g., HeLa, HepG2)

• Cell culture medium

• Eicosene isomer stock solution

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol)[4]

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the eicosene isomer for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 3-4 hours at 37°C.[4][5]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570-590 nm using a microplate reader.[5]

• IC50 Calculation: Calculate the IC50 value from a dose-response curve of cell viability versus eicosene isomer concentration.

Diagram of MTT Assay Workflow

Caption: Workflow for determining cytotoxicity (IC50) using the MTT assay.

Signaling Pathway Modulation

The biological effects of fatty acids and their derivatives are often mediated through the modulation of intracellular signaling pathways. While specific pathways for eicosene isomers are not yet well-elucidated, related long-chain fatty acids have been shown to influence key pathways involved in inflammation and cell proliferation, such as the NF-κB and MAPK pathways.

It is plausible that the observed antimicrobial and cytotoxic effects of eicosene isomers could be, in part, due to their interaction with these or other signaling cascades. For instance, some unsaturated fatty acids can modulate the activity of transcription factors like NF-κB, which plays a central role in the inflammatory response. Further research is needed to determine if eicosene isomers share these mechanisms.

Potential Signaling Pathway Involvement

Caption: Potential signaling pathways modulated by eicosene isomers leading to biological activities.

Conclusion

The available data, though limited, suggests that eicosene isomers, including (E)-3-eicosene, are biologically active molecules with potential applications in antimicrobial and cytotoxic contexts. The differences in activity between isomers highlight the importance of stereochemistry in biological systems. This guide provides a foundational framework for researchers and drug development professionals interested in this class of compounds. Further comprehensive comparative studies are necessary to fully elucidate the structure-activity relationships and therapeutic potential of the diverse range of eicosene isomers.

References

• 1. jddtonline.info [jddtonline.info]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. cyrusbio.com.tw [cyrusbio.com.tw]
• 5. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

Decoding Specificity: A Comparative Guide to the Cross-Reactivity of Insect Pheromone Receptors to Alkene Isomers

For researchers, scientists, and drug development professionals, understanding the intricate molecular dialogues that govern insect behavior is paramount. Pheromones, the chemical messengers of the insect world, play a critical role in mating, aggregation, and social interactions. The specificity of pheromone receptors for particular isomers of alkene compounds is a key determinant of species-specific communication and reproductive isolation. This guide provides a comparative analysis of the cross-reactivity of insect pheromone receptors to various alkene isomers, supported by experimental data and detailed methodologies, to aid in the development of novel pest management strategies and other olfactory-based technologies.

Data Presentation: Quantitative Comparison of Pheromone Receptor Responses

The ability of an insect to distinguish between closely related chemical structures, such as geometric (Z/E) and positional isomers of alkenes, is fundamental to its survival and reproduction. This specificity is primarily determined by the binding properties of pheromone receptors (PRs) located in the olfactory sensory neurons of their antennae. Below is a summary of quantitative data from functional studies on the cross-reactivity of PRs from different moth species to various alkene isomers. The data was obtained using heterologous expression of the receptors in Xenopus oocytes, followed by two-electrode voltage-clamp electrophysiology to measure the response to different pheromone components.

Insect Species	Pheromone Receptor	Ligand (Alkene Isomer)	EC50 (µM)	Normalized Response (%)	Reference
Ostrinia nubilalis (European Corn Borer)	OnOr6	(Z)-11-Tetradecenyl acetate (B1210297) (Z11-14:OAc)	0.86 ± 0.27	100	[1]
(E)-11-Tetradecenyl acetate (E11-14:OAc)	>1000	<1	[1]
Ostrinia furnacalis (Asian Corn Borer)	OfurOR3	(E)-12-Tetradecenyl acetate (E12-14:OAc)	Not specified	~100	[2]
(Z)-12-Tetradecenyl acetate (Z12-14:OAc)	Not specified	~80	[2]
(E)-11-Tetradecenyl acetate (E11-14:OAc)	Not specified	~20	[2]
(Z)-11-Tetradecenyl acetate (Z11-14:OAc)	Not specified	~10	[2]
Helicoverpa armigera (Cotton Bollworm)	HarmOR13	(Z)-11-Hexadecenal (Z11-16:Ald)	Not specified	Strong specific response	[3]
HarmOR6	(Z)-9-Hexadecenal (Z9-16:Ald)	Not specified	Equal response	[3]
(Z)-9-Tetradecenal (Z9-14:Ald)	Not specified	Equal response	[3]
HarmOR16	(Z)-11-Hexadecen-1-ol (Z11-16:OH)	Not specified	Sensitive response	[3]

Experimental Protocols

The functional characterization of insect pheromone receptors and their specificity to different alkene isomers typically involves heterologous expression systems. These systems allow for the study of a single receptor type in a controlled environment, free from the complexities of the native olfactory system.

Heterologous Expression in Xenopus laevis Oocytes and Two-Electrode Voltage-Clamp Electrophysiology

This is a widely used method for deorphanizing and characterizing insect olfactory receptors.

• Receptor Cloning and cRNA Synthesis: The candidate pheromone receptor (OR) gene and the obligatory co-receptor (Orco) gene are cloned from the antennal tissue of the target insect. The cloned DNA is then used as a template to synthesize complementary RNA (cRNA) in vitro.

• Oocyte Preparation: Oocytes are surgically removed from a female Xenopus laevis frog and treated with collagenase to remove the follicular cell layer.

• Microinjection: A specific amount of the OR and Orco cRNA is co-injected into the cytoplasm of the prepared oocytes. The oocytes are then incubated for several days to allow for the expression and insertion of the receptor proteins into the cell membrane.

• Two-Electrode Voltage-Clamp Recording: The oocyte is placed in a recording chamber and perfused with a saline solution. Two microelectrodes are inserted into the oocyte: one to measure the membrane potential and the other to inject current. The membrane potential is clamped at a holding potential (e.g., -80 mV).

• Ligand Application: Solutions of the different alkene isomers at various concentrations are perfused over the oocyte. The binding of a ligand to the expressed receptors opens the ion channel, resulting in an inward current.

• Data Analysis: The amplitude of the current response is measured and plotted against the ligand concentration to generate dose-response curves and calculate the EC50 value, which is the concentration of the ligand that elicits a half-maximal response. This allows for the quantitative comparison of the receptor's sensitivity and specificity to different isomers.[1][4]

Heterologous Expression in Drosophila melanogaster "Empty Neuron" System and Single Sensillum Recording

This in vivo system provides a more natural cellular environment for the expressed receptors.

• Transgenesis: The candidate pheromone receptor gene is cloned into a vector suitable for Drosophila transformation and injected into embryos of a mutant fly line that has an "empty" olfactory sensory neuron (OSN) lacking its native receptor.

• Fly Rearing and Selection: Transgenic flies expressing the foreign receptor in the designated OSN are selected and reared.

• Single Sensillum Recording (SSR): An adult fly is immobilized, and its antenna is exposed. A sharp tungsten electrode is inserted into a single olfactory sensillum housing the transgenic OSNs to record the electrical activity (action potentials). A reference electrode is placed in the fly's eye or another body part.

• Odorant Stimulation: Puffs of air carrying specific concentrations of the alkene isomers are delivered to the antenna.

• Data Analysis: The firing rate of the OSN in response to each isomer is recorded and analyzed. The difference in spike frequency before and after stimulation indicates the neuron's response. This method allows for the assessment of receptor specificity in a living insect system.[5][6]

Mandatory Visualization

Caption: Insect Pheromone Receptor Signaling Pathway.

Caption: Experimental Workflow for Pheromone Receptor Characterization.

References

• 1. Sex Pheromone Receptor Specificity in the European Corn Borer Moth, Ostrinia nubilalis | PLOS One [journals.plos.org]
• 2. Single mutation to a sex pheromone receptor provides adaptive specificity between closely related moth species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functional Specificity of Sex Pheromone Receptors in the Cotton Bollworm Helicoverpa armigera - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional expression and characterization of a Drosophila odorant receptor in a heterologous cell system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Protocol for Heterologous Expression of Insect Odourant Receptors in Drosophila [frontiersin.org]
• 6. Frontiers | Heterologous investigation of metabotropic and ionotropic odorant receptors in ab3A neurons of Drosophila melanogaster [frontiersin.org]

A Comparative Analysis of Natural vs. Synthetic Lipophilic Compounds: Using Vitamin E as an Illustrative Case for (E)-3-Eicosene

Introduction to Vitamin E: A Model for Comparison

Vitamin E comprises a group of eight fat-soluble compounds, with alpha-tocopherol (B171835) being the most biologically active form in humans.[5] It is a potent antioxidant that plays a crucial role in protecting cell membranes from oxidative damage.[5] Natural vitamin E is sourced from plant-based oils, nuts, seeds, fruits, and vegetables, such as wheat germ oil, sunflower seeds, and almonds.[5][6][7][8] Synthetic vitamin E is produced through chemical synthesis. The key difference between natural and synthetic alpha-tocopherol lies in their stereochemistry. Natural alpha-tocopherol consists of a single stereoisomer, RRR-alpha-tocopherol. In contrast, synthetic alpha-tocopherol is a mixture of eight stereoisomers, only one of which (12.5%) is identical to the natural form.[9] This structural difference has significant implications for bioavailability and efficacy.

Data Presentation: Natural vs. Synthetic Alpha-Tocopherol

The primary distinction in performance between natural and synthetic alpha-tocopherol is observed in their bioavailability and subsequent biological activity. The following table summarizes key quantitative data from comparative studies.

Parameter	Natural (RRR-alpha-tocopherol)	Synthetic (all-rac-alpha-tocopherol)	Key Findings & References
Relative Bioavailability	~2 times higher	Lower	The human body preferentially utilizes and retains the natural RRR-form.[9]
Stereoisomer Composition	100% RRR-alpha-tocopherol	Equal mixture of 8 stereoisomers	Only the RRR-isomer has full biological activity.[9]
Antioxidant Activity (in vitro)	Similar per mg	Similar per mg	In isolated chemical systems, the antioxidant capacity is comparable.
Anti-inflammatory Effects	More potent	Less potent	Natural vitamin E has shown greater efficacy in reducing inflammatory markers.[9]

Experimental Protocols

To assess and compare the efficacy of different forms of lipophilic compounds like Vitamin E, a variety of experimental protocols are employed. Below are outlines of key methodologies.

Determination of Antioxidant Capacity: DPPH Assay

This assay measures the ability of an antioxidant to scavenge the stable radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

• Principle: In the presence of an antioxidant, the purple color of the DPPH radical solution fades, and the change in absorbance is measured spectrophotometrically.

• Methodology:

  • Prepare a stock solution of the test compound (e.g., natural or synthetic alpha-tocopherol) in a suitable solvent (e.g., ethanol).

  • Prepare a series of dilutions of the test compound.

  • Prepare a working solution of DPPH in ethanol.

  • Mix the DPPH solution with each dilution of the test compound.

  • Incubate the mixture in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a spectrophotometer.

  • Calculate the percentage of DPPH scavenging activity.

Assessment of Anti-inflammatory Activity: Measurement of Nitric Oxide (NO) in Macrophages

This cell-based assay evaluates the ability of a compound to inhibit the production of the pro-inflammatory mediator nitric oxide in lipopolysaccharide (LPS)-stimulated macrophages.

• Principle: The amount of nitrite (B80452), a stable product of NO, is measured in the cell culture supernatant using the Griess reagent.

• Methodology:

  • Culture macrophage cells (e.g., RAW 264.7) in a 96-well plate.

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

  • Collect the cell culture supernatant.

  • Add Griess reagent to the supernatant and incubate for 10 minutes.

  • Measure the absorbance at 540 nm.

  • Determine the nitrite concentration from a standard curve.

Mandatory Visualizations

Figure 1: Antioxidant Mechanism of Alpha-Tocopherol

Figure 2: Workflow for Comparing Antioxidant Efficacy

Conclusion

While specific comparative data on (E)-3-Eicosene remains elusive, the principles of comparing natural versus synthetic lipophilic compounds are well-established through extensive research on analogues like Vitamin E. The case of alpha-tocopherol demonstrates that natural and synthetic versions of a molecule can have significant differences in bioavailability and biological efficacy, primarily due to stereochemistry. Natural RRR-alpha-tocopherol is more readily utilized by the body than the synthetic mixture of eight stereoisomers. For researchers and drug development professionals, this underscores the importance of considering the source and stereoisomeric purity of a compound, as these factors can profoundly impact its therapeutic potential. Future research into (E)-3-Eicosene should aim to elucidate the stereochemistry of its natural form and conduct direct comparative studies with its synthetic counterparts to determine if similar discrepancies in efficacy exist.

References

• 1. jddtonline.info [jddtonline.info]
• 2. jddtonline.info [jddtonline.info]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Vitamin E and Your Health • The Nutrition Source [nutritionsource.hsph.harvard.edu]
• 6. 8 Foods High in Vitamin E and Why You Need It [webmd.com]
• 7. 30 Plus Foods That Are High in Vitamin E [healthline.com]
• 8. Vitamin E and your health - foods high in vitamin E | healthdirect [healthdirect.gov.au]
• 9. Natural forms of vitamin E: metabolism, antioxidant and anti-inflammatory activities and the role in disease prevention and therapy - PMC [pmc.ncbi.nlm.nih.gov]

The Divergent Roles of C20 Alkene Isomers in Cellular Signaling: A Comparative Guide

A comprehensive analysis of the structure-activity relationships of C20 alkene-derived signaling molecules reveals a critical divergence in their biological effects, primarily influenced by the position of double bonds within the fatty acid backbone. This guide provides a comparative overview of the bioactivity of eicosanoids derived from two key C20 polyunsaturated fatty acids (PUFAs): arachidonic acid (AA), an omega-6 fatty acid, and eicosapentaenoic acid (EPA), an omega-3 fatty acid. Understanding these differences is paramount for researchers and drug development professionals in the fields of inflammation, cardiovascular disease, and immunology.

The seemingly subtle structural distinction between AA (C20:4n-6) and EPA (C20:5n-3) leads to the generation of distinct classes of eicosanoids—prostaglandins (B1171923) (PGs), thromboxanes (TXs), and leukotrienes (LTs)—with often opposing physiological effects. Eicosanoids derived from AA are generally potent mediators of pro-inflammatory and pro-thrombotic responses, whereas those synthesized from EPA typically exhibit reduced inflammatory potential or can even be anti-inflammatory.[1]

Comparative Bioactivity of Arachidonic Acid and Eicosapentaenoic Acid-Derived Eicosanoids

The differential activity of eicosanoids stemming from AA and EPA is most evident when comparing their potency in various biological assays. The following tables summarize key quantitative data, highlighting the structure-activity relationships that govern their function.

Table 1: Comparison of Leukotriene B4 (from AA) and Leukotriene B5 (from EPA) Activity [2][3][4]

Biological Activity Parameter	Leukotriene B4 (LTB4)	Leukotriene B5 (LTB5)	Fold Difference (LTB4 vs. LTB5)
Neutrophil Chemotaxis (EC50)	3.5 nM	~100-fold less potent than LTB4	~100x
Calcium Mobilization in Neutrophils (ED50)	5 x 10⁻¹⁰ M	5 x 10⁻⁹ M	10x
Lysozyme (B549824) Release from Neutrophils	Highly Potent	~10,000-fold less potent than LTB4	~10,000x
Complement Receptor (CR1 & CR3) Enhancement	Highly Potent	~100-fold less potent than LTB4	~100x
Receptor Binding Affinity (Ki)	5.5 nM	30.5 nM	~5.5x

Table 2: Comparative Activity of Prostaglandins (PGs) and Thromboxanes (TXs) from AA and EPA

Eicosanoid Comparison	Biological Activity	Key Findings
Prostaglandin (B15479496) E2 (PGE2) vs. Prostaglandin E3 (PGE3)	Receptor Binding and Signaling	PGE2 and PGE3 exhibit different binding affinities for the four EP receptor subtypes (EP1, EP2, EP3, and EP4), leading to varied downstream signaling. Generally, PGE3 is a weaker activator of pro-inflammatory pathways compared to PGE2.[5]
Thromboxane (B8750289) A2 (TXA2) vs. Thromboxane A3 (TXA3)	Platelet Aggregation	TXA2 is a potent inducer of platelet aggregation. While direct comparative IC50 values are not consistently reported across studies, TXA3 is generally considered to be a much weaker platelet agonist than TXA2.[6]

Signaling Pathways and Experimental Workflows

The biological effects of eicosanoids are mediated through their interaction with specific G protein-coupled receptors (GPCRs). The activation of these receptors triggers intracellular signaling cascades that ultimately lead to a physiological response.

Caption: Biosynthesis of eicosanoids from AA and EPA and their primary cellular responses.

The following diagram illustrates a typical workflow for assessing the inhibitory activity of compounds on eicosanoid production.

Caption: General workflow for screening inhibitors of eicosanoid production.

Experimental Protocols

Detailed methodologies are crucial for the accurate comparison of the biological activities of different eicosanoids. Below are summaries of key experimental protocols.

Competitive Radioligand Binding Assay for Prostaglandin Receptors

This assay is used to determine the binding affinity of prostaglandins to their specific receptors.[7][8]

• Membrane Preparation: Cell membranes expressing the prostaglandin receptor of interest (e.g., EP1, EP2, EP3, or EP4) are prepared from cultured cells (e.g., HEK293 or CHO cells) by homogenization and centrifugation.

• Assay Setup: In a 96-well plate, the prepared membranes are incubated with a fixed concentration of a radiolabeled prostaglandin (e.g., [³H]PGE2) and varying concentrations of the unlabeled competitor prostaglandin (e.g., PGE2 or PGE3).

• Incubation: The plate is incubated to allow the binding to reach equilibrium.

• Filtration: The reaction is terminated by rapid filtration through glass fiber filters, which trap the membranes with the bound radioligand.

• Washing: The filters are washed with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification: The radioactivity on the filters is measured using a scintillation counter.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of the competitor that inhibits 50% of the radioligand binding) and the Ki (inhibitory constant) can be calculated.

Calcium Mobilization Assay for Leukotriene Receptor Activation

This assay measures the ability of leukotrienes to activate their receptors and trigger an intracellular calcium influx, a key signaling event.[3][9][10]

• Cell Preparation: A suitable cell line (e.g., human neutrophils or a cell line recombinantly expressing the BLT1 receptor) is loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Assay Setup: The dye-loaded cells are placed in a 96-well plate.

• Ligand Addition: Varying concentrations of the leukotriene agonists (LTB4 or LTB5) are added to the wells.

• Fluorescence Measurement: A fluorescence plate reader is used to measure the change in fluorescence intensity over time. An increase in fluorescence indicates an increase in intracellular calcium concentration.

• Data Analysis: Dose-response curves are generated by plotting the peak fluorescence change against the ligand concentration. The EC50 or ED50 value (the concentration that produces 50% of the maximal response) is then calculated.[3]

Platelet Aggregation Assay for Thromboxane Activity

This assay assesses the ability of thromboxanes to induce platelet aggregation, a critical process in thrombosis.[11][12][13]

• Platelet-Rich Plasma (PRP) Preparation: Human blood is collected in an anticoagulant, and PRP is isolated by centrifugation. Platelet-poor plasma (PPP) is also prepared for use as a blank.

• Aggregometer Setup: A light transmission aggregometer is used, which measures the change in light transmission through the PRP as platelets aggregate. The instrument is calibrated with PRP (0% aggregation) and PPP (100% aggregation).

• Agonist Addition: A baseline is established with the PRP in the aggregometer cuvette. A specific concentration of the thromboxane agonist (e.g., the stable TXA2 analog U-46619) is then added to induce aggregation.

• Measurement: The change in light transmission is recorded over time, generating an aggregation curve.

• Data Analysis: The maximum percentage of aggregation is determined from the curve. To compare the potency of different agonists (or the effect of inhibitors), dose-response curves can be generated by testing a range of agonist concentrations.

References

• 1. Dietary fish oil supplementation alters LTB4:LTB5 ratios but does not affect the expression of acute graft versus host disease in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Comparative effect of leukotriene B4 and leukotriene B5 on calcium mobilization in human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of leukotriene B3: comparison of its biological activities with leukotriene B4 and leukotriene B5 in complement receptor enhancement, lysozyme release and chemotaxis of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prostaglandin E2 and the EP receptors in malignancy: possible therapeutic targets? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 10. Leukotriene B4 activates intracellular calcium and augments human osteoclastogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Platelet aggregometry assay for evaluating the effects of platelet agonists and antiplatelet compounds on platelet function in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Platelet Aggregometry Testing: Molecular Mechanisms, Techniques and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]

Inter-species Variation in the Production of 3-Eicosene and Other Long-Chain Alkenes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The production of long-chain alkenes, such as 3-Eicosene, is a fascinating area of natural product chemistry with implications for biofuel development, pheromone synthesis, and the discovery of novel bioactive compounds. This guide provides a comparative overview of the production of 3-Eicosene and related long-chain alkenes across different species, supported by available experimental data. Due to the limited quantitative data specifically for 3-Eicosene, this guide also includes a broader comparison of long-chain alkene production in various biological systems to provide a useful benchmark for researchers.

Qualitative and Quantitative Comparison of Long-Chain Alkene Production

(E)-3-Eicosene has been identified as a secondary metabolite in the bacterium Photorhabdus sp. strain ETL, which is symbiotic with entomopathogenic nematodes[1][2]. It has also been detected in the ethanolic leaf extract of the plant Waltheria indica[3]. In both cases, identification was performed using Gas Chromatography-Mass Spectrometry (GC-MS), but specific yields were not reported.

While specific data for 3-Eicosene is scarce, research into microbial engineering has provided some quantitative data on the production of other long-chain alkenes, which can serve as a proxy for understanding the productive capacity of different biological systems.

Table 1: Qualitative Identification of (E)-3-Eicosene in Different Species

Species	Kingdom	Compound Detected	Biological Context	Analytical Method	Reference(s)
Photorhabdus sp. strain ETL	Bacterium	(E)-3-Eicosene	Secondary Metabolite	GC-MS	[1][2]
Waltheria indica	Plant	(E)-3-Eicosene	Leaf Extract Component	GC-MS	[3]

Table 2: Quantitative Production of Long-Chain Alkenes in Various Microorganisms

Species (Strain)	Modification	Alkene(s) Produced	Titer	Reference(s)
Escherichia coli	Heterologous expression of Micrococcus luteus OleABCD genes	Long-chain alkenes	~40 µg/L	[4]
Escherichia coli	Co-expression of CAR and AD from Prochlorococcus marinus	C11-C17 alkanes/alkenes	~2 mg/L	[4]
Escherichia coli	Expression of FAR complex from Photorhabdus luminescens and ADO from Nostoc punctiforme	Diverse alkane/alkene chain-lengths	~5 mg/L	[4]
Synechococcus sp. PCC 7002	Wild-type	C13-C17 alkanes/alkenes	5% of cell dry weight	[5]
Synechocystis sp. PCC6803	Overexpression of alkane biosynthetic genes	Alkanes/alkenes	1.3% of cell dry weight	[5]

Biosynthetic Pathways for Long-Chain Alkenes

The biosynthesis of long-chain alkenes in microorganisms is primarily understood to occur through a few key pathways. The production of 3-Eicosene, a C20 alkene, likely involves modifications of fatty acid metabolism.

One major pathway in bacteria is the OleABCD pathway , which facilitates the head-to-head condensation of two fatty acyl-CoAs or acyl-ACPs. This pathway is responsible for the production of long-chain internal alkenes in bacteria such as Micrococcus luteus[6]. The key steps involve a Claisen condensation catalyzed by OleA, followed by reduction and dehydration steps mediated by OleB, OleC, and OleD.

Another significant pathway involves Cytochrome P450 enzymes . Certain P450s, such as OleT from Jeotgalicoccus sp., can catalyze the oxidative decarboxylation of free fatty acids to produce terminal alkenes (α-olefins)[5]. While 3-Eicosene is an internal alkene, the vast diversity of P450 enzymes across all kingdoms of life suggests that variations of this mechanism could lead to the formation of internal double bonds[7].

Polyketide synthases (PKSs) are also involved in the biosynthesis of long hydrocarbon chains, which can be subsequently modified to form alkenes[7].

Below is a diagram illustrating a generalized workflow for the analysis of long-chain alkenes from biological samples, a crucial aspect of comparative studies.

Caption: Generalized workflow for long-chain alkene analysis.

Experimental Protocols

The following are generalized protocols for the extraction and analysis of long-chain alkenes from biological samples, primarily based on Gas Chromatography-Mass Spectrometry (GC-MS), which is the standard method for this type of analysis[8][9][10].

Protocol 1: Extraction of Long-Chain Alkenes from Microbial Cultures

• Cell Harvesting : Centrifuge the microbial culture (e.g., Photorhabdus sp.) to pellet the cells.

• Lysis and Extraction : Resuspend the cell pellet in a suitable solvent system, such as a mixture of chloroform (B151607) and methanol. Homogenize the suspension to ensure cell lysis and complete extraction of lipids and hydrocarbons.

• Phase Separation : Add water to the homogenate to induce phase separation. The lower chloroform phase will contain the lipids and hydrocarbons.

• Isolation : Carefully collect the chloroform phase and evaporate the solvent under a stream of nitrogen.

• Fractionation (Optional) : The crude extract can be further purified using column chromatography on silica (B1680970) gel to separate different classes of lipids. Alkenes are typically eluted with a non-polar solvent like hexane.

• Sample Preparation for GC-MS : Redissolve the dried alkene fraction in a known volume of a volatile solvent (e.g., hexane) for GC-MS analysis.

Protocol 2: Extraction of Long-Chain Alkenes from Plant Material

• Sample Preparation : Dry the plant material (e.g., leaves of Waltheria indica) and grind it into a fine powder.

• Solvent Extraction : Perform a Soxhlet extraction or accelerated solvent extraction with a suitable solvent like hexane or an ethanol/hexane mixture to extract the lipophilic compounds[11].

• Concentration : Evaporate the solvent from the extract to obtain the crude lipid fraction.

• Saponification and Neutral Extraction (Optional) : To remove fatty acids and other esters, the crude extract can be saponified with ethanolic potassium hydroxide. The non-saponifiable fraction, containing the hydrocarbons, is then extracted with a non-polar solvent.

• Purification : The hydrocarbon fraction can be further purified by column chromatography on silica gel.

• Sample Preparation for GC-MS : Prepare the final sample for GC-MS analysis as described in Protocol 1.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation : Use a gas chromatograph coupled to a mass spectrometer. A high-polarity capillary column (e.g., DB-WAXetr) is often recommended for better separation of alkene isomers[8].

• Injection : Inject a small volume (e.g., 1 µL) of the prepared sample into the GC injector.

• GC Separation : Employ a suitable temperature program to separate the components of the mixture. A typical program might start at a low temperature, ramp up to a high temperature, and then hold for a period to ensure all compounds elute.

• MS Detection : As compounds elute from the GC column, they are ionized (typically by electron impact) and their mass-to-charge ratio is detected by the mass spectrometer.

• Identification : Identify the compounds by comparing their mass spectra and retention times with those of authentic standards or by interpreting the fragmentation patterns.

• Quantification : Quantify the amount of each alkene by comparing the peak area to that of an internal or external standard of known concentration[9].

Below is a diagram representing a plausible biosynthetic pathway for the formation of a long-chain internal alkene via the OleA-mediated head-to-head condensation of fatty acyl-CoAs.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. ijpsr.com [ijpsr.com]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. Frontiers | Microbial Synthesis of Alka(e)nes [frontiersin.org]
• 6. Genes Involved in Long-Chain Alkene Biosynthesis in Micrococcus luteus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent trends in microbial production of alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. GC-MS Analysis of Medium- and Long-Chain Fatty Acids in Blood Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. files01.core.ac.uk [files01.core.ac.uk]

A Comparative Guide to Alkene Analysis: GC-MS vs. Alternative Methods

For researchers, scientists, and drug development professionals, the accurate identification and quantification of alkenes is crucial across a wide range of applications, from quality control in polymer production to the characterization of biological signaling molecules. While various analytical techniques can be employed for alkene analysis, Gas Chromatography-Mass Spectrometry (GC-MS) stands out for its unique combination of high separation efficiency and definitive molecular identification. This guide provides an objective comparison of GC-MS with other common methods—Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and High-Performance Liquid Chromatography (HPLC)—supported by available experimental data and detailed methodologies.

The Power of GC-MS in Alkene Analysis

Gas Chromatography-Mass Spectrometry is a powerful hybrid technique that couples the separation capabilities of gas chromatography with the detection power of mass spectrometry.[1][2] In GC, a volatile sample is vaporized and separated into its individual components as it travels through a capillary column.[1] The separated components then enter the mass spectrometer, where they are ionized and fragmented, creating a unique mass spectrum for each compound that acts as a "molecular fingerprint."[2] This dual capability of separation and identification makes GC-MS an exceptionally robust tool for analyzing complex mixtures of alkenes.

One of the primary advantages of GC-MS is its high sensitivity and selectivity, allowing for the detection and quantification of trace amounts of alkenes in a sample.[3] The technique provides both qualitative (what is it?) and quantitative (how much is there?) information. Furthermore, the extensive fragmentation patterns generated by the mass spectrometer can be used to elucidate the structure of unknown alkenes and distinguish between isomers, which can be challenging with other methods.[4]

Quantitative Performance Comparison

The choice of an analytical method often depends on its quantitative performance characteristics. The following table summarizes typical performance metrics for GC-MS compared to other common techniques for the analysis of volatile organic compounds, including alkenes. It is important to note that these values can vary significantly depending on the specific alkene, the sample matrix, and the instrumental setup.

Parameter	GC-MS	1H NMR	FTIR	HPLC-UV
Limit of Detection (LOD)	5 - 75 pptv (for C2-C4 carbonyls)[5]	~0.05 mol-% (for isomers)[6]	0.04% - 0.08% (v/v) (for ethanol (B145695) in water)[7]	0.13 - 0.19 ng/mL (for mononitrophenols)[8]
Limit of Quantification (LOQ)	10 x (Standard Deviation of Blank) / Slope[9][10][11]	10 x (Standard Deviation of Blank) / Slope[9][10][11]	10 x (Standard Deviation of Blank) / Slope[9][10][11]	0.27 - 0.57 ng/mL (for mononitrophenols)[8]
Linearity (R2)	>0.99[12]	>0.99[13]	>0.99[14]	>0.999[8]
Precision (RSD)	<20%[3]	<1%[13]	<2%[14]	<2%[8]
Selectivity	High (based on retention time and mass spectrum)	Moderate to High (depends on spectral resolution)	Low to Moderate (functional group specific)	Moderate to High (depends on chromatographic separation)
Sample Throughput	High	Low to Moderate	High	High

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable results. Below are representative experimental protocols for the analysis of short-chain alkenes using GC-MS, NMR, FTIR, and HPLC.

GC-MS Protocol for the Analysis of 2-methyl-1-butene (B49056) and 2-methyl-2-butene (B146552)

This protocol is adapted from a method for separating and quantifying short-chain alkene isomers.[15]

1. Sample Preparation:

• Prepare a standard solution of 2-methyl-1-butene and 2-methyl-2-butene in a volatile solvent like methanol (B129727).

• For headspace analysis, which is recommended for volatile analytes to avoid solvent interference, spike a known amount of the methanol standard into a sealed vial containing water.[15]

2. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890A or similar.

• Column: HP-5MS capillary column (30 m × 0.25 mm × 0.25 μm).[16]

• Injector: Split/splitless inlet at 250°C. A split injection is typically used for higher concentration samples.

• Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, then ramp at 10°C/min to 150°C.[15]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

3. Mass Spectrometer Conditions:

• Mass Spectrometer: Agilent 5975C or similar.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35-200.

• Solvent Delay: Set a solvent delay to prevent the mass spectrometer from turning on during the elution of the solvent peak, which can damage the detector.[15]

4. Data Analysis:

• Identify the peaks for 2-methyl-1-butene and 2-methyl-2-butene based on their retention times and comparison of their mass spectra to a library (e.g., NIST).

• Quantify the alkenes by creating a calibration curve from the analysis of standard solutions of known concentrations.

Quantitative 1H NMR Spectroscopy Protocol for Alkene Isomer Ratio Determination

This protocol provides a general guideline for determining the relative concentrations of alkene isomers in a mixture.[13]

1. Sample Preparation:

• Accurately weigh a representative sample of the alkene mixture (e.g., 5-10 mg) into an NMR tube.

• Add a known volume of a suitable deuterated solvent (e.g., CDCl3) that dissolves the sample completely.

• For absolute quantification, a known amount of an internal standard with a simple, non-overlapping spectrum should be added.[13]

2. NMR Data Acquisition:

• Spectrometer: Bruker Avance 400 MHz or higher.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Acquisition Parameters:

  • Set a sufficient number of scans to achieve a good signal-to-noise ratio (S/N > 250:1 for <1% integration error).[17]

  • Use a relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest to ensure full relaxation and accurate integration.

3. Data Processing and Analysis:

• Apply a line broadening factor (e.g., 0.3 Hz) to improve the signal-to-noise ratio.[13]

• Carefully phase the spectrum and perform a baseline correction.

• Integrate the distinct signals corresponding to the vinylic protons of each alkene isomer.

• The ratio of the integrals, normalized by the number of protons giving rise to each signal, will give the relative molar ratio of the isomers.[18]

FTIR-ATR Protocol for Quantitative Analysis of Alkene Content

This protocol outlines a method for quantifying the overall alkene content in a liquid sample using an Attenuated Total Reflectance (ATR) accessory.[7]

1. Sample Preparation:

• Prepare a series of calibration standards of a representative alkene in a suitable solvent (e.g., a non-absorbing hydrocarbon solvent) at known concentrations.

• Ensure the samples are homogeneous.

2. FTIR-ATR Measurement:

• Spectrometer: Agilent Cary 630 FTIR or similar, equipped with a diamond or germanium ATR crystal.

• Measurement Parameters:

  • Collect a background spectrum of the clean, dry ATR crystal.

  • Apply a small drop of the sample onto the ATR crystal, ensuring complete coverage.

  • Collect the sample spectrum at a resolution of 4 cm-1 with an accumulation of 32 scans.

3. Data Analysis:

• Identify the characteristic C=C stretching vibration of the alkene, typically in the range of 1620-1680 cm-1.

• Measure the absorbance of this peak for each standard and the unknown sample.

• Create a calibration curve by plotting the absorbance versus the concentration of the standards.

• Determine the concentration of the alkene in the unknown sample from the calibration curve.

Reversed-Phase HPLC-UV Method for the Separation and Quantification of Alkene Isomers

This protocol is based on a method for separating olefinic isomers.[10] While many short-chain alkenes are too volatile for traditional HPLC, this method is applicable to larger, less volatile alkenes or derivatized alkenes.

1. Sample and Mobile Phase Preparation:

• Dissolve the alkene sample in a suitable solvent, such as methanol.

• The mobile phase consists of a mixture of phosphoric acid, water, 1-octene (B94956), and methanol (e.g., 2%, 3%, 5%, and 90% by volume, respectively).[10] The 1-octene acts as a mobile phase additive to improve the separation of isomers.

• Filter all solutions through a 0.45 µm filter.

2. HPLC Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with the prepared mobile phase.

• Flow Rate: 1.2 mL/min.[10]

• Detection: UV detection at a wavelength where the alkenes absorb (e.g., below 220 nm for isolated double bonds). Derivatization may be necessary for sensitive detection of non-conjugated alkenes.

3. Data Analysis:

• Identify the peaks corresponding to the different alkene isomers based on their retention times.

• Quantify the isomers by constructing a calibration curve from the peak areas of standard solutions of known concentrations.

Visualizing the Workflow and Comparisons

To better illustrate the experimental workflow and the logical relationships in this comparison, the following diagrams are provided in DOT language.

Figure 1. Experimental workflow for alkene analysis using GC-MS.

Figure 2. Comparison of analytical methods for alkene analysis.

Conclusion

References

• 1. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 2. Elucidation of double-bond positions of polyunsaturated alkenes through gas chromatography/mass spectrometry analysis of mono-dimethyl disulfide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid and sensitive method for the simultaneous determination of PAHs and alkyl-PAHs in scrubber water using HS-SPME-GC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of alkenes by copper ion chemical ionization gas chromatography/mass spectrometry and gas chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. agilent.com [agilent.com]
• 8. GC-MS versus FTIR comparison... - Chromatography Forum [chromforum.org]
• 9. juniperpublishers.com [juniperpublishers.com]
• 10. altabrisagroup.com [altabrisagroup.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 14. FTIR combined with chemometric tools (fingerprinting spectroscopy) in comparison to HPLC: which strategy offers more opportunities as a green analytical chemistry technique for pharmaceutical analysis - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. GC/MS method for short chain alkene? - Chromatography Forum [chromforum.org]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Figure 3. Quantitative evidence of alkene composition using 1H NMR spectroscopy : NMR Deconvolution: Quantitative Profiling of Isomeric Mixtures : Science and Education Publishing [pubs.sciepub.com]

Differentiating Stereoisomers: A Spectroscopic Comparison of (E)- and (Z)-3-Eicosene

A detailed guide for researchers on utilizing spectroscopic data to distinguish between the geometric isomers of 3-eicosene, a long-chain alkene of interest in various fields of chemical research and development.

The precise stereochemistry of a molecule can profoundly influence its physical, chemical, and biological properties. In the case of alkenes, the spatial arrangement of substituents around the carbon-carbon double bond gives rise to geometric isomers, denoted as (E) and (Z) configurations. Distinguishing between these isomers is a critical step in chemical synthesis, purification, and characterization. This guide provides a comparative analysis of the spectroscopic data for (E)-3-eicosene and (Z)-3-eicosene, offering a practical framework for their unambiguous identification using Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

Comparative Spectroscopic Data

The primary spectroscopic techniques for differentiating between (E)- and (Z)-3-eicosene are ¹H NMR, ¹³C NMR, and IR spectroscopy. The key distinguishing features arise from the different spatial relationships of the substituents attached to the double bond. Below is a summary of the expected and characteristic spectroscopic data for both isomers.

Spectroscopic Technique	Parameter	(E)-3-Eicosene	(Z)-3-Eicosene	Key Differentiating Feature
¹H NMR	Chemical Shift (δ) of Vinylic Protons (H-3, H-4)	~5.4 ppm	~5.3 ppm	Vinylic protons in the (Z) isomer are typically more shielded and appear at a slightly lower chemical shift.
Coupling Constant (J) of Vinylic Protons	~15 Hz	~10 Hz	The coupling constant between vinylic protons is significantly larger for the trans arrangement in the (E) isomer compared to the cis arrangement in the (Z) isomer. This is a highly reliable diagnostic tool.
¹³C NMR	Chemical Shift (δ) of Allylic Carbons (C-2, C-5)	~33 ppm	~27 ppm	The allylic carbons in the (Z) isomer experience greater steric shielding (gamma-gauche effect) and therefore appear at a lower chemical shift (upfield) compared to the (E) isomer.
Infrared (IR) Spectroscopy	C-H Out-of-Plane Bending (γ C-H)	Strong band at ~965-980 cm⁻¹	Medium band at ~675-730 cm⁻¹	The out-of-plane C-H bending vibration for a trans-disubstituted alkene is a very characteristic and strong absorption in the 965-980 cm⁻¹ region.[1] This band is absent in the spectrum of the cis isomer, which instead displays a band in the 675-730 cm⁻¹ range.[2]
C=C Stretch (ν C=C)	~1670 cm⁻¹ (weak)	~1660 cm⁻¹ (weak)	The C=C stretching vibration is generally weak for symmetrically substituted alkenes and not a primary tool for distinguishing these isomers.

Experimental Protocols

Detailed methodologies are crucial for obtaining high-quality spectroscopic data that allows for confident stereochemical assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 3-eicosene isomer in about 0.6 mL of a deuterated solvent (e.g., CDCl₃). Ensure the solvent is free from residual water and other impurities.

• ¹H NMR Spectroscopy:

  • Acquire the spectrum on a spectrometer with a field strength of at least 300 MHz for adequate resolution.

  • Set the spectral width to cover the range of -1 to 10 ppm.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Carefully integrate the signals to confirm the number of protons.

  • Pay close attention to the multiplicity and coupling constants of the vinylic protons around 5.3-5.4 ppm. The key to distinguishing the isomers lies in the magnitude of the J-coupling constant between these two protons.

• ¹³C NMR Spectroscopy:

  • Acquire a proton-decoupled ¹³C NMR spectrum on the same instrument.

  • Set the spectral width to cover the range of 0 to 150 ppm.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Identify the chemical shifts of the allylic carbons (C-2 and C-5) to observe the shielding effect in the (Z) isomer.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: If the sample is a liquid at room temperature, a thin film can be prepared by placing a drop of the sample between two salt plates (e.g., NaCl or KBr).

  • Solution: Alternatively, dissolve the sample in a suitable solvent that has minimal absorption in the regions of interest (e.g., CCl₄ or CS₂). Use a matched pair of cells for the sample and a solvent blank.

• Data Acquisition:

  • Record the spectrum over the range of 4000 to 400 cm⁻¹.

  • Acquire a background spectrum of the salt plates or the solvent-filled cell.

  • Run the sample spectrum and ensure it is background-subtracted.

  • Focus on the region between 1000 cm⁻¹ and 650 cm⁻¹ to identify the characteristic C-H out-of-plane bending vibrations for the (E) and (Z) isomers.

Logical Workflow for Stereochemical Assignment

The following diagram illustrates the logical workflow for correlating spectroscopic data with the stereochemistry of 3-eicosene.

References

• 1. IR spectrum: Alkenes [quimicaorganica.org]
• 2. spectroscopyonline.com [spectroscopyonline.com]

A Comparative Analysis of the Antimicrobial Efficacy of Various Alkenes

For Researchers, Scientists, and Drug Development Professionals

The increasing prevalence of antibiotic-resistant pathogens necessitates the exploration of novel antimicrobial agents. Alkenes, a class of unsaturated hydrocarbons, have demonstrated potential as valuable compounds in this pursuit. This guide provides a comparative overview of the antimicrobial effects of different alkenes, supported by available experimental data. The information is compiled from multiple studies to offer a broad perspective on their efficacy against a range of microorganisms.

Quantitative Antimicrobial Activity of Alkenes

The antimicrobial efficacy of various alkene-containing compounds is typically quantified by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of a substance that prevents visible growth of a microorganism, while the MBC is the lowest concentration that results in microbial death. The table below summarizes the reported MIC and MBC values for selected alkenes and their derivatives against various bacterial strains. It is important to note that these values are drawn from different studies and experimental conditions may vary.

Compound	Microorganism	MIC (mg/mL)	MBC (mg/mL)	Reference
Bifunctionalized Allene (BA-1)	Staphylococcus aureus 745	1	1	[1]
Bacillus subtilis 6633	1	1	[1]
Listeria monocytogenes 863	2	1	[1]
Escherichia coli 3398	4	3	[1]
Salmonella typhimurium 3591	2	3	[1]
Enterobacter aerogenes 3691	3	3	[1]
α-Pinene	Micrococcus luteus	> 10 (inactive)	-	[2]
Staphylococcus aureus	> 10 (inactive)	-	[2]
Escherichia coli	> 10 (inactive)	-	[2]
Candida albicans	> 10 (inactive)	-	[2]
(+)-α-Pinene	Micrococcus luteus	Modest Activity	-	[2]
Staphylococcus aureus	Modest Activity	-	[2]
Escherichia coli	Modest Activity	-	[2]
Candida albicans	Modest Activity	-	[2]
α-Copaene	Shigella bogdii	0.5-1 µL/mL	2-4 µL/mL	[3]
Bacillus cereus	0.5-1 µL/mL	2-4 µL/mL	[3]
Escherichia coli	0.5-1 µL/mL	2-4 µL/mL	[3]
Staphylococcus aureus	0.5-1 µL/mL	2-4 µL/mL	[3]

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the antimicrobial activity of chemical compounds. These protocols are based on established methods in microbiology.[4][5][6][7]

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The MIC is determined to assess the lowest concentration of an antimicrobial agent that inhibits the growth of a microorganism.[7]

Materials:

• 96-well microtiter plates

• Test compound (alkene) stock solution

• Bacterial suspension standardized to 0.5 McFarland (approximately 1.5 x 10^8 CFU/mL)

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Positive control (broth with inoculum)

• Negative control (broth only)

Procedure:

• Prepare serial two-fold dilutions of the test compound in the wells of a 96-well plate using MHB. The final volume in each well should be 100 µL.

• Add 100 µL of the standardized bacterial suspension to each well, except for the negative control wells.

• The positive control wells should contain 100 µL of MHB and 100 µL of the bacterial suspension.

• The negative control wells should contain 200 µL of MHB only.

• Incubate the plates at 37°C for 16-24 hours.

• After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the test compound that shows no visible bacterial growth.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is determined to identify the lowest concentration of an antimicrobial agent that kills the test microorganism. This is typically performed after the MIC has been determined.[1]

Materials:

• MIC plate from the previous experiment

• Nutrient agar (B569324) plates

• Sterile inoculation loop or pipette tips

Procedure:

• From the wells of the MIC plate that show no visible growth, take a 10 µL aliquot.

• Subculture these aliquots onto separate nutrient agar plates.

• Incubate the agar plates at 37°C for 24 hours.

• After incubation, observe the plates for colony growth.

• The MBC is the lowest concentration of the test compound from which no bacterial colonies grow on the agar plate.

Agar Disk Diffusion Test

This method is used to assess the susceptibility of a microorganism to a chemical disinfectant.[6]

Materials:

• Sterile filter paper disks

• Test compound solution of a known concentration

• Bacterial lawn on an agar plate

• Forceps

Procedure:

• Impregnate sterile filter paper disks with a known concentration of the test compound.

• Using sterile forceps, place the impregnated disks on the surface of an agar plate that has been uniformly inoculated with the test microorganism (a bacterial lawn).

• Incubate the plate under appropriate conditions.

• The antimicrobial agent will diffuse from the disk into the agar. If the agent is effective, it will inhibit microbial growth, resulting in a clear zone of inhibition around the disk.

• The diameter of the zone of inhibition is measured to determine the susceptibility of the microorganism to the compound.

Visualizing Experimental and Mechanistic Pathways

To better understand the workflows and potential mechanisms of action, the following diagrams have been generated.

Caption: Workflow for Determining MIC and MBC.

References

• 1. ijcmas.com [ijcmas.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. actascientific.com [actascientific.com]

A Comparative Guide to Evaluating the Purity of Synthesized (E)-3-Eicosene

For researchers and professionals in drug development and chemical synthesis, establishing the isomeric and chemical purity of compounds is a critical step. This guide provides a comparative overview of the analytical techniques used to evaluate the purity of synthesized (E)-3-Eicosene against a commercial standard. Experimental protocols and performance data are presented to assist in the accurate assessment of product quality.

(E)-3-Eicosene is a long-chain alkene with the chemical formula C20H40.[1][2] Its synthesis can result in isomeric impurities, primarily the (Z)-3-Eicosene diastereomer and other positional isomers, which can have different physical and chemical properties. Therefore, rigorous analytical control is essential. The most powerful techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.[3]

Experimental Protocols

A representative synthesis of (E)-3-Eicosene is outlined below, followed by detailed protocols for the analytical methods used to assess its purity.

1. Synthesis of (E)-3-Eicosene via Wittig Reaction

A common method for generating a double bond with high stereoselectivity is the Wittig reaction. To favor the (E)-isomer, an unstabilized ylide is typically used.

• Step 1: Ylide Preparation: Heptadecyltriphenylphosphonium bromide is prepared by reacting triphenylphosphine (B44618) with 1-bromoheptadecane. This phosphonium (B103445) salt is then treated with a strong base, such as n-butyllithium, in an anhydrous solvent like THF at a low temperature (e.g., -78 °C) to generate the corresponding ylide.

• Step 2: Wittig Reaction: Propanal is added to the ylide solution. The reaction mixture is allowed to warm to room temperature and stirred for several hours.

• Step 3: Workup and Purification: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel using a non-polar eluent such as hexane (B92381) to isolate the (E)-3-Eicosene.

2. Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a gold standard for identifying and quantifying volatile compounds.[4] It separates compounds based on their boiling points and interactions with a stationary phase, while the mass spectrometer fragments the molecules and provides a characteristic mass spectrum for identification.[5]

• Instrumentation: Agilent 7890B GC coupled to a 5977A MS detector.

• Column: A mid-polarity capillary column, such as a poly(trifluoropropylmethylsiloxane) phase, is recommended for improved separation of alkene isomers.[6] (e.g., VF-200ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 150 °C, hold for 2 minutes.

  • Ramp: Increase at 10 °C/min to 280 °C.

  • Hold: Hold at 280 °C for 10 minutes.

• Injector: Splitless mode at 280 °C.

• MS Detector:

  • Transfer Line: 280 °C.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40-400.

• Data Analysis: The (E)- and (Z)-isomers, along with any positional isomers, will have slightly different retention times. Purity is determined by the peak area percentage of the (E)-3-Eicosene peak relative to the total area of all detected peaks. The mass spectrum of the main peak should be compared to a reference spectrum for (E)-3-Eicosene.[7]

3. Purity Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for separating non-volatile compounds. For long-chain alkenes, which are non-polar, reversed-phase HPLC is the method of choice.

• Instrumentation: Waters Alliance e2695 Separations Module with a 2998 Photodiode Array (PDA) Detector.

• Column: C18 reversed-phase column (e.g., Waters SunFire C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient elution is typically required.

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Program:

  • Start at 80% B.

  • Increase to 100% B over 20 minutes.

  • Hold at 100% B for 5 minutes.

  • Return to initial conditions over 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detector: PDA monitoring at 205 nm (alkenes have weak UV absorbance at low wavelengths).

• Data Analysis: Isomers will be separated based on subtle differences in their hydrophobicity. Purity is calculated from the peak area percentage.

4. Purity Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is an excellent tool for determining the ratio of (E) to (Z) isomers. The vinylic protons of the two isomers will have distinct chemical shifts and coupling constants.

• Instrumentation: Bruker Avance III 500 MHz spectrometer.

• Sample Preparation: Dissolve approximately 10-15 mg of the sample in 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• ¹H NMR Parameters:

  • Pulse Program: Standard 30° pulse.

  • Acquisition Time: 2 seconds.

  • Relaxation Delay: 5 seconds (to ensure accurate integration).

  • Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • The vinylic protons (=C-H) of the (E)-isomer typically appear as a multiplet around 5.4 ppm with a larger coupling constant (J ≈ 15 Hz) compared to the (Z)-isomer (J ≈ 11 Hz).

  • By integrating the distinct signals corresponding to the vinylic protons of each isomer, the molar ratio of (E)- to (Z)-isomers can be accurately calculated.

Comparative Data

The following table summarizes the expected analytical results for a successfully synthesized batch of (E)-3-Eicosene compared to a representative commercial standard. The commercial standard purity is based on typical values for long-chain alkenes available as analytical standards.

Parameter	Synthesized (E)-3-Eicosene	Commercial Standard (Representative)	Analytical Method
Purity (%)	> 98%	> 99.5%	GC-MS
(E)/(Z) Isomer Ratio	> 98:2	> 99:1	¹H NMR
Major Impurity	(Z)-3-Eicosene	Trace positional isomers	GC-MS, ¹H NMR
Appearance	Colorless Oil	Colorless Oil	Visual
Identity Confirmation	Matches reference mass spectrum and NMR shifts	Conforms to specification	MS, NMR

Experimental and Analytical Workflow

The overall process from synthesis to final purity evaluation is depicted in the following workflow diagram.

Caption: Workflow for the synthesis and purity evaluation of (E)-3-Eicosene.

References

• 1. 3-Eicosene,(E)- | 74685-33-9 [chemicalbook.com]
• 2. 3-Eicosene, (E)- [webbook.nist.gov]
• 3. 1-Eicosene, MP Biomedicals 50 g | Buy Online | MP Biomedicals, Inc | Fisher Scientific [fishersci.com]
• 4. Gasoline - Wikipedia [en.wikipedia.org]
• 5. Epoxy - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. calpaclab.com [calpaclab.com]

The Biological Significance of E/Z Isomer Ratios in Insect Pheromone Blends: A Comparative Guide

The precise ratio of geometric isomers, specifically the E/Z configuration, in insect pheromone blends is a critical determinant of species-specific communication and reproductive success. This guide provides an objective comparison of the biological significance of these ratios across different insect species, supported by experimental data, detailed methodologies, and visual representations of the underlying biological pathways.

The chemical language of insects is remarkably specific, and in many cases, this specificity is encoded in the precise ratio of stereoisomers within a pheromone blend. The E/Z isomers, arising from the restricted rotation around a carbon-carbon double bond, provide a subtle yet powerful mechanism for creating distinct chemical signals. Even minor variations in this ratio can lead to a complete loss of attraction or, in some cases, active repulsion, thereby ensuring reproductive isolation between closely related species. This guide explores the profound biological implications of the E/Z ratio in insect communication, with a focus on its role in mate recognition and its application in pest management strategies.

Comparative Analysis of E/Z Ratio Specificity

The importance of the E/Z isomer ratio is not uniform across all insects that utilize pheromones. The following tables summarize quantitative data from key studies on several well-documented species, highlighting the species-specific nature of this chemical communication channel.

Table 1: Optimal E/Z Ratios for Male Attraction in Lepidoptera

Species	Pheromone Component(s)	Optimal E/Z Ratio for Male Attraction	Reference
Ostrinia nubilalis (European Corn Borer) - E-strain	(E)-11-Tetradecenyl acetate (B1210297) & (Z)-11-Tetradecenyl acetate	99:1 (E:Z)	[1]
Ostrinia nubilalis (European Corn Borer) - Z-strain	(E)-11-Tetradecenyl acetate & (Z)-11-Tetradecenyl acetate	3:97 (E:Z)	[2][1]
Grapholita molesta (Oriental Fruit Moth)	(E)-8-Dodecenyl acetate & (Z)-8-Dodecenyl acetate	~6:94 (E:Z)
Helicoverpa armigera	(Z)-11-Hexadecenal & (Z)-9-Hexadecenal	97:3 (Z11:Z9)	[3]
Helicoverpa assulta	(Z)-11-Hexadecenal & (Z)-9-Hexadecenal	7:93 (Z11:Z9)	[3]

Table 2: E/Z Ratios for Mating Disruption in Pest Species

Species	Pheromone Component(s)	Effective E/Z Ratio for Mating Disruption	% Mating Disruption	Reference
Cadra cautella (Almond Moth)	(Z,E)-9,12-Tetradecadienyl acetate (ZETA) & (Z)-9-Tetradecen-1-yl acetate (ZTA)	5:1 and 3.3:1 (ZETA:ZTA)	87.5%	[4]
Grapholita molesta (Oriental Fruit Moth)	(Z)-8-Dodecenyl acetate & (E)-8-Dodecenyl acetate	93.5:6.5 (Z:E)	Significant reduction in male trap capture	[5]

Experimental Protocols

The determination of the biological significance of E/Z ratios relies on a combination of chemical analysis and behavioral assays. Below is a detailed methodology for a typical wind tunnel bioassay used to evaluate the attractiveness of different pheromone blends to male moths.

Wind Tunnel Bioassay for Male Moth Attraction

Objective: To quantify the behavioral response of male moths to different E/Z isomer ratios of a synthetic pheromone blend.

Materials:

• Glass or acrylic wind tunnel (e.g., 1.5 m long x 0.6 m wide x 0.6 m high)

• Variable speed fan to create a laminar airflow (typically 0.3-0.5 m/s)

• Charcoal-filtered air intake to remove contaminants

• Red light illumination (to simulate nocturnal conditions)

• Video camera with infrared recording capabilities

• Pheromone dispenser (e.g., rubber septum, filter paper)

• Synthetic pheromone isomers of high purity

• Solvent for dilution (e.g., hexane)

• Male moths (virgin and of a specific age)

Procedure:

• Pheromone Preparation: Prepare solutions of the synthetic pheromone components in the desired E/Z ratios and concentrations. A range of ratios bracketing the naturally occurring blend should be tested, along with the individual isomers and a solvent control.

• Dispenser Loading: Apply a precise volume of each pheromone solution to a dispenser. Allow the solvent to evaporate completely.

• Wind Tunnel Acclimation: Place the wind tunnel in a temperature and humidity-controlled room. Turn on the fan and allow the airflow to stabilize.

• Moth Acclimation: Acclimate the male moths to the experimental conditions (e.g., temperature, light) for at least 30 minutes before testing.

• Assay Initiation: Place a pheromone dispenser at the upwind end of the tunnel. Introduce a single male moth at the downwind end.

• Behavioral Observation: Record the male's flight behavior for a set period (e.g., 3 minutes). Key behaviors to score include:

  • Activation: Initiation of wing fanning and walking.

  • Take-off: Initiation of flight.

  • Upwind flight: Oriented flight towards the pheromone source.

  • Zigzagging flight: Characteristic casting flight pattern within the plume.

  • Source contact: Landing on or near the pheromone dispenser.

• Data Analysis: For each E/Z ratio, calculate the percentage of males exhibiting each behavioral response. Statistical analysis (e.g., Chi-square test) can be used to compare the responses to different blends.

Signaling Pathways and Biosynthesis

The precise production and perception of specific E/Z isomer ratios are governed by intricate biochemical and neurological pathways.

Pheromone Biosynthesis Pathway

The production of specific E/Z isomers is a multi-step enzymatic process that typically occurs in the female's pheromone gland. The pathway involves the modification of fatty acid precursors.

Caption: Generalized biosynthetic pathway for moth sex pheromones.

The key step in determining the E/Z ratio is the desaturation reaction, catalyzed by specific desaturase enzymes that introduce a double bond at a particular position and with a specific geometry.[6][7]

Olfactory Signal Transduction Pathway

The perception of pheromone blends occurs in the male's antennae, where specialized olfactory receptor neurons (ORNs) are tuned to specific isomers. The binding of a pheromone molecule to a receptor initiates a signal transduction cascade that ultimately leads to a behavioral response.

Caption: Simplified olfactory signal transduction pathway in insects.

Odorant Binding Proteins (OBPs) solubilize and transport the hydrophobic pheromone molecules through the sensillar lymph to the dendrites of ORNs.[8] Here, they interact with a complex of an Odorant Receptor (OR), which confers ligand specificity, and a highly conserved co-receptor (Orco).[9] This interaction leads to the opening of an ion channel, depolarization of the neuron, and the generation of an action potential that is transmitted to the brain for processing.[8][10] The Sensory Neuron Membrane Protein (SNMP) is also thought to play a role in the delivery of the pheromone to the receptor complex.[11]

Conclusion

The E/Z isomer ratio in insect pheromone blends is a testament to the exquisite specificity of chemical communication in the natural world. As demonstrated by the comparative data, this ratio is a key factor in mate recognition and reproductive isolation for many species. A thorough understanding of the biological significance of these isomers, from their biosynthesis to their perception, is not only fundamental to the field of chemical ecology but also holds immense potential for the development of highly specific and environmentally benign pest management strategies. The detailed experimental protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers and professionals working to unravel and harness the power of this intricate chemical language.

References

• 1. d-nb.info [d-nb.info]
• 2. mdpi.com [mdpi.com]
• 3. Peripheral Coding of Sex Pheromone Blends with Reverse Ratios in Two Helicoverpa Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of Pheromone Blend Components, Sex Ratio, and Population Size on the Mating of Cadra cautella (Lepidoptera: Pyralidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pheromones.alfa-chemistry.com [pheromones.alfa-chemistry.com]
• 7. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Insect olfaction: receptors, signal transduction, and behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Odorant and pheromone receptors in insects [frontiersin.org]
• 11. royalsocietypublishing.org [royalsocietypublishing.org]

Safety & Regulatory Compliance

Proper Disposal of 3-Eicosene, (E)-: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure laboratory environment and minimizing environmental impact. This document provides essential safety and logistical information for the proper disposal of 3-Eicosene, (E)-, a long-chain alkene. Adherence to these procedures is critical for operational safety and regulatory compliance.

Physicochemical and Hazard Data

Understanding the properties of 3-Eicosene, (E)- is the first step toward its safe management. The following table summarizes key quantitative data for this compound. Due to the limited availability of a specific Safety Data Sheet (SDS), some data are predicted values.

Property	Value	Source
Molecular Formula	C₂₀H₄₀	PubChem[1]
Molecular Weight	280.53 g/mol	PubChem[1], ChemicalBook[2]
CAS Number	74685-33-9	PubChem[1], ChemicalBook[2]
Predicted Boiling Point	354.3 ± 9.0 °C	ChemicalBook[2]
Predicted Density	0.796 ± 0.06 g/cm³	ChemicalBook[2]
Aquatic Toxicity	Data not available. However, long-chain hydrocarbons are generally considered to have low water solubility and may be toxic to aquatic life. It is crucial to prevent this chemical from entering waterways.	General Knowledge

Experimental Protocol for Disposal

The following step-by-step protocol outlines the recommended procedure for the disposal of 3-Eicosene, (E)-. This protocol is based on general guidelines for the disposal of non-halogenated organic waste.[3][4][5][6][7]

Materials Required:

• Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves (e.g., nitrile), lab coat.

• Clearly labeled, dedicated waste container for "Non-Halogenated Organic Waste."[3][4][5] The container must be made of a compatible material (e.g., glass or high-density polyethylene) and have a secure screw cap.

• Fume hood.

• Spill kit for organic solvents.

Procedure:

• Segregation: Ensure that 3-Eicosene, (E)- waste is not mixed with any halogenated solvents or other incompatible chemical waste streams.[4][6] Cross-contamination can lead to dangerous reactions and complicates the disposal process.

• Waste Collection:

  • Perform all transfers of 3-Eicosene, (E)- waste into the designated waste container inside a certified fume hood to minimize inhalation exposure.

  • Carefully pour the waste into the "Non-Halogenated Organic Waste" container, avoiding splashes.

  • Do not fill the waste container to more than 80% of its capacity to allow for vapor expansion and prevent spills.

• Labeling:

  • The waste container must be clearly and accurately labeled with "Non-Halogenated Organic Waste" and a list of its contents, including "3-Eicosene, (E)-".[3]

  • Include the date when the waste was first added to the container.

• Storage:

  • Securely cap the waste container when not in use.[3]

  • Store the waste container in a designated, well-ventilated, and cool secondary containment area, away from sources of ignition such as heat, sparks, or open flames.[4]

• Final Disposal:

  • Once the waste container is full, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Do not pour 3-Eicosene, (E)- down the drain. This is critical to prevent environmental contamination, as hydrocarbons can be toxic to aquatic organisms.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3-Eicosene, (E)-.

Caption: Disposal workflow for 3-Eicosene, (E)-.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of 3-Eicosene, (E)-, contributing to a culture of safety and sustainability in research and development.

References

• 1. (3E)-3-Eicosene | C20H40 | CID 5365051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Eicosene,(E)- | 74685-33-9 [chemicalbook.com]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. nipissingu.ca [nipissingu.ca]
• 5. campusoperations.temple.edu [campusoperations.temple.edu]
• 6. otago.ac.nz [otago.ac.nz]
• 7. ehs.oregonstate.edu [ehs.oregonstate.edu]

Essential Safety and Operational Guide for 3-Eicosene, (E)-

This guide provides critical safety protocols, operational procedures, and disposal plans for the handling of 3-Eicosene, (E)-. Adherence to these guidelines is essential for ensuring laboratory safety and minimizing risk for researchers, scientists, and drug development professionals. While 3-Eicosene, (E)- is not classified as a highly hazardous substance, proper handling is crucial to prevent potential health effects.

Hazard Summary:

Based on data for similar long-chain hydrocarbons, 3-Eicosene, (E)- may cause mild skin and eye irritation.[1] Aspiration may be a hazard if swallowed.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against chemical exposure. All personnel handling 3-Eicosene, (E)- must use the following equipment:

PPE Category	Item	Specification
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1 certified. A face shield should be worn in situations with a higher risk of splashing.[2]
Hand Protection	Chemical-Resistant Gloves	Nitrile or Viton® gloves are recommended for incidental contact.[2] Always inspect gloves for degradation or punctures before use and change them frequently.
Body Protection	Laboratory Coat	A standard laboratory coat is sufficient to prevent skin contact.
Respiratory Protection	Not generally required	Use in a well-ventilated area. If working with large quantities or in an area with insufficient ventilation, a risk assessment should be performed to determine the need for respiratory protection.[2][3]
Footwear	Closed-toe Shoes	Shoes must be made of a non-porous material to protect against spills.[2]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following workflow is mandatory to minimize the risk of exposure.

Experimental Protocol:

Preparation:

• Designate Handling Area: Conduct all work in a well-ventilated area, preferably within a chemical fume hood.

• Assemble Equipment: Ensure all necessary PPE is readily available and in good condition.[4]

• Review Safety Data: Familiarize yourself with the potential hazards and emergency procedures.

Handling:

• Don PPE: Put on all required PPE before handling the chemical.[5]

• Chemical Transfer: Conduct all transfers and manipulations of 3-Eicosene, (E)- carefully to avoid splashes and aerosol generation.

• Container Management: Keep the container tightly sealed when not in use.[3]

Post-Handling:

• Decontamination: Wipe down the work surface with an appropriate solvent and then clean with soap and water.[2]

• PPE Removal: Remove gloves and lab coat before leaving the laboratory.[2]

• Hand Washing: Wash hands thoroughly with soap and water after handling.[6]

Emergency Procedures

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Get medical attention if irritation persists.

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing.[7] Get medical attention if irritation develops.

• Inhalation: Move the exposed person to fresh air at once.[8] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[3] Get medical attention.

• Ingestion: Do NOT induce vomiting.[9] If the victim is conscious, rinse mouth with water. Get medical attention immediately.

Spill and Fire Response:

• Small Spill: For small spills, use an absorbent material to contain and clean up the spill. Place the used absorbent in a sealed container for disposal as hazardous waste.[2]

• Large Spill: For larger spills, evacuate the area and contact your institution's emergency response team.

• Fire: Use a Class B (e.g., CO2 or dry chemical) fire extinguisher.[2] Do not use a direct stream of water as it may spread the flammable liquid.

Disposal Plan

All waste materials contaminated with 3-Eicosene, (E)- must be treated as hazardous chemical waste.

Waste Collection:

• Liquid Waste: Collect all liquid waste containing 3-Eicosene, (E)- in a clearly labeled, sealed, and appropriate hazardous waste container.

• Solid Waste: Any solid materials contaminated with 3-Eicosene, (E)- (e.g., gloves, absorbent pads, filter paper) must be collected in a separate, clearly labeled hazardous waste bag or container.[2]

Disposal Procedure:

Follow your institution's and local regulations for the disposal of hazardous chemical waste. Do not dispose of 3-Eicosene, (E)- down the drain or in the regular trash.

Quantitative Data Summary

Property	Value
Molecular Formula	C20H40
Melting Point/Range	39 - 43 °C / 102.2 - 109.4 °F (for similar compound Eicosane)[7]
Boiling Point/Range	100 °C / 212 °F @ 2 mmHg (for similar compound Eicosane)[7]
Flash Point	>109°C (246.2°F) (for 1-Eicosene)[3]
Incompatible Materials	Strong oxidizing agents[7]
Hazardous Decomposition Products	Carbon monoxide (CO), Carbon dioxide (CO2)[7]

Workflow for Safe Handling of 3-Eicosene, (E)-

Caption: Workflow for the safe handling of 3-Eicosene, (E)-.

References

• 1. concawe.eu [concawe.eu]
• 2. benchchem.com [benchchem.com]
• 3. cloudfront.zoro.com [cloudfront.zoro.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 9. fishersci.com [fishersci.com]